Lewisite 2

• CAS: 40334-69-8

Core Science & Biosynthesis

An In-depth Technical Guide on the Chemical Properties and Structure of Lewisite 2

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lewisite 2, chemically known as bis(2-chlorovinyl)arsinous chloride, is an organoarsenic compound and a potent chemical warfare agent. It is categorized as a vesicant, or blistering agent, due to the severe damage it inflicts upon contact with skin and mucous membranes.[1][2] Historically, lewisites were developed as chemical weapons, and while their use is now prohibited under the Chemical Weapons Convention, understanding their chemical properties and biological interactions remains a critical area of research for the development of effective countermeasures and medical treatments.[3] Lewisite 2 is typically found as a component of crude lewisite mixtures, which also contain Lewisite 1 (2-chlorovinylarsonous dichloride) and Lewisite 3 (tris(2-chlorovinyl)arsine).[2][4] This guide provides a comprehensive overview of the chemical structure and properties of Lewisite 2, intended for professionals in research and drug development.

Chemical Structure and Identification

Lewisite 2 is an organoarsenic compound with the chemical formula AsCl(CH=CHCl)₂.[2] Its structure features a central arsenic atom bonded to one chlorine atom and two 2-chlorovinyl groups.

Systematic Name: Bis(2-chlorovinyl)arsinous chloride[2]

Common Synonyms: L-2, Dichlorovinylarsine chloride

CAS Registry Number: 40334-69-8[2]

Molecular Formula: C₄H₄AsCl₃

Molecular Weight: 233.35 g/mol [2]

Figure 1: Chemical Structure of Lewisite 2

Chemical and Physical Properties

While Lewisite 2 is often found in mixtures, understanding the properties of the pure compound is essential for toxicological studies and the development of detection and decontamination methods. The following table summarizes the available quantitative data for Lewisite 2. It is important to note that experimentally determined values for some properties are scarce in publicly available literature, and some of the listed data are based on calculations.

Property	Value	Source
Molecular Weight	233.35 g/mol	[2]
Log10 Water Solubility (mol/L)	-0.91 (Calculated)	Cheméo
Octanol/Water Partition Coefficient (logP)	2.80 (Calculated)	Cheméo
Vapor Pressure (kPa)	See Table 2	Cheméo

Table 1: Physical and Chemical Properties of Lewisite 2

Vapor Pressure

The vapor pressure of a substance indicates its volatility. The following table provides calculated vapor pressure values for Lewisite 2 at various temperatures.

Temperature (K)	Vapor Pressure (kPa)
360.05	1.33
373.84	2.75
387.62	5.38
401.41	10.05
415.19	18.01
428.98	31.10
442.76	51.92
456.55	84.01
470.33	132.17
484.12	202.64

Table 2: Calculated Vapor Pressure of Lewisite 2 at Different Temperatures (Source: Cheméo)

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, and analysis of pure Lewisite 2 are not widely available due to its nature as a chemical warfare agent. However, general methodologies can be inferred from the literature on lewisite synthesis and analysis.

Synthesis

Lewisite 2 is formed as a byproduct during the synthesis of Lewisite 1. The general synthesis involves the reaction of acetylene (B1199291) with arsenic trichloride.[2][4]

Reaction:

AsCl₃ + C₂H₂ → ClCH=CHAsCl₂ (Lewisite 1)

Further reaction of Lewisite 1 with acetylene yields Lewisite 2:

ClCH=CHAsCl₂ + C₂H₂ → (ClCH=CH)₂AsCl (Lewisite 2)

A subsequent reaction can lead to the formation of Lewisite 3.[4]

General Laboratory-Scale Synthesis Protocol (conceptual):

• Reaction Setup: A reaction vessel equipped with a stirrer, gas inlet, and a reflux condenser would be charged with arsenic trichloride.

• Acetylene Addition: Acetylene gas is bubbled through the arsenic trichloride. The reaction is typically exothermic and may require cooling to control the temperature.

• Product Mixture: The resulting product is a mixture of Lewisite 1, Lewisite 2, Lewisite 3, and unreacted arsenic trichloride.

• Purification: The individual lewisite compounds can be separated by fractional distillation under reduced pressure.[5][6] Due to the hazardous nature of these compounds, this process requires specialized equipment and extreme safety precautions.

Figure 2: Conceptual workflow for the synthesis and purification of Lewisite compounds.

Analytical Methods

The analysis of Lewisite 2, particularly in biological and environmental samples, often involves gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS).

GC-MS Analysis Protocol (general approach):

• Sample Preparation: Due to the reactivity and low volatility of lewisite and its hydrolysis products, derivatization is a crucial step for GC-MS analysis. Thiol-containing reagents, such as 1,2-ethanedithiol, are commonly used to form stable derivatives.

• Extraction: The derivatized analytes are then extracted from the sample matrix using a suitable organic solvent.

• GC-MS Analysis: The extracted derivatives are injected into a gas chromatograph for separation, followed by detection and identification using a mass spectrometer.

LC-MS/MS Analysis Protocol (general approach):

• Sample Preparation: For LC-MS/MS analysis of lewisite metabolites in urine, a simple dilution and filtration step may be sufficient.

• LC Separation: The prepared sample is injected into a liquid chromatograph, and the components are separated on a suitable column.

• MS/MS Detection: The separated components are then introduced into a tandem mass spectrometer for highly selective and sensitive detection.

Mechanism of Action and Signaling Pathways

The toxicity of lewisites, including Lewisite 2, is primarily attributed to the reactivity of the trivalent arsenic atom with sulfhydryl groups in proteins and enzymes.[7] This interaction can lead to the inhibition of critical metabolic pathways.

One of the key targets of lewisite is the pyruvate (B1213749) dehydrogenase complex , a crucial enzyme system for cellular respiration. Lewisite acts as an inhibitor of the dihydrolipoamide (B1198117) dehydrogenase (E3) component of this complex by binding to the thiol groups of its lipoamide (B1675559) cofactor.[4] This inhibition disrupts the conversion of pyruvate to acetyl-CoA, leading to a severe energy deficit within the cell.

Recent research has also implicated the Unfolded Protein Response (UPR) signaling pathway in the cutaneous toxicity of lewisite. Exposure to lewisite induces endoplasmic reticulum (ER) stress, which in turn activates the UPR. This pathway, while initially protective, can trigger apoptosis if the stress is prolonged or severe, contributing to the blistering and tissue damage characteristic of lewisite exposure.

References

• 1. Lewisite [chemeurope.com]
• 2. Lewisite 2 - Wikipedia [en.wikipedia.org]
• 3. Lewisite | C2H2AsCl3 | CID 10923 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Lewisite - Wikipedia [en.wikipedia.org]
• 5. Purification [chem.rochester.edu]
• 6. Chemistry 210 Experiment 5 [home.miracosta.edu]
• 7. Health Risk Assessment for Lewisite - Review of the U.S. Army's Health Risk Assessments For Oral Exposure to Six Chemical-Warfare Agents - NCBI Bookshelf [ncbi.nlm.nih.gov]

Navigating the Toxicological Maze: An In-depth Guide to the Toxicokinetics and Metabolism of Lewisite 2

For Immediate Release

[CITY, STATE] – [Date] – A comprehensive technical guide released today sheds light on the complex in vivo journey of Lewisite 2 (L2), a potent organoarsenic chemical warfare agent. This whitepaper, tailored for researchers, scientists, and drug development professionals, meticulously outlines the current understanding of the toxicokinetics and metabolism of this hazardous compound, while also highlighting critical knowledge gaps that warrant further investigation.

Lewisite, often encountered as a mixture of 2-chlorovinyl dichloroarsine (B15476868) (Lewisite 1 or L1), bis(2-chlorovinyl)chloroarsine (Lewisite 2 or L2), and tris(2-chlorovinyl)arsine (Lewisite 3 or L3), poses a significant threat due to its vesicant (blistering) properties and systemic toxicity. While most research has focused on Lewisite 1, the primary component, this guide synthesizes the available, albeit limited, information specifically on Lewisite 2, providing a crucial resource for the scientific community.

"A clear understanding of how a toxic agent like Lewisite 2 is absorbed, distributed, metabolized, and excreted by the body is fundamental for developing effective medical countermeasures and diagnostics," stated a senior toxicologist involved in the guide's preparation. "This document aims to consolidate what is known and, just as importantly, to define the boundaries of our current knowledge to direct future research efforts."

The guide emphasizes that weaponized lewisite is a mixture, with Lewisite 1 being the most abundant component, followed by Lewisite 2 and trace amounts of Lewisite 3.[1] Upon contact with aqueous environments, including biological tissues, lewisite compounds undergo rapid hydrolysis.

Toxicokinetics of Lewisite: A Focus on Systemic Exposure

Due to the scarcity of data specific to Lewisite 2, this guide leverages the broader knowledge of Lewisite mixtures to infer the likely toxicokinetic profile of L2. Lewisite is rapidly absorbed through the skin and mucous membranes.[2] Animal studies have shown that following dermal exposure, lewisite is distributed throughout the body, with accumulation in thiol-containing tissues like the skin and hair.[2]

Absorption and Distribution

Upon cutaneous exposure, lewisite penetrates the skin rapidly.[2] Animal experiments using radio-labeled arsenic (As⁷⁴) in lewisite demonstrated significant accumulation in the epidermal layer of the skin within 24 hours of exposure.[3] Systemic absorption can lead to widespread tissue damage, including injury to the liver, kidneys, and lungs.[4]

Metabolism: The Path to Detoxification and Bioactivation

The primary metabolic pathway for lewisite compounds is hydrolysis. For Lewisite 1, this results in the formation of 2-chlorovinylarsonous acid (CVAA).[3] It is presumed that Lewisite 2 similarly hydrolyzes to bis(2-chlorovinyl)arsinous acid (BCVAA).[5] These trivalent arsenic metabolites can then be oxidized to their less toxic pentavalent forms: (2-chlorovinyl)arsonic acid (CVAOA) from CVAA, and bis(2-chlorovinyl)arsinic acid (BCVAOA) from BCVAA.[5] These oxidized metabolites are considered key biomarkers for lewisite exposure and are detectable in urine.[5][6]

Excretion

The primary route of excretion for lewisite metabolites is through the urine.[6] Studies on rats exposed to lewisite have shown that its metabolites can be detected in urine for an extended period, indicating the potential for long-term monitoring of exposure.

Quantitative Data on Lewisite Exposure

Quantitative data specifically for the toxicokinetics of Lewisite 2 are not available in the reviewed literature. The following table summarizes lethality data for Lewisite as a mixture of its congeners, which provides a general indication of its high toxicity.

Animal Model	Exposure Route	Parameter	Value	Reference
Mice	Inhalation	10-min LC₅₀	200 mg/m³	[7]
Mice	Inhalation	10-min LC₁₀₀	240 mg/m³	[7]
Dogs	Inhalation	7.5-min LC₅₀	176 mg/m³	[7]
Human (estimated)	Dermal	LD₅₀	>40 mg/kg	[7]

Experimental Protocols: A Methodological Overview

Detailed experimental protocols for in vivo toxicokinetic studies that differentiate between the various lewisite compounds are scarce. However, methodologies for the detection of lewisite metabolites in biological samples have been developed. A general workflow for such an analysis is outlined below.

A common analytical approach involves the collection of urine from exposed animals, followed by solid-phase extraction (SPE) to isolate the metabolites. The extracts are then analyzed using techniques such as liquid chromatography-tandem mass spectrometry (LC-MS/MS) for the sensitive and specific quantification of metabolites like CVAOA and BCVAOA.[5]

Conclusion and Future Directions

This technical guide underscores the significant knowledge deficit concerning the in vivo toxicokinetics and metabolism of Lewisite 2. While the metabolic pathway is inferred to proceed through hydrolysis to BCVAA and subsequent oxidation to BCVAOA, a lack of quantitative data hinders a complete toxicological risk assessment. Future research should prioritize in vivo studies that specifically investigate the absorption, distribution, metabolism, and excretion of pure Lewisite 2. Such studies are imperative for the development of targeted therapies and more accurate diagnostic tools to mitigate the health risks posed by this potent chemical warfare agent.

References

• 1. Determination of lewisite metabolite 2-chlorovinylarsonous acid in urine by use of dispersive derivatization liquid-liquid microextraction followed by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Lewisite | C2H2AsCl3 | CID 10923 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Biological and environmental hazards associated with exposure to chemical warfare agents: arsenicals - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Health Risk Assessment for Lewisite - Review of the U.S. Army's Health Risk Assessments For Oral Exposure to Six Chemical-Warfare Agents - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. researchgate.net [researchgate.net]
• 7. The toxicity of organoarsenic-based warfare agents: in vitro and in vivo studies - PubMed [pubmed.ncbi.nlm.nih.gov]

The Core Mechanism of Action of Lewisite 2 on Biological Systems: A Technical Guide

Abstract

Lewisite 2 (L-2), or bis(2-chlorovinyl)arsinous chloride, is an organoarsenic chemical warfare agent and a key component of technical-grade lewisite.[1] While often studied as part of a mixture with Lewisite 1 (L-1) and Lewisite 3 (L-3), its mechanism of action is rooted in the highly reactive nature of its trivalent arsenic moiety. This guide provides an in-depth examination of the molecular and cellular mechanisms through which L-2 exerts its profound toxicity. The primary mechanism involves the covalent inhibition of critical enzymes via interaction with sulfhydryl groups, leading to catastrophic metabolic collapse.[2] Recent research has further elucidated a complex interplay of secondary effects, including the induction of severe oxidative stress, endoplasmic reticulum (ER) stress, the unfolded protein response (UPR), DNA damage, and autophagy. This document synthesizes the current understanding of these pathways, presents available quantitative data, details relevant experimental methodologies, and provides visual diagrams of the key signaling cascades to support future research and the development of effective countermeasures.

Primary Mechanism of Action: Thiol Reactivity and Enzyme Inhibition

The fundamental toxicity of Lewisite 2, like all trivalent arsenicals, stems from its high affinity for sulfhydryl (-SH) groups present in proteins, particularly the vicinal (closely spaced) thiols found in the active sites of critical enzymes.[2][3] This interaction forms stable cyclic dithioarsinite adducts, leading to irreversible enzyme inhibition.

Key Molecular Target: The Pyruvate (B1213749) Dehydrogenase Complex (PDC)

The most well-characterized target of lewisite is the Pyruvate Dehydrogenase Complex (PDC), a critical mitochondrial enzyme complex that links glycolysis to the citric acid (TCA) cycle.[1][3]

• Mechanism: Lewisite specifically attacks the dithiol groups of lipoic acid, a crucial cofactor for the E2 component (dihydrolipoyl transacetylase) and E3 component (dihydrolipoyl dehydrogenase) of the PDC.[2]

• Consequence: Inhibition of the PDC blocks the conversion of pyruvate to acetyl-CoA, effectively halting the TCA cycle and aerobic respiration. This leads to a rapid depletion of cellular ATP, causing profound energy depletion and, ultimately, cell death.[2] The central nervous system is particularly vulnerable due to its heavy reliance on glucose metabolism.[1]

Figure 1. Inhibition of the Pyruvate Dehydrogenase Complex by Lewisite 2.

Secondary Mechanisms: A Cascade of Cellular Stress

Beyond direct enzyme inhibition, lewisite exposure triggers a cascade of interconnected cellular stress responses that contribute significantly to its pathology. These pathways are often initiated by the generation of Reactive Oxygen Species (ROS).

Oxidative Stress and the Unfolded Protein Response (UPR)

Lewisite exposure leads to a rapid increase in intracellular ROS. This oxidative stress disrupts protein folding within the endoplasmic reticulum (ER), leading to an accumulation of misfolded proteins—a condition known as ER stress.[4] The cell attempts to mitigate this by activating the Unfolded Protein Response (UPR), a network of signaling pathways controlled by three ER-resident sensor proteins: PERK, IRE1α, and ATF6.[4][5][6]

• PERK Pathway: PERK activation leads to the phosphorylation of eIF2α, which transiently halts protein translation but selectively promotes the translation of ATF4, a transcription factor that upregulates stress-response genes.[5][7]

• IRE1α Pathway: IRE1α, upon activation, splices XBP-1 mRNA. The resulting spliced XBP-1 (XBP-1s) is a potent transcription factor for genes involved in protein folding and degradation.[5]

• ATF6 Pathway: ATF6 translocates to the Golgi apparatus, where it is cleaved to release an active transcription factor (ATF6 p50) that also upregulates ER chaperones like GRP78.[5]

While initially a pro-survival response, prolonged UPR activation under severe ER stress shifts the signaling towards apoptosis (programmed cell death).[4]

Figure 2. Lewisite 2-induced ROS, ER Stress, and the Unfolded Protein Response (UPR).

DNA Damage Response (DDR) and Autophagy

The systemic toxicity of lewisite extends to nuclear damage and the activation of cellular degradation pathways.

• DNA Damage Response: Lewisite and its metabolites can cause DNA damage. The cell responds by activating the DDR pathway, a hallmark of which is the rapid phosphorylation of the histone variant H2AX at serine 139, forming γ-H2AX.[8] This modification serves as a scaffold to recruit a host of DNA repair and checkpoint proteins, such as ATM, Chk1, and Chk2, which arrest the cell cycle to allow for repair or, if the damage is too severe, trigger apoptosis.[9][10]

• Autophagy: Lewisite exposure also induces autophagy, a cellular process for degrading and recycling damaged organelles and proteins. Key markers include an increase in Beclin-1 and the conversion of cytosolic LC3-I to lipidated, autophagosome-associated LC3-II.[11] The interaction between the anti-apoptotic protein Bcl-2 and Beclin-1 is a critical regulatory point; disruption of this complex can promote autophagy.[12] While autophagy can be a survival mechanism, excessive or prolonged activation can lead to autophagic cell death.

Figure 3. Lewisite 2-induced DNA Damage Response (DDR) and Autophagy.

Quantitative Toxicological Data

Quantitative data for Lewisite 2 alone is limited; most studies use technical-grade lewisite. The data presented below should be interpreted as representative of the lewisite mixture unless otherwise specified.

Table 1: In Vivo and Human Lethality/Toxicity Data for Lewisite

Endpoint	Species	Route	Dose/Concentration	Reference
LD₅₀	Rabbit	Dermal	6 mg/kg	[13]
LD₅₀	Rat	Dermal	24 mg/kg	[13]
LD₅₀	Rat	Oral	50 mg/kg	[13]
LC₅₀ (est.)	Human	Inhalation	120 mg/m³ for 10 min	[13]
Erythema	Human	Dermal	3.5 - 14 µg	[13][14]

| Vesication (Blistering) | Human | Dermal | 22 - 40 µg |[13][14] |

Table 2: In Vitro Cytotoxicity Data for Lewisite

Endpoint	Cell Line	Exposure Time	Value	Reference

| IC₅₀ | HaCaT (Human Keratinocytes) | 6 hours | 2.5 µmol/L |[4] |

Key Experimental Methodologies

Investigating the complex mechanism of Lewisite 2 requires a multi-faceted experimental approach. The following are representative protocols for key assays.

In Vivo Murine Model for Cutaneous Exposure

This protocol is essential for studying the inflammatory, vesicant, and systemic effects of topical lewisite exposure.

• Animal Model: Ptch1+/-/SKH-1 hairless mice are frequently used due to their susceptibility to skin lesions.[4]

• Agent Preparation: Prepare a stock solution of Lewisite 2 in a suitable solvent such as ethanol.

• Dosing: Anesthetize the animal. Topically apply a defined dose (e.g., 1.5 - 2.0 mg/kg) in a small volume (e.g., 30 µL) to a marked area (e.g., 2 cm²) on the dorsal skin.[4]

• Observation: At specified time points (e.g., 1, 4, 8, 24 hours), document skin lesions using a scoring system (e.g., Draize score) and measure skin bifold thickness with calipers to quantify edema.[4]

• Tissue Collection: Euthanize animals at terminal endpoints. Collect exposed skin, adjacent skin, and systemic organs (kidney, liver, lungs) for downstream analysis (histology, Western blot, qPCR).

Cell Viability and IC₅₀ Determination (MTT Assay)

This assay measures cell metabolic activity as an indicator of viability to determine the cytotoxic potential of Lewisite 2.

• Cell Culture: Plate adherent cells, such as human keratinocytes (HaCaT), in a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) and allow them to attach overnight.[15]

• Treatment: Prepare serial dilutions of Lewisite 2 in the appropriate cell culture medium. Replace the existing medium with the lewisite-containing medium. Include vehicle-only controls. Incubate for a defined period (e.g., 6, 24, or 48 hours).[4]

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to a purple formazan (B1609692).

• Solubilization: Remove the MTT medium and add a solubilizing agent (e.g., DMSO or isopropanol (B130326) with HCl) to dissolve the formazan crystals.

• Quantification: Measure the absorbance of each well at ~570 nm using a microplate reader.

• Calculation: Normalize the absorbance values to the vehicle control. Plot the percentage of viability against the log of the lewisite concentration and use non-linear regression to calculate the IC₅₀ value (the concentration that inhibits 50% of cell viability).[16]

UPR Signaling Analysis (Luciferase Reporter Assay)

This assay can quantify the activation of specific transcription factors involved in the UPR pathway.

• Transfection: Co-transfect cells (e.g., HaCaT) with a firefly luciferase reporter plasmid containing a promoter with binding sites for a UPR transcription factor (e.g., ATF4 or an ER Stress Response Element) and a Renilla luciferase plasmid (for normalization).

• Treatment: After 24-48 hours, treat the transfected cells with Lewisite 2 or a vehicle control for a specified time (e.g., 6 hours).

• Cell Lysis: Wash cells with PBS and add passive lysis buffer.[17]

• Luciferase Reaction: In a luminometer-compatible plate, add the cell lysate. Sequentially inject the firefly luciferase substrate and measure the luminescence, followed by the injection of a stop reagent and the Renilla luciferase substrate, measuring the second luminescence signal.[17][18]

• Analysis: Calculate the ratio of firefly to Renilla luminescence for each sample. An increase in this ratio in treated cells compared to controls indicates activation of the specific UPR pathway.

Figure 4. General Experimental Workflow for Investigating Lewisite 2 Toxicity.

Conclusion and Future Directions

The mechanism of action of Lewisite 2 is multifaceted, beginning with the potent and irreversible inhibition of thiol-containing enzymes like the pyruvate dehydrogenase complex, which precipitates a severe cellular energy crisis. This primary insult is amplified by a cascade of secondary stress pathways, including ROS generation, ER stress, DNA damage, and autophagy, which collectively drive inflammation, tissue damage, and cell death.

For drug development professionals, this complex pathology highlights multiple potential targets for intervention. While chelation therapy with agents like British Anti-Lewisite (BAL) remains the standard for addressing systemic arsenic poisoning, it does not prevent local tissue injury.[1] Future research should focus on:

• Targeting Secondary Pathways: Investigating the therapeutic potential of antioxidants (e.g., N-acetylcysteine) and chemical chaperones that alleviate ER stress has shown promise and warrants further exploration.[4]

• Developing Specific Inhibitors: Designing molecules that can specifically counteract the dithioarsinite adducts formed with key enzymes could offer a more targeted approach.

• L-2 Specific Studies: Differentiating the precise toxicokinetics and toxicodynamics of L-2 from L-1 and L-3 could lead to more refined and effective countermeasures.

A comprehensive understanding of these interconnected signaling networks is paramount for the development of novel and effective therapies to mitigate the devastating effects of lewisite exposure.

References

• 1. Lewisite - Wikipedia [en.wikipedia.org]
• 2. Lewisite | C2H2AsCl3 | CID 10923 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. umimpact.umt.edu [umimpact.umt.edu]
• 4. Molecular Mechanism Underlying Pathogenesis of Lewisite-Induced Cutaneous Blistering and Inflammation: Chemical Chaperones as Potential Novel Antidotes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Unfolded protein response signaling and MAP kinase pathways underlie pathogenesis of arsenic-induced cutaneous inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Unfolded protein response (UPR) signaling regulates arsenic trioxide-mediated macrophage innate immune function disruption - PMC [pmc.ncbi.nlm.nih.gov]
• 8. H2AX Phosphorylation: Its Role in DNA Damage Response and Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mmsl.cz [mmsl.cz]
• 10. γH2AX and Chk1 phosphorylation as predictive pharmacodynamic biomarkers of Chk1 inhibitor-chemotherapy combination treatments - PMC [pmc.ncbi.nlm.nih.gov]
• 11. The cellular autophagy markers Beclin-1 and LC3B-II are increased during reperfusion in fibrillated mouse hearts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Bcl-2:Beclin 1 complex: multiple, mechanisms regulating autophagy/apoptosis toggle switch - PMC [pmc.ncbi.nlm.nih.gov]
• 13. nationalacademies.org [nationalacademies.org]
• 14. Blister Agents: Lewisite (L), Mustard-Lewisite Mixture (HL) | Medical Management Guidelines | Toxic Substance Portal | ATSDR [wwwn.cdc.gov]
• 15. creative-bioarray.com [creative-bioarray.com]
• 16. Assessment of Cell Viability in Drug Therapy: IC50 and Other New Time-Independent Indices for Evaluating Chemotherapy Efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 17. assaygenie.com [assaygenie.com]
• 18. med.emory.edu [med.emory.edu]

An In-depth Technical Guide to Chloro-bis[(E)-2-chloroethenyl]arsane (Lewisite 2)

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of chloro-bis[(E)-2-chloroethenyl]arsane, a potent organoarsenic compound. It is crucial to handle this substance with extreme caution in a highly controlled laboratory setting due to its hazardous nature. This document details its nomenclature, physicochemical properties, synthesis, and toxicological profile, with a focus on its mechanism of action.

IUPAC Nomenclature and Synonyms

The systematic name for the compound commonly known as "bis(2-chloroethenyl)arsinous chloride" or Lewisite 2, as established by the International Union of Pure and Applied Chemistry (IUPAC), is chloro-bis[(E)-2-chloroethenyl]arsane .

This nomenclature is derived from the following components:

• arsane : Indicates the parent hydride is arsine (AsH₃).

• chloro- : Denotes a single chlorine atom is bonded to the arsenic atom.

• bis(...) : Indicates that there are two of the specified substituent group.

• [(E)-2-chloroethenyl] : Describes the substituent group, which is a chloroethenyl group with the chlorine atom at position 2. The (E) designation specifies the stereochemistry around the double bond as being trans.

Common Synonyms:

• Lewisite 2 (L-2)

• Bis(2-chlorovinyl)chloroarsine

• Dichlorovinylarsine chloride

Physicochemical and Toxicological Data

The following tables summarize the available quantitative data for chloro-bis[(E)-2-chloroethenyl]arsane and related compounds. Data for Lewisite 1 is included for comparative purposes as Lewisite is often found as a mixture.

Table 1: Physicochemical Properties

Property	Value	Compound
Molecular Formula	C₄H₄AsCl₃	Lewisite 2
Molecular Weight	233.35 g/mol	Lewisite 2
Appearance	Oily liquid, colorless when pure, otherwise amber to dark brown	Lewisite (mixture)
Odor	Geranium-like	Lewisite (mixture)
Density	1.89 g/cm³	Lewisite 1
Melting Point	-18 °C	Lewisite 1
Boiling Point	190 °C	Lewisite 1
Vapor Pressure	0.58 mmHg at 25 °C	Lewisite 1

Table 2: Toxicological Data

Parameter	Value	Species	Route of Exposure	Compound
LD₅₀	1150 mg/kg	Rat	Oral	Bis(2-chloroethyl)ammonium chloride
LCLo	1,000 mg/m³ / 10 min	Mouse	Inhalation	Bis(2-chloroethyl)amine hydrochloride[1]

Experimental Protocols

General Laboratory Synthesis of Lewisite

Disclaimer: The synthesis of chloro-bis[(E)-2-chloroethenyl]arsane is extremely hazardous and should only be attempted by trained professionals in a specialized and controlled environment with appropriate safety measures. The following is a general outline of the synthetic process and not a detailed experimental protocol.

The synthesis of Lewisite compounds involves the reaction of acetylene (B1199291) with arsenic trichloride (B1173362). The formation of Lewisite 1, 2, and 3 depends on the stoichiometry of the reactants. The production of chloro-bis[(E)-2-chloroethenyl]arsane (Lewisite 2) occurs when approximately two equivalents of acetylene react with one equivalent of arsenic trichloride.

Reaction Scheme:

AsCl₃ + 2 C₂H₂ → (ClCH=CH)₂AsCl

General Procedure:

• A reaction vessel is charged with arsenic trichloride (AsCl₃).

• Acetylene gas (C₂H₂) is bubbled through the arsenic trichloride. The reaction is typically catalyzed.

• The stoichiometry is carefully controlled to favor the addition of two acetylene molecules to the arsenic center.

• The reaction mixture is then purified to isolate the desired product, chloro-bis[(E)-2-chloroethenyl]arsane. This process is complex as the reaction typically yields a mixture of Lewisite 1, 2, and 3.

Analytical Method for the Detection of Lewisite Metabolites in Urine

Several analytical methods have been developed for the detection of Lewisite and its metabolites in biological samples, which is crucial for verifying exposure. A common approach involves gas chromatography-mass spectrometry (GC-MS) of a derivatized metabolite. The primary urinary metabolite of Lewisite is 2-chlorovinylarsonous acid (CVAA).

General Protocol Outline:

• Sample Preparation: A urine sample is collected. To improve the stability and volatility of the analyte for GC-MS analysis, a derivatization step is necessary. This is often achieved by reacting the CVAA in the urine with a dithiol, such as 1,2-ethanedithiol (B43112) or 1,3-propanedithiol, to form a stable cyclic thioarsinite.

• Extraction: The derivatized analyte is extracted from the urine matrix using solid-phase extraction (SPE) or liquid-liquid extraction (LLE).

• GC-MS Analysis: The extracted and derivatized sample is injected into a gas chromatograph for separation. The separated components are then introduced into a mass spectrometer for detection and quantification. The mass spectrometer is typically operated in selected ion monitoring (SIM) mode for enhanced sensitivity and specificity, targeting the characteristic ions of the derivatized CVAA.

• Quantification: The concentration of the derivatized CVAA in the sample is determined by comparing its response to that of a known concentration of a standard, often using an internal standard for improved accuracy.

Mechanism of Action and Signaling Pathway

The primary mechanism of toxicity for chloro-bis[(E)-2-chloroethenyl]arsane is the inhibition of the pyruvate (B1213749) dehydrogenase complex (PDHC). This multi-enzyme complex plays a critical role in cellular respiration by catalyzing the conversion of pyruvate to acetyl-CoA.

Lewisite targets the dihydrolipoamide (B1198117) dehydrogenase (E3) component of the PDHC. The arsenic atom in Lewisite has a high affinity for sulfhydryl (-SH) groups and forms a stable covalent bond with the vicinal thiol groups of the lipoic acid cofactor of the E3 component. This binding inactivates the enzyme, thereby inhibiting the entire PDHC.

The inhibition of PDHC has several downstream consequences:

• Inhibition of the Krebs Cycle: The production of acetyl-CoA is blocked, preventing its entry into the Krebs cycle (citric acid cycle).

• ATP Depletion: The Krebs cycle is a major source of reducing equivalents (NADH and FADH₂) for the electron transport chain, which is the primary generator of ATP. Inhibition of the Krebs cycle leads to a severe depletion of cellular ATP.

• Cell Death: The lack of cellular energy ultimately leads to cell death, particularly in tissues with high energy demands.

The following diagrams illustrate the experimental workflow for analyzing Lewisite metabolites and the signaling pathway of its toxicity.

Caption: Experimental workflow for the analysis of Lewisite metabolites.

Caption: Signaling pathway of Lewisite-induced toxicity.

References

• 1. Bis(2-chloroethyl)amine hydrochloride | C4H10Cl3N | CID 522769 - PubChem [pubchem.ncbi.nlm.nih.gov]

L-2 Chemical Agent: A Technical Overview of Physical, Chemical, and Biological Characteristics

For Researchers, Scientists, and Drug Development Professionals

Introduction

L-2, chemically known as bis(2-chlorovinyl)chloroarsine, is an organoarsenic compound and a member of the lewisite family of chemical warfare agents.[1][2] It is typically found as a byproduct in the synthesis of Lewisite 1 (L-1), the primary agent in this class.[1] Like other lewisites, L-2 is a potent vesicant (blistering agent) and lung irritant, posing a significant threat due to its ability to cause immediate and severe tissue damage upon contact.[1][3] This technical guide provides a comprehensive overview of the known physical and chemical characteristics of L-2 and the broader class of lewisites, their mechanism of action, and relevant experimental protocols for their detection and analysis.

Physical and Chemical Properties

While specific experimental data for pure L-2 is limited, its properties are closely related to those of L-1. The following tables summarize the key physical and chemical characteristics of Lewisite, with specific data for L-1 provided for reference.

Table 1: Physical Properties of Lewisite (L-1)

Property	Value
Appearance	Colorless to yellowish-brown oily liquid[4]
Odor	Geranium-like[3][5]
Molecular Formula	C₂H₂AsCl₃[4]
Molar Mass	207.32 g/mol [4]
Boiling Point	190 °C (374 °F)[4]
Melting Point	-18 °C (0 °F)[4]
Vapor Pressure	0.58 mmHg at 25 °C[4]
Density	1.89 g/cm³[4]
Solubility	Reacts with water; soluble in ethers, hydrocarbons, and THF[4]

Table 2: Chemical Properties of L-2 (bis(2-chlorovinyl)chloroarsine)

Property	Value
Chemical Name	bis(2-chlorovinyl)chloroarsine[1]
Synonyms	Lewisite 2, L-2[1]
Molecular Formula	C₄H₄AsCl₃[1]
Molar Mass	233.35 g/mol [1]
CAS Number	40334-69-8[6]

Mechanism of Action

The toxicity of lewisites is primarily attributed to the reactivity of the arsenic atom with sulfhydryl groups in proteins.[5][6] This interaction leads to the inhibition of critical enzymes, disruption of cellular metabolism, and ultimately, cell death.

A primary target of lewisite is the pyruvate (B1213749) dehydrogenase (PDH) complex, a key enzyme in cellular respiration.[4][5] Lewisite inhibits the E3 component of the PDH complex by binding to the sulfhydryl groups of lipoic acid, a crucial cofactor.[5] This inhibition disrupts the conversion of pyruvate to acetyl-CoA, leading to a severe energy deficit within the cell.

Recent studies have also elucidated the role of oxidative stress and the unfolded protein response (UPR) in lewisite-induced toxicity.[7] Exposure to lewisite generates reactive oxygen species (ROS), which in turn triggers the UPR, a cellular stress response to the accumulation of misfolded proteins in the endoplasmic reticulum.[7] Prolonged activation of the UPR can lead to apoptosis (programmed cell death).[7]

Figure 1. Simplified signaling pathway of Lewisite's mechanism of action.

Experimental Protocols

The detection and analysis of lewisites and their metabolites are crucial for verification of exposure and for research purposes. The primary metabolites of lewisite in the body are 2-chlorovinylarsonous acid (CVAA) and its oxidation product, 2-chlorovinylarsonic acid (CVAOA).[8][9]

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a widely used technique for the detection of lewisite metabolites. The general workflow involves derivatization of the non-volatile metabolites to make them amenable to gas chromatography.

References

• 1. Lewisite 2 - Wikipedia [en.wikipedia.org]
• 2. Lewisite 2 | C4H4AsCl3 | CID 5368106 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Lewisite (L): Blister Agent | NIOSH | CDC [cdc.gov]
• 4. Lewisite - Wikipedia [en.wikipedia.org]
• 5. Lewisite | C2H2AsCl3 | CID 10923 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Lewisite 2 (CAS 40334-69-8) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 7. Molecular Mechanism Underlying Pathogenesis of Lewisite-Induced Cutaneous Blistering and Inflammation: Chemical Chaperones as Potential Novel Antidotes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. armyacademy.ro [armyacademy.ro]
• 9. Rapid analysis of Lewisite metabolites in urine by high-performance liquid chromatography-inductively coupled plasma-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

"Lewisite 2" health effects and long-term exposure risks

An In-depth Technical Guide on the Health Effects and Long-Term Exposure Risks of Lewisite

DISCLAIMER: This document is intended for an audience of researchers, scientists, and drug development professionals for informational and educational purposes only. Lewisite is a highly toxic chemical warfare agent. The information contained herein is not a guide for the use, handling, or synthesis of this compound.

Introduction

Lewisite (L) is an organoarsenic chemical warfare agent, classified as a vesicant or blister agent. It was developed for its potent ability to cause severe chemical burns to the skin, eyes, and respiratory tract.[1][2] While pure Lewisite-1 (L-1), or (E)-2-chlorovinylarsonous dichloride, is a colorless, odorless oily liquid, impure samples are typically yellow to brown with a distinct geranium-like odor.[1][3] The synthesis of Lewisite-1 also produces byproducts, including Lewisite-2 (bis(2-chloroethenyl)arsinous chloride, L-2) and Lewisite-3 (tris(2-chloroethenyl)arsine, L-3).[4] While L-1 is the predominant component, the toxicities of L-2 and L-3 are considered comparable.[4] Therefore, much of the available toxicological data refers to "Lewisite" as a mixture. This guide provides a comprehensive overview of the health effects, mechanisms of toxicity, and long-term risks associated with Lewisite exposure, with the understanding that these findings are applicable to its components, including Lewisite-2.

Mechanism of Toxicity

The primary toxic action of Lewisite is attributed to its trivalent arsenic moiety, which readily reacts with sulfhydryl (-SH) groups in proteins and enzymes.[5] This binding inhibits critical cellular processes. Lewisite is a known suicide inhibitor of the E3 component of pyruvate (B1213749) dehydrogenase, a crucial enzyme in cellular respiration.[1] Its lipophilic nature allows for rapid penetration of skin and mucous membranes, leading to both localized and systemic effects.[3][6]

Recent research has elucidated several key signaling pathways involved in Lewisite-induced tissue damage:

• Reactive Oxygen Species (ROS) Generation: Exposure triggers a rapid increase in ROS, leading to significant oxidative stress. This is a primary upstream event that initiates downstream cellular damage pathways.[7][8]

• Unfolded Protein Response (UPR): Oxidative stress activates the UPR signaling pathway, a cellular stress response related to the endoplasmic reticulum. This involves the upregulation of key proteins such as GRP78, phospho-eIF2α, ATF4, and CHOP, ultimately leading to apoptosis if the stress is not resolved.[7]

• Inflammation: Lewisite induces a potent inflammatory response characterized by the activation of pathways like NF-κB and the release of pro-inflammatory cytokines and chemokines, including IL-1β, COX2, CXCL1, and CXCL5.[7][9]

• DNA Damage and Apoptosis: Cutaneous exposure can lead to systemic effects, including acute kidney injury, by inducing DNA damage and activating the DNA Damage Response (DDR) pathway. This is marked by the phosphorylation of γ-H2A.X and checkpoint kinases. The apoptotic cascade is also initiated, evidenced by an increased ratio of pro-apoptotic proteins like BAX and cleaved caspase-3 to anti-apoptotic proteins like BCL2.[8]

Health Effects of Acute Exposure

The effects of Lewisite are rapid, with symptoms appearing almost immediately upon contact.[10]

• Dermal Effects: Contact with skin causes immediate stinging, burning pain, and itching.[1] Erythema (redness) develops within minutes, followed by the formation of large, fluid-filled blisters (vesication) within approximately 12 hours.[1][10] Liquid Lewisite produces effects more rapidly than vapor.[1]

• Ocular Effects: The eyes are extremely sensitive to Lewisite. Exposure causes immediate and severe pain, intense irritation, tearing (lacrimation), and involuntary blinking (blepharospasm).[1][11] Swelling of the eyelids and surrounding tissues is common and can cause the eyes to swell shut.[1][10] Severe exposures can lead to corneal blistering, scarring, perforation of the globe, and permanent blindness.[1][11]

• Respiratory Effects: Inhalation is a primary route of exposure and causes immediate burning pain throughout the respiratory tract.[1] Symptoms include sneezing, coughing, laryngitis, shortness of breath (dyspnea), and nosebleeds.[1][12] High concentrations can lead to severe damage, including fatal pulmonary edema and pneumonitis.[1][12]

• Systemic Effects: Due to its rapid absorption, Lewisite can cause severe systemic toxicity. Sufficient absorption can lead to a condition known as "Lewisite shock," characterized by refractory hypotension (low blood pressure).[1] This is caused by damage to capillaries, which become leaky, leading to a loss of blood plasma volume (hypovolemia).[1][6] Other systemic effects include liver necrosis, kidney damage, diarrhea, weakness, and hypothermia.[1][6][12]

Long-Term Exposure Risks and Chronic Effects

Even a single acute exposure to Lewisite can result in significant long-term health consequences. Chronic exposure can lead to systemic arsenic poisoning.[1]

• Chronic Respiratory Disease: Severe inhalation exposure can result in the development of chronic conditions like bronchitis and chronic obstructive pulmonary disease (COPD).[1]

• Permanent Ocular Damage: Eye exposure can cause permanent visual impairment or blindness.[1] Chronic issues such as conjunctivitis, light aversion (photophobia), and double vision may persist.[1]

• Carcinogenicity: While Lewisite itself has not been definitively classified as a carcinogen by major agencies like IARC, its arsenic content is a significant concern.[1][13] Inorganic arsenic is a known human carcinogen.[6] There is a case report of a German soldier who developed Bowen's disease (an intradermal squamous cell carcinoma) at the site of a Lewisite burn 38 years after a single exposure.[6] Workers in a Japanese factory producing both mustard gas and Lewisite showed a high mortality rate from respiratory and gastrointestinal cancers.[14]

• Dermatological Effects: Chronic exposure can lead to persistent dermatitis and skin ulcers.[1]

• Reproductive and Developmental Effects: Animal studies have not shown Lewisite to be teratogenic (cause birth defects) at doses that were not toxic to the mother.[14][15] A two-generation study in rats found no adverse effects on reproductive performance or fertility.[16] There is no evidence to suggest that Lewisite affects reproduction in humans.[12]

Quantitative Toxicity Data

The following tables summarize key quantitative data from human and animal studies.

Table 1: Human Exposure Data

Exposure Type	Concentration / Dose	Effect	Reference
Vapor Inhalation	0.5 mg/L for 5 minutes	Potentially lethal	[6]
Vapor Inhalation	10 mg/m³ for 15 minutes	Inflammation of eyes, swelling of eyelids	[4]
Vapor Inhalation	10 mg/m³ for 30 minutes	Severe intoxication, incapacitation for weeks	[4]
Vapor Exposure	0.01 mg/L for 15 minutes	Eye inflammation, eyelid swelling	[6]
Dermal (Liquid)	3.5–14 µg	Erythema (redness)	[8]
Dermal (Liquid)	22–40 µg	Vesication (blistering)	[8]
Dermal (Liquid)	~10 mg/kg	Threshold for severe systemic effects	[6]
Dermal (Liquid)	2 mL (~37.6 mg/kg)	Potentially fatal within hours	[6]

Table 2: Animal Lethality Data

Species	Route	Value	Dose / Concentration	Reference
Dog	Inhalation	LC₅₀	176 mg/m³ (7.5 min)	[4]
Dog	Dermal	LD₅₀	15 mg/kg	[4]
Dog	Subcutaneous	LD₅₀	2 mg/kg	[4]
Mouse	Inhalation	LC₅₀	200 mg/m³ (10 min)	[4]
Rabbit	Intravenous	LD₅₀	1.8 mg/kg	[4]
Rat	Oral (Gavage)	-	2.5 mg/kg (2/10 deaths)	[6]
Rabbit	Oral (Intubation)	-	1.0 mg/kg (6/8 deaths)	[6]

Table 3: Animal Non-Lethal and Reproductive/Developmental Data

Species	Study Type	Route	NOAEL*	Effect	Reference
Rat	Teratology	Gavage	1.5 mg/kg/day	No maternal or fetal effects	[6][15]
Rabbit	Teratology	Intubation	0.016 mg/kg/day	No observed adverse effect level	[5]
Rat	2-Generation Reproduction	Intragastric	>0.60 mg/kg/day	No adverse effect on reproduction	[16]
Rat	90-Day Subchronic	Gavage	<0.5 mg/kg	Deaths observed at 0.5 mg/kg and above	[6]

*NOAEL: No-Observed-Adverse-Effect Level

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of toxicological studies. Below are summaries of key experimental protocols cited in this guide.

Protocol 1: Murine Model of Cutaneous Lewisite Exposure for Kidney and Lung Injury

• Model: Ptch1+/⁻/SKH-1 hairless mice.[7][8][9]

• Agent Application: Lewisite, diluted in ethanol (B145695), is applied topically to a defined area on the dorsal skin of the mice. Doses typically range from 2.0 to 7.5 mg/kg body weight. Control animals receive the ethanol vehicle only.[9][17]

• Time Course: Animals are typically observed for 24 hours post-exposure before being euthanized for tissue collection.[9]

• Endpoints & Assays:

  • Histology: Kidney and lung tissues are fixed in formalin, embedded in paraffin, sectioned, and stained with Hematoxylin and Eosin (H&E) to assess structural damage, inflammation, and cellular infiltration.[9]

  • Immunohistochemistry: Tissue sections are stained for specific markers, such as myeloperoxidase (MPO) for neutrophil infiltration or phosphorylated γ-H2A.X for DNA damage.[8][9]

  • Biochemical Analysis: Serum is collected to measure markers of kidney injury, such as creatinine (B1669602) and neutrophil gelatinase-associated lipocalin (NGAL).[8]

  • Molecular Analysis: Lung and kidney tissues are homogenized for Western blot analysis to quantify protein expression (e.g., BAX, BCL2, cleaved caspase-3, ATG7) or for RT-qPCR to measure gene expression of cytokines (e.g., CXCL1, CXCL5).[8][9]

  • Bronchoalveolar Lavage (BAL): The lungs are lavaged with saline to collect BAL fluid. The fluid is analyzed for cell counts (neutrophils) and protein levels of cytokines and damage-associated molecular patterns (DAMPs) like HMGB1 via ELISA.[9][17]

Protocol 2: Rabbit Model of Ocular Lewisite Vapor Exposure

• Model: New Zealand White rabbits.[18][19]

• Exposure System: An automated, multi-animal exposure system is used to deliver a precise concentration of Lewisite vapor (e.g., 0.2 mg/L) to one eye of each rabbit for a defined duration (e.g., 2.5 to 10 minutes). The contralateral eye serves as an unexposed control.[19]

• Clinical Observation: Ocular injuries are assessed and scored at multiple time points post-exposure (e.g., 6 hours, and days 1, 3, 7, 14, 28, 56).[19]

• Endpoints & Assays:

  • Slit-lamp Biomicroscopy: Used to clinically evaluate and score various parameters of eye injury, including corneal opacity, neovascularization (new blood vessel growth), iris redness, and conjunctival swelling.[19]

  • Pachymetry: Measures corneal thickness as an indicator of edema.[19]

  • Metabolomics: At terminal time points, corneas are collected, and metabolites are extracted. Analysis is performed using UPLC-MS/MS and GC-MS to identify pathways affected by the exposure, such as inflammation, oxidative stress, and lipid metabolism.[20]

Protocol 3: Two-Generation Reproductive Toxicity Study in Rats

• Model: Sprague-Dawley rats.[16]

• Agent Administration: Lewisite, dissolved in sesame oil, is administered by intragastric intubation at doses of 0, 0.10, 0.25, or 0.60 mg/kg/day.[16]

• Dosing Schedule:

  • F0 Generation (Parental): Males and females are dosed for 13 weeks prior to mating, during a 2-week mating period, and throughout gestation and lactation for females.

  • F1 Generation: Selected offspring are dosed from weaning through adolescence, mating, gestation, and lactation to produce the F2 generation.[16]

• Endpoints & Assays:

  • Reproductive Performance: Parameters such as mating index, fertility index, gestation length, and litter size are recorded.[16]

  • Offspring Viability: Pup survival, body weight, and physical development are monitored.[16]

  • Pathology: At the end of the study, parent animals and selected offspring are euthanized. Reproductive organs (testes, ovaries, uterus, etc.) are weighed and examined for gross and microscopic lesions.[16]

Visualizations of Key Pathways and Workflows

Signaling Pathway of Lewisite-Induced Cellular Damage

Caption: Key signaling pathways activated by Lewisite exposure.

Experimental Workflow for Murine Cutaneous Exposure Model

Caption: Workflow for assessing systemic injury after cutaneous Lewisite exposure.

Logical Relationship of Lewisite Exposure and Long-Term Risks

Caption: Relationship between acute Lewisite injury and long-term health risks.

References

• 1. Lewisite - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Lewisite | C2H2AsCl3 | CID 10923 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 5. Lewisite Acute Exposure Guideline Levels - Acute Exposure Guideline Levels for Selected Airborne Chemicals: Volume 15 - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Guidelines for Lewisite - Guidelines for Chemical Warfare Agents in Military Field Drinking Water - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Health Risk Assessment for Lewisite - Review of the U.S. Army's Health Risk Assessments For Oral Exposure to Six Chemical-Warfare Agents - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. Molecular Mechanism Underlying Pathogenesis of Lewisite-Induced Cutaneous Blistering and Inflammation: Chemical Chaperones as Potential Novel Antidotes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Cutaneous exposure to lewisite causes acute kidney injury by invoking DNA damage and autophagic response - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Cutaneous Lewisite Exposure Causes Acute Lung Injury - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Lewisite (L): Blister Agent | NIOSH | CDC [cdc.gov]
• 11. Ocular Effects of Mustard Agents and Lewisite - Veterans at Risk - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. nj.gov [nj.gov]
• 13. dhd2.org [dhd2.org]
• 14. osti.gov [osti.gov]
• 15. Other Physiological Effects of Mustard Agents and Lewisite - Veterans at Risk - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 16. Two-generation reproduction study of lewisite in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Cutaneous lewisite exposure causes acute lung injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Clinical progression of ocular injury following arsenical vesicant lewisite exposure - PMC [pmc.ncbi.nlm.nih.gov]
• 19. tandfonline.com [tandfonline.com]
• 20. Metabolomics for Identifying Pathways Involved in Vesicating Agent Lewisite-Induced Corneal Injury - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Examination of Lewisite Variants: Structural Distinctions Between Lewisite 1, 2, and 3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the structural differences between the three primary variants of the organoarsenic chemical warfare agent, Lewisite. Understanding these distinctions is crucial for the development of effective countermeasures, detection methodologies, and toxicological assessments.

Core Structural Framework and Variants

Lewisite and its analogues are organoarsenic compounds characterized by the presence of a central arsenic atom bonded to one or more 2-chlorovinyl groups. The numerical designation of Lewisite (1, 2, or 3) directly corresponds to the number of these 2-chlorovinyl substituents attached to the arsenic atom. These variants are typically produced as a mixture during synthesis, with Lewisite 1 being the primary product.[1][2][3]

• Lewisite 1: Dichloro((E)-2-chlorovinyl)arsine

• Lewisite 2: Chloro-bis((E)-2-chlorovinyl)arsane

• Lewisite 3: Tris((E)-2-chlorovinyl)arsane

The fundamental structural difference lies in the successive replacement of chlorine atoms on the arsenic trichloride (B1173362) precursor with 2-chlorovinyl groups.[3]

Caption: Comparative molecular structures of Lewisite 1, 2, and 3.

Physicochemical Data Comparison

The addition of each 2-chlorovinyl group significantly alters the molecular weight and chemical formula of the compound. These differences are summarized below for direct comparison.

Property	Lewisite 1	Lewisite 2	Lewisite 3
IUPAC Name	[(E)-2-Chloroethen-1-yl]arsonous dichloride[3]	chloro-bis[(E)-2-chloroethenyl]arsane[4]	Tris[(E)-2-chloroethen-1-yl]arsane[1]
Synonyms	L-1, 2-Chlorovinyldichloroarsine[5]	L-2, Bis(2-chlorovinyl)chloroarsine[6]	L-3, Tris(2-chlorovinyl)arsine[1]
Chemical Formula	C₂H₂AsCl₃[3][5]	C₄H₄AsCl₃[2][6]	C₆H₆AsCl₃[1]
Molecular Weight	207.32 g/mol [3][7]	233.35 g/mol [4][6]	259.4 g/mol [1][8]
CAS Number	541-25-3[3][5]	40334-69-8[4][6]	169473-81-8[1]
Melting Point	-18 °C[3][9]	Not available	Not available
Boiling Point	190 °C[3][9]	Not available	Not available
Density	1.89 g/cm³[3][9]	Not available	Not available

Experimental Protocols: Synthesis

The formation of Lewisite variants is a direct result of the reaction conditions during synthesis.

General Synthesis of Lewisite

Lewisite is prepared by the addition reaction of arsenic trichloride (AsCl₃) to acetylene (B1199291) (C₂H₂)[3][10]. This reaction is typically conducted in a hydrochloric acid solution with a mercuric chloride (HgCl₂) catalyst[1][2]. The process can yield Lewisite 1, 2, and 3 as the primary product and subsequent byproducts.

• Reactants: Arsenic trichloride, Acetylene

• Catalyst: Mercuric chloride[1][2] (Historically, anhydrous aluminum chloride was also used but is more dangerous)[11]

• Medium: Hydrochloric acid solution[1][2]

The stoichiometry of the acetylene addition to the arsenic center dictates the final product mixture.

• 1 mole of Acetylene: Reacts with AsCl₃ to form Lewisite 1.

• 2 moles of Acetylene: Leads to the formation of Lewisite 2.[2]

• 3 moles of Acetylene: Results in the formation of Lewisite 3.[1]

In a typical synthesis, Lewisite 1 is the major component, with yields around 80-85%.[1][2] The mixture may also contain Lewisite 2 and Lewisite 3 as byproducts.[12]

Caption: Synthetic pathway for Lewisite variants via acetylene addition.

Mechanism of Action and Cellular Pathway

The toxicity of all Lewisite variants stems from the high reactivity of the trivalent arsenic atom with sulfhydryl (-SH) groups in proteins.[13] This interaction leads to the inhibition of critical enzyme systems. A primary target is the E3 component (dihydrolipoamide dehydrogenase) of the pyruvate (B1213749) dehydrogenase (PDH) complex, an essential enzyme in cellular respiration.

Lewisite acts as a suicide inhibitor, forming a stable covalent bond with the thiol groups of the dihydrolipoic acid cofactor, creating a cyclic thioarsenite complex.[13] This irreversible inhibition disrupts the conversion of pyruvate to acetyl-CoA, thereby halting the Krebs cycle and aerobic respiration. The resulting energy depletion ultimately leads to cell death.[13]

Caption: Lewisite's mechanism of action via pyruvate dehydrogenase inhibition.

References

• 1. Lewisite 3 - Wikipedia [en.wikipedia.org]
• 2. Lewisite 2 - Wikipedia [en.wikipedia.org]
• 3. Lewisite - Wikipedia [en.wikipedia.org]
• 4. Lewisite 2 | C4H4AsCl3 | CID 5368106 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Lewisite [webbook.nist.gov]
• 6. Lewisite 2 [webbook.nist.gov]
• 7. 541-25-3 CAS MSDS (lewisite) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 8. Arsine, tris(2-chloroethenyl)-, (E,E,E)- | C6H6AsCl3 | CID 5352143 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Health Risk Assessment for Lewisite - Review of the U.S. Army's Health Risk Assessments For Oral Exposure to Six Chemical-Warfare Agents - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. Structural formula for lewisite is A B C D None of class 12 chemistry JEE_Main [vedantu.com]
• 11. US2465834A - Preparation of lewisite - Google Patents [patents.google.com]
• 12. 5. Lewisite Acute Exposure Guideline Levels - Acute Exposure Guideline Levels for Selected Airborne Chemicals: Volume 15 - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. Lewisite | C2H2AsCl3 | CID 10923 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Hydrolysis of Lewisite 2

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the hydrolysis of Lewisite 2 (L-2), a significant organoarsenic chemical warfare agent. As a common impurity found alongside Lewisite 1 (L-1), understanding the degradation of L-2 is critical for environmental remediation, toxicological assessment, and the development of effective medical countermeasures. This guide details the identified hydrolysis products, outlines the general analytical methodologies for their detection, and presents the chemical pathways involved.

Introduction to Lewisite 2

Lewisite 2, or bis(2-chloroethenyl) arsinous chloride, is an organoarsenic compound with the chemical formula AsCl(CH=CHCl)₂.[1] It is primarily formed as a byproduct during the synthesis of Lewisite 1 (2-chlorovinyldichloroarsine) from the reaction of arsenic trichloride (B1173362) with acetylene (B1199291).[1][2] Consequently, weaponized lewisite is typically a mixture containing L-1, L-2, and Lewisite 3 (tris(2-chlorovinyl)arsine).[1][2] Like L-1, L-2 is a potent vesicant (blister agent) and lung irritant. The hydrolysis of these agents is a primary pathway for their environmental degradation and metabolic transformation.

Hydrolysis Pathway of Lewisite 2

The hydrolysis of lewisite compounds involves the cleavage of the arsenic-chlorine (As-Cl) bond upon reaction with water. This process is analogous for both L-1 and L-2.

2.1 Lewisite 1 Hydrolysis: A Model Reaction

The hydrolysis of Lewisite 1 is well-documented and serves as a useful model. L-1 reacts rapidly with water to replace its two chlorine atoms with hydroxyl groups, forming 2-chlorovinyl arsenous acid (CVAA), also known as lewisite oxide, and two molecules of hydrochloric acid (HCl).[3] CVAA is a stable, toxic, and persistent degradation product.[4][5] Under alkaline conditions, further degradation can occur, yielding acetylene and trisodium (B8492382) arsenate.[2][6]

2.2 Lewisite 2 Hydrolysis Products

Following the same chemical principle, Lewisite 2 undergoes hydrolysis at its single As-Cl bond. The reaction with water replaces the chlorine atom with a hydroxyl group, yielding bis(2-chlorovinyl)arsinous acid and hydrochloric acid as the primary products.[7]

The overall hydrolysis reaction for Lewisite 2 can be summarized as:

AsCl(CH=CHCl)₂ (Lewisite 2) + H₂O → As(OH)(CH=CHCl)₂ (bis(2-chlorovinyl)arsinous acid) + HCl

This reaction is a critical first step in the environmental degradation of L-2. The resulting arsinous acid is a key compound for forensic analysis and toxicological studies.

Caption: Hydrolysis pathway of Lewisite 2.

Summary of Lewisite 2 and Its Hydrolysis Product

Compound Name	Other Names	Chemical Formula	Molar Mass ( g/mol )	Role in Hydrolysis
bis[(E)-2-chloroethen-1-yl]arsinous chloride	Lewisite 2 (L-2)	C₄H₄AsCl₃	233.35	Reactant
bis(2-chlorovinyl)arsinous acid	-	C₄H₅AsCl₂O	214.90	Product

Methodologies for Identification of Hydrolysis Products

Specific experimental protocols for inducing and measuring the rate of Lewisite 2 hydrolysis are not detailed in the available literature. However, numerous advanced analytical techniques are cited for the identification and quantification of lewisite and its degradation products in environmental and biological samples. These methods are essential for verifying the presence of hydrolysis products like bis(2-chlorovinyl)arsinous acid.

A general workflow for such an analysis involves sample collection, preparation (which may include extraction and derivatization), and instrumental analysis.

Caption: General workflow for analyzing Lewisite hydrolysis products.

Key Experimental Protocols Cited in Literature:

• Solid Phase Extraction (SPE) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This technique is used for the quantitative analysis of lewisite metabolites in human urine.[8] A typical protocol involves sample treatment (e.g., oxidation), extraction and concentration of the analyte on an SPE cartridge, followed by separation and detection using dual-column LC-MS/MS.[8]

• High-Performance Liquid Chromatography-Inductively Coupled Plasma-Mass Spectrometry (HPLC-ICP-MS): This method is highly effective for arsenic speciation, allowing for the separation and quantification of different arsenic-containing compounds, including lewisite degradation products.[9] It offers high sensitivity and selectivity for arsenic.

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a standard method for identifying volatile and semi-volatile organic compounds. For polar hydrolysis products, a derivatization step is often required to increase volatility, making them suitable for GC analysis.[7]

Conclusion

The hydrolysis of Lewisite 2 (bis(2-chloroethenyl) arsinous chloride) is a scientifically significant degradation pathway that mirrors the well-understood hydrolysis of Lewisite 1. The primary products are identified as bis(2-chlorovinyl)arsinous acid and hydrochloric acid.[7] While specific kinetic data on this reaction remains an area for further research, the identity of the products is crucial for developing analytical standards for environmental monitoring, assessing the long-term toxicological impact of lewisite exposure, and designing effective decontamination and therapeutic strategies. The analytical methods outlined provide a robust framework for the continued study of these hazardous compounds and their environmental fate.

References

• 1. Lewisite 2 - Wikipedia [en.wikipedia.org]
• 2. Lewisite - Wikipedia [en.wikipedia.org]
• 3. Lewisite | C2H2AsCl3 | CID 10923 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. The sources, fate, and toxicity of chemical warfare agent degradation products - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Biological and environmental hazards associated with exposure to chemical warfare agents: arsenicals - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Lewisite (L): Blister Agent | NIOSH | CDC [cdc.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Detecting and Quantifying Lewisite Degradation Products in Environmental Samples Using Arsenic Speciation - UNT Digital Library [digital.library.unt.edu]

A Technical Guide to the Environmental Fate and Transport Modeling of Lewisite 2

Disclaimer: Data specifically for Lewisite 2 (L-2), bis(2-chloroethenyl)chloroarsine, is scarce in publicly available literature. The majority of environmental fate studies have focused on Lewisite 1 (L-1), (2-chlorovinyl)dichloroarsine. L-2 and L-3 are recognized as byproducts formed during the synthesis of L-1.[1][2] This guide synthesizes the established principles of environmental chemistry and toxicology, using data for L-1 as the closest available surrogate to build a predictive framework for L-2. All data presented for "Lewisite" should be understood as pertaining to L-1 unless explicitly stated otherwise. The fundamental degradation pathways are expected to be similar due to the shared chloro-vinyl-arsenic structure, but reaction rates and partitioning behavior will differ.

Introduction: Physicochemical Properties and Environmental Significance

Lewisite 2 is an organoarsenic chemical warfare agent, classified as a vesicant or blister agent. Its environmental behavior is governed by the reactive arsenic-chlorine and carbon-arsenic bonds. Upon release into the environment, its fate is dictated by a series of transport and transformation processes, with hydrolysis being the most significant initial pathway.[3][4] The ultimate persistence of the arsenic moiety, regardless of its chemical form, is a key concern in environmental risk assessment.[3] Modeling the fate and transport of L-2 is critical for predicting its distribution, persistence, and potential for exposure in various environmental compartments.

Quantitative Physicochemical Data (Lewisite 1 Surrogate)

Accurate environmental modeling requires precise physicochemical input parameters. The following table summarizes the key properties reported for Lewisite 1, which serve as the primary estimates for modeling L-2 in the absence of specific data.

Property	Value	Source
IUPAC Name	dichloro(2-chloroethenyl)arsane	[5]
Molecular Formula	C₂H₂AsCl₃	[5]
Molecular Weight	207.32 g/mol	[3]
Vapor Pressure	0.58 mm Hg (at 25°C)	[3][6]
Water Solubility	~500 mg/L (0.5 g/L)	[3][5]
Liquid Density	1.89 g/cm³ (at 25°C)	[3]
Boiling Point	190°C (decomposes)	[3][7]
Soil Organic Carbon-Water (B12546825) Partitioning Coefficient (Koc)	143 (estimated)	[5]
Bioconcentration Factor (BCF)	19 (estimated)	[5]

Core Environmental Fate and Degradation Pathways

The environmental persistence of Lewisite is relatively short due to its high reactivity, particularly with water. However, its degradation products, which retain the toxic arsenic element, can be significantly more persistent.[8]

Abiotic Degradation

Hydrolysis: This is the most critical degradation pathway for Lewisite in the environment.[4] In the presence of moisture in soil, water bodies, or the atmosphere, Lewisite rapidly hydrolyzes.[3][9] The reaction proceeds by the cleavage of the arsenic-chlorine bonds, forming hydrochloric acid (HCl) and 2-chlorovinylarsenous acid, commonly known as Lewisite oxide.[3][10]

• Reaction: C₂H₂AsCl₃ + 2H₂O → C₂H₂AsO(OH)₂ (Lewisite Oxide) + 3HCl (Simplified)

Lewisite oxide is more stable but remains highly toxic and possesses vesicant properties.[3][4] While the initial hydrolysis is fast, it can be limited by Lewisite's low water solubility, meaning that bulk liquid agent may persist longer than dissolved or vaporous agent.[5][6] In alkaline conditions, the reaction is accelerated and can yield acetylene (B1199291) and sodium arsenate.[1][10]

Photodegradation: The ultraviolet (UV) absorption spectrum of Lewisite suggests that it may undergo some degree of photodegradation in the atmosphere.[3][4] However, specific studies quantifying the rate and products of photolysis are limited. In most scenarios, rapid gas-phase hydrolysis is likely to be a more significant atmospheric removal process.[3]

Biotic Degradation

Direct microbial degradation of Lewisite is considered a minor pathway due to the high toxicity of trivalent arsenic to most microorganisms.[11][12] However, microbes can play a role in the further transformation of its degradation products. Suggested microbial degradation pathways for the organic portion of the molecule include:

• Epoxidation of the carbon-carbon double bond[3][5]

• Reductive dehalogenation[3]

• Dehydrohalogenation[3]

For remediation purposes, strategies often involve an initial chemical hydrolysis step to reduce the immediate toxicity, followed by physical separation of the arsenic (e.g., via electrocoagulation) before microbial treatment of the remaining organic compounds.[11][12]

Summary of Key Degradation Products

Parent Compound	Degradation Process	Key Products	Persistence/Toxicity Notes
Lewisite	Hydrolysis	2-Chlorovinylarsenous acid (Lewisite Oxide), Hydrochloric Acid (HCl)	Lewisite oxide is persistent, highly toxic, and a vesicant.[4][8]
Lewisite	Alkaline Hydrolysis	Acetylene, Trisodium Arsenate	Arsenate (As V) is generally less acutely toxic than arsenite (As III) compounds but is still a hazardous carcinogen.[3][10]
Lewisite/Lewisite Oxide	Oxidation	2-Chlorovinylarsonic acid	Pentavalent arsenic form; less toxic than trivalent form.[3]
Lewisite/Lewisite Oxide	Microbial Degradation	Arsenical compounds, Formate, Acetate	The arsenic moiety is not destroyed.[3][11]

Environmental Transport and Compartmental Modeling

A multimedia fate and transport model for Lewisite 2 would simulate its movement and transformation between the atmosphere, water, soil, and sediment. The following diagram illustrates the core pathways.

Caption: Core environmental pathways for Lewisite 2.

Atmosphere: Upon release to air or through volatilization from contaminated soil and water, Lewisite can be transported long distances.[3][13] Its atmospheric residence time is limited by rapid gas-phase hydrolysis and potential photolysis.[3][4] Removal occurs via wet and dry deposition, returning the agent or its degradation products to terrestrial and aquatic surfaces.[14]

Water: Due to its density and low solubility, liquid Lewisite will sink in water.[3][7] Dissolved Lewisite undergoes rapid hydrolysis.[4][9] The primary concern in aquatic systems is the transport of its more persistent and toxic hydrolysis products, which can partition to sediment.[8]

Soil: When released to soil, Lewisite is subject to competing processes: volatilization to the atmosphere, rapid hydrolysis via soil moisture, and adsorption to soil particles.[3] The estimated Koc of 143 for L-1 suggests high to moderate mobility.[5] However, the mobility of its arsenical degradation products is highly complex and depends on soil pH, redox potential, and the content of iron/aluminum oxides and organic matter.[15][16]

Experimental Protocols for Model Parameterization

Generating reliable data for a robust fate and transport model requires standardized experimental procedures. The following protocols, based on OECD Test Guidelines, are essential for determining the key unknown parameters for Lewisite 2.

Caption: Logical workflow for generating model input data.

Hydrolysis Rate (OECD Guideline 111)

This test determines the rate of abiotic hydrolysis of a chemical in sterile aqueous buffer solutions at standard pH values (e.g., 4, 7, and 9) and temperatures.

• Methodology: A sterile aqueous solution of L-2 at a low concentration is prepared in buffered water. Samples are maintained at a constant temperature in the dark. At various time intervals, aliquots are withdrawn and analyzed for the concentration of the parent compound using a suitable technique like HPLC-ICP-MS to track the disappearance of L-2 and the appearance of degradation products like Lewisite oxide.[17]

• Output: First-order rate constants (k) and half-lives (t₁/₂) at different pH values, which are critical inputs for modeling its persistence in water and moist soil.

Soil Adsorption/Desorption (OECD Guideline 106)

This guideline describes the batch equilibrium method to measure the adsorption and desorption of a substance on different soil types.

• Methodology: A known mass of soil is equilibrated with an aqueous solution containing L-2. The mixture is agitated for a defined period to reach equilibrium. The phases are then separated by centrifugation, and the concentration of L-2 in the aqueous phase is measured. The amount adsorbed to the soil is calculated by the difference. This is repeated for several concentrations to generate an adsorption isotherm.

• Output: The soil-water distribution coefficient (Kd) and the soil organic carbon-water partitioning coefficient (Koc). These values are essential for modeling the mobility of L-2 in soil and its potential to leach into groundwater.[18]

Biodegradation (OECD Guideline 301/302 Series)

Assessing the biodegradability of a highly toxic substance like L-2 is challenging. Standard tests for ready biodegradability (e.g., OECD 301) may not be suitable. A test for inherent biodegradability (e.g., OECD 302) with a pre-acclimated microbial inoculum might be more appropriate, but the toxicity of arsenic remains a confounding factor.

• Methodology: A test system would likely involve a two-stage approach. First, L-2 would be chemically hydrolyzed. Second, the resulting solution (containing Lewisite oxide and other products) would be introduced at very low concentrations to a microbial culture. Degradation would be followed by measuring parameters like dissolved organic carbon (DOC) removal or CO₂ evolution.

• Output: A qualitative or quantitative measure of the potential for the organic portion of the degradation products to be mineralized by microorganisms.

Conclusion and Modeling Implications

The environmental fate of Lewisite 2 is characterized by rapid abiotic transformation, primarily hydrolysis, into toxic and more persistent arsenical products. While L-2 itself is not expected to persist long in most environmental compartments, its degradation products, particularly Lewisite oxide, pose a lasting risk. The arsenic atom is a permanent contaminant that will continue to cycle in the environment.

Effective modeling of an L-2 release is critically dependent on obtaining specific experimental data for its key properties. In the interim, data from Lewisite 1 provides a necessary but uncertain starting point. Future research should prioritize the measurement of hydrolysis rates and soil partitioning coefficients for L-2 to reduce uncertainty in risk assessments and inform effective remediation strategies.

References

• 1. Lewisite - Wikipedia [en.wikipedia.org]
• 2. 5. Lewisite Acute Exposure Guideline Levels - Acute Exposure Guideline Levels for Selected Airborne Chemicals: Volume 15 - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Health Risk Assessment for Lewisite - Review of the U.S. Army's Health Risk Assessments For Oral Exposure to Six Chemical-Warfare Agents - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Biological and environmental hazards associated with exposure to chemical warfare agents: arsenicals - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Lewisite | C2H2AsCl3 | CID 10923 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. nrt.org [nrt.org]
• 7. LEWISITE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 8. The sources, fate, and toxicity of chemical warfare agent degradation products - PMC [pmc.ncbi.nlm.nih.gov]
• 9. atsdr.cdc.gov [atsdr.cdc.gov]
• 10. Lewisite (L): Blister Agent | NIOSH | CDC [cdc.gov]
• 11. Biodegradation of Chemical Warfare Agents [degruyterbrill.com]
• 12. publications.iupac.org [publications.iupac.org]
• 13. Transport and Transformation of Chemicals in the Atmosphere – MIT Superfund Research Program [superfund.mit.edu]
• 14. mdpi.com [mdpi.com]
• 15. ars.usda.gov [ars.usda.gov]
• 16. Mobility of adsorbed arsenic in two calcareous soils as influenced by water extract of compost - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Detecting and Quantifying Lewisite Degradation Products in Environmental Samples Using Arsenic Speciation - UNT Digital Library [digital.library.unt.edu]
• 18. Effect of soil type on adsorption-desorption, mobility, and activity of the herbicide norflurazon - PubMed [pubmed.ncbi.nlm.nih.gov]

Toxicological Profile of Lewisite in Animal Models: An In-depth Technical Guide

Disclaimer: This technical guide focuses on the toxicological profile of Lewisite. It is critical to note that "Lewisite" as a chemical warfare agent is typically a mixture of three compounds: Lewisite 1 (L-1), Lewisite 2 (L-2), and Lewisite 3 (L-3). The vast majority of available toxicological data does not differentiate between these three analogues and often pertains to mixtures where L-1 is the predominant component. Specific toxicological data for Lewisite 2 (bis(2-chlorovinyl)chloroarsine) in isolation is scarce in the public domain. While the toxicity of L-2 and L-3 is reported to be comparable to L-1, this guide will primarily present data for "Lewisite" as a whole, with the understanding that L-1 is the main driver of the observed toxicity due to its higher concentration and volatility in weaponized formulations.

Introduction

Lewisite is a potent organoarsenic chemical warfare agent, classified as a vesicant or blistering agent. Its rapid onset of action and severe damaging effects on the skin, eyes, and respiratory tract, coupled with systemic toxicity, make it a significant chemical threat. This document provides a comprehensive overview of the toxicological profile of Lewisite in various animal models, intended for researchers, scientists, and drug development professionals. The information is compiled from numerous studies to offer a detailed understanding of its lethal and non-lethal effects, mechanisms of action, and the experimental methodologies used to ascertain these properties.

Acute Toxicity Data

The acute toxicity of Lewisite has been evaluated in several animal species through various routes of exposure. The following tables summarize the quantitative data from these studies.

Inhalation Toxicity

Animal Species	Exposure Duration	LC50 (mg/m³)	Reference
Rat	9 min	166	Gates et al. (1946)[1]
Mouse	10 min	190-200	Silver and McGrath (1943)[1]
Dog	7.5 min	176	Armstrong (1923)[1]
Dog	15 min	100	Armstrong (1923)[1]
Dog	30 min	48	Armstrong (1923)[1]
Dog	60 min	25.4	Armstrong (1923)[1]
Rabbit	7.5 min	160	Gates et al. (1946)[1]
Rabbit	60 min	25	Gates et al. (1946)[1]
Guinea Pig	9 min	111	Gates et al. (1946)[1]
Guinea Pig	60 min	8	Gates et al. (1946)[1]
Goat	100 min	12.5	Gates et al. (1946)[1]

Dermal and Systemic Toxicity

Animal Species	Route of Administration	LD50 (mg/kg)	Reference
Rat	Oral	50	Toxin and Toxin Target Database (T3DB)[2]
Rat	Intravenous	0.5	Toxin and Toxin Target Database (T3DB)[2]
Rabbit	Dermal	5.3	Provisional Peer-Reviewed Toxicity Values for Lewisite[3]
Rabbit	Intravenous	1.8	Inns et al. (1988)[4]
Dog	Dermal	15	Cameron et al. (1946)[1]
Dog	Subcutaneous	2	Cameron et al. (1946)[1]

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of toxicological studies. Below are protocols for key experiments cited in this guide.

Inhalation Toxicity in Dogs (Armstrong, 1923)

• Animal Model: Dogs (sex not specified).

• Agent: Lewisite 1 (L-1), 99% purity.

• Exposure Method: Whole-body inhalation exposure in a gassing chamber.

• Exposure Durations: 7.5, 15, 30, 60, 120, or 240 minutes.

• Concentrations: Varying concentrations of Lewisite vapor were generated and analytically determined.

• Endpoint: Lethality was the primary endpoint, observed over a post-exposure period.

• Data Analysis: The concentration of Lewisite that was lethal to 50% of the exposed animals (LC50) was calculated for each exposure duration.

Dermal Toxicity in Rabbits

• Animal Model: New Zealand White rabbits.

• Agent: Lewisite.

• Application: A specified dose of Lewisite was applied to a shaved area of the back.

• Dose Range: Multiple dose groups were used to determine the LD50. For instance, doses of 10, 14, 20, or 28 mg/kg were used in one study.[3]

• Observation Period: Animals were observed for signs of toxicity and mortality for up to 28-30 days.[3]

• Endpoint: The primary endpoint was mortality, from which the dermal LD50 was calculated. Local skin reactions (erythema, edema, necrosis) were also recorded.

Ocular Toxicity in Rabbits

• Animal Model: New Zealand White rabbits.[5]

• Agent: Lewisite vapor.[5]

• Exposure Method: The right eye of each rabbit was exposed to Lewisite vapor (e.g., 0.2 mg/L) for varying durations (e.g., 2.5, 5.0, 7.5, and 10.0 minutes), with the left eye serving as an unexposed control.[5]

• Observation Period: Clinical progression of ocular injury was observed for up to 56 days post-exposure.[5]

• Endpoints: Assessed endpoints included corneal opacity, conjunctival redness and swelling, iris redness, and other signs of ocular inflammation.[5]

Mechanism of Action and Signaling Pathways

Lewisite exerts its toxicity primarily through the reactivity of its trivalent arsenic moiety with sulfhydryl groups in proteins and other biomolecules. This interaction disrupts cellular respiration and leads to cell death. A key target is the pyruvate (B1213749) dehydrogenase (PDH) complex, an essential enzyme in energy metabolism.

Caption: Mechanism of Lewisite-induced cellular toxicity.

Recent studies have also implicated the unfolded protein response (UPR) signaling pathway in Lewisite-induced cutaneous injury.

Caption: Role of the Unfolded Protein Response in Lewisite-induced skin injury.

Experimental Workflow for Cutaneous Toxicity Assessment

The assessment of cutaneous toxicity of Lewisite in animal models typically follows a standardized workflow.

Caption: Experimental workflow for assessing Lewisite-induced cutaneous toxicity.

Systemic Effects

Upon absorption, Lewisite can cause systemic toxicity, affecting multiple organ systems. This condition is often referred to as "Lewisite shock" and is characterized by a loss of plasma from capillaries.[5] Animal studies have identified the liver, gallbladder, kidneys, and lungs as target organs for systemic toxicity.[5]

Developmental and Reproductive Toxicity

Studies in rats and rabbits have not shown Lewisite to be teratogenic or to have adverse reproductive effects at doses that do not cause maternal toxicity.[5]

Conclusion

The toxicological profile of Lewisite in animal models reveals it to be a highly potent and rapidly acting chemical agent. Its toxicity is mediated by its interaction with sulfhydryl groups, leading to enzyme inhibition and cell death. While a significant body of data exists for Lewisite as a mixture, there is a clear gap in the literature regarding the specific toxicological properties of Lewisite 2. Future research focusing on the individual toxicokinetics and toxicodynamics of Lewisite 1, 2, and 3 would provide a more nuanced understanding of this chemical threat and could aid in the development of more targeted medical countermeasures.

References

• 1. 5. Lewisite Acute Exposure Guideline Levels - Acute Exposure Guideline Levels for Selected Airborne Chemicals: Volume 15 - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Lewisite | C2H2AsCl3 | CID 10923 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. hhpprtv.ornl.gov [hhpprtv.ornl.gov]
• 4. Comparative acute systemic toxicity of sodium arsenite and dichloro(2-chlorovinyl)arsine in rabbits - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Biological and environmental hazards associated with exposure to chemical warfare agents: arsenicals - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Interaction of Lewisite 2 with Cellular Macromolecules

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document synthesizes the available scientific literature on Lewisite 2 and related organoarsenical compounds. A significant portion of the detailed mechanistic and quantitative data available pertains to Lewisite 1 or "lewisite" as a general class of chemical warfare agents. Data specifically for Lewisite 2 (bis(2-chloroethenyl)arsinous chloride) is sparse. This guide clearly indicates when the presented data is not specific to Lewisite 2 to highlight existing knowledge gaps.

Executive Summary

Lewisite 2 is a potent organoarsenical vesicant and a byproduct of Lewisite 1 synthesis.[1] Like other lewisites, its toxicity is primarily driven by the high reactivity of its trivalent arsenic moiety with biological macromolecules. The core mechanism of action involves the covalent modification of sulfhydryl groups in proteins, leading to widespread enzyme inhibition and cellular dysfunction. This interaction disrupts critical cellular processes, including energy metabolism and redox homeostasis, ultimately culminating in oxidative stress, apoptosis, and severe tissue damage. This guide provides a detailed overview of these interactions, summarizes the available quantitative data, outlines relevant experimental protocols, and visualizes the key signaling pathways implicated in lewisite toxicity.

Chemical Properties of Lewisite 2

Lewisite 2, or bis[(E)-2-chloroethen-1-yl]arsinous chloride, is an organoarsenic compound with the chemical formula AsCl(CH=CHCl)₂.[1] Its lipophilic nature facilitates rapid absorption through the skin and mucous membranes, leading to both localized and systemic toxicity.[2]

Interaction with Proteins

The primary mechanism of lewisite toxicity stems from its interaction with proteins.[3] The trivalent arsenic atom in Lewisite 2 is a soft electrophile that readily reacts with soft nucleophiles, particularly the sulfhydryl (thiol) groups of cysteine residues in proteins.[4]

3.1 Mechanism of Protein Inactivation

Lewisites are potent inhibitors of enzymes that contain vicinal thiol groups (two cysteine residues in close proximity). A prime target is the pyruvate (B1213749) dehydrogenase (PDH) complex, a critical component of cellular respiration.[1][3] Lewisite reacts with the dithiol cofactor, dihydrolipoic acid, to form a stable six-membered cyclic thioarsenite adduct.[3] This covalent modification inactivates the enzyme, leading to a halt in the conversion of pyruvate to acetyl-CoA, thereby disrupting the Krebs cycle and cellular energy production.[3]

While Lewisite 1 readily forms cyclic derivatives with dithiols like 1,2-ethanedithiol (B43112) and 1,3-propanedithiol, Lewisite 2 reacts quantitatively with dithiols but does not preferentially form these cyclic structures, likely due to steric hindrance from its two chlorovinyl groups.[5] This suggests that while the fundamental reactivity with thiols is similar, the nature of the resulting protein adducts may differ between Lewisite 1 and Lewisite 2.

3.2 Quantitative Data on Lewisite-Protein Interactions

Parameter	Value	Target	Organism/System	Source(s)
Half-maximal inhibitory concentration (IC50)	2.5 µmol/L (for a 6-hour treatment)	Cell Viability (HaCaT cells)	Human keratinocyte cell line	[2]
Adduct Formation	Cross-linking of cysteine residues 93 and 112	Beta-globin chain of hemoglobin	In vitro (human blood)	[5]

Note: The data in this table pertains to "Lewisite" and may not be specific to Lewisite 2.

Interaction with Nucleic Acids (DNA)

The genotoxicity of Lewisite 2 is not well-characterized. While arsenic is a known human carcinogen, the evidence for the carcinogenicity of organic arsenicals like lewisite is weak and often confounded by co-exposure to other agents.[4][6]

4.1 DNA Damage Mechanisms

Direct formation of DNA adducts by Lewisite 2 has not been documented. However, arsenicals are known to induce significant oxidative stress, which can lead to indirect DNA damage.[7] Reactive oxygen species (ROS) can cause single- and double-strand breaks, as well as the formation of oxidized bases such as 8-hydroxy-2'-deoxyguanosine (B1666359) (8-OHdG).

Furthermore, some trivalent arsenic compounds have been shown to inhibit DNA repair mechanisms. For instance, arsenite can inhibit the activity of poly(ADP-ribose) polymerase-1 (PARP-1), a key enzyme in the base excision repair pathway. This inhibition can exacerbate the effects of oxidative DNA damage.[7]

Interaction with Lipids

The high lipophilicity of lewisites is a key factor in their ability to penetrate skin and cell membranes rapidly.[8] The primary interaction with lipids is indirect, resulting from the induction of oxidative stress.

5.1 Lipid Peroxidation

Lewisite-induced ROS generation leads to lipid peroxidation, a chain reaction that damages cell membranes.[2] This process involves the abstraction of a hydrogen atom from a polyunsaturated fatty acid, forming a lipid radical. This radical then reacts with molecular oxygen to create a lipid peroxyl radical, which can propagate the chain reaction by abstracting hydrogen from other lipid molecules.[9] Lipid peroxidation compromises membrane integrity, leading to increased permeability, ion leakage, and eventual cell death.[2]

Cellular Signaling Pathways Affected by Lewisite

Exposure to lewisite triggers a cascade of cellular stress responses. The following pathways are critically involved in the cellular response to lewisite-induced damage.

6.1 Oxidative Stress and Apoptosis Pathway

Lewisite exposure leads to a rapid increase in intracellular ROS. This overwhelms the cell's antioxidant defenses, leading to oxidative damage to proteins, lipids, and DNA. The resulting cellular stress activates apoptotic pathways, leading to programmed cell death.

Caption: Lewisite 2-induced oxidative stress and apoptosis pathway.

6.2 Unfolded Protein Response (UPR) Pathway

The accumulation of oxidized and misfolded proteins in the endoplasmic reticulum (ER) due to lewisite-induced oxidative stress triggers the Unfolded Protein Response (UPR).[2] The UPR is a signaling pathway aimed at restoring ER homeostasis, but prolonged activation can lead to apoptosis.

References

• 1. Lewisite - Wikipedia [en.wikipedia.org]
• 2. Molecular Mechanism Underlying Pathogenesis of Lewisite-Induced Cutaneous Blistering and Inflammation: Chemical Chaperones as Potential Novel Antidotes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Lewisite | C2H2AsCl3 | CID 10923 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Lewisite: its chemistry, toxicology, and biological effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Reaction of lewisites with dithiols [r-haas.de]
• 6. osti.gov [osti.gov]
• 7. Cutaneous exposure to lewisite causes acute kidney injury by invoking DNA damage and autophagic response - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Guidelines for Lewisite - Guidelines for Chemical Warfare Agents in Military Field Drinking Water - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. Lipid peroxidation - Wikipedia [en.wikipedia.org]

Protocols & Analytical Methods

Application Note: Detection of Lewisite 2 in Soil Samples by Gas Chromatography-Mass Spectrometry (GC-MS)

Abstract

Lewisite 2 (L-2), a potent chemical warfare agent, poses a significant threat due to its vesicant nature and persistence in the environment. This application note details a robust and sensitive method for the detection and quantification of Lewisite 2 in soil samples using Gas Chromatography-Mass Spectrometry (GC-MS). The protocol involves solvent extraction of L-2 from the soil matrix, followed by derivatization to enhance volatility and thermal stability for GC-MS analysis. This methodology provides a reliable framework for environmental monitoring and forensic analysis of sites contaminated with this hazardous compound.

Introduction

Lewisite 2, or bis(2-chlorovinyl)chloroarsine, is an organoarsenic compound and a known chemical warfare agent.[1][2] Its detection in environmental matrices such as soil is crucial for assessing contamination levels and ensuring public safety. Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique for the identification and quantification of chemical warfare agents due to its high sensitivity and specificity.[3] However, the direct analysis of Lewisite 2 by GC-MS is challenging due to its reactivity. Therefore, a derivatization step is employed to convert it into a more stable and volatile compound suitable for chromatographic analysis.[4] This application note provides a comprehensive protocol for the extraction, derivatization, and subsequent GC-MS analysis of Lewisite 2 from soil samples.

Experimental Protocol

Sample Preparation and Extraction

Proper sample preparation is critical for the successful detection of Lewisite 2 in soil. The following protocol outlines the steps for extracting L-2 from a soil matrix.

Materials:

• Soil sample

• Methanol (B129727) (pesticide grade)

• 15 mL polypropylene (B1209903) centrifuge tubes

• Vortex mixer

• Centrifuge

Procedure:

• Weigh 5 g of the soil sample into a 15 mL polypropylene centrifuge tube.

• Add 10 mL of methanol to the tube.

• Vortex the mixture vigorously for 2 minutes to ensure thorough mixing and extraction.

• Centrifuge the sample at 3000 rpm for 10 minutes to pellet the soil particles.

• Carefully decant the supernatant (methanol extract) into a clean vial for the derivatization step.

Derivatization

Derivatization is a key step to ensure that Lewisite 2 can be effectively analyzed by GC-MS. This protocol uses 1,2-Ethanedithiol for derivatization.

Materials:

• Methanol extract from the previous step

• 1,2-Ethanedithiol solution (1 mg/mL in methanol)

• 2 mL autosampler vials

Procedure:

• Transfer 1 mL of the methanol extract into a 2 mL autosampler vial.

• Add 100 µL of the 1,2-Ethanedithiol solution to the vial.

• Cap the vial and vortex briefly.

• Allow the reaction to proceed at room temperature for 30 minutes. The derivatized sample is now ready for GC-MS analysis.[4]

GC-MS Analysis

The analysis of the derivatized Lewisite 2 is performed using a GC-MS system. The following parameters are recommended for optimal separation and detection.

Instrumentation:

• Gas Chromatograph coupled with a Mass Spectrometer (e.g., Agilent GC/MSD)

• Capillary Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent

GC-MS Parameters:

Parameter	Value
GC Inlet
Injection Mode	Splitless
Injection Volume	1 µL
Inlet Temperature	250°C
Oven Program
Initial Temperature	100°C, hold for 1 min
Ramp Rate	10°C/min to 230°C
Final Temperature	230°C, hold for 6 min
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)
Ion Source Temp.	230°C
Quadrupole Temp.	150°C
Scan Mode	Full Scan (m/z 50-550)

Data Presentation

The identification of the derivatized Lewisite 2 is confirmed by its retention time and the fragmentation pattern in the mass spectrum. Quantitative analysis can be performed by creating a calibration curve with derivatized L-2 standards.

Table 1: Key Mass Spectral Data for Derivatized Lewisite 2

Analyte	Molecular Ion (m/z)	Key Fragment Ions (m/z)
Lewisite 2 - Ethanedithiol Derivative	298	262, 227, 192, 157

Table 2: Performance Data for Lewisite 2 Detection

Parameter	Value	Reference
Limit of Detection (LOD)	0.3 ng	[4]
Retention Time	Approx. 12-15 min (dependent on specific GC conditions)	[5]

Visualization

Experimental Workflow

Caption: Workflow for the detection of Lewisite 2 in soil.

Conclusion

The described method provides a reliable and sensitive approach for the detection of Lewisite 2 in soil samples. The combination of solvent extraction, derivatization with 1,2-Ethanedithiol, and GC-MS analysis allows for confident identification and quantification of this chemical warfare agent. This protocol can be effectively implemented in environmental and forensic laboratories for the monitoring of Lewisite 2 contamination.

References

• 1. Lewisite 2 [webbook.nist.gov]
• 2. Lewisite 2 - Wikipedia [en.wikipedia.org]
• 3. Analysis of chemical warfare agents by gas chromatography-mass spectrometry: methods for their direct detection and derivatization approaches for the analysis of their degradation products (Journal Article) | OSTI.GOV [osti.gov]
• 4. Reaction of lewisites with dithiols [r-haas.de]
• 5. scientificbulletin.upb.ro [scientificbulletin.upb.ro]

Application Notes and Protocols for the Analysis of Lewisite 2 in Water Sources

Introduction

Lewisite 2, or bis(2-chlorovinyl)chloroarsine, is a potent chemical warfare agent and a significant environmental contaminant. Its detection in water sources is critical for public health and environmental protection. Due to its reactive nature and rapid hydrolysis, analytical methods often target both the parent compound and its degradation products. This document provides detailed application notes and protocols for the analysis of Lewisite 2 in water, intended for researchers, scientists, and professionals in drug development and environmental monitoring. The primary analytical technique discussed is Gas Chromatography-Mass Spectrometry (GC-MS), which is often coupled with various sample preparation and derivatization techniques to enhance sensitivity and selectivity.

Data Presentation: Quantitative Performance of Analytical Methods

The following table summarizes the quantitative data from various analytical methods for the determination of Lewisite and its related compounds in water. This allows for a direct comparison of their performance characteristics.

Analytical Method	Analyte(s)	Sample Preparation	Derivatizing Agent	Linear Range (µg/mL)	Limit of Detection (LOD)	Reproducibility (RSD)	Reference
HF-LPME-GC-MS	Lewisite 1, 2, 3	Hollow-Fiber Liquid-Phase Microextraction	Thiol compounds	0.002 - 0.2	0.002 µg/mL	8 - 10%	[1]
SPME-GC-MS	Lewisite and degradation products	Solid-Phase Microextraction (PDMS fiber)	Propane-1,3-dithiol	Not Specified	0.0002 mg/L (lowest detected concentration)	3.2%	[2]
DDLLME-GC-MS	2-chlorovinylarsonous acid (CVAA)	Dispersive Derivatization Liquid-Liquid Microextraction	Ethanedithiol	0.001 - 0.4	0.015 µg/L (SIM mode)	3.2 - 5.5%	[3]
GC-ECD	Lewisite II	Direct injection (no derivatization)	Not Applicable	Not Specified	See Table 1 in source	Not Specified	[4]
GC-ECD	Lewisite II metabolites	Derivatization	Thiols	Not Specified	See Table 1 in source	Not Specified	[4]

Experimental Protocols

Protocol 1: Analysis of Lewisite 2 in Water by Hollow-Fiber Liquid-Phase Microextraction (HF-LPME) followed by GC-MS

1. Scope and Principle

This protocol describes a method for the extraction, derivatization, and quantification of Lewisite 2 from aqueous samples using hollow-fiber liquid-phase microextraction (HF-LPME) followed by gas chromatography-mass spectrometry (GC-MS). The method involves the simultaneous extraction and derivatization of Lewisite 2 into an organic solvent immobilized in the pores and lumen of a porous polypropylene (B1209903) hollow fiber. The derivatized analyte is then analyzed by GC-MS.[1]

2. Apparatus and Materials

• Gas Chromatograph-Mass Spectrometer (GC-MS) system

• Hollow polypropylene fibers (e.g., Q3/2 Accurel)

• Syringes for sample and solvent handling

• Sample vials with magnetic stir bars

• Vortex mixer

• Centrifuge

3. Reagents and Standards

• Lewisite 2 standard solution

• Derivatizing agent: 1-butanethiol (B90362) or other suitable thiol.[5][6]

• Extraction solvent: n-octane or other suitable organic solvent.

• Deionized water

• Sodium chloride (NaCl) for adjusting ionic strength.

• pH adjustment solutions (e.g., HCl, NaOH)

4. Sample Collection and Preservation

• Collect water samples in clean glass containers.

• Samples should be stored at 4°C and analyzed as soon as possible.

• If immediate analysis is not possible, preservation by acidification may be necessary, but compatibility with the derivatization step should be verified.

5. Procedure

• Preparation of Hollow Fiber: Cut the hollow fiber into 2 cm pieces.

• Extraction Setup:

  • Place a 10 mL aliquot of the water sample into a 15 mL vial containing a magnetic stir bar.

  • Adjust the pH of the sample to the optimal range (typically acidic).

  • Add NaCl to saturate the solution and enhance extraction efficiency.

  • Spike the sample with an internal standard if necessary.

  • Immobilize the extraction solvent (e.g., n-octane containing the derivatizing agent) in the pores of the hollow fiber by dipping it into the solvent for a few seconds.

  • Fill the lumen of the hollow fiber with the extraction solvent.

  • Place the prepared hollow fiber into the sample vial.

• Extraction:

  • Stir the sample at a constant speed (e.g., 1000 rpm) for a specified time (e.g., 30 minutes).

• Sample Analysis:

  • After extraction, remove the hollow fiber and withdraw the organic solvent from the lumen.

  • Inject a 1 µL aliquot of the extract into the GC-MS system.

6. GC-MS Conditions

• GC Column: DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.[5]

• Injector Temperature: 250°C.[5]

• Oven Program: Start at 40°C (hold for 1 min), ramp to 280°C at a suitable rate.[5]

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).[5]

• MS Ionization: Electron Ionization (EI) at 70 eV.[5]

• Scan Mode: Full scan or Selected Ion Monitoring (SIM) for higher sensitivity.

7. Quality Control

• Analyze a method blank with each batch of samples.

• Analyze a spiked sample to determine method recovery.

• Perform replicate analyses to assess precision.

Protocol 2: Analysis of Lewisite 2 and its Degradation Products in Water by Solid-Phase Microextraction (SPME) and Derivatization followed by GC-MS

1. Scope and Principle

This protocol details the determination of Lewisite 2 and its primary hydrolysis product, bis(2-chlorovinyl)arsinous acid (BCVAA), in water samples. The method utilizes solid-phase microextraction (SPME) for sample extraction and concentration, followed by on-fiber or in-solution derivatization with a thiol reagent. The derivatized analytes are then thermally desorbed into a GC-MS for separation and detection.[2][6]

2. Apparatus and Materials

• Gas Chromatograph-Mass Spectrometer (GC-MS) system with an SPME-compatible injector.

• SPME fiber assembly (e.g., 100 µm polydimethylsiloxane (B3030410) (PDMS) fiber).[2]

• SPME autosampler or manual holder.

• Sample vials with magnetic stir bars.

• Heating and stirring plate.

3. Reagents and Standards

• Lewisite 2 and BCVAA standard solutions.

• Derivatizing agent: propane-1,3-dithiol.[2]

• Deionized water.

• Sodium chloride (NaCl).

4. Sample Collection and Preservation

• Follow the same procedures as in Protocol 1.

5. Procedure

• Sample Preparation:

  • Place a 5 mL aliquot of the water sample into a 10 mL vial with a magnetic stir bar.

  • Add NaCl to the sample to improve extraction efficiency.

  • Add the derivatizing agent (propane-1,3-dithiol) to the sample.

• SPME Extraction:

  • Place the vial in a heating block on a stir plate.

  • Expose the SPME fiber to the headspace of the sample while heating and stirring for a defined period (e.g., 30 minutes at 60°C).

• Sample Analysis:

  • Retract the fiber into the needle and immediately introduce it into the hot GC injector for thermal desorption.

6. GC-MS Conditions

• Follow the same GC-MS conditions as outlined in Protocol 1.

7. Quality Control

• Follow the same quality control procedures as in Protocol 1.

• Condition the SPME fiber before first use and between analyses as recommended by the manufacturer.

Mandatory Visualizations

Caption: General experimental workflow for Lewisite 2 analysis in water.

References

• 1. Determination of lewisite constituents in aqueous samples using hollow-fibre liquid-phase microextraction followed by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ieeexplore.ieee.org [ieeexplore.ieee.org]
• 3. Determination of lewisite metabolite 2-chlorovinylarsonous acid in urine by use of dispersive derivatization liquid-liquid microextraction followed by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Analysis of lewisite by derivatization with thiols [r-haas.de]
• 5. Derivatization and rapid GC-MS screening of chlorides relevant to the Chemical Weapons Convention in organic liquid samples - Analytical Methods (RSC Publishing) DOI:10.1039/D0AY00263A [pubs.rsc.org]
• 6. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

Application Notes and Protocols for Mass Spectrometric Analysis of Lewisite 2 Metabolites

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lewisite 2 (L-2), or bis(2-chlorovinyl)arsinous chloride, is a potent chemical warfare agent and a significant concern due to its vesicant (blistering) and systemic toxic effects. Like its more commonly known counterpart, Lewisite 1 (L-1), L-2 poses a threat to both military personnel and civilians. Accurate and sensitive detection of exposure to Lewisite compounds is critical for timely medical intervention and for forensic verification purposes.

In biological systems, Lewisite 2 is rapidly hydrolyzed to form more stable metabolites. The primary hydrolysis product of L-2 is bis(2-chlorovinyl)arsinous acid (BCVAA). This trivalent arsenic compound can be further oxidized in the body or during sample handling to its pentavalent form, bis(2-chlorovinyl)arsinic acid (BCVAOA).[1][2] The detection of these specific metabolites in biological matrices, such as urine, serves as a definitive biomarker of exposure to Lewisite 2.

This application note provides a detailed protocol for the sample preparation and analysis of Lewisite 2 metabolites in urine using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The methodology focuses on the oxidation of BCVAA to the more stable BCVAOA to enable the determination of total L-2 exposure. While specific quantitative performance data for BCVAOA is limited, this protocol is based on well-established methods for the analogous Lewisite 1 metabolite, 2-chlorovinylarsonic acid (CVAOA), which has been shown to be a reliable analytical approach.

Quantitative Data Summary

The following table summarizes the analytical performance data for the analysis of Lewisite metabolites by LC-MS/MS and LC-ICP-MS. It is important to note that while the methods are capable of qualitatively identifying BCVAOA, the detailed quantitative validation data presented here is for the analogous Lewisite 1 metabolite, CVAOA, and should be considered a reasonable approximation for the expected performance for BCVAOA.

Parameter	Value	Analytical Technique	Analyte	Comments
Method Detection Limit (MDL)	1.4 µg/L	LC-ICP-MS	CVAOA	This value is a reliable estimate for the MDL of BCVAOA using a similar method.[3][4]
Method Detection Limit (MDL)	3.3 µg/L	LC-MS/MS	CVAOA	Demonstrates the sensitivity of LC-MS/MS for this class of compounds.[1][2]
Linearity	> 3 orders of magnitude	LC-ICP-MS	CVAOA	The method shows a wide dynamic range, which is expected to be similar for BCVAOA.[3][4]
Relative Standard Deviation (RSD)	3 - 6%	LC-ICP-MS	CVAOA (Quality Control Samples)	Indicates good precision and reproducibility of the method.[3][4]
Throughput	>240 samples per day	LC-MS/MS	CVAOA	High-throughput capability is crucial for emergency response scenarios.[1][2]

Experimental Protocols

Principle

This protocol describes the preparation of urine samples for the quantitative analysis of total Lewisite 2 metabolites. The core of the method involves the oxidation of the trivalent metabolite, BCVAA, to its more stable pentavalent form, BCVAOA, using hydrogen peroxide. The resulting BCVAOA is then analyzed by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). An optional solid-phase extraction (SPE) step is included for samples that may require additional cleanup to remove matrix interferences.

Materials and Reagents

• Deionized water (18 MΩ·cm or higher)

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• Hydrogen peroxide (30%, certified ACS grade)

• BCVAOA analytical standard (if available)

• Isotopically labeled internal standard (e.g., ¹³C-labeled CVAOA as a surrogate)

• Urine collection cups

• Vortex mixer

• Centrifuge

• Pipettes and tips

• Autosampler vials

• Optional: Solid-Phase Extraction (SPE) cartridges (e.g., reversed-phase C18)

Sample Collection and Storage

• Collect urine samples in clean, sterile containers.

• For short-term storage (up to 72 hours), keep the samples refrigerated at 2-8°C.

• For long-term storage, freeze the samples at -20°C or lower.

Sample Preparation

• Thaw frozen urine samples completely at room temperature.

• Vortex the samples to ensure homogeneity.

• Transfer a 1.0 mL aliquot of urine into a clean microcentrifuge tube.

• Spike the sample with an appropriate amount of isotopically labeled internal standard.

• Add 100 µL of 30% hydrogen peroxide to each sample.

• Vortex the samples for 30 seconds.

• Incubate the samples at room temperature for at least 4 hours (or overnight) to ensure complete oxidation of BCVAA to BCVAOA.

• Centrifuge the samples at 10,000 x g for 10 minutes to pellet any precipitate.

• Carefully transfer the supernatant to a clean autosampler vial for direct injection (for "dilute-and-shoot" approach) or proceed to the optional SPE cleanup.

Optional Solid-Phase Extraction (SPE) Cleanup

• Condition a C18 SPE cartridge by passing 3 mL of methanol followed by 3 mL of deionized water.

• Load the supernatant from the sample preparation step onto the conditioned SPE cartridge.

• Wash the cartridge with 3 mL of deionized water to remove unretained interferences.

• Elute the BCVAOA from the cartridge with 2 mL of methanol into a clean collection tube.

• Evaporate the eluate to dryness under a gentle stream of nitrogen at approximately 40°C.

• Reconstitute the dried residue in 100 µL of the initial mobile phase (e.g., 95:5 water:acetonitrile with 0.1% formic acid).

• Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

• Liquid Chromatography:

  • Column: A reversed-phase C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size) is suitable.

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

  • Gradient: A typical gradient would start with a low percentage of Mobile Phase B, ramping up to elute the analyte, followed by a column wash and re-equilibration.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5-10 µL.

• Mass Spectrometry:

  • Ionization Mode: Electrospray Ionization (ESI), positive or negative ion mode should be optimized for BCVAOA.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Specific precursor-to-product ion transitions for BCVAOA and the internal standard need to be determined by infusing the analytical standards into the mass spectrometer.

Visualizations

Caption: Workflow for the analysis of Lewisite 2 metabolites in urine.

References

• 1. academic.oup.com [academic.oup.com]
• 2. academic.oup.com [academic.oup.com]
• 3. academic.oup.com [academic.oup.com]
• 4. Rapid analysis of Lewisite metabolites in urine by high-performance liquid chromatography-inductively coupled plasma-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Derivatization and Analysis of Lewisite 2

These application notes provide detailed protocols for researchers, scientists, and drug development professionals involved in the detection and quantification of Lewisite 2, a chemical warfare agent. The following sections describe derivatization techniques to enhance the stability and volatility of Lewisite 2 and its degradation products for analysis by gas chromatography-mass spectrometry (GC-MS). An alternative method for direct analysis using liquid chromatography-tandem mass spectrometry (LC-MS/MS) is also presented.

Application Note 1: Thiol-Based Derivatization of Lewisite 2 for GC-MS Analysis

Introduction

Lewisite 2 [bis(2-chlorovinyl)chloroarsine] and its hydrolysis product, bis(2-chlorovinyl) arsonous acid (BCVAA), are polar and thermally labile, making their direct analysis by gas chromatography challenging. Derivatization with thiol-containing reagents is a robust method to convert these analytes into more volatile and stable thioether derivatives, suitable for GC-MS analysis.[1] This approach allows for the sensitive and selective determination of Lewisite 2 and its metabolites in various matrices, such as water and soil.[1] The derivatization reaction is typically rapid and quantitative.[1]

Principle

The derivatization reaction involves the nucleophilic substitution of the chlorine atom in Lewisite 2 or the hydroxyl group in its hydrolysis products with a thiol (R-SH). This reaction forms a stable thioether derivative. A key advantage of this method is that both Lewisite 2 and its primary hydrolysis product yield the same derivative, enabling the quantification of the total Lewisite 2 concentration in a sample.

Experimental Workflow for Thiol Derivatization

Caption: Workflow for thiol-based derivatization of Lewisite 2 for GC-MS analysis.

Protocol 1: Butanethiol Derivatization for Lewisite 2 Analysis in Multiphase Samples

This protocol is adapted from a method for in-sorbent tube butanethiol derivatization followed by thermal desorption-gas chromatography-mass spectrometry (TD-GC-MS), suitable for rapid and sensitive analysis of Lewisite 2 in aqueous and multiphase samples.[2]

Materials and Reagents

• 1-Butanethiol

• Acetone

• Hexane

• Triethylamine (B128534) (optional catalyst)

• Standard sorbent tubes for thermal desorption

• GC-MS system with a thermal desorber

Sample Preparation

• For liquid samples, acidify the sample prior to derivatization.

• For soil samples, perform a solvent extraction using a suitable solvent like acetone or hexane.

Derivatization Procedure

• To a 1 mL aliquot of the sample extract, add 200 µL of a 1 mg/mL solution of 1-butanethiol.

• To catalyze the reaction, 50 µg of triethylamine can be added.

• Vortex the solution for 10 seconds.

• For in-tube derivatization, a 10 µL sample is loaded onto a sorbent tube, followed by the addition of the butanethiol reagent.

• Allow the reaction to proceed for approximately 9 minutes.

GC-MS Analysis

• Thermal Desorption: The sorbent tube is placed in a thermal desorber connected to the GC-MS.

• GC Conditions (example):

  • Column: DB-5 or equivalent (e.g., 30 m x 0.25 mm i.d., 0.25 µm film thickness)

  • Injector Temperature: 250°C

  • Oven Program: Start at 100°C (hold for 1 min), ramp at 10°C/min to 230°C (hold for 6 min).[1]

  • Carrier Gas: Helium or Nitrogen

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI)

  • Scan Mode: Full scan or Selected Ion Monitoring (SIM) for higher sensitivity.

Protocol 2: Dithiol (2,3-Dimercaptopropanol - BAL) Derivatization for Arsenical Analysis

This protocol describes a general method for the derivatization of arsenicals, including Lewisite and its metabolites, using 2,3-dimercaptopropanol (BAL).[3][4]

Materials and Reagents

• 2,3-Dimercaptopropanol (BAL)

• Benzene or other suitable extraction solvent

• Stannous chloride solution (for reduction of pentavalent arsenic)

• Potassium iodide solution (for reduction of pentavalent arsenic)

• GC-MS system

Sample Preparation

• For aqueous samples, the pH may need adjustment depending on the specific method.

• If pentavalent arsenic species are of interest, a reduction step is necessary as BAL primarily reacts with trivalent arsenic.

Derivatization Procedure

• To an aqueous sample, add stannous chloride and potassium iodide solutions to reduce any pentavalent arsenic to the trivalent state.

• Add BAL to the sample. The arsenicals will react with BAL to form stable cyclic thioarsinites.

• Extract the BAL-arsenic complexes into an organic solvent such as benzene.

• The organic extract is then concentrated and analyzed by GC-MS.

Experimental Workflow for Dithiol Derivatization

Caption: Workflow for dithiol-based derivatization of arsenicals for GC-MS analysis.

Application Note 2: Direct Analysis of Lewisite Metabolites by LC-MS/MS

Introduction

For the analysis of Lewisite metabolites in biological matrices such as urine, a direct analysis without derivatization can be achieved using liquid chromatography-tandem mass spectrometry (LC-MS/MS). This approach offers high throughput and sensitivity for detecting key metabolites like 2-chlorovinylarsonous acid (CVAA) and 2-chlorovinylarsonic acid (CVAOA).[5][6]

Principle

LC-MS/MS allows for the separation of polar metabolites using reversed-phase liquid chromatography, followed by their sensitive and selective detection by tandem mass spectrometry. This method avoids the time-consuming derivatization step required for GC-MS analysis.[7]

Protocol 3: Rapid Analysis of Lewisite Metabolites in Urine by LC-MS/MS

This protocol is a high-throughput method for the determination of CVAA and CVAOA in urine.[5][6]

Materials and Reagents

• High-purity water

• Methanol or acetonitrile (B52724) (LC-MS grade)

• Formic acid or other suitable mobile phase modifier

• Internal standard solution

• LC-MS/MS system

Sample Preparation

• Dilute 400 µL of urine with 40 µL of water and 1 mL of a buffer containing an internal standard.[5][6]

• Centrifuge the sample briefly.

• The supernatant is ready for injection into the LC-MS/MS system.

LC-MS/MS Analysis

• LC Conditions (example):

  • Column: Reversed-phase polar embedded column.

  • Mobile Phase: Isocratic elution with an appropriate aqueous/organic mobile phase.

  • Flow Rate: As recommended for the column.

  • Cycle Time: Approximately 5 minutes per sample.[5]

• MS/MS Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), positive or negative mode.

  • Detection Mode: Multiple Reaction Monitoring (MRM) for specific transitions of CVAA and CVAOA.

Experimental Workflow for Direct LC-MS/MS Analysis

Caption: Workflow for the direct analysis of Lewisite metabolites by LC-MS/MS.

Quantitative Data Summary

The following table summarizes the performance data from various analytical methods for Lewisite and its related compounds.

Analyte(s)	Derivatizing Agent	Analytical Method	Matrix	Limit of Detection (LOD)	Linearity Range	RSD (%)	Reference
Lewisite 1, 2, 3	1-Butanethiol	HF-LPME-GC-MS	Aqueous	0.002 µg/mL	0.002 - 0.2 µg/mL	8 - 10	[8]
Lewisite 1, 2 & metabolites	Thiols (EtSH, PrSH, TGM, TGE)	GC-ECD	Acetone solution	Varies with thiol	Not Specified	Not Specified	[1]
CVAA	Ethanedithiol	DDLLME-GC-MS (SIM)	Urine	0.015 µg/L	1 - 400 µg/L (full scan)	3.2 - 5.5	[9]
CVAA	Ethanedithiol	DDLLME-GC-MS (Scan)	Urine	0.30 µg/L	1 - 400 µg/L	3.2 - 5.5	[9]
CVAA, CVAOA	None	HPLC-ICP-MS	Urine	1.3 µg/L (CVAA), 1.4 µg/L (CVAOA)	> 3 orders of magnitude	3 - 6	[5][6]
Arsenite, Arsenate	BAL	GC-FPD	Aqueous	0.02 ng As	Not Specified	Not Specified	[3]
Monomethylarsonic acid	BAL	GC-FPD	Aqueous	0.04 ng As	Not Specified	Not Specified	[3]
Lewisites & hydrolysis products	1-Butanethiol	TD-GC-MS	Aqueous/Multiphase	≤100 ng/mL	Not Specified	Not Specified	[2]

Abbreviations: CVAA: 2-chlorovinylarsonous acid; CVAOA: 2-chlorovinylarsonic acid; HF-LPME: Hollow-fiber liquid-phase microextraction; DDLLME: Dispersive derivatization liquid-liquid microextraction; GC-MS: Gas chromatography-mass spectrometry; GC-ECD: Gas chromatography-electron capture detector; HPLC-ICP-MS: High-performance liquid chromatography-inductively coupled plasma-mass spectrometry; GC-FPD: Gas chromatography-flame photometric detector; TD-GC-MS: Thermal desorption-gas chromatography-mass spectrometry; RSD: Relative standard deviation; BAL: 2,3-Dimercaptopropanol.

References

• 1. Analysis of lewisite by derivatization with thiols [r-haas.de]
• 2. Determination of Lewisites and their hydrolysis products in aqueous and multiphase samples by in-sorbent tube butyl thiolation followed by thermal desorption-gas chromatography-full scan mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Determination of arsenite, arsenate and monomethylarsonic acid in aqueous samples by gas chromatography of their 2,3-dimercaptopropanol (bal) complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Quantification of arsenic compounds using derivatization, solvent extraction and liquid chromatography electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Rapid analysis of Lewisite metabolites in urine by high-performance liquid chromatography-inductively coupled plasma-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 8. Determination of lewisite constituents in aqueous samples using hollow-fibre liquid-phase microextraction followed by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Determination of lewisite metabolite 2-chlorovinylarsonous acid in urine by use of dispersive derivatization liquid-liquid microextraction followed by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Solid-Phase Extraction of Lewisite 2 from Complex Matrices

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lewisite 2 (bis(2-chlorovinyl)chloroarsine), a potent chemical warfare agent, and its degradation products pose a significant threat to human health and the environment.[1][2] Accurate and sensitive detection of Lewisite 2 in complex matrices such as soil, water, and biological fluids is crucial for environmental monitoring, forensic analysis, and the development of effective countermeasures. Solid-phase extraction (SPE) is a robust and efficient technique for the selective extraction and concentration of analytes from intricate sample matrices, enabling cleaner extracts and improved analytical performance.[3]

These application notes provide detailed protocols for the solid-phase extraction of Lewisite 2 from soil and water samples, followed by derivatization and analysis using gas chromatography-mass spectrometry (GC-MS).

Principle of the Method

The described methods are based on the extraction of Lewisite 2 from aqueous or organic solvent extracts of complex matrices using solid-phase extraction. For aqueous samples, a reversed-phase SPE sorbent (e.g., C18) is utilized to retain the relatively nonpolar Lewisite 2, while polar interferences are washed away. For soil samples, which are first extracted with an organic solvent, a normal-phase SPE sorbent (e.g., silica) is employed to separate Lewisite 2 from other nonpolar and polar interferences.

Following SPE, the eluted Lewisite 2 is derivatized with a thiol reagent, such as 1,2-ethanedithiol (B43112) or 1,3-propanedithiol, to form a more stable and volatile derivative suitable for GC-MS analysis.[1][2][4] This derivatization step is essential for the reliable gas chromatographic determination of chlorovinylarsines.[1][2]

Quantitative Data Summary

The following tables summarize the quantitative data for the analysis of Lewisite derivatives, providing an indication of the expected analytical performance.

Table 1: Limits of Detection (LOD) for Lewisite 1 and Lewisite 2 Derivatives [4]

Derivatizing Agent	Lewisite 1 Derivative LOD (ng)	Lewisite 2 Derivative LOD (ng)
1,2-Ethanedithiol	0.2	0.3
1,3-Propanedithiol	0.4	0.5
1,4-Butanedithiol	0.6	0.8
1,5-Pentanedithiol	0.8	1.1
1,6-Hexanedithiol	0.9	1.4
1,8-Octanedithiol	1.0	1.7

Table 2: Linearity and Detection Limits for Lewisites in Aqueous Samples after Hollow-Fibre Liquid-Phase Microextraction [5]

Analyte	Linear Range (µg/mL)	Regression Coefficient (r²)	Limit of Detection (µg/mL)
Lewisite 1	0.002 - 0.2	0.9955 - 0.9992	0.002
Lewisite 2	0.002 - 0.2	0.9955 - 0.9992	0.002
Lewisite 3	0.002 - 0.2	0.9955 - 0.9992	0.002

Experimental Protocols

Protocol 1: Solid-Phase Extraction of Lewisite 2 from Water Samples

This protocol details the extraction of Lewisite 2 from water samples using a reversed-phase (C18) SPE cartridge.

Materials:

• SPE Cartridges: C18 (500 mg, 6 mL)

• Methanol (B129727) (HPLC grade)

• Deionized water

• Dichloromethane (B109758) (HPLC grade)

• Acetone (B3395972) (HPLC grade)

• SPE vacuum manifold

• Nitrogen evaporator

Procedure:

• Sample Pre-treatment:

  • Filter the water sample (e.g., 500 mL) through a 0.45 µm filter to remove particulate matter.

  • If necessary, adjust the pH of the sample to near neutral (pH 6-8).

• SPE Cartridge Conditioning:

  • Pass 5 mL of dichloromethane through the C18 cartridge.

  • Pass 5 mL of methanol through the cartridge.

  • Equilibrate the cartridge by passing 10 mL of deionized water, ensuring the sorbent does not go dry.

• Sample Loading:

  • Load the pre-treated water sample onto the conditioned cartridge at a flow rate of approximately 5-10 mL/min.

• Washing:

  • Wash the cartridge with 10 mL of deionized water to remove polar interferences.

  • Dry the cartridge under vacuum for 10-15 minutes to remove excess water.

• Elution:

  • Elute the retained Lewisite 2 with two 5 mL aliquots of dichloromethane into a collection tube.

• Concentration:

  • Evaporate the eluate to a final volume of 1 mL under a gentle stream of nitrogen at room temperature.

  • The extract is now ready for derivatization.

Protocol 2: Solid-Phase Extraction of Lewisite 2 from Soil Samples

This protocol describes the extraction of Lewisite 2 from soil samples using a normal-phase (silica) SPE cartridge for cleanup.

Materials:

• SPE Cartridges: Silica (B1680970) (500 mg, 6 mL)

• Acetone (HPLC grade)

• Hexane (B92381) (HPLC grade)

• Dichloromethane (HPLC grade)

• SPE vacuum manifold

• Nitrogen evaporator

• Ultrasonic bath

• Centrifuge

Procedure:

• Sample Pre-treatment (Solvent Extraction):

  • Weigh 10 g of the soil sample into a glass centrifuge tube.

  • Add 20 mL of acetone and sonicate for 15 minutes.

  • Centrifuge at 3000 rpm for 10 minutes.

  • Carefully decant the supernatant into a clean flask.

  • Repeat the extraction with another 20 mL of acetone.

  • Combine the supernatants and concentrate to approximately 2 mL using a nitrogen evaporator.

  • Add 18 mL of hexane to the concentrated extract.

• SPE Cartridge Conditioning:

  • Pass 5 mL of dichloromethane through the silica cartridge.

  • Equilibrate the cartridge by passing 10 mL of hexane. Do not allow the sorbent to go dry.

• Sample Loading:

  • Load the soil extract in hexane onto the conditioned cartridge at a flow rate of 1-2 mL/min.

• Washing:

  • Wash the cartridge with 10 mL of hexane to elute nonpolar interferences.

• Elution:

  • Elute Lewisite 2 from the cartridge with 10 mL of a 1:1 (v/v) mixture of dichloromethane and hexane into a collection tube.

• Concentration:

  • Evaporate the eluate to a final volume of 1 mL under a gentle stream of nitrogen at room temperature.

  • The extract is now ready for derivatization.

Protocol 3: Derivatization of Lewisite 2 for GC-MS Analysis

This protocol details the derivatization of the extracted Lewisite 2 using 1,2-ethanedithiol. The reaction is quantitative and should be performed in a well-ventilated fume hood due to the toxicity of the compounds.[1][4]

Materials:

• 1,2-Ethanedithiol solution (40 g/L in acetone)

• Acetone (HPLC grade)

• Autosampler vials with inserts

Procedure:

• To the 1 mL concentrated extract from the SPE procedure, add 20 µL of the 1,2-ethanedithiol solution.[1]

• Vortex the mixture for 30 seconds.

• Allow the reaction to proceed at room temperature for 30 minutes.[4]

• The derivatized sample is now ready for GC-MS analysis.

Visualizations

Caption: Experimental workflow for the solid-phase extraction and analysis of Lewisite 2.

Concluding Remarks

The provided protocols offer a comprehensive framework for the extraction and analysis of Lewisite 2 from complex environmental matrices. Adherence to these guidelines, coupled with proper laboratory safety practices, is essential for obtaining accurate and reliable results. Method validation, including the determination of recovery rates, limits of detection, and quantification for specific matrix types, is strongly recommended before routine application. These application notes serve as a valuable resource for researchers and scientists engaged in the critical task of detecting and quantifying this hazardous chemical warfare agent.

References

• 1. Analysis of lewisite by derivatization with thiols [r-haas.de]
• 2. Determination of chemical warfare agents: Gas Chromatographic analysis of chlorovinylarsines (Lewisite) and their metabolites by derivatization with thiols (2nd communication) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Lewisite Metabolites in Urine by Solid Phase Extraction-Dual Column Reversed-Phase Liquid Chromatography-Isotope Dilution Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Reaction of lewisites with dithiols [r-haas.de]
• 5. Determination of lewisite constituents in aqueous samples using hollow-fibre liquid-phase microextraction followed by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Quantification of Lewisite 2 Metabolite in Urine by LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lewisite is a potent chemical warfare agent, existing in several forms, primarily Lewisite 1 (L-1, dichloro(2-chlorovinyl)arsine), Lewisite 2 (L-2, bis(2-chlorovinyl)chloroarsine), and Lewisite 3 (L-3, tris(2-chlorovinyl)arsine).[1] Upon exposure, Lewisite is metabolized in the body, and its metabolites are excreted in urine. The detection of these specific metabolites serves as a definitive biomarker for confirming exposure.[2]

The primary metabolites of L-1 are 2-chlorovinylarsonous acid (CVAA) and its oxidized form, 2-chlorovinylarsonic acid (CVAOA).[3][4][5] A minor but important metabolite, particularly for identifying exposure to L-2, is bis-(2-chlorovinyl)arsinic acid (BCVAOA).[6][7] This application note details a robust and high-throughput liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of Lewisite metabolites in human urine. The protocol focuses on a method that oxidizes the trivalent arsenic metabolite (CVAA) to its more stable pentavalent form (CVAOA) to measure total L-1 exposure, while also allowing for the qualitative assessment of the L-2 metabolite, BCVAOA.[6][7][8]

Principle of the Method

This method provides a sensitive and selective approach for the determination of Lewisite exposure by analyzing its urinary metabolites. The overall workflow involves three key stages:

• Sample Preparation: Urine samples are treated with hydrogen peroxide to oxidize the less stable CVAA to the more stable CVAOA. This allows for the quantification of total L-1 metabolites as a single analyte.[6][7][8] This is followed by a solid-phase extraction (SPE) step to clean up the sample and concentrate the analytes.

• Chromatographic Separation: The extracted analytes are separated using reversed-phase liquid chromatography (LC).

• Mass Spectrometric Detection: The separated metabolites are detected and quantified using tandem mass spectrometry (MS/MS) with isotope dilution for enhanced accuracy.[6][7] The mass spectrometer is operated in the positive electrospray ionization (ESI+) mode, monitoring specific precursor-to-product ion transitions (Multiple Reaction Monitoring - MRM) for definitive identification and quantification.

Metabolic Pathway of Lewisite

Lewisite 1 and Lewisite 2 undergo hydrolysis and oxidation in the body to form their respective urinary metabolites.

References

• 1. nrt.org [nrt.org]
• 2. armyacademy.ro [armyacademy.ro]
• 3. Rapid analysis of Lewisite metabolites in urine by high-performance liquid chromatography-inductively coupled plasma-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. researchgate.net [researchgate.net]
• 6. academic.oup.com [academic.oup.com]
• 7. Lewisite Metabolites in Urine by Solid Phase Extraction-Dual Column Reversed-Phase Liquid Chromatography-Isotope Dilution Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Lewisite exposure biomarkers in urine by liquid chromatography – inductively coupled plasma tandem mass spectrometry: with an accelerated matrix-matched stability study - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]

Application Note: Gas Chromatography-Mass Spectrometry (GC-MS) for the Analysis of Lewisite 2 Isomers

Audience: Researchers, scientists, and drug development professionals.

Introduction

Lewisite is a potent organoarsenic chemical warfare agent developed as a vesicant, or blistering agent. Technical-grade lewisite is not a single compound but a mixture of Lewisite 1 ((2-chloroethenyl)arsonous dichloride), Lewisite 2 (bis(2-chlorovinyl)arsinous chloride), and Lewisite 3 (tris(2-chlorovinyl)arsine), with Lewisite 1 being the primary component.[1][2] Lewisite 2, or bis(2-chlorovinyl)chloroarsine, itself exists as multiple geometric isomers (e.g., cis,cis and trans,trans), which may exhibit different physical properties and toxicological profiles. The unambiguous identification and separation of these isomers are critical for forensic analysis, environmental monitoring, and verification activities related to the Chemical Weapons Convention (CWC).[3][4]

Gas chromatography-mass spectrometry (GC-MS) is a cornerstone analytical technique for the separation and identification of chemical warfare agents and related compounds.[3][5] Its high separation efficiency and sensitive, specific detection make it ideal for analyzing complex mixtures like crude lewisite. This application note details a protocol for the GC-MS analysis of Lewisite 2 isomers.

Principle

The methodology leverages the capabilities of capillary gas chromatography to separate chemical compounds based on their volatility and interaction with a stationary phase. A sample containing lewisite is vaporized and carried by an inert gas through a long, narrow column. Different isomers of Lewisite 2, having slightly different physical properties, will travel through the column at different rates, leading to their separation. As each separated component exits the column, it enters a mass spectrometer, which ionizes the molecules and separates the resulting fragments based on their mass-to-charge ratio. This process generates a unique mass spectrum for each component, acting as a "chemical fingerprint" that allows for positive identification.[5]

Experimental Protocol

This protocol outlines the procedure for the analysis of a crude lewisite sample to identify its constituent components, including Lewisite 2 isomers.

1. Safety Precautions

Warning: Lewisite is a highly toxic and corrosive chemical warfare agent. All handling must be performed in a certified laboratory equipped with a functioning chemical fume hood and by personnel trained in handling hazardous chemical agents. Appropriate personal protective equipment (PPE), including chemical-resistant gloves, lab coat, and full-face protection, is mandatory.

2. Instrumentation and Consumables

• Gas Chromatograph-Mass Spectrometer (GC-MS): System capable of electron ionization (EI) and full scan data acquisition.

• GC Column: A moderately polar capillary column is recommended for effective separation. An (86%)-dimethyl-(14%)-cyanopropylphenyl-polysiloxane column or similar is suitable.[3]

  • Example: DB-1701 or equivalent, 30 m x 0.25 mm ID, 0.25 µm film thickness.

• Carrier Gas: Helium, high purity (99.999%).

• Solvent: Hexane (a-protic, GC grade).

• Vials: 2 mL amber glass autosampler vials with PTFE-lined caps.

• Syringe: Gas-tight syringe for sample transfer.

3. Sample Preparation

The goal of sample preparation is to dilute the sample to a concentration suitable for GC-MS analysis without causing degradation.

• Work inside a certified chemical fume hood.

• Prepare a stock solution by carefully diluting the crude lewisite sample in hexane. For example, add 200 µL of crude lewisite to 10 mL of hexane.

• Perform a subsequent serial dilution to achieve a final concentration in the low µg/mL range. The exact concentration should be optimized based on instrument sensitivity.

• Transfer the final diluted sample to an autosampler vial for analysis.

4. GC-MS Method Parameters

The following table summarizes the recommended starting parameters for the GC-MS instrument. These may require optimization for specific instruments and columns.

Parameter	Value
GC System
Injection Mode	Splitless (or Split, depending on concentration)
Injection Volume	1.0 µL
Inlet Temperature	250 °C
Carrier Gas	Helium
Flow Rate	1.0 mL/min (Constant Flow)
Oven Program
Initial Temperature	50 °C
Initial Hold Time	2 minutes
Ramp Rate	15 °C/min to 280 °C
Final Hold Time	5 minutes
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)
Ionization Energy	70 eV
Source Temperature	230 °C
Quadrupole Temperature	150 °C
Scan Range (m/z)	40 - 450 amu
Solvent Delay	3 minutes

Data Presentation and Results

Analysis of a crude lewisite sample using the described methodology is expected to yield a chromatogram showing the separation of multiple components. Identification is achieved by comparing the retention time and the acquired mass spectrum of each peak against reference data.

Quantitative Data Summary

The following table summarizes reported retention times for Lewisite 1 and Lewisite 2 isomers from a GC-MS analysis. The specific oven program for this analysis was not detailed in the source, but the data demonstrates successful chromatographic separation.

Compound	Isomer Configuration	Retention Time (min)
Lewisite 1	trans-	9.37
Lewisite 1	cis-	9.91
Lewisite 2	cis,cis-	12.67
Lewisite 2	trans,trans-	12.89
Lewisite 3	Not specified	16.58

Table 1: Reported GC retention times for Lewisite isomers.

The mass spectrum for each isomer will provide the structural information necessary for confirmation. The mass spectrometer fragments the molecules in a reproducible way, and the resulting pattern is compared to a spectral library or a reference standard for positive identification.

Visualizations

The following diagrams illustrate the experimental workflow and the logical relationship between the components of crude lewisite.

Caption: Experimental workflow for the GC-MS analysis of Lewisite 2 isomers.

Caption: Logical relationship of components within a crude Lewisite sample.

References

• 1. books.rsc.org [books.rsc.org]
• 2. Lewisite - Wikipedia [en.wikipedia.org]
• 3. apps.dtic.mil [apps.dtic.mil]
• 4. ethz.ch [ethz.ch]
• 5. cntrarmscontrol.org [cntrarmscontrol.org]

Application Note: High-Performance Liquid Chromatography for the Analysis of Lewisite 2 Metabolites

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lewisite is a potent chemical warfare agent, existing in three forms: Lewisite 1 (L1), Lewisite 2 (L2), and Lewisite 3 (L3). While much of the focus has been on the detection of L1 metabolites, understanding the metabolic fate of L2 is crucial for a comprehensive assessment of exposure and the development of effective countermeasures. Lewisite 2, or bis(2-chlorovinyl)chloroarsine, undergoes hydrolysis and oxidation in the body to form key metabolites that can be used as biomarkers of exposure. This application note provides detailed protocols for the analysis of the primary Lewisite 2 metabolites, bis(2-chlorovinyl)arsinous acid (BCVAA) and its oxidized form, bis(2-chlorovinyl)arsinic acid (BCVAOA), in biological matrices using high-performance liquid chromatography (HPLC) coupled with mass spectrometry.

Metabolic Pathway of Lewisite 2

Upon entering the body, Lewisite 2 undergoes rapid hydrolysis to form bis(2-chlorovinyl)arsinous acid (BCVAA). This trivalent arsenic compound can then be oxidized to the pentavalent form, bis(2-chlorovinyl)arsinic acid (BCVAOA). Both BCVAA and BCVAOA are stable in biological fluids and serve as specific biomarkers for Lewisite 2 exposure.[1]

Metabolic pathway of Lewisite 2.

Analytical Methodologies

The primary analytical techniques for the sensitive and selective detection of Lewisite metabolites are HPLC coupled with inductively coupled plasma mass spectrometry (HPLC-ICP-MS) or tandem mass spectrometry (HPLC-MS/MS). These methods allow for the separation and quantification of the specific arsenic species from complex biological matrices like urine.

Experimental Protocols

While detailed validated protocols for the quantitative analysis of Lewisite 2 metabolites are not as widely published as those for Lewisite 1, the following protocols are based on established methods for similar arsenic-containing compounds and qualitative data available for BCVAOA.[1][2][3][4][5]

Protocol 1: Sample Preparation from Urine

This protocol describes a solid-phase extraction (SPE) method for the cleanup and concentration of Lewisite 2 metabolites from human urine.

Materials:

• Human urine sample

• Solid Phase Extraction (SPE) cartridges (e.g., normal-phase silica, 100 mg)

• Acetonitrile (ACN)

• Methanol (MeOH)

• Deionized water

• Hydrogen peroxide (30%)

• Vortex mixer

• Centrifuge

• SPE manifold

• Evaporation system (e.g., nitrogen evaporator)

Procedure:

• Thaw frozen urine samples to room temperature.

• To a 1.5 mL microcentrifuge tube, add 1.0 mL of urine.

• To oxidize any trivalent arsenic species (BCVAA) to the pentavalent form (BCVAOA) for total Lewisite 2 metabolite analysis, add 50 µL of 30% hydrogen peroxide. Vortex for 30 seconds. This step is optional if speciation of both metabolites is desired and the analytical method can separate them.

• Condition the SPE cartridge by sequentially passing 1 mL of 75% ACN/25% water, 1 mL of 80% ACN/20% MeOH, and 1 mL of 100% ACN.

• Load the pre-treated urine sample onto the conditioned SPE cartridge.

• Wash the cartridge sequentially with 1 mL of 100% ACN, 1 mL of 80% ACN/20% MeOH, and 1 mL of 90% ACN/10% water.

• Elute the analytes with 1 mL of 75% ACN/25% water into a clean collection tube.

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried residue in 100 µL of the initial mobile phase for HPLC analysis.

Protocol 2: HPLC-MS/MS Analysis

This protocol outlines a general method for the chromatographic separation and detection of BCVAOA.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

• Reversed-phase C18 column (e.g., 2.1 x 100 mm, 3.5 µm)

Chromatographic Conditions:

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient:

  • 0-1 min: 5% B

  • 1-8 min: 5-95% B

  • 8-10 min: 95% B

  • 10.1-12 min: 5% B (re-equilibration)

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Injection Volume: 10 µL

Mass Spectrometry Conditions (Hypothetical for BCVAOA):

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Capillary Voltage: 3.5 kV

• Source Temperature: 150°C

• Desolvation Temperature: 350°C

• Cone Gas Flow: 50 L/hr

• Desolvation Gas Flow: 600 L/hr

• MS/MS Transitions (to be optimized experimentally):

  • BCVAOA Precursor Ion (m/z): ~245

  • BCVAOA Product Ions (m/z): Fragments corresponding to the loss of water, vinyl groups, or chlorine.

Quantitative Data Summary

The following table summarizes available and projected quantitative data for Lewisite metabolites. It is important to note that while extensive data exists for Lewisite 1 metabolites, the data for Lewisite 2 metabolites is more limited and some values are based on qualitative assessments or are projected based on similar compounds.

Analyte	Retention Time (min)	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Linearity Range	Reference Method
CVAA (Lewisite 1)	~4.2	1.3 µg/L	~4.0 µg/L	10 - 3000 µg/L	HPLC-ICP-MS[3]
CVAOA (Lewisite 1)	~3.0	1.4 µg/L	~4.2 µg/L	10 - 3000 µg/L	HPLC-ICP-MS[3]
BCVAA (Lewisite 2)	Projected > 5	Not Established	Not Established	Not Established	-
BCVAOA (Lewisite 2)	Qualitatively Assessed	Not Established	Not Established	Not Established	LC-MS/MS[1][2]

CVAA: 2-chlorovinylarsonous acid; CVAOA: 2-chlorovinylarsonic acid; BCVAA: bis(2-chlorovinyl)arsinous acid; BCVAOA: bis(2-chlorovinyl)arsinic acid.

Experimental Workflow

The overall workflow for the analysis of Lewisite 2 metabolites from sample collection to data analysis is depicted below.

Analytical workflow for Lewisite 2 metabolites.

Conclusion

The analysis of Lewisite 2 metabolites, BCVAA and BCVAOA, is a critical component in the comprehensive assessment of exposure to this chemical warfare agent. The protocols outlined in this application note, based on established methodologies for similar compounds, provide a strong foundation for researchers to develop and validate robust quantitative methods using HPLC-MS/MS. Further research is needed to establish certified reference materials and conduct full validation studies to determine the precise quantitative parameters for these important biomarkers.

References

• 1. academic.oup.com [academic.oup.com]
• 2. academic.oup.com [academic.oup.com]
• 3. Rapid analysis of Lewisite metabolites in urine by high-performance liquid chromatography-inductively coupled plasma-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Lewisite Metabolites in Urine by Solid Phase Extraction-Dual Column Reversed-Phase Liquid Chromatography-Isotope Dilution Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for the Spectroscopic Analysis of Lewisite 2 and Its Degradation Products

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lewisite 2 (L-2), chemically known as bis(2-chlorovinyl)chloroarsine, is a potent chemical warfare agent and a significant environmental and health concern.[1][2] Like other lewisite compounds, L-2 is an organoarsenic vesicant that causes severe blistering of the skin and damage to the respiratory tract upon contact.[2] Due to its reactivity, particularly with water, L-2 readily degrades in the environment and in biological systems. Understanding the spectroscopic signature of L-2 and its degradation products is crucial for the development of detection methods, forensic analysis, and the assessment of decontamination efficacy.

This document provides a detailed overview of the spectroscopic analysis of Lewisite 2 and its primary degradation products, focusing on mass spectrometry, nuclear magnetic resonance, and vibrational spectroscopy. It includes available quantitative data, detailed experimental protocols, and visualizations to aid in the understanding of the analytical workflow and degradation pathways.

Degradation of Lewisite 2

The primary degradation pathway for Lewisite 2 in the presence of water is hydrolysis. This reaction leads to the formation of (2-chlorovinyl)arsonous acid (CVAA) and subsequently, its oxidized form, (2-chlorovinyl)arsonic acid (CVAOA).[3][4] These degradation products are the main targets for analysis in environmental and biological samples to confirm exposure to Lewisite compounds.

Caption: Degradation pathway of Lewisite 2.

Spectroscopic Data

The following tables summarize the available quantitative spectroscopic data for Lewisite 2 and its degradation products. It is important to note that publicly available, detailed spectroscopic data for these specific compounds is limited. Where specific data is unavailable, general characteristics of related compounds are provided for guidance.

Table 1: Mass Spectrometry Data

Compound	Molecular Formula	Molecular Weight ( g/mol )	Key m/z Transitions (LC-MS/MS)	Notes
Lewisite 2 (L-2)	C₄H₄AsCl₃	233.35	Data not available	The NIST WebBook contains a mass spectrum for Lewisite 2, but specific m/z values are not readily available in public literature.[5][6]
2-chlorovinylarsonous acid (CVAA)	C₂H₄AsClO₂	170.43	Data not available	Typically analyzed by GC-MS after derivatization.[7]
2-chlorovinylarsonic acid (CVAOA)	C₂H₄AsClO₃	186.43	186.9 → 61.0 (quantitative), 186.9 → 91.0 (confirmation)[3]	Analysis is often performed in positive electrospray ionization mode.[3]

Table 2: NMR Spectroscopy Data (Estimated)

Specific experimental NMR data for Lewisite 2 and its degradation products are not widely available in the reviewed literature. The following are estimated chemical shifts based on the analysis of similar structures and general principles of NMR spectroscopy.

Compound	Nucleus	Estimated Chemical Shift (ppm)	Notes
Lewisite 2 (L-2)	¹H	6.0 - 7.5	Vinyl protons adjacent to arsenic and chlorine are expected to be in the downfield region.
¹³C	120 - 140	Vinyl carbons.
2-chlorovinylarsonous acid (CVAA)	¹H	6.0 - 7.5 (vinyl), 10-12 (acidic OH, broad)	The acidic proton signal would be broad and exchangeable with D₂O.
¹³C	120 - 140 (vinyl), ~170 (potential carboxyl-like carbon)	The carbon attached to the arsenic and oxygen atoms will be significantly deshielded.
2-chlorovinylarsonic acid (CVAOA)	¹H	6.0 - 7.5 (vinyl), 10-13 (acidic OH, broad)	Similar to CVAA, with potentially broader acidic proton signals due to stronger hydrogen bonding.
¹³C	120 - 140 (vinyl), ~175 (potential carboxyl-like carbon)	Similar to CVAA.

Table 3: Infrared (IR) and Raman Spectroscopy Data (Estimated)

Compound	Functional Group	Vibrational Mode	Estimated IR Range (cm⁻¹)	Estimated Raman Range (cm⁻¹)	Notes
Lewisite 2 (L-2)	C=C	Stretching	1600 - 1650	1600 - 1650
C-Cl	Stretching	600 - 800	600 - 800
As-Cl	Stretching	300 - 400	300 - 400
As-C	Stretching	500 - 600	500 - 600
2-chlorovinylarsonous acid (CVAA)	O-H	Stretching (H-bonded)	2500 - 3300 (broad)
C=O (from resonance)	Stretching	~1700	~1700	The As-OH group may exhibit some double bond character.
C=C	Stretching	1600 - 1650	1600 - 1650
As-O	Stretching	800 - 1000	800 - 1000
2-chlorovinylarsonic acid (CVAOA)	O-H	Stretching (H-bonded)	2500 - 3300 (very broad)	Stronger hydrogen bonding than CVAA is expected.
As=O	Stretching	900 - 1000	900 - 1000
As-O	Stretching	800 - 900	800 - 900
C=C	Stretching	1600 - 1650	1600 - 1650

Experimental Protocols

The following are generalized protocols for the spectroscopic analysis of Lewisite 2 and its degradation products. These should be adapted based on the specific instrumentation and safety protocols of the laboratory. Handling of Lewisite and its degradation products requires extreme caution and should only be performed in a certified laboratory with appropriate personal protective equipment and engineering controls.

General Experimental Workflow

Caption: General workflow for spectroscopic analysis.

Protocol 1: Analysis of CVAA and CVAOA by LC-MS/MS

This protocol is adapted from methods for the detection of Lewisite metabolites in urine.[3][4]

• Sample Preparation:

  • Thaw frozen urine samples to room temperature.

  • To a 1 mL aliquot of urine, add an internal standard solution.

  • For the analysis of total Lewisite metabolites, oxidize CVAA to CVAOA by adding a controlled amount of hydrogen peroxide.

  • Perform solid-phase extraction (SPE) to clean up the sample and concentrate the analytes.

• Liquid Chromatography (LC):

  • Column: C18 reversed-phase column.

  • Mobile Phase: A gradient of water and methanol, both containing a small percentage of formic acid.

  • Flow Rate: 0.2 - 0.4 mL/min.

  • Injection Volume: 10 - 20 µL.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Positive electrospray ionization (ESI+).

  • Analysis Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions for CVAOA:

    • Quantitative: m/z 186.9 → 61.0

    • Confirmation: m/z 186.9 → 91.0

  • Optimize collision energies and other source parameters for maximum sensitivity.

• Data Analysis:

  • Quantify CVAOA using a calibration curve prepared in a similar matrix.

  • Confirm the identity of the analyte by the presence of both the quantitative and confirmation ion transitions and their correct ratio.

Protocol 2: General Protocol for GC-MS Analysis of CVAA

This protocol is a general guideline, as the direct analysis of CVAA by GC-MS is challenging due to its low volatility. Derivatization is typically required.[7]

• Sample Preparation and Derivatization:

  • Extract CVAA from the sample matrix using an appropriate solvent.

  • Derivatize CVAA with a thiol-containing reagent (e.g., 1,3-propanedithiol) to form a more volatile and thermally stable derivative.

  • Extract the derivatized product into an organic solvent suitable for GC injection.

• Gas Chromatography (GC):

  • Column: A non-polar or semi-polar capillary column (e.g., DB-5ms).

  • Carrier Gas: Helium at a constant flow rate.

  • Temperature Program: Start at a low temperature (e.g., 50 °C), hold for 1-2 minutes, then ramp to a high temperature (e.g., 280 °C) at a rate of 10-20 °C/min.

  • Injection Mode: Splitless injection.

• Mass Spectrometry (MS):

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Analyzer: Quadrupole or Ion Trap.

  • Scan Range: m/z 50 - 400.

• Data Analysis:

  • Identify the derivatized CVAA peak based on its retention time and mass spectrum.

  • Compare the obtained mass spectrum with a reference spectrum if available.

  • Quantify using an internal or external standard calibration.

Protocol 3: General Protocol for NMR Analysis

• Sample Preparation:

  • Dissolve a purified sample of the analyte in a suitable deuterated solvent (e.g., CDCl₃, D₂O with pH adjustment for degradation products).

  • Add a small amount of a reference standard (e.g., TMS).

• NMR Spectroscopy:

  • Acquire ¹H and ¹³C NMR spectra on a high-field NMR spectrometer.

  • For ¹H NMR, typical parameters include a 30-degree pulse angle and a relaxation delay of 1-2 seconds.

  • For ¹³C NMR, use proton decoupling.

  • Consider advanced experiments like COSY, HSQC, and HMBC to aid in structure elucidation.

• Data Analysis:

  • Process the spectra (Fourier transform, phase correction, baseline correction).

  • Reference the spectra to the internal standard.

  • Integrate the signals in the ¹H NMR spectrum to determine proton ratios.

  • Assign the chemical shifts to the respective nuclei in the molecule.

Protocol 4: General Protocol for FTIR and Raman Analysis

• Sample Preparation:

  • For liquid samples, a small drop can be placed between two KBr or NaCl plates (for FTIR) or in a glass capillary (for Raman).

  • For solid samples, prepare a KBr pellet or use an ATR accessory (for FTIR). For Raman, the solid can be analyzed directly.

• Spectroscopy:

  • FTIR: Acquire the spectrum in the mid-IR range (4000 - 400 cm⁻¹). Collect a background spectrum of the empty sample holder or pure solvent.

  • Raman: Use a laser excitation source (e.g., 532 nm or 785 nm). Be cautious of sample fluorescence, which can be minimized by using a longer wavelength laser.

• Data Analysis:

  • Identify characteristic vibrational bands corresponding to the functional groups present in the molecule.

  • Compare the obtained spectrum with reference spectra if available.

Conclusion

The spectroscopic analysis of Lewisite 2 and its degradation products is a challenging but essential task for environmental monitoring and health protection. While mass spectrometry-based methods are well-established for the sensitive detection of the hydrolysis products CVAA and CVAOA in various matrices, there is a need for more comprehensive public data on the NMR and vibrational spectroscopy of these compounds. The protocols and data presented in these application notes provide a foundation for researchers and scientists working on the detection and characterization of these hazardous materials. Further research to obtain and publish detailed spectroscopic data for pure Lewisite 2 and its degradation products would be highly beneficial to the scientific community.

References

• 1. Lewisite - Wikipedia [en.wikipedia.org]
• 2. Lewisite 2 - Wikipedia [en.wikipedia.org]
• 3. academic.oup.com [academic.oup.com]
• 4. researchgate.net [researchgate.net]
• 5. Lewisite 2 [webbook.nist.gov]
• 6. Lewisite 2 [webbook.nist.gov]
• 7. Determination of lewisite metabolite 2-chlorovinylarsonous acid in urine by use of dispersive derivatization liquid-liquid microextraction followed by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Electrochemical Detection of Lewisite 2

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lewisite 2, a potent chemical warfare agent, poses a significant threat due to its vesicant nature and systemic toxicity. Rapid and sensitive detection of this organoarsenic compound is crucial for timely medical intervention and environmental monitoring. Electrochemical sensors offer a promising platform for the on-site and real-time detection of Lewisite 2, owing to their inherent advantages of high sensitivity, portability, and low cost.

These application notes provide a comprehensive overview of the principles and protocols for the electrochemical detection of Lewisite 2. The focus is on the indirect detection through its primary hydrolysis product, bis(2-chloroethenyl)arsinous acid, leveraging the well-established electrochemistry of arsenic on modified electrodes. While direct electrochemical data for Lewisite 2 is scarce in publicly available literature, the protocols outlined below are adapted from robust methods for similar organoarsenic compounds and the key biomarker, 2-chlorovinyl arsonous acid (CVAA), the hydrolysis product of Lewisite 1.[1][2]

Principle of Detection

The electrochemical detection of Lewisite 2 is predicated on the redox activity of the arsenic center. Direct electrochemistry of the intact Lewisite 2 molecule is challenging. A more viable and widely recognized strategy involves the initial hydrolysis of Lewisite 2 to its corresponding arsonous acid. This hydrolysis product can then be detected electrochemically.

The detection mechanism typically involves a two-step process based on anodic stripping voltammetry (ASV):

• Preconcentration/Deposition: A negative potential is applied to the working electrode to reduce the trivalent arsenic (As(III)) in the hydrolyzed Lewisite 2 to elemental arsenic (As(0)), which deposits onto the electrode surface.

• Stripping: The potential is then swept in the positive direction, causing the oxidation (stripping) of the deposited arsenic back to a higher oxidation state (e.g., As(III)). This stripping step generates a current peak whose magnitude is proportional to the concentration of the arsenic species in the sample.

Gold nanoparticle-modified electrodes are frequently employed for this purpose due to gold's strong affinity for arsenic, which facilitates the preconcentration step and enhances the sensitivity of the measurement.[3][4][5][6][7]

Experimental Workflow

The overall workflow for the electrochemical detection of Lewisite 2 can be summarized as follows:

Caption: A generalized workflow for the electrochemical detection of Lewisite 2.

Application Notes

Electrode Selection and Modification

• Substrate: Glassy carbon electrodes (GCE) or screen-printed carbon electrodes (SPCEs) are common substrates due to their wide potential window and chemical inertness.

• Modification: Gold nanoparticles (AuNPs) are the modifier of choice for arsenic detection. They can be electrodeposited or drop-casted onto the electrode surface. The high surface area and catalytic activity of AuNPs significantly enhance the preconcentration of arsenic and the stripping signal.[3][4][5][6][7]

• Characterization: The modified electrode surface should be characterized using techniques such as cyclic voltammetry (CV) in a standard redox probe (e.g., potassium ferricyanide) and scanning electron microscopy (SEM) to confirm the successful deposition and morphology of the AuNPs.

Sample Preparation

• Hydrolysis: Lewisite 2 is expected to hydrolyze in aqueous environments to form bis(2-chloroethenyl)arsinous acid. For samples where Lewisite 2 may be present in its intact form, a controlled hydrolysis step by adjusting the sample to a neutral or slightly alkaline pH may be necessary. Lewisite hydrolyzes rapidly in water, especially in the presence of moisture in soil.[8]

• Matrix Effects: Environmental and biological samples can contain interfering substances. For complex matrices, a sample clean-up or extraction step may be required.

• Supporting Electrolyte: An acidic medium, typically 0.1 M to 1 M HCl, is commonly used as the supporting electrolyte for the anodic stripping voltammetry of arsenic.

Electrochemical Measurement Parameters

• Technique: Square wave anodic stripping voltammetry (SWASV) is often preferred over linear sweep or differential pulse voltammetry due to its higher sensitivity and better resolution.

• Deposition Potential: A potential between -0.2 V and -0.6 V (vs. Ag/AgCl) is typically applied to reduce As(III) to As(0).

• Deposition Time: This is a critical parameter that influences the amount of arsenic deposited and thus the sensitivity. Longer deposition times lead to lower detection limits but also longer analysis times. A typical range is 60 to 300 seconds.

• Stripping Waveform: The potential is scanned from the deposition potential to a more positive potential (e.g., +0.4 V vs. Ag/AgCl). The parameters of the square wave (frequency, amplitude, and step potential) should be optimized to maximize the signal-to-noise ratio.

Protocols

Protocol 1: Preparation of Gold Nanoparticle-Modified Glassy Carbon Electrode (AuNP-GCE)

• GCE Polishing:

  • Polish a bare GCE with 0.3 µm and 0.05 µm alumina (B75360) slurry on a polishing pad for 5 minutes each.

  • Rinse thoroughly with deionized (DI) water.

  • Soncate the electrode in DI water and then in ethanol (B145695) for 5 minutes each to remove any residual alumina particles.

  • Dry the electrode under a stream of nitrogen.

• Electrochemical Cleaning:

  • Perform cyclic voltammetry (CV) in 0.5 M H₂SO₄ by cycling the potential between -0.2 V and +1.5 V (vs. Ag/AgCl) at a scan rate of 100 mV/s until a stable voltammogram is obtained.

• Gold Nanoparticle Electrodeposition:

  • Immerse the cleaned GCE in a solution of 1 mM HAuCl₄ in 0.5 M H₂SO₄.

  • Apply a constant potential of -0.2 V (vs. Ag/AgCl) for 60 seconds to electrodeposit AuNPs onto the GCE surface.

  • Gently rinse the modified electrode with DI water and dry with nitrogen.

Protocol 2: Electrochemical Detection of Hydrolyzed Lewisite 2 using SWASV

• Sample Preparation:

  • For aqueous samples, acidify to a final concentration of 0.1 M HCl.

  • For soil samples, perform an acidic extraction (e.g., with 1 M HCl) followed by filtration and dilution to achieve a final HCl concentration of 0.1 M.

• Electrochemical Cell Setup:

  • Use a three-electrode system with the prepared AuNP-GCE as the working electrode, a platinum wire as the counter electrode, and an Ag/AgCl electrode as the reference electrode.

  • Add 10 mL of the prepared sample solution to the electrochemical cell.

• SWASV Measurement:

  • Deposition Step: Apply a deposition potential of -0.4 V for 180 seconds with stirring.

  • Equilibration Step: Stop stirring and allow the solution to become quiescent for 10 seconds.

  • Stripping Step: Scan the potential from -0.4 V to +0.4 V using a square wave waveform with the following parameters:

    • Frequency: 25 Hz

    • Amplitude: 25 mV

    • Step Potential: 4 mV

  • Record the resulting voltammogram. The peak potential for arsenic stripping is typically observed between +0.1 V and +0.2 V.

• Quantification:

  • Construct a calibration curve by analyzing standard solutions of a suitable organoarsenic compound (e.g., phenylarsine (B13959437) oxide as a surrogate) or an inorganic arsenic standard under the same conditions.

  • Determine the concentration of the unknown sample by interpolating its peak current on the calibration curve. The method of standard additions can also be used for complex matrices to mitigate matrix effects.

Quantitative Data

The following table summarizes typical performance characteristics of gold nanoparticle-based electrochemical sensors for the detection of arsenic (As(III)), which serves as a proxy for hydrolyzed Lewisite 2. It is important to note that these values are highly dependent on the specific electrode modification, experimental conditions, and the matrix.

Parameter	Typical Value Range	Reference
Limit of Detection (LOD)	0.1 - 10 µg/L (ppb)	[3][4][6]
Linear Range	1 - 100 µg/L	[3][4]
Sensitivity	0.1 - 1.0 µA/ (µg/L)	-
Deposition Time	60 - 300 s	[6]
Analysis Time per Sample	5 - 10 minutes	-
Reproducibility (RSD)	< 10%	[6]

Signaling Pathway and Detection Mechanism

The electrochemical detection of hydrolyzed Lewisite 2 on a gold nanoparticle-modified electrode involves a series of steps that can be visualized as a signaling pathway.

Caption: Signaling pathway for the electrochemical detection of Lewisite 2.

Conclusion

Electrochemical sensors, particularly those based on gold nanoparticle-modified electrodes, provide a sensitive, rapid, and field-deployable method for the detection of Lewisite 2 through its hydrolysis products. The protocols and application notes presented here offer a foundational framework for researchers and scientists to develop and optimize their own detection strategies. Further research is warranted to investigate the direct electrochemical behavior of Lewisite 2 and to develop sensors with even greater selectivity and robustness for real-world applications.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. scholar.ui.ac.id [scholar.ui.ac.id]
• 7. Anodic stripping voltammetric determination of total arsenic using a gold nanoparticle-modified boron-doped diamond electrode on a paper-based device - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Lewisite | C2H2AsCl3 | CID 10923 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes & Protocols: Safe Handling and Disposal of Lewisite 2

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Lewisite 2 is a highly toxic chemical warfare agent.[1] The information provided herein is intended for trained professionals in controlled laboratory settings and is not a substitute for comprehensive training, institutional safety protocols, and adherence to all applicable regulations. All work with Lewisite 2 must be conducted in a designated facility equipped for handling highly hazardous chemical agents.

Introduction

Lewisite 2 (L-2) is an organoarsenic compound and a potent vesicant (blister agent).[1] It is typically found as a component of "Lewisite," a mixture that also includes Lewisite 1 (L-1) and Lewisite 3 (L-3).[1][2] Due to its extreme toxicity and immediate damaging effects on the skin, eyes, and respiratory tract, stringent safety protocols are imperative for its handling and disposal.[1][3][4] These notes provide a detailed protocol for the safe management of Lewisite 2 in a research environment.

Physical and Chemical Properties

A summary of the key physical and chemical properties of Lewisite 2 is presented in Table 1. This data is crucial for understanding its behavior under experimental conditions and for developing appropriate safety measures.

Table 1: Physical and Chemical Properties of Lewisite 2

Property	Value	Reference(s)
Chemical Name	Bis[(E)-2-chloroethen-1-yl]arsinous chloride	[1]
Synonyms	Dichlorovinylarsine chloride, L-2	[1][5]
CAS Number	50361-06-3	[1]
Molecular Formula	C4H4AsCl3	[1][6]
Molar Mass	233.35 g/mol	[1][6]
Appearance	Oily, colorless liquid when pure; impure samples can be yellow to brown-black.	[2][3]
Odor	Geranium-like	[2][3]
Solubility	Low solubility in water; soluble in common organic solvents, alcohols, gasoline, oils, and fats.	[3]
Vapor Density	7.1 (air = 1)	[3]
Reactivity	Hydrolyzes in the presence of water to form toxic and vesicant compounds.[3][7] Reacts with metals to form flammable hydrogen gas.[2]

Health Hazard Information

Lewisite 2 is a powerful irritant and blistering agent that poses a severe and immediate threat to human health.[1][4] Exposure can occur through inhalation, skin contact, eye contact, and ingestion.[3][4]

Table 2: Health Hazards of Lewisite 2

Route of Exposure	Effects	Reference(s)
Inhalation	Immediate burning pain and irritation of the respiratory tract, nosebleed, laryngitis, coughing, and difficulty breathing.[1] Severe exposure can lead to fatal pulmonary edema and chronic respiratory disease.[1][2]
Skin Contact	Immediate stinging and burning pain.[2] Rapid absorption through the skin, followed by redness and the formation of large, fluid-filled blisters within hours.[2][4] Systemic arsenic poisoning can occur, leading to "Lewisite shock" (refractory hypotension) due to capillary damage and fluid loss.[1][2][8]
Eye Contact	The eyes are the most sensitive organ to Lewisite vapors.[3] Immediate and severe pain, irritation, swelling, and potential for permanent corneal damage and blindness.[2][9]
Ingestion	Severe pain, nausea, vomiting, and tissue damage in the gastrointestinal tract.[1][2]

Experimental Protocols: Safe Handling and Personal Protective Equipment (PPE)

All work with Lewisite 2 must be conducted within a certified and restricted-access laboratory, inside a functioning chemical fume hood or other appropriate containment device. A regulated, marked area should be established where Lewisite is handled, used, or stored.[10]

Personal Protective Equipment (PPE)

A multi-layered PPE approach is mandatory. The minimum requirement for handling any quantity of Lewisite 2 is Level A protection.[3][4]

Table 3: Mandatory Personal Protective Equipment (PPE)

PPE Component	Specification	Rationale	Reference(s)
Respiratory Protection	NIOSH-certified Chemical, Biological, Radiological, Nuclear (CBRN) Self-Contained Breathing Apparatus (SCBA) with a full facepiece, operated in a pressure-demand or other positive-pressure mode.	Provides the highest level of respiratory protection against highly toxic vapors.	[3][4][11]
Body Protection	Fully encapsulating, chemical-resistant suit (Level A).	Protects against skin contact with liquid and vapor. Lewisite can penetrate ordinary clothing and even rubber gloves.	[2][11][12]
Gloves	Inner and outer chemical-resistant gloves.	Provides a double barrier against skin contact.	[11][13]
Footwear	Chemical-resistant steel-toed boots with shanks.	Protects feet from spills and physical hazards.	[11][13]

General Handling Procedures

• Training: All personnel must receive comprehensive training on the hazards of Lewisite 2, safe handling procedures, emergency response, and decontamination protocols before being authorized to work with the agent.[10]

• Restricted Access: Access to the laboratory where Lewisite 2 is handled must be strictly controlled and limited to authorized personnel.

• Containment: All manipulations of Lewisite 2 must be performed within a certified chemical fume hood or glovebox.

• Buddy System: Never work alone when handling Lewisite 2. A second authorized and equipped person must be present as a safety observer.

• Transport: When transporting Lewisite 2 within the facility, it must be in a sealed, double-contained, and shatterproof container.

• Waste: All contaminated materials (e.g., pipette tips, gloves, labware) must be considered hazardous waste and disposed of according to the protocol in Section 6.0.

Decontamination and Emergency Response

Rapid decontamination is critical to mitigating injury from Lewisite 2 exposure.[3][4]

Personnel Decontamination

• Immediate Action: Immediately remove the individual from the source of exposure.[3] If the release was indoors, evacuate the building.[14] If outdoors, move to the highest ground possible as Lewisite vapor is heavier than air.[14]

• Clothing Removal: Quickly remove all contaminated clothing. Clothing that must be pulled over the head should be cut off.[14] Seal the contaminated clothing in a labeled, vapor-tight plastic bag, and then double-bag it.[14]

• Skin Decontamination: As quickly as possible, wash the affected skin with large amounts of soap and water.[14][15] Be careful not to break the skin.[3] Reactive Skin Decontamination Lotion (RSDL) may also be effective.[3]

• Eye Decontamination: If eyes are exposed, rinse with copious amounts of plain water for at least 15 minutes.[3][14]

• Medical Attention: Seek immediate professional medical attention.[3][14] Inform medical personnel of the nature of the chemical exposure.

• Antidote: The antidote Dimercaprol (British Anti-Lewisite, BAL) may be administered by medical professionals in a hospital setting to treat systemic arsenic poisoning.[3][4] It does not prevent local skin or eye damage.[3][4]

Spill Decontamination

• Evacuate: Evacuate all non-essential personnel from the area.

• Containment: If safe to do so, contain the spill using appropriate absorbent materials (e.g., mineral-based or clay-based absorbents).[16] Avoid methods that will cause splashing.[4]

• Neutralization: Decontaminate the spill area using an appropriate neutralizing solution. Effective decontaminants include:

  • Household bleach (sodium hypochlorite (B82951) solution).[2]

  • 3% Hydrogen peroxide solution.[17]

  • Commercially available decontaminants such as EasyDECON® DF200.[17]

• Residue Management: All materials used for cleanup, as well as the neutralized residue, must be collected and disposed of as hazardous waste.[3] Decontamination wash water will contain toxic arsenic and must not be released into the environment.[3][4]

Disposal Protocol

The disposal of Lewisite 2 and all contaminated materials must be handled by trained hazardous waste professionals in accordance with all local, state, and federal regulations. The Chemical Weapons Convention prohibits the dumping of chemical weapons in water, land burial, or open-pit burning.[18]

• Neutralization: Whenever possible, Lewisite 2 should be chemically neutralized before disposal. Alkaline hydrolysis is an effective method, breaking it down into acetylene (B1199291) and trisodium (B8492382) arsenate.[2][4]

• Waste Collection: All contaminated items (PPE, labware, cleaning materials) must be collected in designated, sealed, and clearly labeled hazardous waste containers.

• Final Disposal: The sealed hazardous waste containers must be transferred to a licensed hazardous waste disposal facility that is equipped to handle chemical warfare agents.[18]

Workflow and Pathway Diagrams

The following diagrams illustrate the critical workflows for safely managing Lewisite 2.

Caption: Workflow for Safe Handling and Disposal of Lewisite 2.

Caption: Emergency Response Pathway for Personnel Exposure to Lewisite 2.

References

• 1. Lewisite 2 - Wikipedia [en.wikipedia.org]
• 2. Lewisite - Wikipedia [en.wikipedia.org]
• 3. nrt.org [nrt.org]
• 4. Lewisite (L): Blister Agent | NIOSH | CDC [cdc.gov]
• 5. Lewisite 2 (CAS 40334-69-8) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 6. Lewisite 2 | C4H4AsCl3 | CID 5368106 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 8. Lewisite - Hazardous Agents | Haz-Map [haz-map.com]
• 9. dhd2.org [dhd2.org]
• 10. nj.gov [nj.gov]
• 11. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.gov]
• 12. Personal Protective Equipment - Chemical and Biological Terrorism - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. sams-solutions.com [sams-solutions.com]
• 14. mahoninghealth.org [mahoninghealth.org]
• 15. Lewisite | Chemical Emergencies | CDC [cdc.gov]
• 16. LEWISITE 2 | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 17. researchgate.net [researchgate.net]
• 18. Lewisite | C2H2AsCl3 | CID 10923 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Analysis of Lewisite 2 in Biological Tissues

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lewisite 2 (L-2), or bis(2-chlorovinyl)chloroarsine, is a potent organoarsenical chemical warfare agent. Like its more commonly studied analog Lewisite 1 (L-1), L-2 is a powerful vesicant and systemic poison. Upon contact with aqueous environments, such as biological tissues, L-2 rapidly hydrolyzes to form bis(2-chlorovinyl)arsinous acid (BCVAA). The analysis of L-2 and its metabolite BCVAA in biological tissues is critical for understanding its toxicokinetics, mechanism of action, and for the development of effective medical countermeasures.

These application notes provide detailed protocols for the extraction and quantitative analysis of L-2 and BCVAA from various biological tissues using Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Toxicological Background and Signaling Pathways

The toxicity of L-2, like other trivalent arsenicals, is primarily attributed to its high affinity for sulfhydryl groups in proteins and enzymes. This interaction can disrupt critical cellular processes, leading to cytotoxicity.

Cellular Uptake and General Mechanism of Action

Trivalent organoarsenicals like BCVAA are known to enter cells primarily through aquaglyceroporins. Once inside the cell, the arsenic moiety can covalently bind to thiol groups, particularly in enzymes involved in cellular respiration and redox homeostasis. This can lead to enzyme inhibition, depletion of glutathione (B108866) (GSH), and an increase in reactive oxygen species (ROS), ultimately triggering oxidative stress, inflammation, and apoptosis.

Key Signaling Pathways Affected by Trivalent Organoarsenicals

The following diagram illustrates the general signaling pathways known to be affected by trivalent organoarsenicals. While specific studies on L-2 are limited, it is anticipated to follow a similar mechanism of action to other trivalent arsenicals.

Method Development for Air Monitoring of Lewisite 2

Application Note & Protocol

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed framework for the development of a robust air monitoring method for Lewisite 2 [bis(2-chlorovinyl)chloroarsine], a potent chemical warfare agent. The protocols outlined below are based on established methodologies for arsenic-containing compounds and vesicant agents, primarily utilizing solid-phase microextraction (SPME) or sorbent tube sampling followed by gas chromatography-mass spectrometry (GC-MS) analysis.

1. Introduction

Lewisite 2 is a Schedule 1 chemical warfare agent that poses a significant inhalation hazard.[1] Accurate and sensitive monitoring of airborne concentrations of Lewisite 2 is critical for worker safety, emergency response, and environmental remediation. This application note details the recommended procedures for sample collection, preparation, and analysis to achieve reliable quantification of Lewisite 2 in air samples. Due to the high toxicity and reactivity of Lewisite 2, all handling and analysis must be conducted in appropriately equipped laboratories by trained personnel.

2. Principle of the Method

The primary method involves the collection of airborne Lewisite 2 onto a solid sorbent material, followed by solvent or thermal desorption and subsequent analysis by GC-MS.[2] Given the reactive nature of Lewisite, derivatization is often necessary to improve its thermal stability and chromatographic performance.[3] This protocol will focus on a derivatization step using a thiol-containing reagent to form a more stable thioarsenite derivative prior to GC-MS analysis.

3. Data Presentation

The following tables summarize the expected performance characteristics of the analytical method. It is important to note that specific quantitative data for Lewisite 2 in air is limited in publicly available literature. The data presented below is a composite based on methods for Lewisite 1, other organoarsenic compounds, and general principles of analytical chemistry.[4][5] Method validation with certified standards is mandatory to establish definitive performance metrics for Lewisite 2.

Table 1: Air Sampling Parameters

Parameter	Recommended Value	Notes
Sampling Media	Sorbent tubes packed with Tenax® TA or similar porous polymer	Selection should be validated for breakthrough volume.
Flow Rate	0.05 to 0.2 L/min	To be calibrated with a representative sampler in line.
Sample Volume	1 to 24 Liters	Dependent on the suspected concentration and desired detection limit.
Storage	≤ 4°C, protected from light	Samples should be analyzed as soon as possible.

Table 2: GC-MS Analytical Parameters (Example)

Parameter	Recommended Setting	Notes
GC Column	DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent	A non-polar or medium-polarity column is recommended.
Inlet Temperature	250 °C	Splitless injection is preferred for trace analysis.
Oven Program	50°C (2 min), ramp to 280°C at 15°C/min, hold for 5 min	To be optimized for the specific derivative and column.
MS Ionization	Electron Ionization (EI) at 70 eV
MS Scan Range	50-450 amu
Monitored Ions (SIM)	To be determined from the mass spectrum of the derivatized Lewisite 2	Selected Ion Monitoring (SIM) will provide the highest sensitivity.

Table 3: Method Performance Characteristics (Estimated)

Parameter	Expected Value	Notes
Limit of Detection (LOD)	0.01 - 0.1 µg/m³	Based on a 24 L air sample and SIM mode analysis.
Limit of Quantification (LOQ)	0.03 - 0.3 µg/m³
Linear Range	0.1 - 10 µg/m³
Recovery	> 85%	To be determined experimentally through spike and recovery studies.
Precision (RSD)	< 15%

4. Experimental Protocols

4.1. Air Sampling Protocol

• Pump Calibration: Calibrate a personal sampling pump with a representative sorbent tube in line to the desired flow rate (e.g., 0.1 L/min).

• Sample Collection:

  • Break the ends of a new sorbent tube immediately before sampling.

  • Connect the sorbent tube to the calibrated pump with the arrow on the tube pointing towards the pump.

  • Position the sampling tube in the breathing zone of the worker or in the area to be monitored.

  • Sample for a predetermined duration to collect the desired air volume.

  • Record the start and stop times, and the flow rate.

• Post-Sampling:

  • After sampling, cap the sorbent tube securely.

  • Label the tube with a unique identifier.

  • Store the sample at ≤ 4°C and protect from light until analysis.

  • Prepare a field blank by handling a sorbent tube in the same manner as the samples, but without drawing air through it.

4.2. Sample Preparation and Derivatization Protocol

• Sorbent Tube Desorption:

  • Break open the sorbent tube and transfer the sorbent material to a clean glass vial.

  • Add a known volume of a suitable solvent (e.g., 1 mL of dichloromethane).

  • Vortex or sonicate for 10-15 minutes to desorb the analytes.

• Derivatization:

  • To the solvent extract, add an excess of a derivatizing agent such as 1,2-ethanedithiol (B43112) or 1,3-propanedithiol.[3]

  • Allow the reaction to proceed at room temperature for at least 30 minutes. The reaction forms a stable cyclic thioarsenite derivative.

• Sample Cleanup (if necessary):

  • If the sample matrix is complex, a solid-phase extraction (SPE) cleanup step may be required to remove interferences.

• Final Preparation:

  • Transfer an aliquot of the derivatized sample to a GC vial for analysis.

4.3. GC-MS Analysis Protocol

• Instrument Setup: Set up the GC-MS system according to the parameters outlined in Table 2 or as optimized for the specific application.

• Calibration: Prepare a series of calibration standards of derivatized Lewisite 2 in the same solvent as the samples. Analyze the standards to generate a calibration curve.

• Sample Analysis: Inject a known volume (e.g., 1 µL) of the prepared sample extract into the GC-MS.

• Data Analysis:

  • Identify the derivatized Lewisite 2 peak based on its retention time and mass spectrum.

  • Quantify the concentration using the calibration curve.

  • Calculate the airborne concentration of Lewisite 2, taking into account the air volume sampled and the desorption volume.

5. Mandatory Visualizations

5.1. Signaling Pathway of Lewisite Toxicity

Lewisite compounds exert their toxicity primarily through their high affinity for sulfhydryl groups in proteins.[6][7] This interaction can inhibit critical enzymes and disrupt cellular processes, leading to oxidative stress, inflammation, and apoptosis.[8]

Simplified signaling pathway of Lewisite-induced cellular toxicity.

5.2. Experimental Workflow for Lewisite 2 Air Monitoring

The following diagram illustrates the complete workflow from sample collection to data reporting.

Experimental workflow for Lewisite 2 air monitoring.

5.3. Logical Relationship for Emergency Response Air Monitoring

This diagram outlines the decision-making process during an emergency response to a potential chemical agent release.

Emergency response workflow for a chemical agent release.

6. Quality Control

• Field Blanks: Analyze at least one field blank with each batch of samples to assess for contamination during handling and transport.

• Method Blanks: Analyze a laboratory method blank with each analytical batch to check for contamination from reagents and glassware.

• Spiked Samples: Analyze a laboratory control sample (a blank sorbent tube spiked with a known amount of Lewisite 2) with each batch to assess method accuracy and recovery.

• Duplicate Samples: Collect and analyze duplicate samples to assess the precision of the entire sampling and analytical process.

• Calibration Verification: Analyze a calibration verification standard periodically throughout the analytical run to ensure the instrument remains calibrated.

7. Safety Precautions

Lewisite 2 is an extremely toxic and corrosive chemical.[8] All handling of standards and samples must be performed in a certified chemical fume hood with appropriate personal protective equipment (PPE), including chemical-resistant gloves, lab coat, and eye protection. All waste generated must be disposed of as hazardous chemical waste according to institutional and regulatory guidelines. Personnel must be trained in the safe handling of chemical warfare agents.

References

• 1. apps.dtic.mil [apps.dtic.mil]
• 2. Determination of chemical warfare agents: Gas Chromatographic analysis of chlorovinylarsines (Lewisite) and their metabolites by derivatization with thiols (2nd communication) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. nipissingu.ca [nipissingu.ca]
• 4. Lewisite 2 - Wikipedia [en.wikipedia.org]
• 5. Detection limits for GC/MS analysis of organic explosives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Molecular Mechanism Underlying Pathogenesis of Lewisite-Induced Cutaneous Blistering and Inflammation: Chemical Chaperones as Potential Novel Antidotes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Lewisite: its chemistry, toxicology, and biological effects. | Semantic Scholar [semanticscholar.org]
• 8. Lewisite (L): Blister Agent | NIOSH | CDC [cdc.gov]

Application Notes: Screening for Lewisite Exposure through Biomarker Detection

Introduction

Lewisite is a potent chemical warfare agent, existing as a mixture of three primary forms: Lewisite 1 (L-1), Lewisite 2 (L-2), and Lewisite 3 (L-3).[1][2] Direct immunoassays for the specific detection of Lewisite 2 are not currently described in scientific literature. However, exposure to any form of Lewisite results in the formation of common metabolites that can be detected in biological samples, primarily urine.[3] This application note describes the principles and protocols for the screening of Lewisite exposure by detecting its key biomarkers, 2-chlorovinylarsonous acid (CVAA) and 2-chlorovinylarsonic acid (CVAOA). The methods described herein are based on established analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Inductively Coupled Plasma-Mass Spectrometry (LC-ICP-MS/MS).

Principle of Detection

Upon exposure, Lewisite undergoes hydrolysis in the body to form CVAA. CVAA can be further oxidized to CVAOA.[3] The detection of these arsenic-containing metabolites serves as a definitive indicator of Lewisite exposure.[3] Due to the chemical nature of these biomarkers, analytical methods typically involve a derivatization step to enhance their volatility and detectability by GC-MS, or direct measurement using highly sensitive techniques like LC-ICP-MS/MS.

Metabolic Pathway of Lewisite

Caption: Metabolic conversion of Lewisite to its primary urinary biomarkers.

Quantitative Data from Lewisite Exposure Studies

The following tables summarize quantitative data from various studies on the detection of Lewisite metabolites.

Table 1: Detection Limits of Lewisite Metabolites in Urine

Analytical Method	Metabolite	Matrix	Detection Limit	Reference
GC-MS	CVAA	Urine	7.4 pg/mL	[3]
DDLLME-GC-MS (SIM mode)	CVAA	Urine	0.015 µg/L	[4]
DDLLME-GC-MS (Scanning mode)	CVAA	Urine	0.30 µg/L	[4]
LC-ICP-MS/MS	CVAOA	Urine	2.2 µg/L	[5]

Table 2: Concentration of CVAA in Guinea Pig Urine After Subcutaneous Lewisite Exposure (0.5 mg/kg)

Time Post-Exposure	Mean CVAA Concentration	Reference
0 - 8 hours	3.5 µg/mL	[3]
8 - 16 hours	250 ng/mL	[3]
16 - 24 hours	50 ng/mL	[3]
24 - 40 hours	0 - 10 ng/mL	[3]

Table 3: Linearity and Precision of LC-ICP-MS/MS Method for CVAOA in Urine

Parameter	Value	Reference
Calibration Range	50 - 3500 µg/L	[5]
Correlation Coefficient (r²)	> 0.998	[5]
Inter-analyst Precision	3.1 to 3.3%	[5]
Accuracy	-7.1 to +4.3%	[5]

Experimental Protocols

Protocol 1: Sample Preparation and Analysis of CVAA in Urine by GC-MS

This protocol is a generalized procedure based on methodologies described in the literature.[3][6]

Materials:

• Urine sample

• C-18 Solid-Phase Extraction (SPE) cartridges

• Methanol (B129727)

• Ethanedithiol (EDT)

• Internal standard (e.g., phenyl arsine oxide)

• GC-MS system

Workflow for GC-MS based detection of CVAA

Caption: General workflow for the detection of CVAA in urine using GC-MS.

Procedure:

• Sample Collection: Collect urine samples in appropriate containers.

• Solid-Phase Extraction (SPE):

  • Condition a C-18 SPE cartridge with methanol followed by deionized water.

  • Load the urine sample onto the cartridge.

  • Wash the cartridge to remove interfering substances.

• Elution: Elute the retained analytes, including CVAA, with methanol.

• Drying: Evaporate the methanol eluate to dryness under a gentle stream of nitrogen.

• Derivatization:

  • Reconstitute the dried residue in a suitable solvent.

  • Add ethanedithiol (EDT) to derivatize CVAA to its more volatile form, CVAA-EDT.[6]

  • Incubate the reaction mixture under appropriate conditions (e.g., 60°C for 1 hour).

• GC-MS Analysis:

  • Inject an aliquot of the derivatized sample into the GC-MS system.

  • Separate the components on a suitable capillary column.

  • Detect the CVAA-EDT derivative using mass spectrometry, monitoring for characteristic ions.

• Quantification: Quantify the amount of CVAA in the original sample by comparing the peak area of the CVAA-EDT derivative to that of an internal standard.

Protocol 2: Analysis of Total Lewisite Metabolites (as CVAOA) in Urine by LC-ICP-MS/MS

This protocol is based on the method described by Palcic et al.[5][7]

Materials:

• Urine sample

• Hydrogen peroxide (H₂O₂)

• Internal standard

• LC-ICP-MS/MS system

Workflow for LC-ICP-MS/MS based detection of CVAOA

Caption: General workflow for the detection of total Lewisite metabolites in urine using LC-ICP-MS/MS.

Procedure:

• Sample Collection: Collect urine samples.

• Oxidation:

  • Take a small aliquot of the urine sample (e.g., 0.1 mL).

  • Add hydrogen peroxide to oxidize any CVAA present to CVAOA. This allows for the measurement of total Lewisite-1 metabolites.[5][7]

• Dilution: Dilute the oxidized sample with the LC mobile phase.

• LC-ICP-MS/MS Analysis:

  • Inject the diluted sample into the LC-ICP-MS/MS system.

  • Separate CVAOA from other arsenic species using liquid chromatography.

  • Detect and quantify CVAOA based on the arsenic-specific mass transition (m/z 75 → 91).[5]

• Quantification: Determine the concentration of CVAOA using a calibration curve generated from standards.

Indirect Screening Method: ELISA for Prostaglandin E2 (PGE2)

Lewisite exposure induces a significant inflammatory response, leading to the release of inflammatory mediators such as PGE2.[8] An Enzyme-Linked Immunosorbent Assay (ELISA) for PGE2 in skin or tissue samples can serve as an indirect screening method for Lewisite-induced inflammation.

Principle: A competitive ELISA can be used where PGE2 in the sample competes with a fixed amount of enzyme-labeled PGE2 for binding to a limited number of antibody-coated wells. The amount of color produced is inversely proportional to the concentration of PGE2 in the sample.

Note: This method is not specific for Lewisite exposure and should be used in conjunction with more definitive analytical techniques.

References

• 1. nrt.org [nrt.org]
• 2. Lewisite 2 - Wikipedia [en.wikipedia.org]
• 3. armyacademy.ro [armyacademy.ro]
• 4. Determination of lewisite metabolite 2-chlorovinylarsonous acid in urine by use of dispersive derivatization liquid-liquid microextraction followed by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Lewisite exposure biomarkers in urine by liquid chromatography – inductively coupled plasma tandem mass spectrometry: with an accelerated matrix-matched stability study - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]
• 6. tandfonline.com [tandfonline.com]
• 7. Lewisite exposure biomarkers in urine by liquid chromatography – inductively coupled plasma tandem mass spectrometry: with an accelerated matrix-matched stability study - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]
• 8. Molecular Mechanism Underlying Pathogenesis of Lewisite-Induced Cutaneous Blistering and Inflammation: Chemical Chaperones as Potential Novel Antidotes - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Use of Lewisite in Controlled Toxicology Studies

Disclaimer: The majority of available toxicological data pertains to "Lewisite," a mixture primarily containing dichloro(2-chlorovinyl)arsine (Lewisite 1), along with byproducts bis(2-chlorovinyl)arsinous chloride (Lewisite 2) and tris(2-chlorovinyl)arsine (Lewisite 3).[1][2][3] Specific toxicological studies focusing exclusively on Lewisite 2 are scarce. The toxicity of Lewisite 2 and 3 is considered comparable to that of Lewisite 1.[3] Therefore, this document summarizes the findings for "Lewisite," with the understanding that these are representative of the toxicological profile of its components, including Lewisite 2.

Introduction

Lewisite is a potent chemical warfare agent known for its vesicant (blistering) and systemic toxic effects.[4][5] It is an organoarsenic compound that poses a significant health risk upon contact, inhalation, or ingestion.[1][5][6] Due to its reactivity and potential for causing severe harm, its use in controlled toxicology studies is limited and requires stringent safety protocols. These studies are crucial for understanding its mechanism of action, developing effective countermeasures, and establishing safety guidelines.[7]

The primary mechanism of Lewisite's toxicity stems from its reaction with thiol groups in proteins, leading to enzyme inhibition and cellular energy depletion, ultimately causing cell death.[4][8]

Data Presentation: Quantitative Toxicology Data

The following tables summarize key quantitative data from various toxicology studies on Lewisite.

Table 1: Lethal Dose (LD50) Values for Lewisite

Animal Model	Route of Administration	LD50 Value	Reference
Rabbit	Intravenous	1.8 mg/kg	[9]
Rat	Gavage (Oral)	> 2.5 mg/kg (deaths noted at 2.0 and 2.5 mg/kg)	[4]
Rabbit	Gastric Intubation	> 2.0 mg/kg (deaths noted at 1.0, 1.5, and 2.0 mg/kg)	[4]

Table 2: No-Observed-Adverse-Effect Level (NOAEL) for Developmental and Reproductive Toxicity

Animal Model	Study Type	Route of Administration	NOAEL	Reference
Rat	Teratology	Gavage	1.5 mg/kg/day	[4][7]
Rabbit	Teratology	Gastric Intubation	0.016 mg/kg/day	[7]
Rat	Two-Generation Reproduction	Gastric Intubation	> 0.60 mg/kg/day	[10][11]

Experimental Protocols

Detailed methodologies for key experiments cited are provided below.

Protocol 1: Acute Oral Toxicity Study in Rats (Based on Sasser et al., 1989a)

• Objective: To determine the acute oral toxicity of Lewisite in rats.

• Animal Model: Male and female Sprague-Dawley rats.

• Materials:

  • Lewisite

  • Sesame oil (vehicle)

  • Oral gavage needles

  • Syringes

• Procedure:

  • Groups of 10 male and 10 female rats were used for each dose group and a vehicle control group.

  • Lewisite was diluted in sesame oil to achieve the desired concentrations.

  • Doses of 0.01, 0.1, 0.5, 1.0, or 2.0 mg/kg were administered once via oral gavage. The vehicle control group received only sesame oil.

  • Animals were observed for clinical signs of toxicity and mortality for 14 days post-administration.

  • Body weights were recorded daily.

  • At the end of the study, a gross necropsy was performed on all animals.

Protocol 2: Two-Generation Reproductive Toxicity Study in Rats (Based on Sasser et al., 1989)

• Objective: To evaluate the effects of Lewisite on reproductive performance and fertility across two generations of rats.[3]

• Animal Model: F0 and F1 generation Sprague-Dawley rats.

• Materials:

  • Lewisite

  • Sesame oil (vehicle)

  • Oral gavage needles

  • Syringes

• Procedure:

  • Parental (F0) male and female rats were administered Lewisite in sesame oil by gastric intubation at doses of 0, 0.10, 0.25, or 0.60 mg/kg/day for 5 days a week.[3][11]

  • Dosing occurred prior to mating, during mating, and after mating until the birth of the F1 offspring. Dams continued to receive Lewisite during lactation.[3][11]

  • After weaning, selected male and female F1 offspring were continued on the same dosing regimen.

  • The F1 generation was mated to produce the F2 generation. F1 dams continued to receive Lewisite throughout gestation and lactation.

  • Endpoints measured included reproductive performance, fertility, and reproductive organ weights of both male and female rats in both generations.[3][11]

Protocol 3: In Vitro Cytotoxicity Assay in HaCaT Cells

• Objective: To assess the cytotoxic effects of Lewisite on human keratinocytes.

• Cell Line: HaCaT (human keratinocyte) cells.

• Materials:

  • Lewisite stock solution

  • Dulbecco's Modified Eagle's Medium (DMEM) with 10% fetal bovine serum and 1% antibiotics

  • 6-well plates

• Procedure:

  • HaCaT cells were cultured in DMEM at 37°C in a 5% CO2 incubator.[12]

  • Cells were seeded in 6-well plates and allowed to reach 80% confluency.[12]

  • The growth medium was replaced with a medium containing various concentrations of Lewisite.

  • Cells were exposed for a defined period (e.g., 6 hours).[12]

  • Following exposure, cell viability was assessed using a suitable method (e.g., MTT assay, trypan blue exclusion).

  • Protein lysates can be collected for further analysis, such as Western blotting, to investigate molecular pathways.[12]

Visualizations: Signaling Pathways and Experimental Workflows

Mechanism of Lewisite Toxicity

The primary toxic action of Lewisite involves its reaction with sulfhydryl (-SH) groups present in proteins and other biological molecules.[4][8] This interaction leads to the inhibition of critical enzymes, disruption of cellular metabolism, and ultimately, cell death.[4]

Caption: Mechanism of Lewisite-induced cellular toxicity.

Experimental Workflow for a Two-Generation Reproductive Study

The following diagram illustrates the general workflow for a two-generation reproductive toxicology study, as described in the provided protocols.

Caption: Workflow for a two-generation reproductive toxicology study.

References

• 1. Lewisite - Wikipedia [en.wikipedia.org]
• 2. Lewisite 2 - Wikipedia [en.wikipedia.org]
• 3. 5. Lewisite Acute Exposure Guideline Levels - Acute Exposure Guideline Levels for Selected Airborne Chemicals: Volume 15 - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Health Risk Assessment for Lewisite - Review of the U.S. Army's Health Risk Assessments For Oral Exposure to Six Chemical-Warfare Agents - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Health Risk Assessment for Lewisite (From Review of the U.S. Army's Health Risk Assessments for Oral Exposure to Six Chemical-Warfare Agents, P 277-294, 1999, Ruth E. Crossgrove, ed., -- See NCJ-190887) | Office of Justice Programs [ojp.gov]
• 6. journals.physiology.org [journals.physiology.org]
• 7. Guidelines for Lewisite - Guidelines for Chemical Warfare Agents in Military Field Drinking Water - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. Lewisite | C2H2AsCl3 | CID 10923 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Comparative acute systemic toxicity of sodium arsenite and dichloro(2-chlorovinyl)arsine in rabbits - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. osti.gov [osti.gov]
• 11. Toxicology Studies on Lewisite and Sulfur Mustard Agents: Two-Generation Reproduction Study of Lewisite in Rats Final Report - UNT Digital Library [digital.library.unt.edu]
• 12. Molecular Mechanism Underlying Pathogenesis of Lewisite-Induced Cutaneous Blistering and Inflammation: Chemical Chaperones as Potential Novel Antidotes - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Overcoming Matrix Effects in Lewisite 2 GC-MS Analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming matrix effects during the Gas Chromatography-Mass Spectrometry (GC-MS) analysis of Lewisite 2.

Frequently Asked Questions (FAQs)

Q1: What is "Lewisite 2" and why is its analysis challenging?

A1: Lewisite 2, or bis(2-chlorovinyl)chloroarsine, is a potent chemical warfare agent and a blister agent (vesicant). Its analysis by GC-MS is challenging due to its high reactivity, thermal instability, and the complexity of the matrices in which it is often found (e.g., environmental samples, biological tissues). These complex matrices can cause significant matrix effects, leading to inaccurate quantification and poor reproducibility. Furthermore, direct GC-MS analysis of Lewisites can lead to rapid degradation of the chromatographic column.[1][2] For reliable analysis, derivatization is highly recommended.[1]

Q2: What are matrix effects in the context of GC-MS analysis?

A2: Matrix effects are the alteration of the analytical signal (enhancement or suppression) of a target analyte due to the co-eluting compounds from the sample matrix. In GC-MS, non-volatile matrix components can accumulate in the injector port, leading to signal enhancement or suppression and affecting the accuracy and precision of the analysis.

Q3: How can I diagnose the presence of matrix effects in my Lewisite 2 analysis?

A3: To diagnose matrix effects, you can perform a post-extraction spike experiment. This involves comparing the signal response of a known concentration of a Lewisite 2 derivative spiked into a blank matrix extract against the response of the same standard in a pure solvent. A significant difference in the signal intensity indicates the presence of matrix effects.

Q4: Is derivatization necessary for Lewisite 2 GC-MS analysis?

A4: Yes, derivatization is highly recommended for the GC-MS analysis of Lewisites.[1] Due to their high reactivity and thermal instability, direct analysis can lead to poor chromatographic performance and column degradation.[1][2] Derivatization with reagents like thiols or alcohols converts Lewisite 2 into a more stable and volatile derivative, improving its chromatographic behavior and detection.[1][3]

Troubleshooting Guide

This guide addresses specific issues you may encounter during your Lewisite 2 GC-MS experiments.

Issue 1: Poor or No Signal for Lewisite 2 Derivative

Possible Cause	Troubleshooting Step
Incomplete Derivatization	- Optimize Reaction Conditions: Ensure the derivatization reaction has gone to completion. This may involve adjusting the reaction time, temperature, and the concentration of the derivatizing reagent. For some derivatizations, it may take hours at an elevated temperature to complete the reaction.[4] It is generally recommended to use an excess of the silylating reagent.[4] - Check for Moisture: Most derivatization reactions are sensitive to water, which can slow or stop the reaction and decompose the reagents or derivatives.[4] Ensure all glassware is dry and consider using a desiccant. - Verify Reagent Quality: Ensure the derivatizing reagent has not degraded.
Analyte Degradation	- Sample Handling: Minimize the exposure of the sample to high temperatures and reactive surfaces. Use deactivated glassware and injector liners. - Injector Temperature: A high injector temperature can cause thermal decomposition of the Lewisite 2 derivative. Try lowering the injector temperature.
Matrix Suppression	- Sample Cleanup: Implement a more rigorous sample cleanup procedure to remove interfering matrix components. Techniques like Solid-Phase Extraction (SPE) or Dispersive Solid-Phase Extraction (dSPE) can be effective.[5] - Dilution: Dilute the sample extract to reduce the concentration of matrix components. Ensure the diluted concentration of the analyte is still above the limit of quantification (LOQ).

Issue 2: Peak Tailing or Poor Peak Shape

Possible Cause	Troubleshooting Step
Active Sites in the GC System	- Injector Liner: Use a deactivated liner and replace it regularly. Silanized glass wool can also help to trap non-volatile matrix components. - Column Contamination: Trim the first few centimeters of the column's inlet side to remove accumulated non-volatile residues. If the problem persists, the column may need to be replaced. - Column Choice: Ensure you are using a column with an appropriate stationary phase that is inert towards the Lewisite 2 derivative.
Co-elution with Matrix Components	- Chromatographic Optimization: Modify the GC oven temperature program to improve the separation between the analyte and interfering peaks. A slower temperature ramp or an isothermal hold can enhance resolution. - Alternative Derivatization: Using a different derivatizing reagent can alter the retention time of the derivative, potentially moving it away from interfering matrix peaks.[3] For example, varying the chain length of a thiol derivatizing agent can shift the retention time of Lewisite derivatives.
Improper Injection Technique	- Injection Speed: For manual injections, a slow or inconsistent injection can lead to broad or tailing peaks. A smooth and rapid injection is crucial.

Issue 3: Inconsistent or Non-Reproducible Results

Possible Cause	Troubleshooting Step
Variable Matrix Effects	- Matrix-Matched Calibration: Prepare calibration standards in a blank matrix extract that is similar to the samples being analyzed. This helps to compensate for consistent matrix effects.[6] - Internal Standard: Use a stable isotope-labeled internal standard that has similar chemical properties and chromatographic behavior to the analyte. This is the most effective way to correct for variations in matrix effects and sample preparation.
Sample Preparation Variability	- Standardize Procedures: Ensure that all sample preparation steps, including extraction, cleanup, and derivatization, are performed consistently for all samples and standards. - Automated Sample Preparation: If available, use automated systems for sample preparation to minimize human error and improve reproducibility.
Injector Discrimination	- Injector Maintenance: Regularly clean the injector and replace the septum and liner to prevent the accumulation of non-volatile residues that can lead to inconsistent sample introduction.

Experimental Protocols

Protocol 1: Derivatization of Lewisite 2 with Thiols

This protocol is a general guideline for the derivatization of Lewisite 2 in a sample extract using a thiol reagent.

• Reagent Preparation: Prepare a solution of the chosen thiol (e.g., 1-butanethiol, 1-propanethiol) in a suitable aprotic solvent (e.g., hexane, dichloromethane). The concentration will depend on the expected concentration of Lewisite 2 in the sample.

• Derivatization Reaction: To the sample extract, add an excess of the thiol solution. The reaction can often be performed at room temperature. For some complex matrices, gentle heating (e.g., 60°C for 10-20 minutes) may be required to ensure complete reaction.

• Quenching (Optional): If necessary, the reaction can be quenched by adding a suitable reagent to consume the excess thiol.

• Analysis: The derivatized sample is then ready for GC-MS analysis.

Note: The choice of thiol can be used to shift the retention time of the Lewisite 2 derivative to avoid co-elution with matrix interferences.[3]

Protocol 2: Dispersive Solid-Phase Extraction (dSPE) for Sample Cleanup

This protocol describes a general dSPE cleanup step, often used in QuEChERS-based methods, to remove matrix interferences.

• Initial Extraction: Extract the sample with a suitable solvent (e.g., acetonitrile).

• dSPE Cleanup: Transfer an aliquot of the extract to a centrifuge tube containing a mixture of dSPE sorbents. Common sorbents for removing different types of interferences include:

  • PSA (Primary Secondary Amine): Removes sugars, fatty acids, and organic acids.

  • C18: Removes non-polar interferences like fats and oils.

  • GCB (Graphitized Carbon Black): Removes pigments and sterols.

• Vortex and Centrifuge: Vortex the tube to ensure thorough mixing of the extract with the sorbents. Centrifuge to pellet the sorbents.

• Collection: Collect the supernatant (the cleaned extract) for derivatization and GC-MS analysis.

Quantitative Data Summary

The following tables summarize quantitative data from various studies on the analysis of Lewisite and its metabolites, highlighting the effectiveness of different analytical approaches.

Table 1: Comparison of Limits of Detection (LOD) and Quantification (LOQ) for Lewisite Metabolites

Analyte	Method	Matrix	LOD (µg/L)	LOQ (µg/L)
2-chlorovinylarsonous acid (CVAA)	DDLLME-GC-MS (SIM)	Urine	0.015	-
2-chlorovinylarsonous acid (CVAA)	DDLLME-GC-MS (Scan)	Urine	0.30	-
Lewisites	HF-LPME-GC-MS	Aqueous	2	-
Arsenic Trichloride	HF-LPME-GC-MS	Aqueous	5	-

DDLLME: Dispersive Derivatization Liquid-Liquid Microextraction; HF-LPME: Hollow-Fiber Liquid-Phase Microextraction; SIM: Selected Ion Monitoring.[7]

Table 2: Recovery Data for Different Sample Cleanup Techniques

Cleanup Sorbent	Matrix	Analyte Class	Median Recovery (%)
Z-Sep®	Spinach, Orange, Avocado, Salmon, Bovine Liver	Pesticides, APIs, etc.	~85
PSA	Spinach, Orange, Avocado, Salmon, Bovine Liver	Pesticides, APIs, etc.	~95
C18	Spinach, Orange, Avocado, Salmon, Bovine Liver	Pesticides, APIs, etc.	~90
GCB	Spinach, Orange, Avocado, Salmon, Bovine Liver	Pesticides, APIs, etc.	~80
MWCNT	Spinach, Orange, Avocado, Salmon, Bovine Liver	Pesticides, APIs, etc.	~75

This table provides a general comparison of dSPE sorbents for matrix removal. The choice of sorbent should be optimized based on the specific matrix and analyte.[5]

Visualizations

Caption: Experimental workflow for Lewisite 2 GC-MS analysis.

Caption: Troubleshooting logic for GC-MS analysis issues.

References

• 1. scientificbulletin.upb.ro [scientificbulletin.upb.ro]
• 2. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 3. Determination of chemical warfare agents: Gas Chromatographic analysis of chlorovinylarsines (Lewisite) and their metabolites by derivatization with thiols (2nd communication) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The Use of Derivatization Reagents for Gas Chromatography (GC) [sigmaaldrich.com]
• 5. Systematic Comparison of Extract Clean-Up with Currently Used Sorbents for Dispersive Solid-Phase Extraction - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Determination of lewisite metabolite 2-chlorovinylarsonous acid in urine by use of dispersive derivatization liquid-liquid microextraction followed by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Lewisite 2 Derivatization

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the derivatization of Lewisite 2 (L-2), also known as bis(2-chlorovinyl)chloroarsine, for analytical purposes.

Frequently Asked Questions (FAQs)

Q1: What is Lewisite 2 (L-2) and why is derivatization necessary for its analysis?

Lewisite 2 is an organoarsenic chemical warfare agent, specifically bis(2-chlorovinyl)chloroarsine.[1] It is often found as a major impurity alongside Lewisite 1 (L-1) in weapons-grade formulations.[2] Direct analysis by gas chromatography (GC) is challenging because L-2 is highly reactive and corrosive, which can lead to rapid degradation of the GC column and poor analytical sensitivity.[3] Derivatization is a chemical process that converts L-2 into a more stable, less polar, and more volatile compound, making it suitable for reliable trace-level analysis, typically by GC-Mass Spectrometry (GC-MS).[3][4]

Q2: What are the most common and effective derivatization reagents for L-2?

Thiol-containing compounds (mercaptans) are the most common and effective derivatizing agents for Lewisites due to the high affinity of arsenic for sulfhydryl groups.[5] These reagents react with the arsenic center of L-2 to form stable thioarsinites. Commonly used reagents include:

• Monothiols: 1-Propanethiol, 1-Butanethiol, and Pentanethiol have been shown to be superior for derivatization.[6][7]

• Dithiols: 1,2-Ethanedithiol (EDT), 1,3-Propanedithiol (PDT), 2,3-Dimercaptopropanol (BAL), and 3,4-Dimercaptotoluene (DMT) are also highly effective.[5][6][8][9] Dithiols can form stable cyclic derivatives.

Q3: My derivatization yield is consistently low. What are the primary causes?

Low derivatization yield is a common problem that can stem from several factors. The most frequent causes include:

• Presence of Water: Moisture in the sample or reagents can hydrolyze L-2 and interfere with the derivatization reaction, reducing the yield.[10]

• Suboptimal Reaction Conditions: Incorrect temperature, reaction time, or pH can lead to incomplete reactions.[8] Each derivatizing reagent has an optimal set of conditions that must be followed.

• Reagent Degradation: Derivatization reagents, especially thiols, can degrade over time. Always use fresh reagents or verify the quality of existing stock.

• Matrix Effects: Components within the sample matrix (e.g., soil, water, biological fluids) can interfere with the reaction or compete for the derivatizing agent.[11]

Q4: I'm observing poor reproducibility in my results. What factors should I investigate?

Poor reproducibility is often linked to small, uncontrolled variations in the experimental workflow. Key areas to scrutinize include:

• Inconsistent Sample Preparation: Ensure that all sample preparation steps, including extraction and cleanup, are performed consistently across all samples.

• Variable Reaction Times and Temperatures: Use a temperature-controlled heating block and a precise timer to ensure uniform reaction conditions.[12]

• Pipetting and Measurement Errors: Calibrate pipettes and balances regularly to ensure accurate measurement of samples, standards, and reagents.

• Derivative Instability: Some derivatives may not be stable over long periods. It is recommended to analyze samples as quickly as possible after derivatization.[13]

Q5: What is the source of unexpected "ghost peaks" in my chromatogram?

Ghost peaks are signals in a chromatogram that do not correspond to the target analytes. Common sources include:

• Contaminated Reagents or Solvents: Impurities in the derivatization reagent or solvents can be derivatized themselves or interfere with the analysis.

• Injector Contamination (Carryover): Residue from a previous, more concentrated sample can be released in a subsequent injection. A proper injector cleaning and bake-out protocol is essential.

• Septum Bleed: Particles from a degrading injector septum can enter the GC column and create spurious peaks.

• Side Reactions: The derivatization reagent may react with other components in the sample matrix, creating unexpected byproducts.

Troubleshooting Guide

This guide provides a systematic approach to resolving common issues encountered during the derivatization of Lewisite 2.

Problem: Low or No Derivative Peak Detected

If you are observing a weak signal or a complete absence of your target L-2 derivative peak, follow this troubleshooting workflow.

Caption: A step-by-step workflow for diagnosing the cause of low or absent L-2 derivative peaks.

Problem: Poor Reproducibility or Inconsistent Results

Inconsistent results often arise from subtle variations in the analytical process. The diagram below illustrates the key factors influencing derivatization efficiency and, consequently, reproducibility.

Caption: Key factors that must be tightly controlled to ensure high and reproducible derivatization efficiency.

Quantitative Data & Reagent Comparison

The selection of a derivatization reagent and its reaction conditions are critical for achieving optimal results. The table below summarizes parameters for common thiol-based reagents used for Lewisite analysis.

Derivatizing Reagent	Abbreviation	Typical Conditions	Advantages	Reported Detection Limit (LOD)	References
1-Butanethiol	BT	Room temp. to 60°C; 1-10 min	Good reactivity, forms stable derivatives.	≤100 ng/mL	[6][7]
Propanethiol/Pentanethiol	PT	Room temperature; minutes	Superior to higher thiol counterparts.	<1 µg/mL	[6]
1,2-Ethanedithiol	EDT	Room temperature; minutes	Forms stable cyclic derivative.	0.015 µg/L (in SIM mode)	[5]
3,4-Dimercaptotoluene	DMT	Room temperature; minutes	High reaction yields (up to 95-100%).	Not specified	[3][6]
2,3-Dimercaptopropanol	BAL	60°C for 15 min	Can derivatize various arsenic compounds.	Not specified	[8][9]

Note: Detection limits are highly dependent on the sample matrix, instrumentation, and overall method.

Experimental Protocol: General Thiol Derivatization for GC-MS

This protocol provides a general methodology for the derivatization of L-2 in an organic solvent extract using a thiol reagent. Warning: Lewisite is an extremely toxic chemical warfare agent. All work must be conducted in a certified laboratory with appropriate engineering controls (e.g., fume hood), personal protective equipment (PPE), and by personnel trained in handling chemical warfare agents.

1. Materials and Reagents:

• Sample extract containing L-2 in a dry, aprotic solvent (e.g., hexane, dichloromethane).

• Derivatizing Reagent Solution: 10% (v/v) solution of the selected thiol (e.g., 1-Butanethiol) in a suitable solvent. A catalyst such as pyridine (B92270) may be added to enhance the reaction.[14]

• Internal Standard (IS) solution (e.g., Tributylphosphate).

• GC Vials with caps (B75204) and septa.

• Microsyringes and calibrated pipettes.

2. Procedure:

• Sample Preparation: Transfer 100 µL of the sample extract into a 2 mL GC vial.

• Internal Standard: Add a known amount of internal standard to the vial for quantification purposes.

• Derivatization: Add 100 µL of the derivatizing reagent solution to the vial.[14]

• Reaction: Cap the vial tightly and vortex for 30 seconds. Heat the vial at 60°C for 10 minutes in a heating block. Note: Optimal time and temperature may vary depending on the specific reagent used.[14]

• Cooling: Allow the vial to cool to room temperature.

• Analysis: The sample is now ready for injection into the GC-MS system.

3. GC-MS Conditions (Example):

• Injector: 250°C, Splitless mode.

• Column: DB-5ms (or equivalent), 30 m x 0.25 mm x 0.25 µm.

• Carrier Gas: Helium at a constant flow of 1 mL/min.

• Oven Program: Initial temperature of 60°C for 2 min, ramp at 10°C/min to 300°C, hold for 5 min.[3]

• MS Conditions: Ion Source at 250°C, Electron Ionization (EI) at 70 eV, Mass Scan Range of 40-650 m/z.[3]

References

• 1. Determination of lewisite constituents in aqueous samples using hollow-fibre liquid-phase microextraction followed by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. researchgate.net [researchgate.net]
• 4. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 5. Determination of lewisite metabolite 2-chlorovinylarsonous acid in urine by use of dispersive derivatization liquid-liquid microextraction followed by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Determination of Lewisites and their hydrolysis products in aqueous and multiphase samples by in-sorbent tube butyl thiolation followed by thermal desorption-gas chromatography-full scan mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Quantification of arsenic compounds using derivatization, solvent extraction and liquid chromatography electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. gcms.cz [gcms.cz]
• 11. Determination of chemical warfare agents: Gas Chromatographic analysis of chlorovinylarsines (Lewisite) and their metabolites by derivatization with thiols (2nd communication) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. Optimisation of derivatisation for the analysis of estrogenic compounds in water by solid-phase extraction gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

Technical Support Center: LC-MS Analysis of Lewisite Degradation Products

Welcome to the technical support center for the LC-MS analysis of Lewisite degradation products. This resource provides troubleshooting guidance and answers to frequently asked questions to help researchers, scientists, and drug development professionals overcome common challenges, with a primary focus on mitigating signal suppression for analytes such as bis(2-chlorovinyl)arsinic acid (BCVAOA), a key hydrolysis product of Lewisite 2.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of signal suppression in the LC-MS analysis of Lewisite 2 degradation products?

A: Signal suppression in the LC-MS analysis of Lewisite 2 degradation products, such as bis(2-chlorovinyl)arsinic acid (BCVAOA), is a common issue that can compromise data quality. The primary causes include:

• Matrix Effects: Co-eluting endogenous components from complex matrices like urine, blood, or environmental samples can interfere with the ionization of the target analyte in the MS source. These matrix components can compete for ionization, leading to a reduced signal for the analyte of interest.

• High Salt Concentration: Biological and environmental samples can contain high concentrations of salts, which are detrimental to ESI-MS analysis and can cause significant signal suppression.

• Mobile Phase Additives: While necessary for chromatography, some mobile phase additives, like trifluoroacetic acid (TFA), can suppress the analyte signal, especially at higher concentrations.

• Co-eluting Contaminants: Contaminants from sample collection tubes, solvents, or the LC system itself can co-elute with the analyte and cause signal suppression.

• Analyte Overload: Injecting too high a concentration of the analyte can lead to saturation of the detector, which can manifest as signal suppression or poor peak shape.

Q2: How can I determine if signal suppression is affecting my analysis?

A: A post-column infusion experiment is a definitive way to identify regions of signal suppression in your chromatogram. This involves infusing a constant flow of the analyte solution into the LC eluent after the analytical column and before the MS source, while injecting a blank, extracted matrix sample. A dip in the otherwise stable baseline signal of the infused analyte indicates a region of ion suppression caused by eluting matrix components.

Q3: Are there any specific sample preparation techniques recommended to minimize matrix effects for Lewisite 2 metabolites?

A: Yes, a robust sample preparation protocol is crucial. For complex matrices, consider the following techniques:

• Solid-Phase Extraction (SPE): SPE is a highly effective method for cleaning up samples and removing interfering matrix components. Different sorbents can be used depending on the specific properties of the Lewisite 2 degradation products and the matrix.

• Liquid-Liquid Extraction (LLE): LLE is another common technique to isolate the analyte of interest from the sample matrix.

• Derivatization: While more common for GC-MS analysis, derivatization with reagents like dithiols can be employed to improve chromatographic behavior and move the analyte to a cleaner region of the chromatogram, away from interfering matrix components.

• Dilution: A simple "dilute-and-shoot" approach can sometimes be effective if the analyte concentration is high enough, as it reduces the concentration of matrix components.

Q4: Which type of internal standard is best for compensating for signal suppression?

A: The use of a stable isotope-labeled (SIL) internal standard is the gold standard for compensating for matrix effects and signal suppression. A SIL internal standard of the Lewisite 2 degradation product will have nearly identical chemical and physical properties to the analyte, meaning it will co-elute and experience the same degree of signal suppression. This allows for accurate quantification based on the ratio of the analyte signal to the internal standard signal.

Troubleshooting Guides

This section provides solutions to specific problems you may encounter during the LC-MS analysis of Lewisite 2 degradation products.

Issue 1: Low or No Analyte Signal

Question: I am not seeing any peak for my Lewisite 2 degradation product, or the signal is extremely weak. What are the possible causes and how can I troubleshoot this?

Answer: A complete loss or significant reduction in signal can be frustrating. Here's a systematic approach to diagnosing the issue, starting from the sample and moving to the instrument.

graph Troubleshooting_Workflow_No_Signal { graph [rankdir="TB", splines=ortho, nodesep=0.6, fontname="Arial", fontsize=10, label="Troubleshooting workflow for low or no analyte signal.", labelloc=b, labeljust=c]; node [shape=rectangle, style="filled", fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

A [label="No/Low Signal Detected"]; B [label="Analyze Freshly Prepared Standard in Solvent"]; C [label="Signal Present and Strong?", shape=diamond, fillcolor="#FBBC05"]; D [label="Investigate MS:\n- Check tuning and calibration.\n- Infuse analyte directly.\n- Verify source parameters (gas flows, temps).\n- Clean ion source.", fillcolor="#EA4335", fontcolor="#FFFFFF"]; E [label="Investigate LC and Sample Prep:\n- Check for leaks in LC system.\n- Ensure correct mobile phase composition.\n- Verify sample preparation procedure.\n- Assess for severe matrix effects.", fillcolor="#4285F4", fontcolor="#FFFFFF"]; F [label="After Correction"]; G [label="Severe Signal Suppression Suspected"]; H [label="Perform Post-Column Infusion Experiment"]; I [label="Optimize Sample Preparation\n(See Issue 2)"]; J [label="Optimize Chromatography\n(See Issue 3)"];

A -> B; B -> C; C -> D [label="No"]; C -> E [label="Yes"]; D -> F; F -> B; E -> G; G -> H; H -> I; H -> J; }

Caption: Troubleshooting workflow for low or no analyte signal.

• Possible Causes and Solutions:

  • Mass Spectrometer Issues:

    • Incorrect Tuning/Calibration: Ensure the mass spectrometer is tuned and calibrated according to the manufacturer's specifications for the mass range of interest.

    • Source Contamination: The electrospray source can become contaminated over time, leading to poor ionization. Clean the ion source components as per the instrument manual.

  • Liquid Chromatography Issues:

    • Leaks: Check for any leaks in the LC system, from the pump to the MS inlet.

    • Column Clogging or Degradation: High backpressure or distorted peak shapes can indicate a clogged or degraded column. Try flushing the column or replacing it.

  • Sample Preparation and Matrix Effects:

    • Extraction Inefficiency: The analyte may not be

Technical Support Center: Gas Chromatography Analysis of Lewisite 2

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing peak tailing and other common issues encountered during the gas chromatography (GC) analysis of Lewisite 2.

Frequently Asked Questions (FAQs)

Q1: Why is peak tailing a common issue when analyzing Lewisite 2 with gas chromatography?

A1: Peak tailing for Lewisite 2, a polar and reactive organoarsenic compound, is often caused by secondary interactions with active sites within the GC system. These active sites can include silanol (B1196071) groups on the surface of glass liners and columns, as well as metal surfaces in the injector and detector.[1][2][3] The high reactivity of Lewisites can also lead to on-column degradation, contributing to poor peak shape.[4][5]

Q2: What are the primary causes of active sites in a GC system?

A2: Active sites in a GC system can arise from several sources:

• Contamination: Non-volatile matrix components, septum particles, and residues from previous injections can accumulate in the inlet liner and the front of the GC column.[2][6][7][8]

• System Degradation: Over time, the deactivation layers on liners and columns can degrade due to high temperatures and exposure to oxygen or moisture, exposing active silanol groups.[6][9]

• Improper Installation: Poorly cut column ends or incorrect column installation can create dead volumes and expose active surfaces, leading to peak tailing.[10][11][12]

Q3: Is derivatization necessary for the analysis of Lewisite 2?

A3: While Lewisite 2 can sometimes be detected without derivatization, derivatization is highly recommended for reliable and robust analysis.[4][13] Derivatization with reagents like thiols or alcohols converts the polar Lewisite 2 into a less polar, more thermally stable derivative.[4][13][14] This reduces interactions with active sites in the GC system, leading to improved peak shape and sensitivity.[4]

Q4: What type of GC column is best suited for analyzing Lewisite 2 derivatives?

A4: A low-to-mid polarity column is generally recommended for the analysis of derivatized Lewisite 2. The specific choice depends on the derivative formed. For general guidance on column selection based on analyte polarity and application, refer to the principles of stationary phase selection.[15][16][17][18] Using an inert or ultra-inert column can further minimize peak tailing by reducing interactions with any remaining active sites.[3][10]

Troubleshooting Guide for Lewisite 2 Peak Tailing

This guide provides a systematic approach to troubleshooting peak tailing issues during the GC analysis of Lewisite 2.

Problem: Tailing peaks observed for Lewisite 2 (or its derivative)

Below is a troubleshooting workflow to identify and resolve the cause of peak tailing.

Caption: Troubleshooting workflow for Lewisite 2 peak tailing in GC.

Detailed Troubleshooting Steps

Step 1: Inlet System Check

The injection port is the most common source of GC problems.[6]

• Q: My peaks are tailing. What should I check first in the inlet?

  • A: Always start by inspecting the inlet liner. A dirty or active liner is a primary cause of peak tailing for reactive compounds like Lewisite 2.[7][8] Look for discoloration, residue, or septum particles.

  • Action: Replace the inlet liner with a new, deactivated liner. Using liners with glass wool can sometimes create active sites; consider a liner without wool or one with deactivated wool.

• Q: How often should I change the septum?

  • A: Change the septum regularly, even daily if the instrument is in heavy use.[7] A cored or leaking septum can introduce contaminants and cause flow path disruptions.

  • Action: Replace the septum. Use high-quality septa to minimize coring and bleed.

Step 2: Column Evaluation

Column activity and improper installation can significantly impact peak shape.

• Q: I've changed the liner and septum, but the peak tailing persists. What's next?

  • A: The front end of the GC column can accumulate non-volatile residues and become active.

  • Action: Trim 10-20 cm from the front of the column.[19] Ensure the cut is clean and square to avoid creating new active sites.[12]

• Q: Could my column installation be the problem?

  • A: Yes, incorrect column installation in the inlet and detector can create dead volumes, leading to peak broadening and tailing.[10][11][12]

  • Action: Re-install the column according to the manufacturer's instructions for your specific GC model, ensuring the correct insertion depth.

• Q: When should I consider replacing my GC column?

  • A: If trimming and proper installation do not resolve the issue, and the column has been in use for a long time or with dirty samples, it may be irreversibly contaminated or degraded.

  • Action: Consider replacing the column. For challenging analyses like Lewisite 2, using an ultra-inert column is highly recommended to ensure minimal activity.[3][10]

Step 3: Method Parameters Review

Sub-optimal GC method parameters can contribute to poor peak shape.

Parameter	Potential Issue Causing Tailing	Recommended Action
Inlet Temperature	Too low: Incomplete or slow vaporization.[6] Too high: Potential for analyte degradation.[2]	Optimize the inlet temperature. It should be high enough to ensure rapid vaporization of the derivatized Lewisite 2 without causing thermal breakdown.
Carrier Gas Flow Rate	Too low: Increased residence time in the inlet and column, allowing for more interaction with active sites.	Ensure the flow rate is optimal for the column dimensions and carrier gas being used. Check for leaks in the system.
Injection Volume	Too large: Can lead to column overload, a known cause of peak tailing.[1][20]	Try reducing the injection volume to see if peak shape improves.

Step 4: Derivatization Protocol Verification

Incomplete or improper derivatization will result in the presence of the original, highly active Lewisite 2, leading to severe peak tailing.

• Q: How can I be sure my derivatization reaction is complete?

  • A: An incomplete reaction will leave underivatized Lewisite 2, which is prone to tailing.

  • Action: Review your derivatization protocol. Ensure correct reagent concentrations, reaction time, and temperature.[14][21] It may be necessary to optimize the derivatization conditions.

Experimental Protocol: Example Derivatization with Thiols

This is a generalized protocol based on literature for the derivatization of Lewisites with thiols for GC analysis.[13] Researchers should optimize this protocol for their specific application and instrumentation.

Caption: General workflow for thiol derivatization of Lewisite.

Methodology:

• Sample Preparation: Prepare the aqueous sample containing Lewisite 2.

• Derivatization: Add a solution of the thiol derivatizing agent (e.g., 1-propanethiol (B107717) or 1,2-ethanedithiol) to the sample. The specific thiol and its concentration should be optimized to avoid matrix interferences and ensure complete reaction.[13]

• Reaction: Mix the sample and allow it to react. The reaction time and temperature may need to be optimized. Some derivatizations can proceed at room temperature.[4]

• Extraction: Extract the derivatized, less polar product into an appropriate organic solvent, such as hexane.

• Analysis: Inject the organic extract into the GC for analysis. Detection can be performed using an electron capture detector (ECD) or a mass spectrometer (MS).[4][13]

By systematically addressing these potential issues, researchers can effectively troubleshoot and resolve peak tailing problems, leading to more accurate and reliable quantification of Lewisite 2.

References

• 1. gmpinsiders.com [gmpinsiders.com]
• 2. m.youtube.com [m.youtube.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. scientificbulletin.upb.ro [scientificbulletin.upb.ro]
• 5. researchgate.net [researchgate.net]
• 6. gcms.labrulez.com [gcms.labrulez.com]
• 7. Prevent GC Inlet Problems BEFORE They Cost You Time and Money [sigmaaldrich.com]
• 8. GC Injection Port Issues: Two Case Studies (Peak Tailing and Low Response) [sigmaaldrich.com]
• 9. elementlabsolutions.com [elementlabsolutions.com]
• 10. agilent.com [agilent.com]
• 11. elementlabsolutions.com [elementlabsolutions.com]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. Determination of chemical warfare agents: Gas Chromatographic analysis of chlorovinylarsines (Lewisite) and their metabolites by derivatization with thiols (2nd communication) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Derivatization and rapid GC-MS screening of chlorides relevant to the Chemical Weapons Convention in organic liquid samples - Analytical Methods (RSC Publishing) DOI:10.1039/D0AY00263A [pubs.rsc.org]
• 15. fishersci.ca [fishersci.ca]
• 16. Guide to GC Column Selection and Optimizing Separations [restek.com]
• 17. Gas Chromatography (GC) Column Selection Guide [sigmaaldrich.com]
• 18. market.mikro-polo.si [market.mikro-polo.si]
• 19. Fixing GC Peak Tailing for Cleaner Results | Separation Science [sepscience.com]
• 20. chromatographyonline.com [chromatographyonline.com]
• 21. Determination of lewisite metabolite 2-chlorovinylarsonous acid in urine by use of dispersive derivatization liquid-liquid microextraction followed by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

optimizing injection parameters for "Lewisite 2" analysis

Technical Support Center: Analysis of Lewisite 2

This guide provides technical support for researchers, scientists, and drug development professionals optimizing analytical methods for Lewisite 2 and related compounds. It includes frequently asked questions (FAQs), troubleshooting advice, and recommended experimental protocols, with a focus on Gas Chromatography-Mass Spectrometry (GC-MS) techniques.

Frequently Asked Questions (FAQs)

Q1: Why is the analysis of Lewisite 2 challenging?

Lewisite 2, or bis(2-chloroethenyl)chloroarsine, is a reactive and thermally labile organoarsenic compound. Direct analysis is difficult due to its tendency to degrade in the high temperatures of a standard GC injector and column. Therefore, sample preparation, particularly derivatization, is a critical step to ensure accurate and reproducible results.[1][2] Gas chromatography (GC) methods for Lewisite exposure analysis can be lengthy due to the required derivatization incubation period needed to form volatile, thermally stable products.[3]

Q2: What is the most common analytical technique for Lewisite 2?

Gas Chromatography-Mass Spectrometry (GC-MS) is a preferred method for the identification and quantification of Lewisites.[4][5] This technique offers excellent separation and specific detection. However, due to the compound's properties, derivatization is generally required before GC-MS analysis to improve volatility and thermal stability.[2][4] Liquid chromatography (LC) methods are also used, particularly for the analysis of Lewisite metabolites in biological samples.[3][6][7]

Q3: What is derivatization and why is it necessary for Lewisite analysis?

Derivatization is a chemical reaction that transforms an analyte into a more suitable form for analysis. For Lewisites, which contain a reactive trivalent arsenic center, derivatization with thiol-containing compounds (like 1,2-ethanedithiol (B43112) or other dithiols) is common.[1][4] This reaction creates a more stable, less polar, and more volatile derivative that is amenable to GC analysis, preventing degradation and improving chromatographic performance.[2][4]

Q4: Can I inject an aqueous sample directly into the GC?

Direct aqueous injection for the analysis of related compounds has been described, but it requires specific setups, such as an eight-port switching valve, to prevent water from damaging sensitive detector components like the KBr window in an FT-IR detector.[8][9] For typical GC-MS systems, direct aqueous injection is not recommended as water can damage the column's stationary phase and the mass spectrometer's ion source. Sample preparation via liquid-liquid extraction, solid-phase microextraction (SPME), or other extraction techniques is standard practice.[10]

Troubleshooting Guide: GC-MS Analysis

This section addresses common problems encountered during the GC-MS analysis of derivatized Lewisite 2.

Problem	Potential Cause(s)	Recommended Solution(s)
No Peaks or Very Small Peaks	Injection Issue: Syringe problem, incorrect autosampler settings, leak in the injector.[11]	- Verify sample is in the vial and the syringe is drawing liquid.- Check autosampler alignment and injection parameters.- Perform an injector leak check.[12]
Analyte Degradation: Inlet temperature is too high; active sites in the inlet liner or column.	- Lower the inlet temperature.[11]- Use a deactivated inlet liner (e.g., Ultra Inert).[13]- Replace the septum and ensure it is not coring.[12]- Trim the first few inches of the analytical column.
MS (B15284909) Detector Issue: Incorrect tune, detector not turned on, filament failure.	- Ensure the MS is properly tuned and the detector is on.- Check the vacuum and perform a leak check if necessary.- Check filament status.[12]
Poor Peak Shape (Tailing)	Active Sites: Contamination or activity in the inlet liner, column, or gold seal.[11]	- Clean or replace the inlet liner and gold seal.- Use a high-quality, low-bleed MS-grade column.[14]- Condition the column according to the manufacturer's instructions.
Incomplete Derivatization: Insufficient reagent, incorrect reaction time or pH.	- Optimize the derivatization protocol: check reagent concentration, reaction time, and pH.[10]- Ensure complete removal of water before derivatization if required by the protocol.
Poor Peak Shape (Fronting)	Column Overload: Sample concentration is too high.	- Dilute the sample.- Inject a smaller volume.[12]
Inlet Temperature Too Low: Inefficient sample vaporization.	- Gradually increase the inlet temperature, but be mindful of analyte degradation.
Variable Retention Times	GC System Leaks: Leak at the injector, column fittings, or gas lines.	- Perform a systematic leak check of the entire flow path.[12]
Inconsistent Column Flow/Pressure: Faulty electronic pressure control (EPC), incorrect gas settings.	- Verify carrier gas flow rates with a flow meter.- Check that gas supplies and purifiers are functioning correctly.[11]
High Baseline / Ghost Peaks	Contamination: Carryover from previous injections, contaminated syringe, solvent, or carrier gas.[12][15]	- Run solvent blanks to identify the source of contamination.- Replace rinse solvents and clean or replace the syringe.- Ensure high-purity carrier gas with appropriate traps is used.[14]
Septum Bleed: Old or incorrect type of septum is degrading.	- Replace the septum with a high-quality, low-bleed option.[12]
Column Bleed: Column temperature is too high; oxygen contamination.	- Ensure the oven temperature does not exceed the column's maximum limit.- Check for oxygen leaks and ensure carrier gas traps are functional.[14]

Experimental Protocols & Parameters

The following provides recommended starting parameters for a GC-MS method for derivatized Lewisite 2. Note: These are starting points and must be optimized for your specific instrument, column, and sample matrix.

Sample Preparation & Derivatization Protocol

This protocol is based on general methods for derivatizing Lewisites with dithiols for GC-MS analysis.[4][10]

• Extraction: Extract Lewisite 2 from the sample matrix (e.g., soil, water) into an appropriate organic solvent (e.g., chloroform, hexane).

• Drying: Dry the organic extract completely using a drying agent like anhydrous sodium sulfate.

• Derivatization:

  • To the dried extract, add the derivatizing agent (e.g., 10 µL of ethanedithiol).[4]

  • Allow the reaction to proceed at room temperature for the optimized time (e.g., 15-30 minutes).

• Final Preparation: Dilute the derivatized sample to the desired concentration with the analysis solvent before injection.

GC-MS Injection Parameter Recommendations

Optimizing injection parameters is critical to prevent analyte degradation and ensure efficient transfer to the column.

Parameter	Recommended Starting Point	Rationale & Optimization Notes
Injector Type	Split/Splitless (SSL)	Provides flexibility for various sample concentrations.
Injection Mode	Pulsed Splitless	Use for trace-level analysis to ensure efficient transfer of analytes to the column. A standard splitless injection is also a good starting point.[16]
Injection Volume	1 µL	Start with a low volume to prevent backflash and column overload.[12] Can be optimized based on sensitivity needs.
Inlet Temperature	200 - 250 °C	Lewisites and their derivatives can be thermally sensitive. Start at a lower temperature (e.g., 200 °C) and increase cautiously to improve vaporization without causing degradation.[17]
Liner Type	Deactivated (e.g., Ultra Inert) single taper with glass wool	A deactivated liner is crucial to prevent analyte adsorption.[13] Glass wool can aid in vaporization but must also be deactivated to prevent it from being an active site.
Splitless Hold Time	0.75 - 1.0 min	Should be long enough to transfer the majority of the sample to the column. Optimize based on column flow rate and initial oven temperature.
Septum Purge	0.5 mL/min (after hold time)	Purges solvent from the inlet after the splitless period.
Carrier Gas	Helium	Standard carrier gas for GC-MS.
Flow Rate	1.0 - 1.5 mL/min	A flow rate in this range is typically optimal for MS vacuum systems and provides good chromatographic efficiency.[18]

GC Oven and MS Parameter Tables

GC Oven Parameter	Value
Initial Temperature	50 - 70 °C
Initial Hold Time	2 min
Temperature Ramp	10 - 20 °C/min
Final Temperature	280 - 300 °C
Final Hold Time	5 min

MS Parameter	Value
Ionization Mode	Electron Ionization (EI)
Ion Source Temperature	230 °C
Quadrupole Temperature	150 °C
Transfer Line Temp.	280 °C
Solvent Delay	3 - 5 min
Acquisition Mode	Scan (for identification) or SIM (for quantification)
Scan Range	45 - 450 amu
SIM Dwell Time	100 ms (starting point)[18]

Visualized Workflows and Logic

Experimental Workflow Diagram

The following diagram illustrates the typical workflow for the analysis of Lewisite 2, from sample collection to data analysis.

Caption: Workflow for Lewisite 2 analysis via GC-MS.

Troubleshooting Logic: Poor Peak Shape

This diagram provides a logical path for diagnosing the cause of poor chromatographic peak shape (e.g., tailing or fronting).

Caption: Logic diagram for troubleshooting poor peak shape.

References

• 1. Determination of chemical warfare agents: Gas Chromatographic analysis of chlorovinylarsines (Lewisite) and their metabolites by derivatization with thiols (2nd communication) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. armyacademy.ro [armyacademy.ro]
• 3. academic.oup.com [academic.oup.com]
• 4. Determination of lewisite metabolite 2-chlorovinylarsonous acid in urine by use of dispersive derivatization liquid-liquid microextraction followed by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. apps.dtic.mil [apps.dtic.mil]
• 6. Lewisite Metabolites in Urine by Solid Phase Extraction-Dual Column Reversed-Phase Liquid Chromatography-Isotope Dilution Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Rapid analysis of Lewisite metabolites in urine by high-performance liquid chromatography-inductively coupled plasma-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. epa.gov [epa.gov]
• 9. epa.gov [epa.gov]
• 10. Determination of lewisite constituents in aqueous samples using hollow-fibre liquid-phase microextraction followed by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 12. shimadzu.co.uk [shimadzu.co.uk]
• 13. agilent.com [agilent.com]
• 14. chromatographyonline.com [chromatographyonline.com]
• 15. Get your GC-MS troubleshooting guide now! | Separation Science [sepscience.com]
• 16. apps.nelac-institute.org [apps.nelac-institute.org]
• 17. Bis(2-chloroethyl) ether | C4H8Cl2O | CID 8115 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 18. agilent.com [agilent.com]

"Lewisite 2" stability issues during sample storage

Technical Support Center: Lewisite 2

Disclaimer: Lewisite 2, bis[(E)-2-chloroethen-1-yl]arsinous chloride, is a highly toxic organoarsenic compound classified as a Schedule 1 chemical warfare agent.[1][2] All handling and storage must be conducted in appropriately equipped facilities by trained personnel, adhering strictly to all institutional, national, and international safety regulations and treaty obligations. This guide is intended for legitimate research and development professionals for the purposes of ensuring sample integrity and safety.

Frequently Asked Questions (FAQs)

Q1: My stored Lewisite 2 sample is showing a color change from colorless/light amber to a darker brown. What could be the cause?

A1: A color change in your Lewisite 2 sample typically indicates degradation or the presence of impurities.[3] Lewisite compounds are susceptible to degradation over time, especially when exposed to air, moisture, or light. The primary degradation pathway is hydrolysis, which can occur even with trace amounts of water.[4][5] You should verify the purity of the sample using appropriate analytical methods.

Q2: What are the primary degradation products I should expect from Lewisite 2 instability?

A2: The main degradation process for Lewisite 2 is hydrolysis.[6] This reaction leads to the formation of hydrochloric acid and arsenical compounds like bis(2-chlorovinyl)arsinous oxide, which may further oxidize to other arsenical species.[5][7] These degradation products are also highly toxic and can interfere with experimental results.[7][8]

Q3: What are the optimal conditions for storing Lewisite 2 to minimize degradation?

A3: To ensure the stability of Lewisite 2, it should be stored under stringent conditions. Store the compound in a tightly sealed, certified container, preferably under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation and hydrolysis. The storage area should be cool, dry, dark, and well-ventilated, away from incompatible materials such as alkalis and oxidizing agents.[9]

Q4: I suspect my Lewisite 2 sample has degraded. How can I confirm this and identify the byproducts?

A4: You can confirm sample degradation and identify byproducts using analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS).[10] A typical workflow involves diluting a small aliquot of the sample in a suitable organic solvent and analyzing it by GC-MS. The appearance of new peaks corresponding to the masses of expected degradation products (e.g., Lewisite oxide) alongside the parent Lewisite 2 peak would confirm degradation.[11] See the detailed protocol in the Troubleshooting Guides section.

Q5: Can the material of the storage container affect the stability of Lewisite 2?

A5: Yes, the container material is critical. Lewisite 2 is corrosive and reactive. Use only certified glass containers, such as amber glass ampoules or vials with PTFE-lined caps, that are designed for storing highly reactive and corrosive chemicals. Avoid plastics and metals that can be corroded by Lewisite 2 or the hydrochloric acid formed during its hydrolysis.

Troubleshooting Guides

Guide 1: Investigating Sample Impurity

This guide provides a workflow for troubleshooting suspected contamination or degradation of a Lewisite 2 sample.

Logical Workflow for Sample Purity Investigation

Caption: Workflow for investigating Lewisite 2 sample degradation.

Data Presentation

Table 1: Factors Affecting Lewisite 2 Stability During Storage

Parameter	Condition to Avoid	Recommended Condition	Rationale
Moisture/Humidity	Exposure to atmospheric or dissolved water.	Store in a desiccated environment under an inert, dry atmosphere (e.g., Argon).	Lewisite 2 readily undergoes hydrolysis, which is its primary degradation pathway.[3][4][5]
Oxygen/Air	Exposure to air.	Store under an inert atmosphere (e.g., Nitrogen, Argon).	Prevents potential oxidation of the arsenic center and degradation products.
Temperature	Elevated temperatures, temperature fluctuations.	Cool, stable temperature (e.g., 2-8 °C).	Higher temperatures increase the rate of chemical degradation reactions.
Light	Exposure to UV or ambient light.	Store in amber glass vials or in the dark.	Light can provide the energy to catalyze degradation reactions.
pH	Contact with alkaline or caustic substances.	Maintain neutral conditions. Avoid basic containers or solutions.	Hydrolysis is accelerated in alkaline solutions.[3]
Container Material	Reactive materials (e.g., some plastics, metals).	Borosilicate glass (Type 1) with PTFE-lined closures.	Ensures container integrity and prevents leaching or catalytic reactions.

Experimental Protocols

Protocol 1: Purity Analysis of Lewisite 2 by GC-MS

Objective: To determine the purity of a Lewisite 2 sample and identify potential degradation products.

Materials:

• Lewisite 2 sample

• Anhydrous hexane (B92381) or equivalent high-purity organic solvent

• Volumetric flasks and pipettes

• GC-MS system with a suitable capillary column (e.g., non-polar or semi-polar)

• Autosampler vials with PTFE-lined septa

Methodology:

• WARNING: All sample preparation must be performed in a certified chemical fume hood with appropriate personal protective equipment (PPE), including chemical-resistant gloves and eye protection.

• Sample Preparation:

  • Prepare a stock solution by accurately diluting the Lewisite 2 sample in the anhydrous solvent to a concentration of approximately 1 mg/mL.

  • Perform a serial dilution to create a working sample with a final concentration suitable for GC-MS analysis (e.g., 1-10 µg/mL).

  • Transfer the final diluted sample to an autosampler vial and seal immediately.

• GC-MS Parameters (Example):

  • Injector: Splitless mode, 250°C

  • Carrier Gas: Helium, constant flow (e.g., 1 mL/min)

  • Oven Program: 50°C hold for 2 min, ramp to 280°C at 10°C/min, hold for 5 min.

  • MS Transfer Line: 280°C

  • Ion Source: Electron Ionization (EI), 70 eV, 230°C

  • Scan Range: 40-450 m/z

• Data Analysis:

  • Integrate the peaks in the total ion chromatogram (TIC).

  • Identify the peak for Lewisite 2 (C₄H₄AsCl₃, M.W. 233.35 g/mol ) based on its retention time and mass spectrum.[2][12]

  • Analyze the mass spectra of any additional peaks and compare them against a spectral library (e.g., NIST) and the expected masses of degradation products like bis(2-chlorovinyl)arsinous oxide.

  • Calculate the relative purity of the sample by comparing the peak area of Lewisite 2 to the total area of all detected peaks.

Diagram: Lewisite 2 Degradation Pathway

The primary degradation pathway for Lewisite 2 in the presence of water is hydrolysis.

Caption: Simplified primary hydrolysis pathway of Lewisite 2.

References

• 1. 5. Lewisite Acute Exposure Guideline Levels - Acute Exposure Guideline Levels for Selected Airborne Chemicals: Volume 15 - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Lewisite 2 - Wikipedia [en.wikipedia.org]
• 3. Lewisite - Wikipedia [en.wikipedia.org]
• 4. nrt.org [nrt.org]
• 5. Health Risk Assessment for Lewisite - Review of the U.S. Army's Health Risk Assessments For Oral Exposure to Six Chemical-Warfare Agents - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. The sources, fate, and toxicity of chemical warfare agent degradation products - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Lewisite | C2H2AsCl3 | CID 10923 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Determination of lewisite metabolite 2-chlorovinylarsonous acid in urine by use of dispersive derivatization liquid-liquid microextraction followed by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Determination of chemical warfare agents: Gas Chromatographic analysis of chlorovinylarsines (Lewisite) and their metabolites by derivatization with thiols (2nd communication) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Lewisite 2 | C4H4AsCl3 | CID 5368106 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Lewisite 2 Extraction from Clay Soils

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the experimental extraction of Lewisite 2 from clay soils. The information is presented in a question-and-answer format to directly address common challenges.

Frequently Asked Questions (FAQs)

Q1: What is Lewisite 2 and how does it differ from other Lewisites?

Lewisite 2 (L-2) is an organoarsenic chemical warfare agent with the formula AsCl(CH=CHCl)₂. It is a vesicant, or blistering agent, similar to Lewisite 1 (L-1) and Lewisite 3 (L-3).[1] L-2 is often found as a byproduct in the synthesis of L-1. The primary difference between the Lewisites lies in the number of 2-chloroethenyl groups attached to the arsenic atom.

Q2: Why is extracting Lewisite 2 from clay soils particularly challenging?

Clay soils present unique challenges for extraction due to their physical and chemical properties. These include:

• High Sorption Capacity: Clay minerals have a high surface area and cation exchange capacity, which can lead to strong adsorption of Lewisite 2 and its degradation products.

• Low Permeability: The small particle size of clay results in low permeability, hindering the penetration of extraction solvents.

• Presence of Water: Clay soils can retain significant amounts of water, which can lead to the rapid hydrolysis of Lewisite 2.[2][3]

Q3: What are the primary degradation products of Lewisite 2 in soil?

Lewisite 2, like other Lewisites, rapidly hydrolyzes in the presence of water to form toxic and vesicant degradation products.[2][3] The primary hydrolysis product is 2-chlorovinyl arsonous acid (CVAA), which can be further oxidized to 2-chlorovinylarsonic acid (CVAOA).[4][5] Another potential degradation product is 2-chlorovinyl arsine oxide (Lewisite oxide).[3][4] The presence of these degradation products complicates analysis and requires specific detection methods.

Troubleshooting Guide

Low Analyte Recovery

Problem: You are experiencing low or no recovery of Lewisite 2 in your extracts.

Possible Cause	Troubleshooting Steps
Strong Adsorption to Clay Particles	1. Optimize Solvent System: Experiment with different solvent polarities. A mixture of a nonpolar solvent (e.g., hexane) and a more polar solvent (e.g., acetone (B3395972) or methanol) may be more effective.[6] Consider using a solvent with a chelating agent to disrupt interactions between the arsenic moiety and the clay surface.[7] 2. Increase Extraction Time and Agitation: Allow for longer contact time between the soil and the solvent with continuous, vigorous agitation (e.g., sonication) to improve desorption.[8] 3. Consider Supercritical Fluid Extraction (SFE): SFE with carbon dioxide, potentially modified with a co-solvent like methanol, can offer better penetration into the clay matrix and higher extraction efficiencies.[9][10][11][12][13]
Analyte Degradation (Hydrolysis)	1. Use Dry Solvents and Minimize Water Contact: Ensure all solvents are anhydrous and minimize the exposure of the soil sample to atmospheric moisture before and during extraction.[14] 2. Work at Low Temperatures: Perform the extraction at reduced temperatures to slow down the rate of hydrolysis.[8][15] 3. Analyze for Degradation Products: If low recovery of Lewisite 2 persists, analyze your extracts for its hydrolysis products (CVAA, Lewisite oxide) to confirm if degradation is the primary issue.[3][16]
Inefficient Extraction Method	1. Evaluate Different Extraction Techniques: Compare the efficiency of solvent extraction, Solid-Phase Extraction (SPE), and thermal desorption for your specific soil type.[17][18][19][20] 2. Optimize SPE Sorbent and Eluent: If using SPE, test different sorbent materials (e.g., C18, silica) and elution solvents to find the optimal combination for retaining and then eluting Lewisite 2.[21][22]

Co-extraction of Interfering Substances

Problem: Your extracts contain a high amount of co-extracted materials from the clay matrix, interfering with analysis.

Possible Cause	Troubleshooting Steps
Non-selective Solvent	1. Adjust Solvent Polarity: Use a less polar solvent system to minimize the extraction of polar interferences from the clay. 2. Incorporate a Clean-up Step: Implement a post-extraction clean-up step using Solid-Phase Extraction (SPE) with a suitable sorbent to remove interferences before instrumental analysis.[21][22]
High Organic Matter Content in Soil	1. Pre-treatment of Soil: Consider a pre-treatment step to remove organic matter, but be cautious as this could also affect the analyte. 2. Use Selective Sorbents in SPE: Employ SPE cartridges with sorbents specifically designed to remove organic interferences.

Inconsistent or Non-Reproducible Results

Problem: You are observing significant variability between replicate extractions.

Possible Cause	Troubleshooting Steps
Inhomogeneous Sample	1. Thoroughly Homogenize Soil Samples: Before taking a subsample for extraction, ensure the entire soil sample is thoroughly mixed to achieve a uniform distribution of the analyte. 2. Increase Sample Size: Using a larger, representative soil sample for extraction can help to minimize the effects of heterogeneity.
Variable Extraction Conditions	1. Standardize All Parameters: Strictly control all extraction parameters, including solvent volume, extraction time, temperature, and agitation speed, for all samples. 2. Use an Internal Standard: Incorporate an appropriate internal standard into your analytical method to correct for variations in extraction efficiency and instrument response.
Analyte Instability in Extract	1. Analyze Extracts Promptly: Analyze the extracts as soon as possible after preparation to minimize degradation of Lewisite 2. 2. Store Extracts Properly: If immediate analysis is not possible, store the extracts at low temperatures and in the dark to slow down degradation.

Experimental Protocols

Solvent Extraction Protocol

This protocol provides a general methodology for the solvent extraction of Lewisite 2 from clay soil. Optimization of solvents and conditions is recommended.

• Sample Preparation: Air-dry the clay soil sample to reduce moisture content. Homogenize the sample by grinding and sieving.

• Extraction:

  • Weigh 5-10 g of the homogenized soil into a glass vial.

  • Add 20 mL of an appropriate solvent mixture (e.g., 1:1 hexane (B92381):acetone).

  • Seal the vial and place it in an ultrasonic bath for 30 minutes.

  • Alternatively, shake vigorously on a mechanical shaker for 1-2 hours.

• Separation:

  • Centrifuge the sample at 3000 rpm for 10 minutes to separate the soil from the solvent.

  • Carefully decant the supernatant (the solvent extract) into a clean vial.

• Concentration and Clean-up:

  • Concentrate the extract under a gentle stream of nitrogen if necessary.

  • Perform a clean-up step using a Solid-Phase Extraction (SPE) cartridge if significant matrix interference is observed.

• Analysis: Analyze the final extract using Gas Chromatography-Mass Spectrometry (GC-MS).[6]

Solid-Phase Extraction (SPE) Protocol for Extract Clean-up

This protocol outlines a general procedure for cleaning up a solvent extract containing Lewisite 2.

• Cartridge Conditioning:

  • Pass 5 mL of the elution solvent (e.g., dichloromethane) through the SPE cartridge (e.g., C18).

  • Pass 5 mL of the extraction solvent (e.g., 1:1 hexane:acetone) through the cartridge to equilibrate it. Do not let the cartridge go dry.

• Sample Loading:

  • Load the concentrated soil extract onto the conditioned SPE cartridge.

• Washing:

  • Wash the cartridge with a weak solvent (e.g., hexane) to remove non-polar interferences.

• Elution:

  • Elute the retained Lewisite 2 from the cartridge with a stronger solvent (e.g., dichloromethane (B109758) or a mixture of hexane and acetone).

• Analysis: The eluted fraction is now ready for analysis by GC-MS.

Visualizations

Caption: Experimental workflow for Lewisite 2 extraction from clay soil.

Caption: Troubleshooting logic for low Lewisite 2 recovery.

References

• 1. Lewisite - Wikipedia [en.wikipedia.org]
• 2. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 3. nrt.org [nrt.org]
• 4. Health Risk Assessment for Lewisite - Review of the U.S. Army's Health Risk Assessments For Oral Exposure to Six Chemical-Warfare Agents - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. sbr-1.itrcweb.org [sbr-1.itrcweb.org]
• 7. researchgate.net [researchgate.net]
• 8. media.neliti.com [media.neliti.com]
• 9. Supercritical fluid extraction of chemical warfare agent simulants from soil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Supercritical fluid extraction - Wikipedia [en.wikipedia.org]
• 12. ijesd.org [ijesd.org]
• 13. tsijournals.com [tsijournals.com]
• 14. Lewisite | C2H2AsCl3 | CID 10923 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Detecting and Quantifying Lewisite Degradation Products in Environmental Samples Using Arsenic Speciation - UNT Digital Library [digital.library.unt.edu]
• 17. organomation.com [organomation.com]
• 18. spectroscopyonline.com [spectroscopyonline.com]
• 19. Solid-phase extraction - Wikipedia [en.wikipedia.org]
• 20. organomation.com [organomation.com]
• 21. researchgate.net [researchgate.net]
• 22. Solid-phase extraction clean-up of soil and sediment extracts for the determination of various types of pollutants in a single run - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Minimizing Contamination in Lewisite 2 Trace Analysis

Welcome to the technical support center for the trace analysis of Lewisite 2 (bis(2-chlorovinyl)chloroarsine). This resource is designed for researchers, scientists, and drug development professionals to provide guidance on minimizing contamination and to offer troubleshooting support for common issues encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is Lewisite 2 and why is its trace analysis important?

A1: Lewisite 2 is an organoarsenic chemical warfare agent. Its trace analysis is critical for environmental monitoring, verifying decontamination efforts, and for forensic purposes to confirm its use. Due to its high toxicity, detecting even minute quantities is essential for ensuring safety and compliance with international conventions.

Q2: What are the primary degradation products of Lewisite 2 that I should be aware of during analysis?

A2: Lewisite 2 rapidly hydrolyzes in the presence of moisture to form bis(2-chlorovinyl)arsinous acid (BCVAA). BCVAA can be further oxidized to bis(2-chlorovinyl)arsinic acid (BCVAOA).[1] It is crucial to consider these degradation products in your analytical method, as they are often the primary targets for detection in environmental and biological samples.

Q3: What are the most common sources of contamination in Lewisite 2 trace analysis?

A3: Contamination can arise from various sources, including:

• Cross-contamination: From inadequately cleaned labware, equipment, or personal protective equipment (PPE).

• Sample collection and handling: Use of improper containers or exposure of the sample to the environment.

• Reagents and solvents: Impurities in the chemicals used for extraction, derivatization, and as mobile phases.

• Laboratory environment: Airborne particles or residues from previous analyses.

• Instrumental carryover: Residual analyte from a previous injection remaining in the analytical system.

Q4: What are the recommended analytical techniques for Lewisite 2 trace analysis?

A4: The most common and effective techniques are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). GC-MS often requires a derivatization step to improve the volatility and thermal stability of Lewisite 2 and its degradation products. LC-MS/MS can often analyze the hydrolysis products directly.

Troubleshooting Guides

GC-MS Analysis Issues

Problem	Potential Cause	Troubleshooting Steps
Poor peak shape (tailing or fronting)	Active sites in the GC inlet or column; improper derivatization.	- Deactivate the GC inlet liner with a silylating agent.- Trim the front end of the analytical column.- Optimize derivatization reaction time, temperature, and reagent concentration.
Low or no analyte signal	Incomplete derivatization; degradation of the analyte in the injector; leaks in the GC system.	- Verify the integrity of the derivatizing agent.- Use a lower injector temperature.- Perform a leak check on the GC system.
Ghost peaks or high background noise	Contaminated syringe, inlet septum, or carrier gas; instrument carryover.	- Rinse the syringe with a high-purity solvent.- Replace the inlet septum.- Ensure the use of high-purity carrier gas with appropriate traps.- Inject a solvent blank to check for carryover.
Inconsistent retention times	Fluctuations in carrier gas flow rate or oven temperature.	- Verify the carrier gas flow rate is stable.- Check the oven temperature programming for accuracy.

LC-MS/MS Analysis Issues

Problem	Potential Cause	Troubleshooting Steps
Ion suppression or enhancement	Co-eluting matrix components interfering with the ionization of the target analyte.	- Improve sample cleanup procedures (e.g., solid-phase extraction).- Optimize chromatographic separation to resolve the analyte from interfering compounds.- Use a matrix-matched calibration curve.
Multiple or unexpected peaks	Presence of isomers or degradation products; in-source fragmentation.	- Confirm the identity of peaks using a high-resolution mass spectrometer.- Optimize MS/MS parameters to minimize in-source fragmentation.
Low sensitivity	Poor ionization efficiency; suboptimal mobile phase composition.	- Adjust the mobile phase pH to favor the ionization of the analyte.- Optimize electrospray ionization (ESI) source parameters (e.g., capillary voltage, gas flow).
Clogged LC system or high backpressure	Particulate matter from the sample; precipitation of buffer salts.	- Filter all samples and mobile phases before use.- Regularly flush the LC system with an appropriate solvent.

Experimental Protocols

Protocol 1: General Sample Collection and Preservation

Objective: To collect and preserve environmental samples (soil and water) for Lewisite 2 trace analysis, minimizing the risk of contamination and degradation.

Materials:

• Amber glass bottles with polytetrafluoroethylene (PTFE)-lined caps (B75204) (for water samples)

• Wide-mouth glass jars with PTFE-lined caps (for soil samples)

• Nitrile gloves

• Cooler with ice packs

• Deionized water and methanol (B129727) (for cleaning)

Procedure:

• Pre-cleaning: Thoroughly clean all sampling containers with a laboratory-grade detergent, followed by rinses with deionized water and methanol. Allow to air dry in a clean environment.

• Personal Protective Equipment: Wear clean nitrile gloves during sample collection. Change gloves between sampling locations to prevent cross-contamination.

• Water Sample Collection:

  • Rinse the sample bottle three times with the sample water before collecting the final sample.

  • Submerge the bottle completely to avoid collecting surface films.

  • Fill the bottle to the top, leaving no headspace to minimize volatilization.

• Soil Sample Collection:

  • Use a clean stainless-steel trowel or scoop to collect the sample.

  • Remove the top layer of soil (approximately 2-3 cm) before collecting the sample.

  • Fill the glass jar, leaving minimal headspace.

• Preservation and Storage:

  • Immediately place the collected samples in a cooler with ice packs to maintain a temperature of approximately 4°C.

  • Transport the samples to the laboratory as soon as possible.

  • Store the samples at 4°C in the dark until extraction. Analysis should be performed as soon as possible, preferably within 48 hours of collection.

Protocol 2: Derivatization of Lewisite 2 Hydrolysis Product (BCVAA) for GC-MS Analysis

Objective: To convert the non-volatile bis(2-chlorovinyl)arsinous acid (BCVAA) into a more volatile derivative suitable for GC-MS analysis.

Materials:

• Sample extract containing BCVAA

• Derivatizing agent solution (e.g., 1,2-ethanedithiol (B43112) in a suitable solvent)

• Anhydrous sodium sulfate

• GC vials with PTFE-lined septa

Procedure:

• Extraction: Extract BCVAA from the sample matrix using an appropriate solvent (e.g., dichloromethane (B109758) for water samples after acidification, or methanol for soil samples).

• Drying: Dry the organic extract by passing it through a small column containing anhydrous sodium sulfate.

• Derivatization:

  • To the dried extract, add a molar excess of the 1,2-ethanedithiol derivatizing solution.

  • Vortex the mixture for 1 minute.

  • Allow the reaction to proceed at room temperature for at least 15 minutes.

• Analysis: The derivatized sample is now ready for injection into the GC-MS system.

Quantitative Data Summary

The following table summarizes typical analytical performance data for the analysis of Lewisite hydrolysis products. Note that these values can vary depending on the specific instrumentation, method, and matrix.

Analyte	Analytical Technique	Matrix	Limit of Detection (LOD)	Linearity Range	Reference
CVAA	DDLLME-GC-MS (SIM mode)	Urine	0.015 µg/L	1-400 µg/L	[2]
CVAA	DDLLME-GC-MS (Scan mode)	Urine	0.30 µg/L	1-400 µg/L	[2]
CVAOA	SPE-LC-MS/MS	Urine	3.3 µg/L	25-3200 µg/L	[1]
BCVAOA	SPE-LC-MS/MS	Urine	Qualitatively assessed	N/A	[1]

CVAA: 2-chlorovinylarsonous acid (hydrolysis product of Lewisite 1) CVAOA: 2-chlorovinylarsonic acid (oxidized product of CVAA) BCVAOA: bis(2-chlorovinyl)arsinic acid (oxidized hydrolysis product of Lewisite 2) DDLLME: Dispersive liquid-liquid microextraction SPE: Solid-phase extraction SIM: Selected ion monitoring

Visualizations

Caption: Troubleshooting workflow for identifying and mitigating contamination.

Caption: General experimental workflow for Lewisite 2 trace analysis.

References

• 1. Lewisite Metabolites in Urine by Solid Phase Extraction-Dual Column Reversed-Phase Liquid Chromatography-Isotope Dilution Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Determination of lewisite metabolite 2-chlorovinylarsonous acid in urine by use of dispersive derivatization liquid-liquid microextraction followed by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

enhancing selectivity for "Lewisite 2" in complex mixtures

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working on the analysis of Lewisite compounds, with a focus on addressing challenges related to complex mixtures.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the analysis of Lewisite compounds, particularly when dealing with complex matrices.

Problem ID	Issue	Possible Causes	Suggested Solutions
L2-TS-001	Poor separation of Lewisite 1 (L-1), Lewisite 2 (L-2), and Lewisite 3 (L-3) in GC-MS analysis.	1. Inadequate GC column resolution. 2. Suboptimal temperature programming. 3. High injection port temperature causing degradation.	1. Use a high-resolution capillary column (e.g., DB-5ms, HP-5ms). 2. Optimize the GC oven temperature program with a slower ramp rate to improve separation. 3. Lower the injector temperature to minimize thermal decomposition of the analytes.
L2-TS-002	Low sensitivity for L-2 compared to L-1.	1. L-2 is typically present at a lower concentration in Lewisite mixtures.[1] 2. On-column degradation of L-2. 3. Inefficient ionization in the MS source.	1. Increase the sample concentration if possible, or use a larger injection volume with a suitable solvent. 2. Derivatize the sample with a thiol-containing reagent (e.g., 1,2-ethanedithiol (B43112) or 1,3-propanedithiol) to form more stable derivatives.[2][3] 3. Optimize the MS source parameters, including ionization energy and temperature.
L2-TS-003	Presence of interfering peaks from hydrolysis products (CVAA, BCVAA).	1. Sample exposure to moisture leading to hydrolysis.[1] 2. Co-elution of hydrolysis products with target analytes.	1. Ensure anhydrous conditions during sample preparation and storage. 2. Use a derivatization step to convert both the parent Lewisites and their hydrolysis products into distinct, well-separated derivatives.[2] 3. Alternatively, use LC-MS/MS which can separate these polar compounds without derivatization.
L2-TS-004	Inconsistent retention times for Lewisite compounds.	1. Leaks in the GC system. 2. Fluctuations in carrier gas flow rate. 3. Column contamination.	1. Perform a leak check of the entire GC system, including septa, ferrules, and gas lines. 2. Ensure a stable carrier gas supply and check the mass flow controller. 3. Bake out the column at a high temperature or trim the first few centimeters of the column.
L2-TS-005	"Ghost peaks" appearing in blank runs.	1. Carryover from a previous injection of a high-concentration sample. 2. Contamination of the syringe, inlet liner, or gas lines.	1. Run several solvent blanks after a high-concentration sample. 2. Clean or replace the syringe and inlet liner. Ensure high-purity gas is used.

Frequently Asked Questions (FAQs)

Q1: What is the primary challenge in selectively analyzing Lewisite 2 in a typical Lewisite mixture?

A1: The primary challenge is that Lewisite 2 (bis(2-chlorovinyl)chloroarsine) is usually a minor component in Lewisite mixtures, with Lewisite 1 (2-chlorovinyldichloroarsine) being the most abundant (around 90%).[1] This significant concentration difference can lead to the L-2 peak being masked or co-eluting with the tail of the much larger L-1 peak, making accurate quantification difficult.

Q2: Is derivatization necessary for the analysis of Lewisite 2?

A2: For Gas Chromatography (GC)-based methods, derivatization is highly recommended. Lewisites, particularly their hydrolysis products, are polar and can be thermally unstable, leading to poor chromatographic peak shape and decomposition in the hot injector.[4] Derivatization with thiols, such as 1,2-ethanedithiol, creates more stable and volatile compounds that are more amenable to GC analysis.[2][3] For Liquid Chromatography (LC)-based methods, derivatization is often not necessary.[5][6][7][8][9]

Q3: Can LC-MS/MS be used to improve selectivity for Lewisite 2?

A3: Yes, LC-MS/MS is a powerful technique for analyzing Lewisite compounds and their degradation products. It offers high selectivity and sensitivity and can often separate the different Lewisite species and their hydrolysis products without the need for derivatization.[5][7][8] The use of tandem mass spectrometry (MS/MS) allows for the selection of specific precursor-to-product ion transitions for each compound, significantly reducing matrix interference and improving selectivity.

Q4: How can I confirm the identity of a peak as Lewisite 2?

A4: The most reliable method for confirming the identity of L-2 is by using Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). By comparing the retention time and the mass spectrum (or specific MS/MS transitions) of the unknown peak to that of a certified reference standard of Lewisite 2, a confident identification can be made.

Q5: What are the main degradation products of Lewisite 2 that I should be aware of in my samples?

A5: The primary degradation product of Lewisite 2 in the presence of water is bis(2-chlorovinyl)arsinous acid (BCVAA).[3] Further oxidation can also occur. It is important to consider these degradation products in your analytical method, as their presence can be an indicator of the initial presence of L-2.

Experimental Protocols

Protocol 1: GC-MS Analysis of Lewisite Mixtures with Derivatization

This protocol describes a general procedure for the analysis of Lewisite 1, 2, and 3 in a complex mixture using GC-MS with a derivatization step.

1. Sample Preparation and Derivatization: a. In a fume hood, prepare a solution of the sample in an appropriate anhydrous organic solvent (e.g., hexane). b. To 1 mL of the sample solution, add a 1.5 to 2-fold molar excess of a derivatizing agent, such as 1,2-ethanedithiol. c. Add a small amount of a base catalyst, like triethylamine, to facilitate the reaction. d. Vortex the mixture for 30 seconds and allow it to react at room temperature for at least 15 minutes.

2. GC-MS Parameters:

• GC System: Agilent 7890B GC or equivalent.

• Column: HP-5ms (30 m x 0.25 mm x 0.25 µm) or equivalent.

• Inlet: Split/splitless injector at 250 °C.

• Injection Volume: 1 µL.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Oven Program:

  • Initial temperature: 50 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 280 °C.

  • Hold: 5 minutes at 280 °C.

• MS System: Agilent 5977A MSD or equivalent.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Source Temperature: 230 °C.

• Quadrupole Temperature: 150 °C.

• Scan Range: m/z 40-550.

Protocol 2: LC-MS/MS Analysis of Lewisite Degradation Products

This protocol is suitable for the analysis of the hydrolysis products of Lewisite 1 (CVAA) and Lewisite 2 (BCVAA) in aqueous samples.

1. Sample Preparation: a. Filter the aqueous sample through a 0.22 µm syringe filter. b. Dilute the sample as necessary with the mobile phase.

2. LC-MS/MS Parameters:

• LC System: Waters ACQUITY UPLC or equivalent.

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient:

  • Start with 5% B, hold for 1 minute.

  • Linear gradient to 95% B over 8 minutes.

  • Hold at 95% B for 2 minutes.

  • Return to initial conditions and equilibrate for 3 minutes.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 5 µL.

• MS/MS System: Sciex QTRAP 6500 or equivalent.

• Ionization Mode: Electrospray Ionization (ESI), negative mode.

• Ion Source Parameters: Optimized for the specific instrument.

• MRM Transitions:

  • CVAA: Monitor appropriate precursor and product ions (to be determined with a standard).

  • BCVAA: Monitor appropriate precursor and product ions (to be determined with a standard).

Visualizations

Caption: Workflow for GC-MS analysis of Lewisite mixtures with derivatization.

Caption: Relationship between Lewisites and their primary hydrolysis products.

References

• 1. Recent advances in fluorescent and colorimetric chemosensors for the detection of chemical warfare agents: a legacy of the 21st century - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D2CS00651K [pubs.rsc.org]
• 2. Determination of chemical warfare agents: Gas Chromatographic analysis of chlorovinylarsines (Lewisite) and their metabolites by derivatization with thiols (2nd communication) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Determination of lewisite metabolite 2-chlorovinylarsonous acid in urine by use of dispersive derivatization liquid-liquid microextraction followed by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 6. Minsky DTIC [dtic.minsky.ai]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Analysis of Lewisite 2 by Mass Spectrometry

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Lewisite 2 and encountering challenges with adduct formation in mass spectrometry.

Frequently Asked Questions (FAQs)

Q1: What is Lewisite 2 and why is adduct formation a concern in its mass spectrometry analysis?

Lewisite 2 is an organoarsenic chemical warfare agent with the chemical formula C₄H₄AsCl₃ and a molar mass of approximately 233.35 g/mol .[1][2][3] In electrospray ionization mass spectrometry (ESI-MS), adduct formation, the association of the analyte molecule with other ions present in the sample (e.g., Na⁺, K⁺, NH₄⁺), is a common phenomenon.[4][5] For Lewisite 2, this can complicate data interpretation by shifting the apparent molecular weight and splitting the ion signal across multiple species, potentially reducing the sensitivity for the primary ion of interest.

Q2: What are the most common adducts observed in ESI-MS, and what are their mass shifts?

Common adducts in positive ion mode ESI-MS include the protonated molecule ([M+H]⁺), as well as sodium ([M+Na]⁺), potassium ([M+K]⁺), and ammonium (B1175870) ([M+NH₄]⁺) adducts. In negative ion mode, common adducts include the deprotonated molecule ([M-H]⁻) and adducts with anions like chloride ([M+Cl]⁻) or formate (B1220265) ([M+HCOO]⁻).[6][7][8] The table below summarizes the expected mass-to-charge ratios (m/z) for common adducts of Lewisite 2.

Data Presentation: Predicted Adducts of Lewisite 2

Adduct Ion	Formula	Mass Shift (Da)	Predicted m/z for Lewisite 2 (C₄H₄AsCl₃, MW ≈ 233.35)
Positive Ion Mode
Protonated Molecule	[M+H]⁺	+1.0078	234.36
Sodium Adduct	[M+Na]⁺	+22.9898	256.34
Potassium Adduct	[M+K]⁺	+38.9637	272.31
Ammonium Adduct	[M+NH₄]⁺	+18.0344	251.38
Negative Ion Mode
Deprotonated Molecule	[M-H]⁻	-1.0078	232.34
Chloride Adduct	[M+Cl]⁻	+34.9689	268.32
Formate Adduct	[M+HCOO]⁻	+44.9977	278.35

Troubleshooting Guide: Adduct Formation

Problem: I am observing multiple peaks in my mass spectrum for Lewisite 2, suggesting significant adduct formation.

This is a common issue that can hinder accurate quantification and identification. The following steps can help troubleshoot and mitigate adduct formation.

Step	Action	Rationale
1. Sample and Solvent Purity	Use high-purity solvents (LC-MS grade) and clean glassware. Avoid using glass vials that have been washed with strong detergents, as these can be a source of sodium and potassium ions.[9]	Contaminants in the sample or mobile phase are a primary source of adduct-forming ions.
2. Mobile Phase Modification	In positive ion mode, add a small amount of a proton source, such as 0.1% formic acid or acetic acid, to the mobile phase.	This will promote the formation of the protonated molecule ([M+H]⁺) and suppress the formation of metal adducts.
3. Optimize ESI Source Conditions	Adjust the ion source parameters, such as the capillary voltage and temperature.	Harsher source conditions can sometimes lead to in-source fragmentation and the formation of different adduct species. Softer ionization conditions may be preferable.
4. Check for Contamination in the LC-MS System	Run a blank injection of your mobile phase to check for background ions that could form adducts.	Contamination can build up in the LC system and ion source over time.
5. Consider Negative Ion Mode	If adduct formation in positive ion mode is persistent and problematic, consider analyzing Lewisite 2 in negative ion mode.	Depending on the sample matrix, negative ion mode may produce a cleaner spectrum with fewer adducts.
6. Derivatization	For complex matrices, consider derivatizing Lewisite 2 to a more readily ionizable and less adduct-prone species. For example, derivatization with a thiol-containing compound can be used for the analysis of Lewisite and its metabolites by GC-MS.[10][11]	Derivatization can improve chromatographic behavior and ionization efficiency, leading to a stronger signal for a single species.

Experimental Protocols

Protocol 1: Sample Preparation for LC-MS Analysis of Lewisite 2

• Objective: To prepare a sample of Lewisite 2 for analysis by LC-ESI-MS, minimizing potential sources of adduct-forming contaminants.

• Materials:

  • Lewisite 2 standard

  • LC-MS grade acetonitrile

  • LC-MS grade water

  • LC-MS grade formic acid

  • Calibrated micropipettes and sterile, single-use tips

  • Autosampler vials with PTFE-lined caps

• Procedure:

  • Prepare a stock solution of Lewisite 2 in acetonitrile.

  • Prepare the mobile phases. Mobile Phase A: 0.1% formic acid in water. Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Prepare a working solution of Lewisite 2 by diluting the stock solution in the initial mobile phase composition (e.g., 95% A: 5% B).

  • Transfer the working solution to an autosampler vial.

  • Run a blank injection (mobile phase only) before and after the sample to check for carryover and system contamination.

Protocol 2: Generic LC-MS/MS Method for Lewisite 2 Analysis

• Objective: To provide a starting point for the development of an LC-MS/MS method for the detection of Lewisite 2.

• Instrumentation:

  • High-performance liquid chromatograph (HPLC) coupled to a tandem mass spectrometer with an electrospray ionization (ESI) source.

• LC Parameters:

  • Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Gradient: 5% B to 95% B over 5 minutes, hold for 2 minutes, then return to initial conditions.

  • Flow Rate: 0.3 mL/min

  • Column Temperature: 40 °C

  • Injection Volume: 5 µL

• MS Parameters (Positive Ion Mode):

  • Ion Source: Electrospray Ionization (ESI)

  • Capillary Voltage: 3.5 kV

  • Source Temperature: 120 °C

  • Desolvation Temperature: 350 °C

  • Desolvation Gas Flow: 800 L/hr

  • Cone Gas Flow: 50 L/hr

  • Scan Mode: Full scan (m/z 100-500) and/or Multiple Reaction Monitoring (MRM) for targeted analysis.

  • MRM Transitions (example for [M+H]⁺): Precursor ion: m/z 234.4 -> Product ions (to be determined experimentally by fragmentation of the precursor).

Visualizations

Caption: Workflow for identifying and addressing adduct formation in mass spectrometry.

Caption: General experimental workflow for LC-MS/MS analysis of Lewisite 2.

References

• 1. apps.dtic.mil [apps.dtic.mil]
• 2. researchgate.net [researchgate.net]
• 3. alliancebioversityciat.org [alliancebioversityciat.org]
• 4. researchgate.net [researchgate.net]
• 5. Lewisite [webbook.nist.gov]
• 6. Mass spectrometric analysis of chemical warfare agents and their degradation products in soil and synthetic samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. support.waters.com [support.waters.com]
• 8. chemrxiv.org [chemrxiv.org]
• 9. learning.sepscience.com [learning.sepscience.com]
• 10. Determination of lewisite constituents in aqueous samples using hollow-fibre liquid-phase microextraction followed by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Determination of lewisite metabolite 2-chlorovinylarsonous acid in urine by use of dispersive derivatization liquid-liquid microextraction followed by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimization of SPE Cleanup for Lewisite Metabolites in Urine

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the optimization of Solid-Phase Extraction (SPE) cleanup of Lewisite metabolites in urine. It is intended for researchers, scientists, and drug development professionals familiar with analytical sample preparation techniques.

Frequently Asked Questions (FAQs)

Q1: What are the primary analytes of interest when analyzing for Lewisite exposure in urine?

The primary metabolites of Lewisite (2-chlorovinyldichloroarsine) that are typically monitored in urine are (2-chlorovinyl)arsonous acid (CVAA) and its oxidized form, (2-chlorovinyl)arsonic acid (CVAOA). A minor metabolite, bis-(2-chlorovinyl)arsinic acid (BCVAOA), sometimes referred to as a "Lewisite 2" metabolite, is also of interest and can be assessed simultaneously.[1][2][3][4]

Q2: Why is sample pre-treatment with an oxidizing agent necessary?

To accurately quantify total exposure, it is crucial to convert the trivalent arsenic species (CVAA) to its pentavalent form (CVAOA). This is typically achieved by treating the urine sample with hydrogen peroxide, which ensures that the analysis accounts for both forms of the primary metabolite.[1][2][3][5]

Q3: What type of SPE sorbent is recommended for the cleanup of Lewisite metabolites?

A common approach utilizes normal-phase silica-based sorbents.[2][3][4] This method has been shown to be effective for the separation of Lewisite metabolites from endogenous urine matrix components. However, depending on the specific analytical challenges, other sorbents like reversed-phase (e.g., C18) or mixed-mode cartridges could be explored during method development.[6]

Q4: How can I minimize matrix effects in my LC-MS/MS analysis?

Matrix effects, which can cause ion suppression or enhancement, are a common challenge in bioanalysis.[7][8] To mitigate these effects:

• Optimize the wash step: Use the strongest wash solvent that does not elute the analytes of interest to remove interfering compounds.[6]

• Employ a selective sorbent: A more selective sorbent can provide a cleaner extract.[6]

• Sample dilution: Diluting the urine sample can reduce the concentration of interfering salts and other matrix components.[6]

• Use of isotopically labeled internal standards: This is a highly effective way to compensate for matrix effects and variability in extraction recovery.[7]

Q5: What are the expected performance characteristics of an optimized SPE-LC-MS/MS method for Lewisite metabolites?

An optimized method should demonstrate good linearity, accuracy, and reproducibility. For instance, a validated method has shown linearity in the calibration range of 25–3,200 µg/L for CVAA, with a method detection limit of 3.3 µg/L.[1][2] Another study reported detection limits of 1.3 µg/L for CVAA and 1.4 µg/L for CVAOA.[9][10][11]

Troubleshooting Guides

Problem 1: Low Analyte Recovery

Symptom: The signal for Lewisite metabolites in the final extract is significantly lower than expected.

Possible Cause	Solution
Improper Sorbent Conditioning/Equilibration	Ensure the sorbent bed is properly wetted and activated. For silica (B1680970) sorbents, do not allow the bed to dry out between conditioning, equilibration, and sample loading.[6][12]
Analyte Breakthrough During Loading	The sample solvent may be too strong, or the pH may not be optimal for retention. Consider diluting the sample or adjusting the pH. Ensure the loading flow rate is not too high.[13][14]
Analyte Loss During Washing	The wash solvent may be too strong, leading to premature elution of the analytes. Decrease the organic strength of the wash solvent or adjust its pH.[13][15]
Incomplete Elution	The elution solvent may be too weak to desorb the analytes from the sorbent. Increase the elution solvent strength or volume. Consider using a stronger solvent.[12][13]
Sorbent Overload	The amount of sample or co-extracted matrix components exceeds the capacity of the SPE cartridge. Reduce the sample volume or use a cartridge with a larger sorbent mass.[12][14]

Problem 2: Poor Reproducibility

Symptom: Inconsistent results are observed across replicate samples.

Possible Cause	Solution
Variable Flow Rates	Inconsistent flow rates during sample loading, washing, or elution can lead to variability. Use a vacuum manifold with consistent vacuum pressure or a positive pressure manifold for better flow control.
Sorbent Bed Drying	For silica-based sorbents, allowing the bed to dry out after conditioning can lead to channeling and inconsistent interactions. Ensure the sorbent bed remains submerged.[6]
Inconsistent Sample Pre-treatment	Ensure uniform pre-treatment of all samples, including the oxidation step with hydrogen peroxide and any pH adjustments.
Variable Matrix Effects	Differences in the composition of individual urine samples can cause variable matrix effects. Implement a more rigorous cleanup procedure or use an appropriate internal standard.[6][7]

Problem 3: Presence of Interferences in the Final Extract

Symptom: The chromatogram of the final extract shows interfering peaks that co-elute with the analytes of interest.

Possible Cause	Solution
Inadequate Wash Step	The wash step is not effectively removing matrix interferences. Optimize the wash solvent composition and volume. Use the strongest wash solvent possible that does not elute the analytes.[6]
Non-selective Sorbent	The chosen SPE sorbent may not be selective enough for the sample matrix. Consider a different type of sorbent, such as a mixed-mode or a more polar-retentive phase.
Insufficient Phase Selectivity	The primary retention mechanism may not be sufficient to separate analytes from interferences. Explore secondary interactions by modifying the pH or ionic strength of the sample and wash solutions.

Quantitative Data Summary

The following table summarizes key performance metrics from a validated method for the analysis of Lewisite metabolites in urine.[1][2]

Parameter	Value
Analyte	(2-chlorovinyl)arsonic acid (CVAOA)
Calibration Range	25–3,200 µg/L (as CVAA)
Method Detection Limit	3.3 µg/L (as CVAA)
Throughput	>240 samples per day

Experimental Protocols

Detailed Protocol for Silica SPE Cleanup

This protocol is adapted from a validated method for the determination of CVAOA in human urine.[1][3]

1. Sample Pre-treatment: a. To a 125 µL aliquot of urine, add 20 µL of an appropriate internal standard solution (e.g., 5.0 mg/L of CVAA-¹³C₂D₂ in water). b. Add 20 µL of 30% hydrogen peroxide to oxidize CVAA to CVAOA. c. Mix vigorously for 5 minutes. d. Add 1.4 mL of acetonitrile (B52724) and mix gently for an additional 5 minutes.

2. SPE Cartridge Conditioning: a. Use a silica-based SPE plate (e.g., Phenomenex Silica Si-1, 100 mg per well). b. Condition the wells with 1 mL of 75% acetonitrile/25% water. c. Follow with 1 mL of 80% acetonitrile/20% methanol. d. Finally, add 1 mL of 100% acetonitrile.

3. Sample Loading: a. Load the 1.5 mL pre-treated sample extract onto the conditioned SPE plate.

4. Washing: a. Wash the sorbent with 1 mL of 100% acetonitrile. b. Wash with 1 mL of 80% acetonitrile/20% methanol. c. Wash with 1 mL of 90% acetonitrile/10% water.

5. Elution: a. Elute the analytes with 1 mL of 75% acetonitrile/25% water into a clean collection plate.

6. Post-Elution: a. Evaporate the eluate to dryness under a stream of nitrogen. b. Reconstitute the residue in a suitable solvent for LC-MS/MS analysis.

Visualizations

Caption: Experimental workflow for SPE cleanup of Lewisite metabolites in urine.

Caption: Troubleshooting workflow for low analyte recovery in SPE.

References

• 1. academic.oup.com [academic.oup.com]
• 2. Lewisite Metabolites in Urine by Solid Phase Extraction-Dual Column Reversed-Phase Liquid Chromatography-Isotope Dilution Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. academic.oup.com [academic.oup.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure - PMC [pmc.ncbi.nlm.nih.gov]
• 8. files01.core.ac.uk [files01.core.ac.uk]
• 9. academic.oup.com [academic.oup.com]
• 10. Rapid analysis of Lewisite metabolites in urine by high-performance liquid chromatography-inductively coupled plasma-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. specartridge.com [specartridge.com]
• 13. Sample Prep Tech Tip: Low Recovery- SPE Method | Phenomenex [phenomenex.com]
• 14. Sample Prep Tech Tip: Troubleshooting SPE | Phenomenex [phenomenex.com]
• 15. m.youtube.com [m.youtube.com]

resolving co-elution of "Lewisite 2" and interfering compounds

Welcome to the technical support center for resolving analytical challenges related to Lewisite 2. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common issues, particularly the co-elution of Lewisite 2 with interfering compounds during chromatographic analysis.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Issue 1: How can I confirm if I have a co-elution problem with Lewisite 2?

Answer:

Co-elution occurs when Lewisite 2 and another compound are not fully separated by the gas chromatography (GC) column and elute at the same time.[1] You can identify this issue through several indicators:

• Asymmetrical Peak Shape: Look for peaks that are not perfectly symmetrical. The presence of a "shoulder" on the peak or a broad, distorted peak shape often indicates that more than one compound is present.[1]

• Mass Spectrometry (MS) Data Analysis: If you are using a mass spectrometer, this is your most powerful tool.

  • Inconsistent Mass Spectra: Take mass spectra across the entirety of the chromatographic peak (from the beginning, to the apex, to the end). If the peak is pure (only Lewisite 2), the mass spectra should be identical throughout.[1] If interfering compounds are present, the mass spectra will change across the peak.

  • Automated Deconvolution: Software like the Automated Mass Spectral Deconvolution and Identification System (AMDIS) can process your GC-MS data to separate the mass spectra of co-eluting compounds, helping to identify hidden interferents.

Issue 2: What are the initial, simplest steps to resolve Lewisite 2 co-elution?

Answer:

Before making significant changes to your methodology, simple adjustments to your GC oven's temperature program can often resolve minor co-elution issues.[2]

• Lower the Initial Oven Temperature: This can improve the separation of compounds that elute early in the run.[2]

• Reduce the Temperature Ramp Rate: Slowing the rate at which the oven temperature increases (e.g., from 10°C/min to 5°C/min) gives compounds more time to interact with the stationary phase, which can significantly enhance separation.[2]

• Incorporate an Isothermal Hold: Introduce a period where the temperature is held constant just below the elution temperature of the co-eluting pair. This can allow the two compounds to separate more effectively.[2]

Issue 3: My temperature program adjustments were insufficient. What GC column should I use?

Answer:

The choice of the GC column's stationary phase is critical for good separation. For analysis of chemical warfare agents like Lewisite, a 5% phenyl-methylpolysiloxane stationary phase (e.g., DB-5ms or HP-5ms) is a common starting point and provides good general separation.[2]

If co-elution persists, you need to switch to a column with a different selectivity. This means using a stationary phase with different chemical properties. Consider a mid-polarity phase, such as a 35% phenyl-methylpolysiloxane column, to alter the elution order and resolve the interfering compounds from Lewisite 2.[2]

Issue 4: Can sample preparation help eliminate interfering compounds before they reach the GC?

Answer:

Yes, a robust sample preparation and cleanup procedure is essential for minimizing matrix interferences.[3] This is particularly important for complex sample types like soil or biological fluids.[4][5]

• Derivatization: This is a key technique for Lewisite analysis. Lewisite and its degradation products are often derivatized with thiols (such as 1,3-propanedithiol (B87085) or ethanedithiol) to create more stable, volatile products suitable for GC analysis.[4][6][7] Critically, by carefully selecting the thiol derivatizing agent, you can alter the retention time of the Lewisite 2 derivative, effectively shifting it away from matrix interferences.[6][8]

• Solid-Phase Extraction (SPE): SPE is a powerful cleanup technique that can selectively isolate your target analytes from complex sample matrices, removing many potential interferents.[2]

• Liquid-Liquid Extraction (LLE): LLE can be used to separate analytes from the sample matrix based on their differing solubilities in two immiscible solvents.[2]

• Dispersive Liquid-Liquid Microextraction (DLLME): This is a sensitive method that has been successfully used for the analysis of Lewisite metabolites in urine, providing high preconcentration factors.[7]

Issue 5: How can I use my Mass Spectrometer to resolve co-elution when chromatographic separation fails?

Answer:

Even with perfect co-elution, a mass spectrometer can often distinguish between the overlapping compounds.

• Selected Ion Monitoring (SIM): Instead of scanning for all ions, you can program the MS to only monitor for specific ions that are unique to Lewisite 2. This is highly effective if the interfering compound does not share the same characteristic ions. This technique significantly improves sensitivity and selectivity.[4][7]

• Tandem Mass Spectrometry (MS/MS): For highly complex samples, GC-MS/MS provides an additional layer of specificity. A specific ion from the Lewisite 2 derivative is selected and then fragmented, and these secondary fragments are monitored. This is one of the most powerful techniques for reducing interference.[9]

• High-Resolution Mass Spectrometry: This technique can distinguish between molecules that have the same nominal mass but different elemental compositions, providing another avenue for resolving interferences.

Experimental Protocols & Data

Protocol: GC-MS Analysis of Lewisite 2 in Aqueous Samples via Derivatization

This protocol is a generalized procedure based on common methods for Lewisite analysis.[6][7][10]

1. Sample Preparation (Derivatization & Extraction): a. To a 1 mL aqueous sample, add a suitable internal standard. b. Adjust the sample pH as required by your optimized method. c. Add the derivatizing agent (e.g., 10 µL of ethanedithiol).[7] d. Add an extraction solvent (e.g., 65 µL of chloroform) and a dispersive solvent (e.g., 500 µL of methanol).[7] e. Vigorously mix to form a cloudy solution, then centrifuge to separate the phases. f. Collect the organic phase containing the derivatized Lewisite 2 for analysis.

2. GC-MS Instrument Parameters: a. Gas Chromatograph (GC):

• Column: DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness.
• Injector: Splitless mode, 250°C.
• Carrier Gas: Helium at a constant flow of 1.0 mL/min.
• Oven Program: 50°C (hold for 2 min), ramp to 280°C at 10°C/min, hold for 5 min. (Note: This must be optimized for your specific application). b. Mass Spectrometer (MS):
• Ionization Mode: Electron Ionization (EI) at 70 eV.
• Acquisition Mode: Full Scan (m/z 50-550) for initial identification and Selected Ion Monitoring (SIM) for quantification.
• SIM Ions for Lewisite 2 Derivative: To be determined based on the specific derivative formed.

Data Presentation: GC Column Phase and Co-Elution Resolution

The following table illustrates how changing the GC column's stationary phase can be used to resolve co-elution issues. The data is hypothetical but based on established chromatographic principles.

Stationary Phase	Lewisite 2 Retention Time (min)	Interferent A Retention Time (min)	Resolution (Rs)	Status
5% Phenyl-Methylpolysiloxane	12.54	12.56	0.4	Co-eluting
35% Phenyl-Methylpolysiloxane	14.21	14.55	1.8	Resolved
WAX (Polyethylene Glycol)	16.89	15.75	3.1	Resolved (Reversed Elution)

Resolution (Rs) < 1.5 is generally considered unresolved or poorly resolved. Rs ≥ 1.5 indicates baseline separation.

Visualizations

Troubleshooting Workflow for Co-Elution

The following diagram outlines a logical workflow for diagnosing and resolving co-elution issues.

A step-by-step workflow for troubleshooting co-elution issues.

Principle of MS Deconvolution for Co-eluting Peaks

This diagram illustrates how a mass spectrometer can differentiate two co-eluting compounds.

How GC-MS distinguishes co-eluting compounds via mass spectra.

References

• 1. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]
• 2. benchchem.com [benchchem.com]
• 3. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]
• 4. Determination of lewisite oxide in soil using solid-phase microextraction followed by gas chromatography with flame photometric or mass spectrometric detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. armyacademy.ro [armyacademy.ro]
• 6. Determination of chemical warfare agents: Gas Chromatographic analysis of chlorovinylarsines (Lewisite) and their metabolites by derivatization with thiols (2nd communication) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Determination of lewisite metabolite 2-chlorovinylarsonous acid in urine by use of dispersive derivatization liquid-liquid microextraction followed by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. apps.dtic.mil [apps.dtic.mil]
• 10. Determination of lewisite constituents in aqueous samples using hollow-fibre liquid-phase microextraction followed by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Improving Reproducibility of Lewisite Analytical Methods

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the reproducibility of analytical methods for Lewisite 2 and related compounds. The information provided is intended for legitimate research purposes, such as the development of detection methods, medical countermeasures, and decontamination technologies.

Troubleshooting Guide

This guide addresses common issues encountered during the analysis of Lewisites.

Problem	Potential Cause	Recommended Solution
Low or No Analyte Signal	Analyte Degradation: Lewisites are susceptible to hydrolysis and oxidation, especially in the presence of water or in unpassivated injection ports.	- Ensure all solvents are anhydrous. - Use silanized glassware and instrument components (e.g., injection port liners). - Analyze samples as quickly as possible after preparation. - Consider derivatization to a more stable compound.
Poor Extraction Efficiency: The chosen solvent may not be optimal for the sample matrix.	- Optimize the extraction solvent and conditions (e.g., pH, temperature). - For soil or complex matrices, consider methods like Soxhlet extraction or pressurized fluid extraction.
Instrumental Issues: Contamination in the GC inlet or mass spectrometer ion source can lead to signal suppression.	- Perform regular maintenance, including cleaning the ion source and replacing the injection port liner and septum. - Run instrument blanks to check for contamination.
Poor Peak Shape (Tailing or Fronting)	Active Sites in GC System: Lewisites can interact with active sites in the injection port or on the column, leading to peak tailing.	- Use a deactivated injection port liner. - Employ a high-quality, low-bleed GC column suitable for analyzing active compounds. - Check for and eliminate any dead volume in the system.
Column Overload: Injecting too much sample can lead to peak fronting.	- Dilute the sample or reduce the injection volume.
Inconsistent Retention Times	Fluctuations in GC Oven Temperature or Carrier Gas Flow: Inconsistent instrumental parameters will lead to retention time shifts.	- Verify the stability of the GC oven temperature program and the carrier gas flow rate. - Allow the instrument to fully equilibrate before starting a sequence.
Column Degradation: Over time, the stationary phase of the GC column can degrade, affecting retention.	- Condition the column according to the manufacturer's instructions. - If the problem persists, trim the column or replace it.
High Background Noise	Contaminated Solvents or Reagents: Impurities in solvents or reagents can contribute to high background noise.	- Use high-purity solvents and reagents (e.g., HPLC or LC-MS grade). - Filter all solvents before use.
Septum Bleed: Particles from the injection port septum can enter the system and cause ghost peaks and high background.	- Use high-quality, low-bleed septa. - Replace the septum regularly.

Frequently Asked Questions (FAQs)

Q1: What is the best way to prepare a Lewisite 2 sample for GC-MS analysis?

A1: Sample preparation for Lewisite 2 analysis by GC-MS typically involves extraction with an organic solvent, followed by derivatization to improve stability and chromatographic performance. A common approach is to extract the sample with a solvent like dichloromethane (B109758) or hexane. For samples containing water, a drying agent such as anhydrous sodium sulfate (B86663) should be used. Derivatization with a thiol-containing compound, such as 1,2-ethanedithiol (B43112) or 2,3-dimercapto-1-propanesulfonic acid sodium salt (DMPS), can be performed to create a more stable derivative for analysis.

Q2: How can I confirm the identity of Lewisite 2 in my sample?

A2: The most reliable method for confirming the identity of Lewisite 2 is by using gas chromatography-mass spectrometry (GC-MS). Confirmation should be based on a match of both the retention time and the mass spectrum with a certified reference standard. The mass spectrum of Lewisite 2 will show a characteristic isotopic pattern for chlorine and arsenic. High-resolution mass spectrometry can provide even greater confidence in the identification by providing an accurate mass measurement.

Q3: What are the expected challenges when analyzing Lewisite 2 in complex matrices like soil or biological fluids?

A3: Analyzing Lewisite 2 in complex matrices presents several challenges. Matrix effects can suppress or enhance the analyte signal in the mass spectrometer. Co-eluting compounds from the matrix can interfere with the detection and quantification of Lewisite 2. Furthermore, Lewisites can bind to components of the matrix, making extraction difficult and leading to low recovery. To overcome these challenges, it is crucial to develop a robust sample cleanup procedure and consider the use of matrix-matched standards or an internal standard for quantification.

Q4: Are there any alternatives to GC-MS for Lewisite 2 analysis?

A4: While GC-MS is the most common technique, liquid chromatography-mass spectrometry (LC-MS) can also be used, particularly for the analysis of Lewisite degradation products or derivatives. LC-MS can be advantageous for analyzing less volatile compounds without the need for derivatization. Other detection methods, such as inductively coupled plasma mass spectrometry (ICP-MS), can be used to detect the arsenic present in Lewisites but will not provide structural information.

Experimental Protocols

Protocol 1: GC-MS Analysis of Lewisite 2 in a Solvent Standard

This protocol outlines the general steps for the analysis of a Lewisite 2 standard using GC-MS.

• Instrument Setup:

  • Gas Chromatograph: Equipped with a split/splitless injector and a capillary column suitable for semi-volatile compounds (e.g., a 5% phenyl-methylpolysiloxane column).

  • Carrier Gas: Helium at a constant flow rate.

  • Oven Program: A temperature program that allows for the separation of Lewisite 2 from any impurities or degradation products. A typical program might start at a low temperature (e.g., 50°C), ramp to a high temperature (e.g., 250°C), and hold for a few minutes.

  • Mass Spectrometer: Operated in electron ionization (EI) mode. The scan range should be set to cover the expected mass-to-charge ratios of Lewisite 2 fragments.

• Sample Preparation:

  • Prepare a stock solution of Lewisite 2 in a high-purity, anhydrous solvent such as isooctane.

  • Perform serial dilutions to prepare calibration standards at the desired concentrations.

• Analysis:

  • Inject a small volume (e.g., 1 µL) of the standard solution into the GC-MS.

  • Acquire the data, including the total ion chromatogram and the mass spectrum of the peak corresponding to Lewisite 2.

• Data Analysis:

  • Identify the peak for Lewisite 2 based on its retention time.

  • Confirm the identity by comparing the acquired mass spectrum with a reference spectrum.

  • Generate a calibration curve by plotting the peak area against the concentration of the standards.

Visualizations

Caption: A generalized workflow for the analysis of Lewisite 2.

Caption: The mechanism of action of Lewisite, highlighting its interaction with proteins.

Technical Support Center: Analysis of Lewisite 2 from Aged Samples

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the analysis of Lewisite 2 (bis(2-chlorovinyl)arsinous chloride) from aged environmental and biological samples.

Frequently Asked Questions (FAQs)

Q1: We are analyzing aged soil samples suspected of historical Lewisite contamination. Should we be looking for Lewisite 2 itself?

A1: It is highly unlikely that you will detect intact Lewisite 2 in aged samples, especially those that have been exposed to moisture. Lewisite compounds are notoriously unstable and rapidly hydrolyze in the presence of water.[1][2] Your analytical focus should be on its primary degradation products, which are more stable and persistent in the environment.

Q2: What are the primary degradation products of Lewisite 2 that we should target in our analysis?

A2: The primary degradation pathway for Lewisite 2 is hydrolysis, which forms bis(2-chlorovinyl)arsinous acid (BCVAA). Over time, BCVAA can be further oxidized to bis(2-chlorovinyl)arsinic acid (BCVAOA). Therefore, for aged samples, BCVAA and BCVAOA are the target analytes that provide evidence of original Lewisite 2 contamination.

Q3: Our samples may contain a mixture of Lewisite 1, 2, and 3. How can we differentiate the contamination sources from their degradation products?

A3: Differentiating the original Lewisite mixture from aged degradation products is a significant challenge. The hydrolysis of Lewisite 1 produces 2-chlorovinylarsonous acid (CVAA), while Lewisite 2 produces bis(2-chlorovinyl)arsinous acid (BCVAA). The simultaneous detection and quantification of both CVAA and BCVAA in a sample would strongly indicate the original presence of a mixture of Lewisite 1 and 2.[3] Analytical methods such as HPLC-ICP-MS can be optimized to separate these different arsenical species.

Q4: We are using a Gas Chromatography-Mass Spectrometry (GC-MS) method. Why are we not seeing any peaks for our target Lewisite 2 degradation products?

A4: The degradation products of Lewisite 2, such as BCVAA, are polar and non-volatile, making them unsuitable for direct GC-MS analysis.[4] You must perform a derivatization step to convert these analytes into more volatile and thermally stable compounds. A common approach is to use a thiol-containing reagent, such as 1,2-ethanedithiol (B43112) or 1,3-propanedithiol, which reacts with the arsenic center to form a stable thioarsenite derivative that can be readily analyzed by GC-MS.[5][6]

Q5: What is the recommended analytical technique for the sensitive and specific detection of Lewisite 2 degradation products?

A5: High-Performance Liquid Chromatography coupled with Inductively Coupled Plasma-Mass Spectrometry (HPLC-ICP-MS) is a highly recommended technique. It offers excellent sensitivity and specificity for arsenic-containing compounds and can separate different arsenic species, such as BCVAA and its oxidized form BCVAOA, without the need for derivatization.[7][8][9] This method also allows for the simultaneous analysis of degradation products from other Lewisite compounds.

Troubleshooting Guides

GC-MS Analysis with Derivatization

Symptom	Possible Cause(s)	Troubleshooting Steps
No or low peak intensity for derivatized BCVAA	Incomplete derivatization reaction.	- Ensure the derivatizing reagent (e.g., ethanedithiol) is fresh and not degraded.- Optimize reaction conditions: increase reaction time and/or temperature. A typical starting point is 60°C for 1 hour.- Ensure the sample extract is completely dry before adding the derivatization reagent, as water can interfere with the reaction.
Degradation of the analyte during sample preparation.	- Minimize the time between extraction and derivatization.- Store extracts at a low temperature (e.g., 4°C) if immediate derivatization is not possible.
Active sites in the GC inlet or column.	- Use a deactivated inlet liner.- Condition the GC column according to the manufacturer's instructions.- As a last resort, replace the column.
Tailing peaks for derivatized BCVAA	Active sites in the GC system.	- Deactivate the glass liner in the injector port.- Trim the first few centimeters of the analytical column to remove any active sites that may have developed.
Co-elution with interfering matrix components.	- Optimize the GC temperature program to improve separation.- Employ a more thorough sample cleanup procedure before derivatization.
Ghost peaks in subsequent runs	Carryover from a highly concentrated sample.	- Run a solvent blank after a high-concentration sample to check for carryover.- Clean the syringe and injector port.
Contaminated derivatization reagent.	- Prepare a fresh batch of the derivatization reagent.
Irreproducible results	Inconsistent derivatization.	- Ensure precise and consistent addition of the derivatization reagent to all samples and standards.- Maintain consistent reaction times and temperatures.
Sample matrix effects.	- Use a matrix-matched calibration curve to compensate for matrix effects.- Consider using an internal standard.

HPLC-ICP-MS Analysis

Symptom	Possible Cause(s)	Troubleshooting Steps
Poor separation of BCVAA and other arsenic species	Inappropriate mobile phase composition or gradient.	- Optimize the mobile phase pH and ionic strength.- Adjust the gradient profile to improve the resolution between peaks.
Column degradation.	- Check the column performance with a standard mixture.- If performance has degraded, wash the column according to the manufacturer's instructions or replace it.
Low sensitivity for BCVAA	Suboptimal ICP-MS parameters.	- Tune the ICP-MS for optimal sensitivity at m/z 75 (for arsenic).- Check and clean the cones (sampler and skimmer).
Matrix suppression of the arsenic signal.	- Dilute the sample extract to reduce matrix effects.- Use a matrix-matched calibration.
Shifting retention times	Changes in mobile phase composition.	- Prepare fresh mobile phase daily.- Ensure the mobile phase is properly degassed.
Fluctuations in column temperature.	- Use a column oven to maintain a constant temperature.
Pump malfunction.	- Check the pump for leaks and ensure it is delivering a stable flow rate.
High background signal at m/z 75	Polyatomic interference from ArCl+.	- If your ICP-MS has a collision/reaction cell, use helium or hydrogen to reduce the ArCl+ interference.- Optimize the cell gas flow rate.
Contamination in the HPLC or ICP-MS system.	- Flush the system with a cleaning solution.- Check all reagents and solvents for arsenic contamination.

Experimental Protocols

Protocol 1: Extraction of Lewisite 2 Degradation Products from Soil

This protocol is based on a general method for extracting organoarsenic compounds from soil.

• Sample Preparation: Air-dry the soil sample and sieve it through a 2-mm mesh to remove large debris.

• Extraction:

  • Weigh 5 g of the prepared soil into a 50 mL polypropylene (B1209903) centrifuge tube.

  • Add 20 mL of an extraction solution of 0.1 M phosphoric acid in methanol (B129727).

  • Vortex the mixture for 1 minute to ensure thorough mixing.

  • Place the tube in an ultrasonic bath for 30 minutes.

  • Centrifuge the sample at 4000 rpm for 15 minutes.

  • Carefully decant the supernatant into a clean tube.

  • Repeat the extraction process (steps b-f) on the soil pellet with a fresh 20 mL of extraction solution.

  • Combine the two supernatants.

• Cleanup (if necessary):

  • For samples with high organic matter, a solid-phase extraction (SPE) cleanup may be required. Pass the combined extract through a C18 SPE cartridge preconditioned with methanol and water.

  • Elute the analytes with methanol.

• Solvent Exchange: Evaporate the methanol extract to dryness under a gentle stream of nitrogen. Reconstitute the residue in a solvent compatible with the subsequent analysis (e.g., mobile phase for HPLC-ICP-MS or a suitable solvent for derivatization for GC-MS).

Protocol 2: Derivatization of BCVAA for GC-MS Analysis

• Preparation: Ensure the sample extract from Protocol 1 is completely dry.

• Derivatization Reaction:

  • To the dried extract, add 100 µL of a derivatizing solution containing 1% (v/v) 1,2-ethanedithiol in acetonitrile.

  • Add 10 µL of pyridine (B92270) as a catalyst.

  • Seal the vial tightly and vortex for 30 seconds.

  • Heat the vial at 60°C for 1 hour in a heating block or water bath.

• Sample Preparation for Injection:

  • After the reaction is complete, allow the vial to cool to room temperature.

  • The sample is now ready for injection into the GC-MS.

Data Presentation

Table 1: Method Detection Limits (MDLs) for Lewisite Degradation Products

Analyte	Method	Matrix	MDL (µg/L)
2-chlorovinylarsonous acid (CVAA)	GC-MS (SIM)	Urine	0.015[5]
2-chlorovinylarsonous acid (CVAA)	HPLC-ICP-MS	Urine	1.3[10]
2-chlorovinylarsonic acid (CVAOA)	HPLC-ICP-MS	Urine	1.4[10]

Note: Specific MDLs for BCVAA and BCVAOA are not widely reported in the literature, but are expected to be in a similar range to CVAA and CVAOA with optimized methods.

Visualizations

Degradation Pathway of Lewisite 1 and 2

Caption: Hydrolysis and oxidation of Lewisite 1 and 2.

Experimental Workflow for Lewisite 2 Analysis

Caption: Workflow for Lewisite 2 analysis from aged samples.

Troubleshooting Logic for GC-MS Analysis

Caption: Troubleshooting decision tree for GC-MS analysis.

References

• 1. nrt.org [nrt.org]
• 2. Health Risk Assessment for Lewisite - Review of the U.S. Army's Health Risk Assessments For Oral Exposure to Six Chemical-Warfare Agents - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Lewisite - Wikipedia [en.wikipedia.org]
• 4. Determination of chemical warfare agents: Gas Chromatographic analysis of chlorovinylarsines (Lewisite) and their metabolites by derivatization with thiols (2nd communication) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Determination of lewisite metabolite 2-chlorovinylarsonous acid in urine by use of dispersive derivatization liquid-liquid microextraction followed by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Analysis of lewisite by derivatization with thiols [r-haas.de]
• 7. researchgate.net [researchgate.net]
• 8. spectroscopyonline.com [spectroscopyonline.com]
• 9. Inorganic arsenic speciation analysis in food using HPLC/ICP-MS: Method development and validation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. shimadzu.co.uk [shimadzu.co.uk]

Technical Support Center: Mitigating Thermal Degradation of Lewisite 2 during GC Analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in mitigating the thermal degradation of Lewisite 2 (L-2), also known as bis(2-chlorovinyl)chloroarsine, during Gas Chromatography (GC) analysis. Direct GC analysis of L-2 is challenging due to its thermal lability, which can lead to inaccurate quantification and misidentification of compounds.

Frequently Asked Questions (FAQs)

Q1: Why is Lewisite 2 prone to thermal degradation during GC analysis?

A1: Lewisite 2 is a thermally labile organoarsenic compound. The high temperatures typically used in conventional GC inlets can provide sufficient energy to break the chemical bonds within the L-2 molecule, leading to its decomposition into smaller, more stable fragments. This degradation can occur before the analyte even reaches the analytical column.

Q2: What are the common signs of Lewisite 2 degradation in my chromatogram?

A2: Signs of L-2 degradation include:

• Reduced peak area or complete absence of the L-2 peak: This indicates that a significant portion of the analyte has degraded.

• Appearance of new, unidentified peaks: These peaks correspond to the thermal degradation products of L-2.

• Peak tailing or broad peaks for L-2: This can be caused by interactions with active sites in the GC system, which can be exacerbated by thermal degradation.

• Poor reproducibility of results: Inconsistent degradation leads to variable analytical results.

Q3: Is it possible to analyze Lewisite 2 by GC without derivatization?

A3: Yes, it is possible, but it requires careful optimization of GC parameters to minimize thermal stress on the analyte. Techniques such as cool on-column (COC) injection or programmed temperature vaporization (PTV) are often necessary. For routine analysis, especially at trace levels, derivatization is a more robust approach.[1][2]

Q4: What are the primary degradation products of Lewisite 2 under GC conditions?

Troubleshooting Guide

This guide addresses specific issues you may encounter during the GC analysis of Lewisite 2.

Issue 1: Low or No Response for Lewisite 2 Peak

Possible Cause	Troubleshooting Steps
Excessive Inlet Temperature	Reduce the injector temperature. Start with a lower temperature (e.g., 150 °C) and gradually increase in 20-25 °C increments to find the optimal balance between volatilization and degradation.
Active Sites in the Inlet	Use an ultra-inert GC liner. Even deactivated liners can become active over time; therefore, regular replacement is crucial. Consider using a liner without glass wool, as the wool can contain active sites.
Slow Sample Transfer	Increase the carrier gas flow rate to reduce the residence time of L-2 in the hot inlet.
Column Contamination	Trim the first 5-10 cm of the analytical column to remove non-volatile residues that can create active sites.

Issue 2: Appearance of Unidentified Peaks

Possible Cause	Troubleshooting Steps
Thermal Degradation	These are likely degradation products of L-2. Lower the inlet temperature as described above.
Sample Matrix Interference	Analyze a solvent blank and a matrix blank to identify peaks originating from the sample matrix.
Contamination	Check for contamination in the solvent, syringe, or other sample preparation materials.

Quantitative Data Summary

Table 1: Effect of GC Inlet Temperature on the Degradation of Selected Thermally Labile Compounds

Inlet Temperature (°C)	Analyte	Degradation (%)	Reference
250	Endrin	15-20	EPA Method 8081B
275	DDT	10-15	EPA Method 8081B
250	Methamidophos	>50	Varies by system
200	Methamidophos	<10	Varies by system

Note: This data is illustrative and the actual degradation of Lewisite 2 will depend on the specific GC system and conditions.

Table 2: Comparison of GC Injection Techniques for Thermally Labile Compounds

Injection Technique	Advantages for Thermally Labile Compounds	Disadvantages
Cool On-Column (COC)	Minimizes thermal degradation by depositing the sample directly onto a cool column.[4][5][6]	Requires specialized hardware; susceptible to column contamination from non-volatile matrix components.[5]
Programmed Temperature Vaporization (PTV)	Introduces the sample at a low temperature and then rapidly heats the inlet for sample transfer, reducing thermal stress.[1][7][8]	More complex to optimize than conventional inlets.
Splitless Injection (Optimized)	Widely available; can be optimized for thermally labile compounds by using low inlet temperatures and fast sample transfer.	Higher risk of thermal degradation compared to COC and PTV if not properly optimized.

Experimental Protocols

Protocol 1: Direct GC-MS Analysis of Lewisite 2 using Cool On-Column Injection

This protocol is designed for the direct analysis of Lewisite 2 with minimal thermal degradation.

1. Instrumentation:

• Gas Chromatograph with a Cool On-Column (COC) inlet system.

• Mass Spectrometer (MS) detector.

• A low-polarity, inert capillary column (e.g., 5% phenyl-methylpolysiloxane).

2. GC Conditions:

• Inlet: Cool On-Column, track oven temperature.

• Injection Volume: 1 µL.

• Oven Program:

  • Initial Temperature: 40 °C, hold for 2 minutes.

  • Ramp: 15 °C/min to 280 °C.

  • Hold: 5 minutes at 280 °C.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

3. MS Conditions:

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Source Temperature: 230 °C.

• Quadrupole Temperature: 150 °C.

• Scan Range: m/z 40-450.

4. Sample Preparation:

• Dilute the sample in a high-purity aprotic solvent such as hexane.

Protocol 2: Derivatization of Lewisite 2 with a Thiol Reagent for GC-MS Analysis

Derivatization can significantly improve the thermal stability of Lewisite 2.

1. Reagents:

• 1-Propanethiol (B107717) (or other suitable thiol).

• Pyridine (or other suitable base).

• Hexane (or other suitable aprotic solvent).

2. Derivatization Procedure:

• To 100 µL of the sample in hexane, add 10 µL of a 10% solution of 1-propanethiol in hexane.

• Add 5 µL of pyridine.

• Vortex the mixture for 30 seconds.

• Allow the reaction to proceed at room temperature for 15 minutes.

• The derivatized sample is now ready for GC-MS analysis using a standard split/splitless inlet.

3. Recommended GC Conditions for Derivatized L-2:

• Inlet: Splitless mode at 250 °C.

• Injection Volume: 1 µL.

• Oven Program:

  • Initial Temperature: 60 °C, hold for 2 minutes.

  • Ramp: 20 °C/min to 300 °C.

  • Hold: 5 minutes at 300 °C.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

Visualizations

Caption: Troubleshooting workflow for poor Lewisite 2 peak shape or low response.

Caption: Postulated thermal degradation pathway of Lewisite 2 in a GC inlet.

References

• 1. Programmed temperature vaporizer based method for the sensitive determination of trihalomethanes and benzene, toluene, ethylbenzene and xylenes in soils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Analysis of the degradation compounds of chemical warfare agents using liquid chromatography/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. ecs.umass.edu [ecs.umass.edu]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. 3-5 Cold-on-Column Injection Method | Technical Information | GL Sciences [glsciences.com]
• 7. 3-6 Programmed Temperature Vaporization Method | Technical Information | GL Sciences [glsciences.com]
• 8. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of GC-MS Methods for Lewisite 2 Quantification

For researchers, scientists, and professionals engaged in drug development and chemical analysis, the accurate quantification of chemical warfare agents is of paramount importance. Lewisite 2, or bis(2-chlorovinyl)chloroarsine, is a potent blister agent and a significant threat. This guide provides an objective comparison of Gas Chromatography-Mass Spectrometry (GC-MS) methods for the quantification of Lewisite 2, supported by experimental data and detailed protocols.

Quantitative Method Validation: A Comparative Analysis

The validation of an analytical method ensures its reliability for a specific purpose. For the quantification of Lewisite 2, key validation parameters include the Limit of Detection (LOD), Limit of Quantification (LOQ), linearity, precision, and accuracy. While direct comparative studies for Lewisite 2 are limited, data from studies on Lewisite 1 and its metabolites, which share similar analytical challenges, provide valuable insights.

Gas Chromatography-Mass Spectrometry (GC-MS) is a widely used and powerful technique for the identification and quantification of chemical warfare agents due to its high sensitivity and selectivity[1][2]. However, for non-volatile or thermally labile compounds like Lewisite and its degradation products, derivatization is often a necessary step to improve their chromatographic behavior[3][4].

Alternative methods, such as Liquid Chromatography-Mass Spectrometry (LC-MS), offer the advantage of analyzing samples without derivatization, which can be beneficial for high-throughput emergency response scenarios[5].

The following tables summarize the performance characteristics of a validated GC-MS method for a key Lewisite metabolite, which serves as a surrogate for what can be expected in a validated Lewisite 2 method, and compares it with an LC-MS/MS method.

Validation Parameter	GC-MS Method (for 2-chlorovinylarsonous acid - CVAA)	Alternative Method: LC-MS/MS (for (2-chlorovinyl)arsonic acid - CVAOA)
Limit of Detection (LOD)	0.015 µg/L (in SIM mode)[6]	Not explicitly stated, but method validated down to 0.41 µg/L[5]
Limit of Quantification (LOQ)	Not explicitly stated, but linearity established from 1 µg/L[6]	Not explicitly stated, but method validated down to 0.41 µg/L[5]
Linearity (Concentration Range)	1 - 400 µg/L[6]	0.41 - 52.5 µg/L[5]
Precision (Relative Standard Deviation - RSD)	5.5% at 20 µg/L, 3.2% at 100 µg/L[6]	Not explicitly stated
Accuracy (% Recovery)	Not explicitly stated	Not explicitly stated

Note: The GC-MS data is for the primary hydrolysis product of Lewisite 1, 2-chlorovinylarsonous acid (CVAA), which requires derivatization for analysis. The LC-MS/MS data is for the oxidized metabolite, (2-chlorovinyl)arsonic acid (CVAOA). These compounds are closely related to the analytical challenges expected for Lewisite 2.

Experimental Protocols

A detailed and robust experimental protocol is the foundation of any validated analytical method. Below is a representative methodology for the quantification of Lewisite 2 using GC-MS, based on established principles for related compounds.

GC-MS Method for Lewisite 2 Quantification (with Derivatization)

• Sample Preparation:

  • Environmental samples (soil, water) or biological matrices (urine, plasma) are collected.

  • For solid samples, an extraction step using a suitable organic solvent (e.g., trimethylpentane) is performed.

  • For liquid samples, a liquid-liquid extraction or solid-phase extraction (SPE) may be employed to isolate the analyte and remove interfering matrix components. An internal standard is added to the sample prior to extraction for accurate quantification[7][8].

• Derivatization:

  • Lewisite 2 and its hydrolysis products are not sufficiently volatile for direct GC analysis.

  • Derivatization with a thiol-containing reagent, such as 1,2-ethanedithiol (B43112) or butanethiol, is performed to create a more volatile and thermally stable derivative[3][9].

  • The reaction is typically carried out in an organic solvent, and the mixture is incubated to ensure complete derivatization.

• GC-MS Analysis:

  • An Agilent 6890 GC with a 5973 mass selective detector or a similar system can be used[10].

  • Gas Chromatograph (GC) Conditions:

    • Column: A non-polar capillary column, such as an HP-5 (50m x 0.32mm ID, 1 µm film thickness), is suitable for separating the derivatized analytes[10].

    • Carrier Gas: Helium is used as the carrier gas.

    • Inlet: A split/splitless inlet is used for sample introduction.

    • Temperature Program: A temperature gradient is optimized to achieve good separation of the target analyte from other components in the sample.

  • Mass Spectrometer (MS) Conditions:

    • Ionization Mode: Electron Impact (EI) ionization is commonly used[10].

    • Mass Analyzer: A quadrupole mass analyzer is typically employed.

    • Acquisition Mode: Data can be acquired in full scan mode for qualitative analysis or in Selected Ion Monitoring (SIM) mode for enhanced sensitivity and quantitative analysis[6].

• Data Analysis and Quantification:

  • The concentration of Lewisite 2 is determined by comparing the peak area of the derivatized analyte to the peak area of the internal standard.

  • A calibration curve is generated by analyzing a series of standards of known concentrations. The linearity of the method is assessed from this curve[7].

Visualizing the Workflow and Method Comparison

To better understand the experimental process and how GC-MS compares to other techniques, the following diagrams are provided.

Caption: GC-MS experimental workflow for Lewisite 2 quantification.

Caption: Logical comparison of analytical methods for Lewisite 2.

References

• 1. agilent.com [agilent.com]
• 2. cntrarmscontrol.org [cntrarmscontrol.org]
• 3. Determination of chemical warfare agents: Gas Chromatographic analysis of chlorovinylarsines (Lewisite) and their metabolites by derivatization with thiols (2nd communication) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. academic.oup.com [academic.oup.com]
• 6. Determination of lewisite metabolite 2-chlorovinylarsonous acid in urine by use of dispersive derivatization liquid-liquid microextraction followed by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. stm.bookpi.org [stm.bookpi.org]
• 8. videleaf.com [videleaf.com]
• 9. researchgate.net [researchgate.net]
• 10. apps.dtic.mil [apps.dtic.mil]

inter-laboratory comparison of "Lewisite 2" detection methods

A Comparative Guide to the Detection of Lewisite 2

This guide provides a comparative overview of analytical methodologies for the detection of Lewisite 2, a chemical warfare agent. The information is intended for researchers, scientists, and professionals in drug development, offering a summary of performance data and detailed experimental protocols for key detection methods. While direct inter-laboratory comparison studies for Lewisite 2 are not extensively available in the public domain, this guide synthesizes data from various studies on Lewisite and its metabolites to present a comparative analysis.

Data Presentation: A Comparative Analysis of Detection Methods

The detection of Lewisite 2 and its metabolites is predominantly achieved through advanced chromatographic techniques coupled with mass spectrometry. The choice of method often depends on the sample matrix (e.g., urine, water, soil), the required sensitivity, and the desired throughput. The following table summarizes quantitative performance data for the most common analytical methods.

Analytical Method	Analyte	Sample Matrix	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Relative Standard Deviation (RSD) / Precision	Analysis Time	Reference
GC-MS	Lewisite 2	Aqueous	0.002 µg/mL	Not specified	8-10%	Not specified	[1]
DDLLME-GC-MS	CVAA (Lewisite metabolite)	Urine	0.015 µg/L (SIM), 0.30 µg/L (Scanning)	1 µg/L	3.2% at 100 µg/L, 5.5% at 20 µg/L	Not specified	[2]
HPLC-ICP-MS	CVAA & CVAOA (Lewisite metabolites)	Urine	1.3 µg/L (CVAA), 1.4 µg/L (CVAOA)	Not specified	3-6%	5 min per sample	[3]
HPLC/ICP-MS	CVAA & CVAOA	Not specified	0.2 ngAs/ml (CVAA), 0.1 ngAs/ml (CVAOA)	Not specified	Not specified	Not specified	[4]
LC-MS/MS	CVAOA (Lewisite metabolite)	Urine	3.3 µg/L	25 µg/L	Not specified	5.8 min cycle time	[5]
LC-ESI-MS/MS	CVAA & CVAOA	Urine	0.5 ng/ml (CVAA), 3 ng/ml (CVAOA)	Not specified	6-11%	Not specified	[6]

Abbreviations:

• GC-MS: Gas Chromatography-Mass Spectrometry

• DDLLME-GC-MS: Dispersive Derivatization Liquid-Liquid Microextraction-Gas Chromatography-Mass Spectrometry

• HPLC-ICP-MS: High-Performance Liquid Chromatography-Inductively Coupled Plasma-Mass Spectrometry

• LC-MS/MS: Liquid Chromatography-Tandem Mass Spectrometry

• LC-ESI-MS/MS: Liquid Chromatography-Electrospray Ionization-Tandem Mass Spectrometry

• CVAA: 2-chlorovinylarsonous acid

• CVAOA: 2-chlorovinylarsonic acid

• SIM: Selected Ion Monitoring

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of experimental results. Below are generalized protocols for the key analytical methods used in the detection of Lewisite 2 and its metabolites, based on published literature.

Gas Chromatography-Mass Spectrometry (GC-MS) for Lewisite Compounds

This method is a standard for the analysis of volatile and semi-volatile organic compounds. For Lewisite analysis, derivatization is often necessary to improve volatility and thermal stability.

a. Sample Preparation (Derivatization):

• Lewisite and its hydrolysis products in aqueous samples are typically derivatized with a thiol-containing reagent, such as 1,2-ethanedithiol (B43112) or 1,3-propanedithiol, to form stable thioarsinites.[7][8]

• For complex matrices like soil, extraction with a suitable organic solvent may be required prior to derivatization.[9]

b. GC-MS Analysis:

• Injection: A small volume (typically 1 µL) of the derivatized sample extract is injected into the GC.[10]

• Gas Chromatograph: The sample is vaporized and carried by an inert gas (e.g., helium) through a capillary column (e.g., HP-5MS). The column separates the components of the mixture based on their boiling points and interactions with the column's stationary phase. A temperature gradient program is used to optimize separation.[11]

• Mass Spectrometer: As the separated components elute from the GC column, they enter the mass spectrometer. The molecules are ionized (typically by electron impact) and fragmented. The resulting ions are separated based on their mass-to-charge ratio, creating a unique mass spectrum for each compound that allows for its identification and quantification.[10][12][13]

Liquid Chromatography-Mass Spectrometry (LC-MS) for Lewisite Metabolites

LC-MS is particularly useful for the analysis of non-volatile and thermally labile compounds, such as the hydrolysis products of Lewisite (CVAA and CVAOA), directly from biological matrices like urine.

a. Sample Preparation:

• For urine samples, a simple dilution with a buffer containing an internal standard is often sufficient.[3]

• Solid-phase extraction (SPE) can be employed for sample cleanup and concentration, especially for trace-level analysis.[5][6]

• In some methods, an oxidation step using hydrogen peroxide is included to convert any remaining trivalent arsenic species (like CVAA) to the pentavalent state (CVAOA) for unified analysis.[5]

b. LC-MS Analysis:

• Liquid Chromatograph: A small volume of the prepared sample is injected into the HPLC system. The sample is transported by a liquid mobile phase through a column (e.g., a reversed-phase C18 or polar embedded column). The components are separated based on their affinity for the stationary phase.[3][4]

• Mass Spectrometer: The eluent from the LC column is introduced into the mass spectrometer. An ionization source, such as electrospray ionization (ESI) or inductively coupled plasma (ICP), is used to generate ions from the analytes.[3][5] The mass spectrometer then separates and detects these ions, providing both qualitative and quantitative information. Tandem mass spectrometry (MS/MS) can be used for enhanced selectivity and sensitivity.[5][6]

Visualizations

Experimental Workflow for Lewisite 2 Detection

The following diagram illustrates a generalized workflow for the detection and analysis of Lewisite 2 and its metabolites from environmental or biological samples.

Caption: Generalized workflow for Lewisite 2 detection.

Logical Relationships of Detection Methods

This diagram outlines the logical flow and key characteristics that differentiate the primary methods for Lewisite 2 detection.

Caption: Logical comparison of Lewisite 2 detection methods.

Immunoassays and Biosensors

While chromatographic methods are the gold standard for confirmation and quantification, immunoassays and biosensors represent potential alternative or screening methods.

• Immunoassays: These methods utilize the specific binding of an antibody to a target analyte.[14] While immunoassays are available for a wide range of molecules, specific commercial kits for Lewisite 2 are not commonly documented in the reviewed literature.[15][16] The development of such an assay would require the generation of antibodies specific to Lewisite 2 or its stable metabolites.

• Biosensors: Biosensors are analytical devices that combine a biological component with a physicochemical detector.[17] Various biosensor platforms, such as those based on field-effect transistors or optical methods, have been developed for the rapid and sensitive detection of a variety of analytes.[18][19][20] While the application of biosensors for the specific detection of Lewisite 2 is an active area of research, established and widely adopted biosensor-based methods are not yet prevalent in the literature. The high sensitivity and potential for real-time monitoring make them a promising technology for future development.[21]

References

• 1. Determination of lewisite constituents in aqueous samples using hollow-fibre liquid-phase microextraction followed by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Determination of lewisite metabolite 2-chlorovinylarsonous acid in urine by use of dispersive derivatization liquid-liquid microextraction followed by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Rapid analysis of Lewisite metabolites in urine by high-performance liquid chromatography-inductively coupled plasma-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. academic.oup.com [academic.oup.com]
• 6. researchgate.net [researchgate.net]
• 7. Determination of chemical warfare agents: Gas Chromatographic analysis of chlorovinylarsines (Lewisite) and their metabolites by derivatization with thiols (2nd communication) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Lewisite (L): Blister Agent | NIOSH | CDC [cdc.gov]
• 10. agilent.com [agilent.com]
• 11. population-protection.eu [population-protection.eu]
• 12. apps.dtic.mil [apps.dtic.mil]
• 13. epa.gov [epa.gov]
• 14. epa.gov [epa.gov]
• 15. revvity.com [revvity.com]
• 16. Immunoassay Reagents and Kits | Fisher Scientific [fishersci.com]
• 17. e3s-conferences.org [e3s-conferences.org]
• 18. medrxiv.org [medrxiv.org]
• 19. mdpi.com [mdpi.com]
• 20. docs.lib.purdue.edu [docs.lib.purdue.edu]
• 21. mdpi.com [mdpi.com]

comparative analysis of "Lewisite 1" and "Lewisite 2" toxicity

A Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the toxicity of Lewisite 1 (L-1) and its common byproduct, Lewisite 2 (L-2). While both are potent chemical warfare agents, this document aims to objectively present the available experimental data on their toxic effects to aid in research and the development of countermeasures.

Executive Summary

Lewisite 1, or 2-chlorovinyldichloroarsine, is a powerful vesicant (blistering agent) that causes immediate and severe damage to the skin, eyes, and respiratory tract.[1] Lewisite 2, bis(2-chloroethenyl)arsinous chloride, is a byproduct formed during the synthesis of L-1.[2] Although direct, independent toxicological studies on L-2 are scarce in publicly available literature, the prevailing scientific consensus is that its toxicity is comparable to that of L-1.[2][3] Therefore, for the purpose of risk assessment and the development of protective measures, the toxicity of lewisite mixtures is primarily attributed to the effects of L-1 due to its higher concentration and volatility in typical formulations.[2]

The primary mechanism of lewisite toxicity involves the inhibition of pyruvate (B1213749) dehydrogenase, a critical enzyme in cellular respiration, through the binding of its arsenic moiety to sulfhydryl groups in proteins. This disruption of cellular metabolism leads to cell death. Recent studies have also elucidated the role of reactive oxygen species (ROS) in mediating lewisite-induced toxicity, triggering signaling pathways such as the Unfolded Protein Response (UPR), DNA damage response, and autophagy.

This guide summarizes the key toxicological data for Lewisite 1, which can be considered representative of Lewisite 2's effects, and details the known signaling pathways and experimental methodologies used to assess their toxicity.

Quantitative Toxicity Data

The following tables summarize the available quantitative toxicity data for Lewisite 1. Due to the lack of specific independent data for Lewisite 2, its toxicity is considered to be in a similar range to Lewisite 1.

Table 1: Lethal Dose and Concentration of Lewisite 1

Parameter	Species	Route of Exposure	Value	Reference
LD50	Human (estimated)	Dermal	> 40 mg/kg	[2]
LD50	Not Specified	Dermal	30-50 mg/kg	[1]
LCt50	Human (estimated)	Inhalation	1,500 mg·min/m³	[1]
LCt50	Dog	Inhalation	176 mg/m³ for 7.5 min	[2]

Table 2: Non-Lethal Effects of Lewisite 1 in Humans

Effect	Route of Exposure	Concentration/Dose	Onset of Symptoms	Reference
Eye Irritation and Swelling	Vapor	0.01 mg/L for 15 min	Immediate	[4]
Skin Redness	Liquid	Not Specified	15-30 minutes	[5]
Blister Formation	Liquid	3.5 - 40 µg	Within 12 hours	[2]
Respiratory Tract Irritation	Vapor	0.05 - 0.12 mg/L for 10-30 min	Immediate	[4]

Experimental Protocols

Detailed, step-by-step experimental protocols for lewisite toxicity studies are often not fully disclosed in publicly available literature due to the nature of the compounds. However, based on published research, the following methodologies are commonly employed:

Dermal Toxicity Assessment (Vesicant Action)

• Animal Model: Typically, rabbits or guinea pigs are used. Hairless mice have also been utilized in recent studies.

• Test Substance Application: A precise, measured microdroplet of Lewisite 1 (often diluted in a solvent like alcohol) is applied to a shaved area of the animal's skin.

• Observation: The site of application is observed at regular intervals (e.g., 15 minutes, 30 minutes, 1 hour, 4 hours, 12 hours, 24 hours) for signs of erythema (redness) and blister formation. The diameter of the affected area and the blister is measured.

• Histopathology: Skin biopsies are taken from the exposed area at various time points to examine the extent of tissue damage, including epidermal necrosis, dermal-epidermal separation, and inflammatory cell infiltration, using standard histological staining techniques (e.g., Hematoxylin and Eosin).

Inhalation Toxicity Assessment

• Animal Model: Rats, mice, or dogs are commonly used.

• Exposure System: Animals are placed in a whole-body or nose-only inhalation chamber.

• Atmosphere Generation: A calibrated system is used to generate a controlled concentration of Lewisite 1 vapor in the air supplied to the chamber.

• Exposure Duration: Animals are exposed for a defined period (e.g., 10 minutes, 30 minutes, 1 hour).

• Post-Exposure Monitoring: Animals are observed for clinical signs of toxicity, including respiratory distress, nasal discharge, and mortality, for a period of up to 14 days.

• Pathology: At the end of the observation period, or upon death, a full necropsy is performed with a focus on the respiratory tract. Tissues are collected for histopathological examination to assess damage to the trachea, bronchi, and lungs.

In Vitro Mechanistic Studies

• Cell Culture: Human or animal cell lines, such as keratinocytes (skin cells) or bronchial epithelial cells, are cultured in a controlled laboratory environment.

• Exposure: Cells are treated with varying concentrations of lewisite or its analogues (due to the high toxicity of lewisite, less toxic analogues are sometimes used for initial screening).

• Analysis of Cellular Pathways: Various molecular biology techniques are employed to study the effects on signaling pathways. These can include:

  • Western Blotting: To measure the levels of specific proteins involved in signaling pathways (e.g., markers of UPR, apoptosis, and autophagy).

  • Quantitative PCR (qPCR): To measure the expression of genes involved in these pathways.

  • Immunofluorescence: To visualize the localization of proteins within the cell.

  • Flow Cytometry: To measure cell death (apoptosis/necrosis) and the production of reactive oxygen species (ROS).

Signaling Pathways in Lewisite Toxicity

Lewisite exposure triggers a cascade of cellular events, primarily initiated by the generation of reactive oxygen species (ROS). These ROS then activate several interconnected signaling pathways that contribute to cellular damage and inflammation.

Caption: Signaling pathways activated by Lewisite exposure, mediated by ROS.

Experimental Workflow for Investigating Lewisite-Induced Signaling

The following diagram illustrates a typical experimental workflow to investigate the molecular mechanisms of lewisite toxicity in vitro.

Caption: A typical workflow for in vitro analysis of Lewisite's toxic effects.

Conclusion

The available evidence strongly indicates that Lewisite 1 and Lewisite 2 are highly toxic compounds with comparable vesicant and systemic effects. The toxicity of lewisite is multifaceted, involving direct enzymatic inhibition and the induction of complex cellular stress-response pathways mediated by reactive oxygen species. While quantitative toxicological data for Lewisite 2 is not as readily available as for Lewisite 1, the prudent approach for research and safety is to consider them equally hazardous. Further research focusing on the specific toxicokinetics and any subtle mechanistic differences between Lewisite 1 and Lewisite 2 would be valuable for the development of more targeted and effective medical countermeasures.

References

• 1. Blister Agents: Lewisite (L), Mustard-Lewisite Mixture (HL) | Medical Management Guidelines | Toxic Substance Portal | ATSDR [wwwn.cdc.gov]
• 2. 5. Lewisite Acute Exposure Guideline Levels - Acute Exposure Guideline Levels for Selected Airborne Chemicals: Volume 15 - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. LEWISITES - Nineteenth Interim Report of the Committee on Acute Exposure Guideline Levels: Part A - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Health Risk Assessment for Lewisite - Review of the U.S. Army's Health Risk Assessments For Oral Exposure to Six Chemical-Warfare Agents - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Lewisite (L): Blister Agent | NIOSH | CDC [cdc.gov]

"Lewisite 2" vs. sulfur mustard: a toxicological comparison

A Comprehensive Guide for Researchers and Drug Development Professionals

This guide provides an objective toxicological comparison of two potent chemical vesicants: Lewisite 2 and sulfur mustard. Both agents have a history of use as chemical warfare agents and pose significant health risks upon exposure. Understanding their distinct and overlapping toxicological profiles is crucial for the development of effective countermeasures and therapeutics. This document summarizes key toxicological data, details experimental methodologies for assessing their effects, and visualizes relevant biological pathways.

Executive Summary

Lewisite 2, an organoarsenical compound, and sulfur mustard, a bifunctional alkylating agent, are powerful vesicants that cause severe damage to the skin, eyes, and respiratory tract. While both induce blistering and tissue necrosis, their mechanisms of action, onset of symptoms, and systemic effects exhibit notable differences. Lewisite's effects are immediate, characterized by intense pain upon contact, whereas sulfur mustard has a characteristic latency period, with symptoms appearing hours after exposure. Systemically, Lewisite's toxicity is linked to arsenic poisoning, while sulfur mustard causes profound immunosuppression. This guide delves into the quantitative toxicological data available for both agents to provide a clear comparative analysis for the scientific community.

Quantitative Toxicological Data

The following tables summarize the available quantitative data for Lewisite 2 and sulfur mustard, focusing on key toxicological endpoints. It is important to note that specific toxicological data for isolated Lewisite 2 is limited; much of the available data pertains to "Lewisite," which is primarily Lewisite 1 but often contains Lewisite 2 and 3 as byproducts. The toxicity of Lewisite 2 is reported to be comparable to Lewisite 1.[1]

Toxicological Endpoint	Lewisite 2	Sulfur Mustard	Source
Dermal LD₅₀ (Guinea Pig)	8 mg/kg	~9-100 mg/kg (in various species)	[2]
Subcutaneous LD₅₀ (Guinea Pig)	0.2 mg/kg	Not widely reported	[2]

Toxicological Endpoint	Lewisite (General)	Sulfur Mustard	Source
Human Inhalation LCt₅₀ (estimated)	~1,500 mg·min/m³	1,500 mg·min/m³	[3]
Human Dermal LD₅₀ (estimated)	>40 mg/kg	~30-50 mg/kg	[1][3]
Vesication Dose (Human Skin)	~14-40 µg	Doses up to 50 µg/cm² cause erythema and vesicles	[1][3]

Mechanisms of Toxicity

Lewisite 2

The toxicity of Lewisite 2, like other arsenicals, is primarily due to its high affinity for sulfhydryl groups in proteins. This interaction leads to the inhibition of critical enzymes, most notably pyruvate (B1213749) dehydrogenase, which plays a vital role in cellular respiration. The disruption of this pathway leads to a rapid depletion of cellular ATP, oxidative stress, and ultimately, cell death. This direct and rapid enzymatic inhibition is responsible for the immediate pain and tissue damage observed upon contact.

Sulfur Mustard

Sulfur mustard is a potent bifunctional alkylating agent. It readily forms a highly reactive cyclic sulfonium (B1226848) ion that alkylates a wide range of biological molecules, most significantly DNA. This alkylation can lead to DNA cross-linking, strand breaks, and mutations, which inhibit DNA replication and transcription. The cellular response to this extensive DNA damage involves the activation of DNA repair enzymes, such as poly(ADP-ribose) polymerase (PARP). Overactivation of PARP depletes cellular NAD+ and ATP, leading to an energy crisis and delayed cell death through apoptosis or necrosis. This complex cascade of events contributes to the characteristic latent period before the clinical manifestation of sulfur mustard injury.

Clinical Effects: A Comparative Overview

Organ System	Lewisite 2	Sulfur Mustard
Skin	Immediate, intense pain and irritation. Erythema within minutes, followed by blister formation within hours.[1][4]	Latent period of several hours. Erythema, itching, and subsequent formation of large, fluid-filled blisters. Delayed wound healing.
Eyes	Immediate and severe pain, lacrimation, and blepharospasm. Corneal damage can be rapid and severe.[3]	Delayed onset of symptoms including irritation, photophobia, and pain. Severe exposures can lead to corneal ulceration and blindness.
Respiratory Tract	Immediate burning pain in the nose and throat, cough, and shortness of breath. High concentrations can cause rapid pulmonary edema and death.[3]	Delayed symptoms including sore throat, hoarseness, and cough. Severe exposures can lead to inflammation, necrosis of the respiratory epithelium, and delayed respiratory failure.
Systemic Effects	"Lewisite shock" characterized by systemic capillary leakage, fluid loss, and hypotension.[5] Potential for systemic arsenic poisoning.	Bone marrow suppression leading to leukopenia and increased susceptibility to infection. Gastrointestinal effects including nausea and vomiting.
Long-term Effects	Chronic respiratory disease, permanent eye damage, and potential for arsenic-related cancers.	Chronic respiratory diseases, long-term eye complications, and an increased risk of skin and respiratory cancers.

Experimental Protocols

In Vitro Cytotoxicity Assay: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan (B1609692), which has a purple color.

Methodology:

• Cell Plating: Seed cells in a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) and allow them to adhere and grow for 24 hours in a humidified incubator at 37°C and 5% CO₂.[6]

• Compound Exposure: Prepare serial dilutions of Lewisite 2 or sulfur mustard in an appropriate solvent (e.g., DMSO) and then in cell culture medium. Replace the medium in the wells with the medium containing the test compounds. Include vehicle controls and untreated controls.[7]

• Incubation: Incubate the plates for a specified period (e.g., 24, 48, or 72 hours).[7]

• MTT Addition: After incubation, add MTT solution (final concentration of 0.5 mg/mL) to each well and incubate for 3-4 hours at 37°C.[8]

• Formazan Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO or an acidic isopropanol (B130326) solution) to each well to dissolve the formazan crystals.[9]

• Absorbance Measurement: Measure the absorbance of the solubilized formazan at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC₅₀ (the concentration of the compound that inhibits cell growth by 50%).

In Vitro Skin Corrosion Test: Reconstructed Human Epidermis (RhE) Model (OECD TG 431)

This test method provides an in vitro procedure for the hazard identification of corrosive chemicals. It utilizes a reconstructed human epidermis model that mimics the biochemical and physiological properties of the upper layers of the human skin.

Methodology:

• RhE Tissue Preparation: Reconstituted human epidermis tissues are pre-incubated in maintenance medium.

• Test Chemical Application: A defined amount of the test chemical (liquid or solid) is applied topically to the surface of the RhE tissue.[10]

• Exposure and Incubation: The tissues are exposed to the test chemical for specific time points (e.g., 3 minutes and 1 hour).[10]

• Rinsing: After exposure, the test chemical is thoroughly rinsed from the tissue surface.

• MTT Assay: Cell viability is determined using the MTT assay as described above. The tissue is incubated with MTT solution, followed by formazan extraction.[10]

• Classification: A chemical is identified as corrosive if the mean cell viability is below a certain threshold after a specific exposure time. The test also allows for sub-categorization of corrosive potential based on the degree of viability reduction at different time points.[10]

Acute Dermal Toxicity (OECD TG 402)

This guideline provides a method for assessing the acute toxic effects of a substance applied to the skin.

Methodology:

• Animal Selection: Young adult rats are typically used. The fur on the dorsal area of the trunk is clipped one day before the test.[11]

• Test Substance Application: The test substance is applied uniformly over a defined area of the clipped skin (at least 10% of the body surface area). For liquids, it is applied as is; for solids, it is moistened with a suitable vehicle (e.g., water or saline).[11]

• Exposure: The treated area is covered with a porous gauze dressing and non-irritating tape for a 24-hour exposure period.[12]

• Observation: Animals are observed for signs of toxicity and mortality at regular intervals for at least 14 days. Body weight is recorded weekly.[13]

• Necropsy: All animals are subjected to a gross necropsy at the end of the observation period.

• Data Analysis: The LD₅₀ is determined, which is the statistically derived single dose of a substance that can be expected to cause death in 50% of the animals when administered by the dermal route.

Conclusion

Lewisite 2 and sulfur mustard are highly toxic vesicants with distinct toxicological profiles. Lewisite 2 acts as a rapid and potent enzymatic inhibitor, causing immediate pain and tissue damage, with systemic toxicity related to arsenic poisoning. In contrast, sulfur mustard's toxicity is characterized by a latent period, driven by its alkylating properties that lead to extensive DNA damage and a subsequent cellular energy crisis. The quantitative data, though more limited for Lewisite 2, suggests a high degree of dermal and systemic toxicity for both agents. The detailed experimental protocols provided in this guide offer a framework for the continued investigation of these hazardous compounds and the development of effective medical countermeasures. Further research into the specific toxicology of isolated Lewisite 2 is warranted to refine our understanding of its unique hazards.

References

• 1. 5. Lewisite Acute Exposure Guideline Levels - Acute Exposure Guideline Levels for Selected Airborne Chemicals: Volume 15 - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. guidechem.com [guidechem.com]
• 3. Blister Agents: Lewisite (L), Mustard-Lewisite Mixture (HL) | Medical Management Guidelines | Toxic Substance Portal | ATSDR [wwwn.cdc.gov]
• 4. nrt.org [nrt.org]
• 5. Lewisite 2 - Wikipedia [en.wikipedia.org]
• 6. MTT Assay [protocols.io]
• 7. In Vitro Cytotoxicity Assays and IC50 for 120 Tumor Cell Lines | Transfection Reagents | Cell Lines, In Vivo | Altogen Biosystems [altogen.com]
• 8. researchhub.com [researchhub.com]
• 9. broadpharm.com [broadpharm.com]
• 10. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 11. gyansanchay.csjmu.ac.in [gyansanchay.csjmu.ac.in]
• 12. Acute dermal toxicity studies | PPTX [slideshare.net]
• 13. nucro-technics.com [nucro-technics.com]

Navigating the Analytical Landscape of Lewisite 2: A Guide to Accuracy and Precision

For Researchers, Scientists, and Drug Development Professionals

The accurate and precise analysis of chemical warfare agents is paramount for both defense and environmental remediation efforts. Lewisite 2 (L-2), an organoarsenic vesicant, often found in mixtures with Lewisite 1 (L-1) and Lewisite 3 (L-3), presents a significant analytical challenge. Unlike more common chemical compounds, analytical standards for Lewisite 2 are not commercially available due to their controlled nature as chemical warfare agents. Consequently, laboratories tasked with the detection and quantification of Lewisite 2 must rely on in-house prepared and meticulously characterized standards.

This guide provides a comprehensive overview of the accuracy and precision associated with the analysis of Lewisite 2, focusing on the methods used to prepare and validate these critical reference materials. While a direct comparison of commercial products is not feasible, this document offers a comparative analysis of the analytical methodologies that underpin the reliable measurement of this hazardous compound.

The Foundation of Accuracy: In-House Standard Preparation and Purity Assessment

The reliability of any Lewisite 2 analysis is fundamentally dependent on the quality of the analytical standard. As these are typically synthesized in specialized laboratories, a rigorous characterization process is essential to establish their purity and concentration, which in turn determines the accuracy of subsequent measurements.

One highly accurate method for determining the purity of Lewisite standards is the coulometric iodimetric procedure. This technique offers significant advantages over traditional volumetric methods, including reduced sample preparation and analysis times, and has demonstrated high levels of accuracy and precision.

Experimental Protocol: Coulometric Iodimetric Purity Assessment of Lewisite Standards

This protocol outlines a method for determining the purity of a Lewisite analytical standard.

1. Principle: This method is based on the in-situ electrochemical generation of iodine, which reacts with the trivalent arsenic in Lewisite. The amount of charge passed until the endpoint is reached is directly proportional to the amount of trivalent arsenic, allowing for a highly accurate determination of purity. The pH of the solution can be adjusted to differentiate between total trivalent arsenic and organic trivalent arsenic.

2. Materials and Reagents:

• Lewisite sample

• High-purity water

• Potassium iodide (KI)

• Buffer solutions (pH 4 and pH 8)

• Coulometer with a platinum generating electrode and a suitable endpoint detection system

3. Procedure:

• Prepare a solution of the Lewisite standard in a suitable organic solvent.

• Accurately transfer a known volume of the Lewisite solution to the coulometric cell.

• Add the supporting electrolyte solution containing potassium iodide.

• For the determination of organic trivalent arsenic, adjust the pH of the solution to 4 using a buffer. For total trivalent arsenic, adjust the pH to 8.

• Initiate the coulometric titration. Iodine is generated at the anode and reacts with the Lewisite.

• The titration is complete when an excess of iodine is detected by the endpoint detection system.

• The total charge passed (in coulombs) is recorded.

• Calculate the purity of the Lewisite sample based on Faraday's laws, the known stoichiometry of the reaction, and the initial mass of the sample.

9. Quality Control:

• Analyze a certified reference material (CRM) of arsenious oxide to verify the accuracy of the method.

• Perform replicate analyses to assess the precision of the measurement.

Comparative Performance of Analytical Methods for Lewisite Analysis

The accuracy and precision of Lewisite 2 analysis are not solely dependent on the standard's purity but are also intrinsically linked to the analytical method employed. Various techniques, primarily gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-inductively coupled plasma-mass spectrometry (LC-ICP-MS), are utilized for the detection and quantification of Lewisites and their degradation products. The following table summarizes the performance characteristics of these methods as reported in the scientific literature. It is important to note that these values are from different studies and do not represent a direct head-to-head comparison.

Analytical Method	Analyte(s)	Matrix	Linearity (R²)	Limit of Detection (LOD)	Accuracy (Recovery %)	Precision (RSD %)	Citation(s)
GC-MS with thiol derivatization	Lewisite 1 and Lewisite 2	Hydrocarbon matrices	Not Reported	Not Reported	Not Reported	Not Reported	[1]
HPLC-ICP-MS	CVAA and CVAOA	Urine	> 0.99	1.3 µg/L (CVAA)	97-103%	3-6%	[2]
LC-MS/MS	CVAA and CVAOA	Urine	> 0.99	0.5 ng/mL (CVAA), 3 ng/mL (CVAOA)	89-111%	6-11%	[3]
HPLC-ICP-MS	CVAA and CVAOA	Water	Not Reported	0.2 ng As/mL (CVAA), 0.1 ng As/mL (CVAOA)	Not Reported	Not Reported	[4]
SPE-LC-MS/MS	CVAOA	Human Urine	> 0.99	Not Reported	95-105%	< 15%	[5]

*CVAA: 2-chlorovinylarsonous acid (a hydrolysis product of Lewisite 1) *CVAOA: 2-chlorovinylarsonic acid (an oxidation product of CVAA)

Experimental Protocol: GC-MS Analysis of Lewisite 2 with Derivatization

Due to the reactive and often unstable nature of Lewisite compounds, derivatization is a common and necessary step for their successful analysis by GC-MS. This protocol provides a general workflow for this type of analysis.

1. Principle: Lewisite 2 is derivatized with a thiol-containing reagent to form a more stable and volatile compound that can be readily separated and detected by GC-MS.

2. Materials and Reagents:

• Lewisite 2 sample or extract

• Derivatizing agent (e.g., a long-chain aliphatic thiol)

• Internal standard (e.g., a deuterated analog or a compound with similar chemical properties)

• Organic solvent (e.g., hexane)

• GC-MS system with a suitable capillary column (e.g., HP-5MS)

3. Procedure:

• Sample Preparation: Accurately weigh or measure the sample containing Lewisite 2.

• Derivatization: Add the derivatizing agent and the internal standard to the sample. The reaction conditions (e.g., temperature, time) should be optimized to ensure complete derivatization.

• Extraction: If necessary, extract the derivatized Lewisite 2 into a suitable organic solvent.

• GC-MS Analysis:

  • Inject an aliquot of the derivatized sample extract into the GC-MS system.

  • The GC oven temperature is programmed to separate the derivatized Lewisite 2 from other components in the sample.

  • The mass spectrometer is operated in a suitable mode (e.g., full scan or selected ion monitoring) to detect and quantify the derivatized analyte and the internal standard.

• Quantification: The concentration of Lewisite 2 in the original sample is calculated by comparing the peak area of the derivatized analyte to that of the internal standard, using a calibration curve prepared with in-house standards.

6. Quality Control:

• Analyze a method blank to check for contamination.

• Analyze a matrix spike sample to assess the accuracy of the method.

• Analyze a duplicate sample to assess the precision of the method.

Visualizing the Workflow

To provide a clearer understanding of the processes involved in Lewisite 2 analysis, the following diagrams, generated using the DOT language, illustrate the key workflows.

Caption: Workflow for Lewisite 2 analysis, from standard preparation to sample analysis.

Caption: Key factors influencing the accuracy and precision of Lewisite 2 analysis.

References

• 1. Determination of chemical warfare agents: Gas Chromatographic analysis of chlorovinylarsines (Lewisite) and their metabolites by derivatization with thiols (2nd communication) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Lewisite metabolites detection in urine by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. academic.oup.com [academic.oup.com]

A Guide to "Lewisite 2" Analysis: Understanding the Landscape in the Absence of Commercial Extraction Kits

For researchers, scientists, and drug development professionals, the precise isolation and analysis of target compounds are paramount. However, when the compound of interest is "Lewisite 2," the landscape of available tools differs significantly from that of typical biological molecules. A thorough review of scientific and commercial resources indicates that there are no commercially available "Lewisite 2 extraction kits." This is because Lewisite 2 is an organoarsenic chemical weapon, and its handling is subject to stringent international regulations and is not part of standard pharmaceutical or biological research.[1][2][3]

This guide will clarify the nature of Lewisite 2 and explain the methodologies used for its detection and analysis in specialized laboratory settings, as commercial purification kits for this substance do not exist.

Understanding Lewisite 2

Lewisite is a chemical warfare agent that exists as a mixture of three primary compounds: Lewisite 1 (L-1), Lewisite 2 (L-2), and Lewisite 3 (L-3).[1][3] L-2, or bis(2-chloroethenyl) arsinous chloride, is a byproduct formed during the synthesis of L-1.[1] Like its counterparts, it is a potent vesicant (blister agent) and lung irritant.[3][4] Due to its hazardous nature and its status as a chemical weapon, its production and use are strictly controlled under the Chemical Weapons Convention.[4] Consequently, the typical commercial kits available for the extraction of proteins, nucleic acids, or other biomolecules are not manufactured for Lewisite 2.

Analytical Methods for Lewisite Detection

While commercial "extraction kits" in the conventional sense are not available, specialized analytical methods have been developed for the extraction and detection of Lewisite compounds from environmental samples, primarily for verification and defense purposes. One such method is hollow-fibre liquid-phase microextraction , which has been optimized for isolating Lewisite 1, 2, and 3 from aqueous samples, followed by analysis using gas chromatography-mass spectrometry (GC-MS).[5]

This technique is a laboratory-based method and not a pre-packaged kit. The key parameters that are optimized for this process include:

• Derivatising agent: A chemical used to modify the Lewisite molecule to make it more suitable for analysis.

• Extraction solvent: The solvent used to draw the Lewisite out of the sample.

• pH and ionic strength of the sample: These properties of the water sample are adjusted to maximize extraction efficiency.

• Stirring speed and extraction time: Physical parameters that are controlled to ensure consistent and effective extraction.[5]

This method has been validated and can detect Lewisite at concentrations as low as 0.002 µg/mL.[5]

The Inapplicability of Biological Signaling Pathways

The request for diagrams of signaling pathways related to "Lewisite 2" stems from a common approach in drug development and biological research, where understanding a molecule's interaction with cellular pathways is crucial. However, the toxic effects of Lewisite are not mediated through specific signaling pathways in the same way a drug or a signaling molecule would be.

Lewisite exerts its toxicity through direct chemical damage to tissues. As an organoarsenic compound, it reacts with sulfhydryl groups in proteins, disrupting their function and leading to widespread cellular damage.[5] Inhalation causes severe irritation and damage to the respiratory tract, while skin contact results in painful blisters.[4] Systemically, it can lead to "Lewisite shock," a form of refractory hypotension caused by capillary damage and fluid loss.[1] This mechanism of action is one of direct, widespread chemical injury rather than the modulation of specific biological signaling cascades.

References

• 1. Lewisite 2 - Wikipedia [en.wikipedia.org]
• 2. Lewisite 2 | C4H4AsCl3 | CID 5368106 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Lewisite - Wikipedia [en.wikipedia.org]
• 4. dhd2.org [dhd2.org]
• 5. Determination of lewisite constituents in aqueous samples using hollow-fibre liquid-phase microextraction followed by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Analysis of Immunoassays for the Detection of Lewisite Compounds: A Cross-Reactivity Study

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of hypothetical immunoassays designed for the detection of Lewisite compounds, with a specific focus on the cross-reactivity of a potential "Lewisite 2" immunoassay. Given the absence of commercially available, specific immunoassays for Lewisite 2, this document outlines the expected performance based on established principles of immunoassay development for small molecules and provides the necessary experimental framework for such a study.

The detection of Lewisite exposure often relies on the identification of its stable hydrolysis product, 2-chlorovinylarsonous acid (CVAA), in biological samples. Therefore, a prospective immunoassay would likely be developed to target a hapten that mimics the structure of CVAA. This guide presupposes the development of such an immunoassay and evaluates its theoretical cross-reactivity with various forms of Lewisite and other arsenic-containing compounds.

Data Presentation: Cross-Reactivity of a Hypothetical Anti-Lewisite Immunoassay

The following table summarizes the plausible cross-reactivity of a competitive ELISA designed for the detection of Lewisite and its metabolites. The assay is based on a monoclonal antibody raised against a hapten mimicking the structure of 2-chlorovinylarsonous acid (CVAA), the primary hydrolysis product of Lewisite 1. The cross-reactivity is calculated as the percentage of the concentration of the competing compound that gives a 50% inhibition of the signal relative to the concentration of Lewisite 1 that gives 50% inhibition.

Compound	Chemical Structure	Relationship to Analyte	IC50 (ng/mL)	Cross-Reactivity (%)
Lewisite 1	ClCH=CHAsCl₂	Primary Target Analyte	10	100%
Lewisite 2	(ClCH=CH)₂AsCl	Structurally Similar	50	20%
Lewisite 3	(ClCH=CH)₃As	Structurally Similar	250	4%
2-chlorovinylarsonous acid (CVAA)	ClCH=CHAs(OH)₂	Primary Metabolite	8	125%
Arsenic Trichloride	AsCl₃	Precursor	> 10,000	< 0.1%
Phenylarsine Oxide	C₆H₅AsO	Structurally Related	500	2%
Cacodylic Acid	(CH₃)₂AsO₂H	Unrelated Organoarsenical	> 10,000	< 0.1%
Arsenobetaine	(CH₃)₃As⁺CH₂COO⁻	Unrelated Organoarsenical	> 10,000	< 0.1%

Note: The data presented in this table is hypothetical and intended for illustrative purposes. Actual experimental results may vary.

Experimental Protocols

The following is a detailed protocol for a competitive Enzyme-Linked Immunosorbent Assay (ELISA) to determine the cross-reactivity of an antibody against various Lewisite-related compounds.

Materials

• Microtiter plates (96-well)

• Coating Antigen: Hapten-protein conjugate (e.g., CVAA-BSA)

• Monoclonal Antibody: Specific for the CVAA-like hapten

• Standard Solutions: Lewisite 1, Lewisite 2, Lewisite 3, CVAA, and other potential cross-reactants of known concentrations.

• Enzyme-conjugated Secondary Antibody (e.g., Goat anti-mouse IgG-HRP)

• Substrate Solution (e.g., TMB)

• Stop Solution (e.g., 2M H₂SO₄)

• Coating Buffer (e.g., Carbonate-bicarbonate buffer, pH 9.6)

• Wash Buffer (e.g., PBS with 0.05% Tween-20)

• Blocking Buffer (e.g., 1% BSA in PBS)

• Assay Buffer (e.g., PBS)

Procedure

• Coating:

  • Dilute the coating antigen to an optimal concentration (e.g., 1-10 µg/mL) in coating buffer.

  • Add 100 µL of the diluted coating antigen to each well of the microtiter plate.

  • Incubate overnight at 4°C.

• Washing:

  • Aspirate the coating solution from the wells.

  • Wash the plate three times with 200 µL of wash buffer per well.

• Blocking:

  • Add 200 µL of blocking buffer to each well.

  • Incubate for 1-2 hours at room temperature.

• Washing:

  • Wash the plate three times with wash buffer.

• Competitive Reaction:

  • Prepare serial dilutions of the standard (Lewisite 1) and the potential cross-reactants (Lewisite 2, Lewisite 3, etc.) in assay buffer.

  • In a separate plate or tubes, pre-incubate 50 µL of each standard or cross-reactant dilution with 50 µL of the diluted primary antibody for 30 minutes at room temperature.

  • Transfer 100 µL of the pre-incubated mixture to the corresponding wells of the coated and blocked plate.

  • Incubate for 1-2 hours at room temperature.

• Washing:

  • Wash the plate five times with wash buffer.

• Secondary Antibody Incubation:

  • Add 100 µL of the diluted enzyme-conjugated secondary antibody to each well.

  • Incubate for 1 hour at room temperature.

• Washing:

  • Wash the plate five times with wash buffer.

• Substrate Development:

  • Add 100 µL of the substrate solution to each well.

  • Incubate in the dark at room temperature for 15-30 minutes, or until sufficient color development is observed.

• Stopping the Reaction:

  • Add 50 µL of stop solution to each well.

• Data Acquisition:

  • Read the absorbance of each well at 450 nm using a microplate reader.

• Data Analysis:

  • Plot a standard curve of absorbance versus the logarithm of the Lewisite 1 concentration.

  • Determine the IC50 value for Lewisite 1 (the concentration that causes 50% inhibition of the maximum signal).

  • For each cross-reactant, determine the concentration that causes 50% inhibition (IC50).

  • Calculate the percent cross-reactivity using the following formula: % Cross-Reactivity = (IC50 of Lewisite 1 / IC50 of Cross-Reactant) x 100

Mandatory Visualization

The following diagrams illustrate the key processes involved in the cross-reactivity study.

A Comparative Guide to Derivatization Agents for the Analysis of Lewisite 2

The robust and sensitive analysis of the chemical warfare agent Lewisite 2 (L-2), or bis(2-chloroethenyl)arsinous chloride, is critical for both environmental monitoring and verification of the Chemical Weapons Convention. Due to its reactivity and thermal instability, direct analysis of L-2 by gas chromatography-mass spectrometry (GC-MS) is challenging. Derivatization is a crucial step to enhance its volatility and stability, thereby improving its chromatographic performance and detectability. This guide provides a comparative overview of common derivatization agents for L-2, focusing on thiol-based reagents, and presents supporting experimental data to aid researchers in selecting the most suitable agent for their analytical needs.

Performance Comparison of Derivatization Agents

The selection of a derivatization agent significantly impacts the sensitivity and reliability of L-2 detection. The following table summarizes the performance of various dithiol and monothiol derivatizing agents based on available experimental data. The primary method of analysis for which this data is relevant is Gas Chromatography with either a Mass Spectrometry (MS) or an Electron Capture Detector (ECD).

Derivatizing Agent	Limit of Detection (LOD) for L-2 Derivative	Reaction Time & Temperature	Derivative Stability	Reference
Dithiols
1,2-Ethanedithiol (Et(SH)₂)	0.3 ng	30 min at 20°C	Stable for more than three weeks at 4°C	[1]
1,3-Propanedithiol (Pr(SH)₂)	Not specified	30 min at 20°C	Stable for more than three weeks at 4°C	[1]
1,4-Butanedithiol (Bu(SH)₂)	Not specified	30 min at 20°C	Stable for more than three weeks at 4°C	[1]
1,5-Pentanediol (Pe(SH)₂)	Not specified	30 min at 20°C	Stable for more than three weeks at 4°C	[1]
1,6-Hexanedithiol (He(SH)₂)	Not specified	30 min at 20°C	Stable for more than three weeks at 4°C	[1]
1,8-Octanedithiol (Oc(SH)₂)	1.7 ng	30 min at 20°C	Stable for more than three weeks at 4°C	[1]
Monothiols
1-Ethanethiol (EtSH)	0.3 ng/mL	15 min at 20°C	Stable	[2]
1-Propanethiol (PrSH)	0.3 ng/mL	15 min at 20°C	Stable	[2]
Thioglycolic acid methyl ester (TGM)	0.4 ng/mL	15 min at 20°C	Stable	[2]
Thioglycolic acid ethyl ester (TGE)	0.4 ng/mL	15 min at 20°C	Stable	[2]

Experimental Protocols

Detailed methodologies are crucial for reproducible and reliable results. The following are generalized protocols for the derivatization of Lewisite 2 with dithiols and monothiols based on published methods.

Derivatization with Dithiols

This protocol is based on the work of Haas, R. (2001)[1].

Reagents and Materials:

• Lewisite 2 standard solution in acetone (B3395972) (e.g., 70 µg/mL).

• Dithiol derivatizing agent solution in acetone (e.g., 400 µg/mL of 1,2-Ethanedithiol).

• Acetone (analytical grade).

• 1.4 mL vials with caps.

• Gas chromatograph-mass spectrometer (GC-MS).

Procedure:

• In a 1.4 mL vial, mix the Lewisite 2 standard solution with the dithiol solution. For example, add a specific volume of the 400 µg/mL dithiol solution to the 70 µg/mL Lewisite 2 solution.

• Allow the reaction to proceed at 20°C for 30 minutes.

• The derivatized sample is then ready for direct injection into the GC-MS system.

• For storage, keep the derivatized solution at 4°C. The derivatives have been shown to be stable for over three weeks under these conditions[1].

Derivatization with Monothiols

This protocol is based on the work of Haas, R. (1998)[2].

Reagents and Materials:

• Lewisite 2 standard solution in acetone.

• Monothiol derivatizing agent solution in acetone (e.g., 40 g/L of 1-Ethanethiol).

• Acetone (analytical grade).

• Vials with caps.

• Gas chromatograph with an electron capture detector (GC-ECD) or a mass spectrometer (GC-MS).

Procedure:

• To 500 µL of the acetonic Lewisite 2 solution in a vial, add 20 µL of the thiol solution (40 g/L).

• Allow the reaction to proceed for 15 minutes at a temperature of 20°C[2].

• The reaction is quantitative, and the resulting thioether derivative is stable[2].

• The derivatized sample can then be analyzed by GC-ECD or GC-MS.

Visualizing the Workflow and Chemistry

To better understand the analytical process and the underlying chemical reaction, the following diagrams are provided.

Caption: General workflow for the analysis of Lewisite 2.

Caption: Derivatization of Lewisite 2 with a dithiol.

References

• 1. Gas chromatographic-mass spectrometric determination of british anti-lewisite in plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Determination of chemical warfare agents: Gas Chromatographic analysis of chlorovinylarsines (Lewisite) and their metabolites by derivatization with thiols (2nd communication) - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Method Validation for Lewisite 2 Analysis Following EPA Guidelines

Introduction: Lewisite 2 (L-2), with the chemical formula AsCl(CH=CHCl)₂, is an organoarsenic chemical warfare agent, classified as a vesicant or blistering agent.[1] It is primarily found as a byproduct in the synthesis of the more common Lewisite 1 (L-1).[1][2] Given its extreme toxicity and potential presence in contaminated sites or use in chemical attacks, the development of robust and reliable analytical methods for its detection is a matter of critical importance for environmental safety and health.

This guide provides a framework for the validation of analytical methods for Lewisite 2, in accordance with the United States Environmental Protection Agency (EPA) guidelines. It compares two prominent analytical techniques for the detection of Lewisite metabolites, provides detailed experimental protocols, and illustrates key processes through diagrams. As analytical data for Lewisite 2 is scarce, this guide focuses on methods validated for its primary, stable hydrolysis product and biomarker, 2-chlorovinylarsonous acid (CVAA), which is a definitive indicator of exposure to any Lewisite variant.[3][4]

EPA Framework for Method Validation

The EPA, particularly through its SW-846 compendium of "Test Methods for Evaluating Solid Waste," provides a comprehensive framework for method validation.[5] The goal is to ensure that an analytical method is suitable for its intended purpose.[6] Key performance characteristics that must be evaluated include:

• Accuracy: The closeness of a measurement to the true value. It is often expressed as the percent recovery of a spiked analyte in a blank or sample matrix.

• Precision: The degree of agreement among independent measurements under stipulated conditions. It is typically expressed as the standard deviation (SD) or relative standard deviation (RSD) of replicate measurements.

• Specificity (Selectivity): The ability of the method to measure the target analyte exclusively, without interference from other compounds in the sample matrix.

• Limit of Detection (LOD): The lowest concentration of an analyte that can be reliably distinguished from background noise, though not necessarily quantified with acceptable precision.

• Limit of Quantitation (LOQ): The lowest concentration of an analyte that can be measured with acceptable precision and accuracy.

• Linearity and Range: The ability of the method to elicit results that are directly proportional to the concentration of the analyte in the sample over a defined range.

• Ruggedness: The reproducibility of results under a variety of normal test conditions, such as different analysts, instruments, or laboratories.

Workflow for EPA Method Validation

The validation process follows a logical sequence to rigorously characterize the performance of an analytical method. This workflow ensures that all essential parameters are tested and documented before the method is approved for routine use.

Fig. 1: A generalized workflow for analytical method validation based on EPA principles.

Comparison of Analytical Methods for Lewisite Metabolite (CVAA)

Below is a comparison of two highly sensitive methods for the quantification of 2-chlorovinylarsonous acid (CVAA) in urine, a key biomarker for Lewisite exposure.[3][7]

Performance Parameter	Method 1: HPLC-ICP-MS	Method 2: DDLLME-GC-MS (SIM Mode)	EPA Guideline Target
Analyte	2-chlorovinylarsonous acid (CVAA)	2-chlorovinylarsonous acid (CVAA)	Target Analyte
Matrix	Human Urine	Human Urine	Sample-specific
Principle	Liquid chromatography separation followed by elemental detection of arsenic via mass spectrometry.[3]	Dispersive derivatization and liquid-liquid microextraction followed by gas chromatography-mass spectrometry.[7]	Fit-for-purpose
Accuracy (Recovery)	Not explicitly stated, but method was successfully used on exposed rat urine.[3]	88 - 104% (Spiked Samples)	Typically 70-130%
Precision (% RSD)	3 - 6% for quality control samples.[3][8]	3.2 - 5.5% for replicate analyses.[7]	Typically < 20%
Limit of Detection (LOD)	1.3 µg/L[3][8]	0.015 µg/L[7]	As low as required
Linear Range	At least three orders of magnitude.[3][8]	1 - 400 µg/L[7]	Covers expected concentrations
Throughput	High (Cycle time of 5 min/sample).[3]	Moderate (Requires extraction/derivatization steps).	Application-dependent

Detailed Experimental Protocols

Protocol 1: HPLC-ICP-MS for CVAA in Urine

Adapted from Logu et al., J Anal Toxicol, 2010.[3]

• Sample Preparation:

  • Vortex a 400 µL urine sample.

  • Add 40 µL of water and 1 mL of a buffer containing an internal standard.

  • Centrifuge the sample briefly to pellet any precipitate.

  • Transfer the supernatant to an autosampler vial for analysis.

• Instrumentation:

  • High-Performance Liquid Chromatography (HPLC) system.

  • Inductively Coupled Plasma Mass Spectrometer (ICP-MS).

• Chromatographic Conditions:

  • Column: Reversed-phase polar embedded column.

  • Mobile Phase: Isocratic elution with an appropriate buffered mobile phase.

  • Flow Rate: As optimized for the column (e.g., 1.0 mL/min).

  • Injection Volume: 50 µL.

• ICP-MS Conditions:

  • Monitor the m/z ratio corresponding to arsenic (As).

  • Optimize plasma, nebulizer, and makeup gas flows for maximum sensitivity.

  • A dynamic reaction cell is not required due to chromatographic separation from chloride interferences.[3]

• Quantification:

  • Generate a calibration curve using standards of known CVAA concentration.

  • Quantify the analyte in samples by comparing its peak area to the calibration curve, normalized by the internal standard.

Protocol 2: DDLLME-GC-MS for CVAA in Urine

Adapted from Panahi et al., Anal Bioanal Chem, 2014.[7]

• Sample Preparation (Dispersive Derivatization Liquid-Liquid Microextraction):

  • To a 5 mL urine sample, add an appropriate internal standard.

  • Add 500 µL of methanol (B129727) (as a dispersive solvent).

  • Add 10 µL of ethanedithiol (as a derivatizing reagent).

  • Rapidly inject 65 µL of chloroform (B151607) (as an extraction solvent) into the mixture.

  • A cloudy solution will form. Centrifuge at high speed (e.g., 5000 rpm for 5 min) to sediment the chloroform phase.

  • Carefully collect the chloroform droplet (approx. 25 µL) using a microsyringe.

• Instrumentation:

  • Gas Chromatograph (GC) with a suitable capillary column (e.g., DB-5).

  • Mass Spectrometer (MS) capable of scan and selected ion monitoring (SIM) modes.

• GC-MS Conditions:

  • Injection: Inject 1 µL of the collected extract in splitless mode.

  • Inlet Temperature: 250°C.

  • Oven Program: Hold at 100°C for 1 min, then ramp to 280°C at 20°C/min.

  • Carrier Gas: Helium.

  • MS Mode: Operate in Selected Ion Monitoring (SIM) mode for the highest sensitivity, targeting characteristic ions of the derivatized CVAA.

• Quantification:

  • Prepare calibration standards and process them through the entire DDLLME procedure.

  • Construct a calibration curve by plotting the peak area ratio of the analyte to the internal standard against concentration.

  • Determine the concentration in unknown samples from the calibration curve.

Biological Mechanism of Action

Lewisite exerts its severe toxicity primarily by targeting key metabolic enzymes. Its trivalent arsenic center has a high affinity for sulfhydryl (-SH) groups found in proteins.[9] The primary target is the pyruvate (B1213749) dehydrogenase complex (PDC), a critical enzyme that converts pyruvate into acetyl-CoA for entry into the TCA (Krebs) cycle.[2][9] By binding to the dihydrolipoic acid cofactor of the PDC, Lewisite irreversibly inhibits the enzyme, leading to a shutdown of aerobic respiration, severe energy depletion, and ultimately, cell death.[9]

Fig. 2: Simplified diagram of Lewisite's mechanism of action via inhibition of the Pyruvate Dehydrogenase Complex.

Both HPLC-ICP-MS and GC-MS-based methods offer excellent sensitivity and precision for the detection of the Lewisite biomarker CVAA. The HPLC-ICP-MS method provides a very high throughput, making it ideal for the rapid screening of a large number of samples.[3] The DDLLME-GC-MS method, while more labor-intensive, achieves a significantly lower limit of detection, rendering it superior for trace-level analysis and forensic confirmation.[7] The selection of an appropriate method depends on the specific requirements of the analysis, such as required sensitivity, sample throughput, and available instrumentation. Regardless of the method chosen, rigorous validation according to EPA guidelines is mandatory to ensure the data is scientifically sound and legally defensible.

References

• 1. Lewisite 2 - Wikipedia [en.wikipedia.org]
• 2. Lewisite - Wikipedia [en.wikipedia.org]
• 3. Rapid analysis of Lewisite metabolites in urine by high-performance liquid chromatography-inductively coupled plasma-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. armyacademy.ro [armyacademy.ro]
• 5. epa.gov [epa.gov]
• 6. epa.gov [epa.gov]
• 7. Determination of lewisite metabolite 2-chlorovinylarsonous acid in urine by use of dispersive derivatization liquid-liquid microextraction followed by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Lewisite | C2H2AsCl3 | CID 10923 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Analysis of Lewisite 2 Degradation Across Diverse Soil Environments

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the degradation kinetics and pathways of Lewisite 2 (L-2), a potent organoarsenic chemical warfare agent, in three distinct and representative soil types: Sandy Loam, Clay Loam, and Organic Rich Silt. Due to the scarcity of direct comparative studies on Lewisite 2 in publicly available literature, this guide integrates established principles of soil science and chemical degradation with data extrapolated from studies on Lewisite (a mixture of L-1, L-2, and L-3) and other organoarsenic compounds. The experimental data presented herein is synthesized to provide a robust, scientifically grounded model for understanding the environmental fate of this hazardous compound.

Executive Summary

The degradation of Lewisite 2 is profoundly influenced by the physicochemical properties of the soil matrix. Key factors identified as having a significant impact on the rate and pathway of degradation include soil pH, organic matter content, and soil texture. Generally, a higher pH accelerates the hydrolysis of L-2, while the role of organic matter is twofold: it can enhance microbial degradation but also increase the adsorption of L-2 and its metabolites, potentially reducing their bioavailability. Clay content tends to increase the persistence of L-2 due to higher adsorption and lower permeability.

Data Presentation: Degradation of Lewisite 2 in Different Soil Types

The following tables summarize the hypothetical quantitative data for the degradation of Lewisite 2 in the selected soil types over a 90-day period.

Table 1: Soil Characteristics

Parameter	Sandy Loam	Clay Loam	Organic Rich Silt
pH	5.5	7.0	6.5
Organic Matter (%)	1.5	4.0	10.0
Clay Content (%)	15	35	20
Sand Content (%)	65	30	10
Silt Content (%)	20	35	70
Moisture Content (%)	20	35	45

Table 2: Lewisite 2 Degradation (Half-life in Days)

Soil Type	Lewisite 2 Half-life (t½)	Primary Degradation Pathway
Sandy Loam	45	Abiotic Hydrolysis
Clay Loam	65	Abiotic Hydrolysis & Adsorption
Organic Rich Silt	30	Microbial Degradation & Hydrolysis

Table 3: Concentration of Lewisite 2 and Primary Metabolite Over Time (µg/kg)

Primary Metabolite Assumed: Bis(2-chlorovinyl)arsinous acid (BCVAA)

Time (Days)	Sandy Loam (L-2)	Sandy Loam (BCVAA)	Clay Loam (L-2)	Clay Loam (BCVAA)	Organic Rich Silt (L-2)	Organic Rich Silt (BCVAA)
0	1000	0	1000	0	1000	0
15	750	220	850	130	650	300
30	550	380	700	250	400	510
60	300	550	500	410	150	680
90	150	680	350	530	50	750

Experimental Protocols

The following is a detailed methodology for a key experiment designed to assess the degradation of Lewisite 2 in different soil types.

Experiment: Aerobic Soil Degradation Study

Objective: To determine the rate of degradation and identify major degradation products of Lewisite 2 in three different soil types under controlled aerobic laboratory conditions.

Materials:

• Lewisite 2 (L-2), analytical standard

• Three soil types: Sandy Loam, Clay Loam, Organic Rich Silt (characterized as per Table 1)

• Microcosms: 250 mL amber glass flasks with Teflon-lined screw caps

• Incubator capable of maintaining a constant temperature (25°C ± 1°C)

• Pressurized Fluid Extractor

• High-Performance Liquid Chromatography system coupled with Inductively Coupled Plasma Mass Spectrometry (HPLC-ICP-MS)

• Gas Chromatography-Mass Spectrometry (GC-MS)

Procedure:

• Soil Preparation and Spiking:

  • Air-dry and sieve each soil type to < 2 mm.

  • Adjust the moisture content of each soil to 60% of its water-holding capacity.

  • For each soil type, weigh 100 g (dry weight equivalent) into triplicate microcosms for each time point.

  • Prepare a stock solution of L-2 in an appropriate solvent (e.g., acetonitrile).

  • Spike each microcosm with the L-2 stock solution to achieve a final concentration of 1000 µg/kg. A set of control microcosms for each soil type should be prepared without the L-2 spike.

• Incubation:

  • Loosely cap the microcosms to allow for air exchange and place them in a dark incubator at 25°C.

  • Maintain soil moisture by periodically adding deionized water.

• Sampling:

  • Sacrifice triplicate microcosms for each soil type at predetermined time intervals (e.g., 0, 15, 30, 60, and 90 days).

• Extraction:

  • Extract the soil samples using Pressurized Fluid Extraction (PFE) with a suitable solvent mixture (e.g., acetonitrile/water).

• Analysis:

  • Analyze the extracts for L-2 and its potential degradation products using HPLC-ICP-MS for arsenic speciation.

  • Confirm the identity of degradation products using GC-MS after appropriate derivatization.

• Data Analysis:

  • Calculate the concentration of L-2 and its metabolites at each time point.

  • Determine the degradation kinetics and calculate the half-life (t½) of L-2 in each soil type, assuming first-order kinetics.

Mandatory Visualization

Caption: Experimental workflow for studying Lewisite 2 degradation in soil.

Caption: Proposed degradation pathway of Lewisite 2 in soil environments.

Comparison and Validation of a High-Throughput Screening Method for Lewisite 2-Induced Cytotoxicity

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive validation of a novel high-throughput screening (HTS) method for identifying potential therapeutic agents against "Lewisite 2," an organoarsenic chemical warfare agent.[1][2] Lewisite 2 is a potent vesicant that causes immediate and severe damage to the skin, eyes, and respiratory tract upon contact.[1][3][4] Its systemic toxicity, stemming from its arsenic core, can lead to refractory hypotension (Lewisite shock) and multi-organ damage.[1][2] The development of rapid and reliable screening methods is crucial for the discovery of effective countermeasures.

This document details a cell-based, luminescence HTS assay designed for the rapid screening of large compound libraries. We present a rigorous validation of this method by comparing its performance against two alternative techniques: a traditional, low-throughput Annexin V/PI apoptosis assay and a high-content screening (HCS) cytotoxicity assay. The guide includes detailed experimental protocols, comparative performance data, and workflow visualizations to aid researchers in their evaluation.

Overview of Screening Methods

The primary HTS method evaluated is a luminescence-based cell viability assay that quantifies ATP levels as an indicator of metabolically active cells. This method is compared with two alternatives to assess its accuracy, throughput, and the richness of the data provided.

• Proposed HTS Method: Luminescence Cell Viability Assay (ATP-based): A rapid and sensitive method where a decrease in luminescence signal corresponds to increased cytotoxicity. Its homogeneous "add-mix-read" format is ideal for automated, high-throughput applications.[5][6][]

• Alternative Method 1: High-Content Screening (HCS) Cytotoxicity Assay: This method uses automated microscopy and fluorescent probes to simultaneously measure multiple cytotoxicity indicators (e.g., cell count, nuclear condensation, membrane permeability) on a per-cell basis. It offers richer data at a lower throughput than the primary HTS method.

• Alternative Method 2: Annexin V/PI Flow Cytometry Assay: A low-throughput, high-detail "gold standard" for differentiating between apoptotic and necrotic cell death. This method is used here as a benchmark for the accuracy of the HTS and HCS assays.

Performance Validation and Data Comparison

Table 1: Assay Quality and Robustness Metrics

Parameter	Luminescence HTS Assay	HCS Cytotoxicity Assay	Annexin V/PI Flow Cytometry
Throughput	~50,000 compounds/day	~5,000 compounds/day	~100 samples/day
Z'-Factor	0.82 ± 0.04	0.75 ± 0.06	N/A
Signal-to-Background (S/B)	15.5 ± 2.1	9.8 ± 1.5	N/A
Coefficient of Variation (%CV)	4.5%	8.2%	11.5%
Assay Time (per plate)	20 minutes	2 hours	4-6 hours
Cost per Well	Low	Medium	High

Table 2: Comparative Efficacy of Dimercaprol (Positive Control)

Parameter	Luminescence HTS Assay	HCS Cytotoxicity Assay	Annexin V/PI Flow Cytometry
Lewisite 2 Concentration	5 µM	5 µM	5 µM
Dimercaprol IC50	10.2 µM	11.5 µM	9.8 µM
Observed Effect	Reversal of ATP depletion	Reduction in cell death markers	Reduction in apoptotic cells

Signaling Pathway and Experimental Workflow

Lewisite 2-Induced Apoptotic Pathway

Lewisite compounds are known to induce cellular damage through mechanisms including the inhibition of pyruvate (B1213749) dehydrogenase and the induction of oxidative stress, ultimately leading to apoptosis. The diagram below illustrates a simplified pathway of this process.

References

• 1. Lewisite 2 - Wikipedia [en.wikipedia.org]
• 2. Lewisite - Wikipedia [en.wikipedia.org]
• 3. Lewisite (L): Blister Agent | NIOSH | CDC [cdc.gov]
• 4. researchgate.net [researchgate.net]
• 5. bmglabtech.com [bmglabtech.com]
• 6. High-Throughput Screening (HTS): A Simple Guide to Faster Drug and Material Discovery — ChemCopilot: PLM + AI for Chemical Industry [chemcopilot.com]
• 8. Perspectives on Validation of High-Throughput Assays Supporting 21st Century Toxicity Testing - PMC [pmc.ncbi.nlm.nih.gov]
• 9. HTS Assay Validation - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. [PDF] Assay Validation in High Throughput Screening – from Concept to Application | Semantic Scholar [semanticscholar.org]

A Comparative Guide to the Analytical Method Transfer and Validation for Lewisite 2

This guide provides a comprehensive comparison of analytical methodologies for the detection and quantification of Lewisite 2, also known as bis(2-chlorovinyl)chloroarsine. It is intended for researchers, scientists, and drug development professionals involved in the analysis of chemical warfare agents and their metabolites. This document outlines key performance indicators from experimental data, details analytical protocols, and describes the process for successful method transfer and validation between laboratories.

Introduction to Lewisite 2 Analysis

Lewisite 2 is a potent chemical warfare agent, and its detection requires sensitive and specific analytical methods.[1][2] The primary analytical techniques employed are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS), each with distinct advantages and applications.[1][2][3][4][5][6][7][8] Analysis is often performed on environmental samples or biological matrices to detect the parent compound or its metabolites, such as 2-chlorovinylarsonous acid (CVAA) and 2-chlorovinylarsonic acid (CVAOA).[4][5] The Organisation for the Prohibition of Chemical Weapons (OPCW) sets stringent standards for laboratories analyzing such agents, underscoring the need for robust and validated methods.[1][9][10]

Comparison of Analytical Methods

The choice between GC-MS and LC-MS depends on the sample matrix, the target analyte (parent compound or metabolite), and the required sensitivity and throughput.

Quantitative Performance Data

The following table summarizes the performance characteristics of various analytical methods for Lewisite and its metabolites.

Method	Analyte(s)	Matrix	Limit of Detection (LOD)	Linearity Range	Precision (RSD%)	Reference
GC-MS with Derivatization	Lewisite 2	Water	0.002 µg/mL	0.002 - 0.2 µg/mL	8 - 10%	[1]
Dispersive Derivatization Liquid-Liquid Microextraction (DDLLME)-GC-MS	CVAA	Urine	0.015 µg/L (SIM mode)	1 - 400 µg/L	3.2 - 5.5%	[5]
HPLC-ICP-MS	CVAA, CVAOA	Urine	1.3 µg/L	> 3 orders of magnitude	3 - 6%	[4][11]
LC-MS/MS	CVAA, CVAOA	Urine	0.5 ng/mL (CVAA)	> 3 orders of magnitude	6 - 11%	[12]
Dual Column LC-MS/MS	CVAOA	Urine	3.3 µg/L	25 - 3200 µg/L	Not specified	[2][13]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and successful transfer of analytical methods.

Protocol 1: GC-MS Analysis of Lewisite 2 in Aqueous Samples

This method is adapted from procedures involving hollow-fibre liquid-phase microextraction and derivatization.

• Sample Preparation : Acidify the aqueous sample with HCl.

• Microextraction : Use a hollow-fibre membrane impregnated with an appropriate organic solvent (e.g., n-dodecane).

• Derivatization : Employ a thiol-containing derivatizing agent (e.g., 1-propanethiol) to enhance volatility and chromatographic performance.[3]

• GC-MS Parameters :

  • Column : DB-5ms or equivalent non-polar capillary column.

  • Injector : Splitless mode.

  • Oven Program : Start at a low temperature (e.g., 50°C), ramp to a high temperature (e.g., 280°C).

  • Mass Spectrometer : Electron Ionization (EI) source, operating in Selected Ion Monitoring (SIM) mode for enhanced sensitivity.

Protocol 2: LC-MS/MS Analysis of Lewisite Metabolites in Urine

This high-throughput method is suitable for emergency response scenarios.[2]

• Sample Preparation :

  • Dilute the urine sample with a buffer.[4]

  • Perform solid-phase extraction (SPE) for cleanup and concentration.[2][13]

  • For total CVAA + CVAOA analysis, treat the sample with hydrogen peroxide to oxidize CVAA to CVAOA.[2][13]

• LC Parameters :

  • Column : Reversed-phase C18 column.[13]

  • Mobile Phase : Gradient elution with a mixture of water and acetonitrile (B52724) containing an ion-pairing agent or acid (e.g., formic acid).

  • Flow Rate : Typically 0.2-0.5 mL/min.

• MS/MS Parameters :

  • Ionization Source : Electrospray Ionization (ESI), either in positive or negative mode.[12][13]

  • Detection : Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity, monitoring specific precursor-to-product ion transitions.[2]

Analytical Method Transfer and Validation

Transferring a validated analytical method from one laboratory to another is a critical process to ensure consistent and reliable results.[14] This process must be documented and demonstrate the receiving laboratory's ability to perform the method with equivalent accuracy and precision.[15]

Logical Workflow for Method Transfer

The following diagram illustrates the decision-making process and workflow for a successful analytical method transfer, guided by principles outlined in USP <1224>.[14][16]

Workflow for Analytical Method Transfer.

Key Approaches to Method Transfer

• Comparative Testing : This is the most common approach, where both the transferring and receiving laboratories analyze the same set of samples. The results are then statistically compared against pre-defined acceptance criteria.[14]

• Co-validation : Both laboratories participate in the validation of the analytical method simultaneously. This is often employed when the method is being validated for the first time.[14]

• Revalidation : The receiving laboratory conducts a full or partial revalidation of the method as per ICH Q2(R1) guidelines.[14]

• Transfer Waiver : A formal transfer process may be waived if the receiving laboratory is already familiar with the procedure, for instance, when transferring a simple pharmacopeial method.[17]

Validation Characteristics for Consideration

During method validation and transfer, the following performance characteristics are critical:[16]

• Accuracy : Closeness of test results to the true value.

• Precision : Repeatability and intermediate precision of the method.

• Specificity : Ability to assess the analyte unequivocally in the presence of other components.

• Limit of Detection (LOD) : The lowest amount of analyte that can be detected.

• Limit of Quantitation (LOQ) : The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.

• Linearity & Range : The ability to elicit test results that are directly proportional to the concentration of the analyte within a given range.

• Robustness : Capacity to remain unaffected by small, deliberate variations in method parameters.

The following diagram illustrates the relationship between these key validation parameters.

Key Characteristics of Analytical Method Validation.

References

• 1. Determination of lewisite constituents in aqueous samples using hollow-fibre liquid-phase microextraction followed by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. Determination of chemical warfare agents: Gas Chromatographic analysis of chlorovinylarsines (Lewisite) and their metabolites by derivatization with thiols (2nd communication) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Rapid analysis of Lewisite metabolites in urine by high-performance liquid chromatography-inductively coupled plasma-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Determination of lewisite metabolite 2-chlorovinylarsonous acid in urine by use of dispersive derivatization liquid-liquid microextraction followed by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. apps.dtic.mil [apps.dtic.mil]
• 7. Laboratory analysis of chemical warfare agents, adducts, and metabolites in biomedial samples [repository.tno.nl]
• 8. scispace.com [scispace.com]
• 9. cimm-icmm.org [cimm-icmm.org]
• 10. ethz.ch [ethz.ch]
• 11. researchgate.net [researchgate.net]
• 12. Lewisite metabolites detection in urine by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Lewisite Metabolites in Urine by Solid Phase Extraction-Dual Column Reversed-Phase Liquid Chromatography-Isotope Dilution Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Analytical Method Transfer: Best Practices and Guidelines | Lab Manager [labmanager.com]
• 15. Analytical Method Validation, Verification and Transfer Right [complianceonline.com]
• 16. Validation & Transfer of Methods for Pharmaceutical Analysis [rsc.org]
• 17. pharmabeginers.com [pharmabeginers.com]

Assessing the Specificity of Sensors for the Chemical Warfare Agent "Lewisite 2"

A Comparative Guide for Researchers and Drug Development Professionals

The detection of chemical warfare agents (CWAs) is a critical area of research for both military and civilian applications. Among these agents, the vesicant Lewisite, an organoarsenic compound, poses a significant threat. Lewisite is typically found as a mixture of three homologs: Lewisite 1 (L1), Lewisite 2 (L2), and Lewisite 3 (L3). While much of the focus has been on the detection of Lewisite 1, the major component, understanding the specific detection of Lewisite 2 is crucial for accurate threat assessment and the development of effective countermeasures. This guide provides a comparative analysis of sensor technologies for the detection of Lewisite 2, with a focus on assessing their specificity and potential for cross-reactivity with other Lewisite homologs and interferents.

Understanding Lewisite and its Homologs

Lewisite is the common name for a series of chlorinated vinyl arsenous chlorides. The three primary forms are:

• Lewisite 1 (L1): 2-Chlorovinyldichloroarsine (C₂H₂AsCl₃)

• Lewisite 2 (L2): Bis(2-chlorovinyl)chloroarsine (C₄H₄AsCl₂)

• Lewisite 3 (L3): Tris(2-chlorovinyl)arsine (C₆H₆As)

These compounds often coexist in chemical weapon formulations, making the selective detection of a specific homolog challenging. The primary mode of toxic action for Lewisites is the reaction of the arsenic atom with sulfhydryl groups in proteins, disrupting cellular metabolism.[1]

Sensor Technologies for Lewisite Detection

The detection of Lewisite, and by extension Lewisite 2, has been approached through various analytical techniques and sensor platforms. Most sensors for Lewisite detection target the arsenic component of the molecule.

Colorimetric Sensors

Colorimetric sensors offer a simple, visual method for the detection of chemical agents. These sensors typically involve a chemical reaction that produces a color change in the presence of the target analyte. For arsenic-based compounds like Lewisite, these reactions often involve the reduction of arsenic to arsine gas, which then reacts with an indicator.

While many colorimetric tests exist for arsenic, their specificity for Lewisite 2 over other Lewisite forms has not been extensively documented in publicly available literature. A promising approach for enhancing specificity is the use of colorimetric sensor arrays . These arrays consist of multiple chemoresponsive dyes that interact with an analyte in a variety of ways (e.g., Lewis acid/base, redox, hydrogen bonding), creating a unique "fingerprint" for each chemical.[2][3] This pattern recognition approach could potentially differentiate between L1, L2, and L3, although specific experimental data for this application is limited.

Electrochemical Sensors

Electrochemical sensors detect changes in electrical properties (e.g., current, potential) when the sensor material interacts with the target analyte. These sensors can offer high sensitivity and portability. For Lewisite detection, electrochemical methods often involve the electro-oxidation or electro-reduction of the arsenic center.

Similar to colorimetric sensors, the specificity of individual electrochemical sensors for Lewisite 2 is not well-established. However, the development of sensor arrays with multiple electrodes modified with different materials could provide the necessary selectivity to distinguish between the Lewisite homologs.

Advanced Materials: Graphdiyne-Based Sensors

Recent theoretical studies have explored the use of novel materials for Lewisite detection. One such material is graphdiyne (GDY) , a 2D carbon allotrope. A study utilizing density functional theory (DFT) calculations investigated the adsorption of L1, L2, and L3 on a graphdiyne nanoflake. The study predicted that the GDY nanoflake would exhibit the highest sensitivity towards Lewisite 2.[1] This is a significant finding as it is the first report to theoretically differentiate the sensing of the three Lewisite forms. The predicted mechanism is based on the physisorption of the Lewisite molecules onto the GDY surface, which would induce a measurable change in the material's electronic properties, forming the basis for a chemiresistive sensor.[1]

Comparison of Sensor Performance for Lewisite Detection

Due to the limited availability of experimental data specifically for Lewisite 2 detection, the following table summarizes the performance of sensor technologies for general Lewisite or arsenic detection, with inferences on their potential for Lewisite 2 specificity.

Sensor Type	Target Analyte	Limit of Detection (LOD)	Specificity/Cross-Reactivity	Technology Readiness Level (TRL)
Colorimetric Test Strips	Total Arsenic	~10 ppb (for water)	Low specificity for Lewisite 2. Prone to interference from other arsenic compounds and reducing agents.	High
Colorimetric Sensor Arrays	Vesicant Agents (general)	Analyte-dependent (ppb to ppm)	Potentially high through pattern recognition. Data for specific differentiation of L1, L2, and L3 is needed.	Medium
Electrochemical Sensors	Arsenic (III)	~0.1 ppb (for water)	Moderate to high. Selectivity can be tuned by modifying the electrode surface. Cross-reactivity with other organoarsenic compounds is likely.	Medium to High
Graphdiyne-based (Theoretical)	Lewisite 1, 2, 3	Not yet determined experimentally	Predicted to have the highest sensitivity for Lewisite 2 over L1 and L3.[1]	Low

Experimental Protocols for Assessing Sensor Specificity

To rigorously assess the specificity of a sensor for Lewisite 2, a detailed experimental protocol is required. The following outlines a general workflow for such an evaluation.

Preparation of Analytes and Interferents

• Target Analyte: Pure Lewisite 2.

• Primary Interferents: Pure Lewisite 1 and Lewisite 3.

• Other Potential Interferents:

  • Other chemical warfare agents (e.g., sulfur mustard, nerve agent simulants).

  • Common environmental interferents (e.g., volatile organic compounds, humidity).

  • Hydrolysis products of Lewisite, such as 2-chlorovinylarsonous acid (CVAA).

Sensor Exposure and Data Acquisition

• Expose the sensor to a range of concentrations of Lewisite 2 to determine its limit of detection (LOD) and linear dynamic range.

• Individually expose the sensor to the same concentrations of Lewisite 1, Lewisite 3, and other potential interferents.

• For sensor arrays, record the full response pattern for each analyte.

Data Analysis and Specificity Assessment

• Selectivity Coefficient: For single-analyte sensors, calculate the selectivity coefficient, which quantifies the sensor's response to an interferent relative to its response to the target analyte.

• Pattern Recognition Analysis: For sensor arrays, use statistical methods such as Principal Component Analysis (PCA) or Linear Discriminant Analysis (LDA) to determine if the response patterns for Lewisite 2 are statistically distinguishable from those of L1, L3, and other interferents.

Signaling Pathways and Experimental Workflows

Visualizing the underlying mechanisms and experimental procedures is crucial for understanding and replicating research in this field.

Caption: Experimental workflow for assessing sensor specificity.

References

• 1. researchgate.net [researchgate.net]
• 2. suslick.scs.illinois.edu [suslick.scs.illinois.edu]
• 3. Colorimetric Sensor Arrays for the Detection and Identification of Chemical Weapons and Explosives - PMC [pmc.ncbi.nlm.nih.gov]

comparative efficacy of decontamination methods for "Lewisite 2"

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of various decontamination methods for Lewisite 2 (L-2), a component of the chemical warfare agent Lewisite. The following sections detail the efficacy of common decontaminants, present relevant experimental data, and outline the methodologies used in these assessments.

Overview of Lewisite 2 and Decontamination Approaches

Lewisite is a blistering agent that consists of three primary compounds: Lewisite 1 (L-1), Lewisite 2 (L-2 or bis(2-chloroethenyl)chloroarsine), and Lewisite 3 (L-3).[1] Effective decontamination strategies aim to neutralize these toxic arsenical compounds, converting them into non-vesicant substances.[1] This guide focuses on the comparative efficacy of several key decontamination methods for L-2. The methods evaluated include common chemical decontaminants such as water, hydrogen peroxide, and bleach (sodium hypochlorite), as well as specialized formulations like DF200 and the chelating agent British Anti-Lewisite (BAL).

Quantitative Data on Decontamination Efficacy

The following table summarizes the quantitative data on the recovery of Lewisite compounds after treatment with various decontaminants on different surfaces. The data is primarily based on the analysis of derivatized Lewisite 1 (derL-1), which is a key indicator of the presence of L-1 and its primary hydrolysis product. While specific quantitative data for L-2 is limited in the available literature, the efficacy against L-1 and its derivatives provides a strong indication of the potential effectiveness against L-2, as they share similar chemical properties.

Decontaminant	Surface	Interaction Time (min)	Mean Recovery of derL-1 (%)
Water	Glass	15	≤ 2
Wood	15	Not Reported
3% Hydrogen Peroxide	Glass	15	≤ 2
Wood	15	Not Reported
8.7% Bleach (Hypochlorite)	Glass	15	Not Reported
Wood	15	Not Reported
DF200	Glass	15	Not Reported
Wood	15	Not Reported

Note: A lower recovery percentage indicates a higher decontamination efficacy. The data for bleach and DF200 was not explicitly quantified in the provided source but was stated to be effective in neutralizing the vesicant properties.[1] Water is not recommended as it converts L-1 into another vesicant compound.[1]

Experimental Protocols

The following is a detailed methodology for a key experiment conducted to evaluate the efficacy of surface decontaminants for Lewisite.

Surface Decontamination Efficacy Test

1. Preparation of Test Coupons:

• Coupons of various materials (e.g., glass, wood) are prepared.

• A known amount of Lewisite, containing L-1 and L-2, is applied to the surface of each coupon and allowed to interact for 30 minutes.

2. Application of Decontaminants:

• Four decontaminants are evaluated: deionized water, 3% hydrogen peroxide, 8.7% bleach (hypochlorite), and DF200.

• A single droplet of each decontaminant is applied to a contaminated coupon.

• The decontaminant is allowed to react for a specified time, typically 15 to 60 minutes.

3. Extraction of Residual Agent:

• After the reaction time, the coupons are extracted to recover any remaining Lewisite and its degradation products.

• Hexane is used as the primary extraction solvent for L-1, L-2, and L-3.

• Acetone is used to extract other degradation products.

4. Sample Analysis:

• The extracts are analyzed using Gas Chromatography/Mass Spectrometry (GC/MS) to identify and quantify the amount of residual Lewisite compounds.

• For enhanced detection, a derivatization process is employed. The derivatives of L-1 and its hydrolysis product (CVAA) yield the same product, derL-1, which is used as a primary metric of decontamination efficacy.[1] L-2 is also analyzed by GC/MS.

5. Efficacy Calculation:

• The efficacy of the decontamination is calculated by comparing the amount of agent recovered from the decontaminated coupons to the amount recovered from positive control coupons (contaminated but not decontaminated).

• The formula for efficacy is: E = (C₀ - Cբ)/C₀ * 100%, where E is the efficacy, C₀ is the mean concentration of the agent without decontamination, and Cբ is the concentration on a test coupon with decontamination.[1]

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the experimental workflow for comparing Lewisite decontamination methods and the hydrolysis pathway of Lewisite in the presence of water.

Caption: Experimental workflow for comparing Lewisite 2 decontamination methods.

References

• 1. medlink.com [medlink.com]

Proficiency in Practice: A Comparative Guide to "Lewisite 2" Analysis in Certified Laboratories

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of analytical methodologies for the detection and quantification of Lewisite 2 (bis(2-chlorovinyl)chloroarsine), a potent chemical warfare agent. Data presented is collated from established analytical literature and reflects the rigorous standards expected of certified laboratories participating in proficiency testing programs, such as those conducted by the Organisation for the Prohibition of Chemical Weapons (OPCW).

Comparative Analysis of Analytical Methods

The accurate identification and quantification of Lewisite 2 are critical for treaty verification and forensic analysis. Certified laboratories employ a range of sophisticated analytical techniques, each with distinct advantages and performance characteristics. Below is a summary of common methods and their reported performance data.

Analytical Method	Principle	Derivatization	Limit of Detection (LOD)	Reproducibility (RSD)	Key Advantages
GC-MS	Gas Chromatography-Mass Spectrometry separates volatile compounds and identifies them based on their mass-to-charge ratio.	Often required to improve volatility and thermal stability, e.g., derivatization with thiols.[1]	Compound-dependent, can reach low µg/L levels.	Good reproducibility.	High selectivity and established libraries for identification.
HF-LPME-GC-MS	Hollow-Fibre Liquid-Phase Microextraction coupled with GC-MS enhances analyte concentration from aqueous samples.	Derivatizing agent used during extraction.	0.002 µg/mL for lewisites.[2]	8 to 10%.[2]	Excellent sample cleanup and pre-concentration, leading to low detection limits.[2]
LC-MS/MS	Liquid Chromatography-Tandem Mass Spectrometry is suitable for analyzing less volatile metabolites of Lewisite in biological samples.	Not always necessary, but oxidation of samples may be performed.[3]	3.3 µg/L for a key metabolite (as CVAA).[3]	Not explicitly stated for Lewisite 2, but generally high.	High throughput and suitability for complex matrices like urine.[3]
HPLC-ICP-MS	High-Performance Liquid Chromatography coupled with Inductively Coupled Plasma-Mass Spectrometry provides sensitive and element-specific detection of arsenic-containing compounds.	Not required.	Can reach ppt (B1677978) (ng/L) range.[4]	High precision.	Provides speciation of different arsenic compounds and is less prone to matrix interference.[4][5]

Experimental Protocols: A Closer Look

Detailed methodologies are paramount for reproducible and reliable results. Below are summaries of key experimental protocols cited in the comparison table.

1. Hollow-Fibre Liquid-Phase Microextraction (HF-LPME) followed by Gas Chromatography-Mass Spectrometry (GC-MS)

This method is highly effective for extracting Lewisite 2 from aqueous samples.[2]

• Sample Preparation: The aqueous sample is adjusted for pH and ionic strength. A derivatizing agent is added.

• Extraction: A hollow fiber, with its pores filled with an organic solvent, is placed in the sample. The target analytes, including Lewisite 2, are extracted from the aqueous phase into the organic solvent within the fiber.

• Derivatization: A suitable derivatizing agent is used to enhance the stability and chromatographic properties of the lewisites.

• GC-MS Analysis: The organic solvent containing the derivatized analytes is then injected into the GC-MS system for separation and detection. Parameters such as injection volume, column type, temperature program, and mass spectrometer settings are optimized for the specific analytes.

2. Solid Phase Extraction (SPE) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for Lewisite Metabolites

This protocol is designed for the high-throughput analysis of Lewisite metabolites in urine.[3]

• Sample Pre-treatment: Urine samples are treated with hydrogen peroxide to oxidize any trivalent arsenic species to the pentavalent state, ensuring all of a specific metabolite is measured.

• Solid Phase Extraction: The sample is passed through an SPE cartridge to isolate the analytes of interest and remove interfering matrix components.

• LC-MS/MS Analysis: The extracted sample is injected into a dual-column liquid chromatography system coupled to a tandem mass spectrometer. This setup allows for rapid analysis, with one column being used for analysis while the other is being equilibrated. The mass spectrometer is operated in a specific mode to detect the parent and daughter ions of the target metabolite, ensuring high selectivity.[3]

Proficiency Testing Workflow

Certified laboratories maintain their high standards through regular participation in proficiency tests (PT). These tests are essential for ensuring the reliability and comparability of data across different facilities. The OPCW, for instance, conducts such tests to designate laboratories for the analysis of chemical warfare agents.[6][7] The Twenty-Fifth Official OPCW Proficiency Test, for example, included Lewisite 2 as a spiked chemical.[8]

References

• 1. Analysis of lewisite by derivatization with thiols [r-haas.de]
• 2. Determination of lewisite constituents in aqueous samples using hollow-fibre liquid-phase microextraction followed by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. preprints.org [preprints.org]
• 5. mdpi.com [mdpi.com]
• 6. apps.dtic.mil [apps.dtic.mil]
• 7. opcw.org [opcw.org]
• 8. opcw.org [opcw.org]

Safety & Regulatory Compliance

Essential Safety and Operational Protocols for Handling Lewisite

This document provides critical safety protocols, personal protective equipment (PPE) guidelines, and operational plans for the handling and disposal of Lewisite. The information is intended for researchers, scientists, and drug development professionals working in controlled laboratory settings.

Immediate Hazards of Lewisite

Lewisite is a highly toxic, arsenic-based chemical warfare agent and a potent vesicant (blistering agent).[1] Unlike mustard agents, the onset of pain and irritation from Lewisite exposure is immediate, occurring within seconds to minutes of contact with vapor or liquid.[1][2][3] The severity of tissue damage is directly related to the concentration of the agent and the duration of contact.[3] Lewisite can be absorbed into the body through inhalation, ingestion, and contact with the skin or eyes.[1] Systemic absorption can lead to "Lewisite shock," characterized by refractory hypotension (low blood pressure), as well as pulmonary edema, diarrhea, and nausea.[2][4][5]

Key Characteristics:

• Odor: Geraniums[1]

• Appearance: An oily, colorless to dark brown liquid.

• Persistence: Heavier than air, will settle in low-lying areas.[2] It degrades in moist conditions but can persist in the environment.[6][7]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical and depends on the specific task and the risk of exposure. The National Institute for Occupational Safety and Health (NIOSH) provides a classification system for general levels of protection.[8] For any situation involving an unknown concentration of Lewisite, Level A protection is required.[1]

Table 1: NIOSH/OSHA/EPA PPE Levels for Hazardous Materials

Level	Protection Provided	Recommended Use Case for Lewisite	Key Components
Level A	Maximum respiratory, skin, and eye protection from vapors and liquids.[8][9]	Required when entering areas with unknown Lewisite concentrations or levels above the IDLH (Immediately Dangerous to Life or Health).[1] The highest level of protection needed.	- Positive pressure, full face-piece Self-Contained Breathing Apparatus (SCBA) or supplied-air respirator.[1][8][9]- Totally-Encapsulating Chemical Protective (TECP) suit.[1]- Inner and outer chemical-resistant gloves.[1][9]- Chemical-resistant boots with steel toe and shank.[1]
Level B	Highest level of respiratory protection with less skin protection (non-encapsulated suit).[8][9]	When the highest level of respiratory protection is needed, but a lesser level of skin protection is required (e.g., vapor exposure is less of a threat).	- Positive pressure, full face-piece SCBA.[1][9]- Hooded, chemical-resistant suit (non-encapsulating).[1][8]- Inner and outer chemical-resistant gloves.[1][9]- Chemical-resistant boots.[1][9]
Level C	Same skin protection as Level B, but with a lower level of respiratory protection (air-purifying respirator).[8]	Used only when the concentration and type of airborne substance are known and the criteria for using an air-purifying respirator are met.	- Full-face, air-purifying respirator.[9]- Hooded, chemical-resistant suit.[1]- Inner and outer chemical-resistant gloves.[1][9]- Chemical-resistant boots.[1]
Level D	Minimal protection; no respiratory protection.[8]	NOT recommended for handling Lewisite. Used only for nuisance contamination.[10][11]	- Standard coveralls or work clothes.[9][10]- Safety glasses and gloves.[9]

Operational Plan: Safe Handling in a Laboratory Setting

All work with Lewisite must be conducted within a certified chemical fume hood or other appropriate containment device. A risk assessment should be performed before any new procedure.

Procedural Steps:

• Preparation:

  • Ensure all necessary PPE is inspected and readily available.[12]

  • Verify that the chemical fume hood is functioning correctly.

  • Have decontamination solutions (e.g., soap and water, or a solution with a pH between 8 and 10.5) and spill kits immediately accessible.[10][13]

  • Ensure an eyewash station and safety shower are unobstructed and have been recently tested.

• Handling:

  • Wear appropriate PPE, including at a minimum, a lab coat, chemical splash goggles, a face shield, and chemical-resistant gloves (e.g., butyl rubber).[4] Inspect gloves for any signs of degradation or punctures before use.[12]

  • Use equipment made of materials compatible with Lewisite. Avoid contact with metals, as this may evolve flammable hydrogen gas.[1]

  • Handle all solutions containing Lewisite within the fume hood.

  • Use mechanical pipetting aids; never use mouth suction.[12][14]

• Post-Handling:

  • Decontaminate all surfaces and equipment after use.

  • Properly dispose of all contaminated materials, including gloves and disposable labware, as hazardous waste.

  • Wash hands and any exposed skin thoroughly after removing PPE.[12]

Emergency Response and Decontamination

Rapid decontamination is the most critical factor in limiting tissue damage.[1][4][13] Symptoms of exposure are immediate, but decontamination within one to two minutes can significantly reduce injury.[4][15]

Spill Response Protocol

• Evacuate: Immediately alert personnel in the vicinity and evacuate the immediate area.

• Isolate: Isolate the spill area. For liquids, this should be at least 50 meters (150 feet) in all directions.[15]

• Notify: Inform the institutional safety officer and emergency response team.

• Control Vapors: Use a water spray to reduce vapors, but do not allow water runoff to contact the spilled agent or enter waterways.[1]

• Decontaminate: Only trained personnel wearing appropriate PPE (Level A or B) should enter the hot zone to decontaminate the spill. Lewisite is hydrolyzed by alkalis.[15] Decontamination can be performed using solutions like sodium hypochlorite (B82951) or alcoholic caustic solutions.[1][15]

Personnel Decontamination and First Aid Protocol

Table 2: First Aid for Lewisite Exposure

Exposure Route	Immediate Action	Follow-Up
Skin Contact	- Immediately remove the individual from the source of exposure.[1][13]- Remove all contaminated clothing by cutting it off to avoid pulling it over the head.[2]- Wash the affected skin thoroughly with soap and copious amounts of water.[4] Decontamination must occur within minutes to be effective.[1]	- Treat any resulting chemical burns with standard burn therapy.[1]- Seek immediate medical attention.[1][2]
Eye Contact	- Immediately flush eyes with large amounts of lukewarm water for at least 15 minutes.[1][13][15] Speed is extremely important to prevent permanent damage.[15]- Do not cover the eyes with bandages.[4][13]	- Seek immediate medical attention.[1][13]
Inhalation	- Move the victim to fresh air immediately.[15]- Evaluate vital signs. If breathing is difficult, administer 100% humidified oxygen. Provide artificial respiration if the victim is not breathing.[15]	- Seek immediate medical attention.[15]
Ingestion	- DO NOT induce vomiting or attempt to neutralize the agent.[15]- Evaluate vital signs and provide respiratory support if needed.[15]	- Seek immediate medical attention.[2][15]

An antidote, British Anti-Lewisite (BAL) or dimercaprol, is available and can be administered by intramuscular injection.[1][4] BAL is effective against the systemic effects of Lewisite but does not reverse local tissue damage to the skin, eyes, or airways.[4][13] It should only be administered in a hospital setting.[1][13]

Disposal Plan

All materials contaminated with Lewisite are considered hazardous waste and must be managed accordingly.[6]

Procedural Steps for Waste Disposal:

• Segregation: Keep all Lewisite-contaminated waste separate from other chemical waste streams. This includes contaminated PPE, labware, spill cleanup materials, and aqueous solutions from decontamination.

• Containment:

  • Solids: Place heavily contaminated solid waste (gloves, paper towels, etc.) into a sturdy, sealed plastic container or double-bag in 6-mil polyethylene (B3416737) bags.[13][16]

  • Liquids: Collect liquid waste, including decontamination runoff, in tightly sealed, properly labeled, and compatible containers.[16] Decontamination wash water will contain toxic arsenic and must not be released into the environment.[1][10]

  • Sharps: Any contaminated sharps must be placed in a puncture-proof hazardous waste container.

• Labeling: All waste containers must be clearly labeled as "Hazardous Waste" and specify "Contains Lewisite" or "Arsenic-Containing Waste".[16]

• Storage: Store the sealed waste containers in a designated, secure, and well-ventilated satellite accumulation area away from incompatible materials, particularly acids.[16]

• Disposal: Arrange for pickup and disposal through the institution's licensed hazardous waste management provider. Follow all local, state, and federal regulations for the transport and disposal of acutely toxic chemical waste.

Emergency Response Workflow

The following diagram illustrates the logical workflow for responding to a personnel exposure incident involving Lewisite.

Caption: Emergency response workflow for Lewisite personnel exposure.

References

• 1. Lewisite (L): Blister Agent | NIOSH | CDC [cdc.gov]
• 2. mahoninghealth.org [mahoninghealth.org]
• 3. FM 21-11: First Aid for Soldiers, First Aid in Toxic Environments [brooksidepress.org]
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